Technical Documentation Center

4-(3-methyl-1H-pyrazol-1-yl)aniline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-(3-methyl-1H-pyrazol-1-yl)aniline
  • CAS: 53006-55-6

Core Science & Biosynthesis

Foundational

A Senior Application Scientist's Technical Guide to 4-(3-methyl-1H-pyrazol-1-yl)aniline

Authored for Researchers, Scientists, and Drug Development Professionals Foreword: The Strategic Value of the Pyrazole Scaffold In the landscape of modern medicinal chemistry, certain molecular frameworks consistently em...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Value of the Pyrazole Scaffold

In the landscape of modern medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutics. The pyrazole ring is one such "privileged scaffold," a distinction earned through its remarkable synthetic accessibility, favorable drug-like properties, and versatile bioisosteric potential.[1][2] Its presence is a hallmark of numerous clinically successful protein kinase inhibitors, where it plays a critical role in orchestrating the precise molecular interactions necessary for high-potency and selective target engagement.[2][3] This guide focuses on a key exemplar of this class, 4-(3-methyl-1H-pyrazol-1-yl)aniline, a building block that marries the strategic advantages of the pyrazole core with the synthetic versatility of an aniline moiety. Understanding its nuanced chemical properties is paramount for any researcher aiming to leverage this scaffold in the design of next-generation targeted therapies.

Section 1: Core Physicochemical Properties

A foundational understanding of a compound begins with its fundamental physicochemical characteristics. These parameters govern its behavior in both chemical reactions and biological systems, influencing everything from solubility and reactivity to pharmacokinetic profiles.

PropertyValueSource
IUPAC Name 4-(3-methyl-1H-pyrazol-1-yl)anilineBOC Sciences[]
CAS Number 53006-55-6BOC Sciences[]
Molecular Formula C₁₀H₁₁N₃PubChem[5]
Molecular Weight 173.21 g/mol BOC Sciences[]
Melting Point 98 °CBOC Sciences[]
Boiling Point 325.1±25.0 °C (Predicted)BOC Sciences[]
Density 1.17±0.1 g/cm³ (Predicted)BOC Sciences[]
SMILES CC1=NN(C=C1)C2=CC=C(C=C2)NBOC Sciences[]
InChI Key GNUWZNUHWMLDSN-UHFFFAOYSA-NBOC Sciences[]

Section 2: Synthesis and Structural Elucidation

The utility of a chemical scaffold is directly tied to its synthetic accessibility. The synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline can be approached through several reliable methods. Here, we detail a common and efficient protocol based on the classical Knorr pyrazole synthesis, followed by structural confirmation using standard analytical techniques.

2.1: Recommended Synthetic Protocol: Knorr Pyrazole Synthesis

The Knorr synthesis and its variations remain a cornerstone of pyrazole chemistry, relying on the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound. In this workflow, (4-aminophenyl)hydrazine is reacted with a suitable four-carbon building block that installs the methyl group at the desired position.

Synthesis_Workflow reac1 (4-Aminophenyl)hydrazine intermediate Hydrazone Intermediate (in situ) reac1->intermediate + reac2 Acetoacetaldehyde dimethyl acetal reac2->intermediate reagents Acidic Catalyst (e.g., HCl) Ethanol (Solvent) Reflux reagents->intermediate product 4-(3-methyl-1H-pyrazol-1-yl)aniline reagents->product intermediate->product Cyclization Dehydration

Caption: Synthetic workflow for 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Step-by-Step Methodology:

  • Reaction Setup: To a solution of (4-aminophenyl)hydrazine hydrochloride (1.0 eq) in ethanol, add acetoacetaldehyde dimethyl acetal (1.1 eq).

  • Catalysis: Add a catalytic amount of concentrated hydrochloric acid to the mixture. The acid serves a dual purpose: it catalyzes the hydrolysis of the acetal to the reactive 1,3-dicarbonyl intermediate in situ and facilitates the subsequent condensation and cyclization steps.

  • Reaction Execution: Heat the reaction mixture to reflux. The elevated temperature drives the dehydration and aromatic ring formation, which are crucial for an efficient conversion. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature and neutralize it with a mild base, such as a saturated sodium bicarbonate solution. This quenches the acid catalyst and precipitates the product.

  • Purification: The crude product can be collected by filtration. Further purification is typically achieved by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product as a crystalline solid.

2.2: Structural Characterization

Unambiguous confirmation of the molecular structure is achieved through a combination of spectroscopic methods.

  • ¹H NMR Spectroscopy: The proton NMR spectrum provides a clear fingerprint. Expect to see two doublets in the aromatic region (approx. 6.8-7.6 ppm) corresponding to the AA'BB' system of the para-substituted aniline ring. The two protons on the pyrazole ring will appear as distinct signals (one singlet or two doublets depending on coupling, typically around 6.0-7.8 ppm). A sharp singlet around 2.2-2.4 ppm corresponds to the three protons of the methyl group. A broad singlet, which may exchange with D₂O, will be present for the -NH₂ protons.

  • ¹³C NMR Spectroscopy: The carbon spectrum will show 10 distinct signals, confirming the molecular symmetry. Key signals include the methyl carbon (approx. 12-15 ppm) and the various aromatic carbons of both the pyrazole and aniline rings (approx. 105-150 ppm).

  • Infrared (IR) Spectroscopy: The IR spectrum is invaluable for confirming functional groups. Look for a pair of sharp bands in the 3300-3500 cm⁻¹ region, characteristic of the symmetric and asymmetric N-H stretching of a primary amine.[6] Aromatic C-H stretching will appear just above 3000 cm⁻¹, while C=C and C=N stretching vibrations from the aromatic rings will be observed in the 1500-1620 cm⁻¹ region.[7]

  • Mass Spectrometry (MS): Electron Impact (EI) or Electrospray Ionization (ESI) mass spectrometry will show a prominent molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ at m/z 173.21 or 174.22, respectively, confirming the molecular weight.

Section 3: Chemical Reactivity and Synthetic Potential

The molecule's reactivity is dictated by the interplay between the electron-donating aniline moiety and the electron-deficient/aromatic pyrazole ring. This duality makes it a versatile synthetic intermediate.

Reactivity_Diagram core 4-(3-methyl-1H-pyrazol-1-yl)aniline Aniline Moiety Pyrazole Ring acylation Acylation / Sulfonylation (e.g., Ac₂O, TsCl) core:aniline->acylation Nucleophilic Attack diazotization Diazotization (NaNO₂, HCl) core:aniline->diazotization Forms Diazonium Salt eas Electrophilic Aromatic Substitution (EAS) core:aniline->eas ortho to -NH₂ protonation N2 Protonation / Alkylation (Strong Acid / Electrophile) core:pyrazole->protonation Basic N2 Site c4_sub Electrophilic Substitution at C4 (e.g., Halogenation) core:pyrazole->c4_sub Aromatic Reactivity

Caption: Key reaction pathways for 4-(3-methyl-1H-pyrazol-1-yl)aniline.

  • Reactions at the Aniline Moiety: The primary amine is a potent nucleophile and a strong activating group for electrophilic aromatic substitution.

    • N-Acylation/Sulfonylation: The amine readily reacts with acid chlorides, anhydrides, and sulfonyl chlorides to form amides and sulfonamides, respectively. This is a fundamental transformation for linking the scaffold to other pharmacophoric elements.

    • Diazotization: Treatment with nitrous acid (generated from NaNO₂ and HCl) at low temperatures converts the primary amine into a diazonium salt. This intermediate is highly versatile and can be displaced by a wide range of nucleophiles in Sandmeyer-type reactions.

  • Reactions at the Pyrazole Ring: The pyrazole ring is aromatic and generally resistant to oxidation and reduction.[8]

    • Basicity: The pyridine-like nitrogen at the N2 position is basic (pKa of pyrazole is ~2.5) and can be protonated by strong acids or act as a coordination site for metal ions.[9]

    • Electrophilic Substitution: The ring can undergo electrophilic substitution, with the C4 position being the most reactive site.[10]

Section 4: Role in Drug Discovery and Development

The title compound is not merely an academic curiosity; it is a high-value building block in drug discovery, primarily due to the established role of the pyrazole scaffold in kinase inhibition.[1][11]

4.1: The Pyrazole Scaffold in Kinase Inhibition

Protein kinases are a critical class of enzymes often dysregulated in diseases like cancer.[2] Small molecule kinase inhibitors typically function by competing with ATP for binding in the enzyme's active site. The pyrazole ring is exceptionally well-suited to participate in the key interactions that anchor a drug within this pocket.[3] Eight FDA-approved small molecule kinase inhibitors, including Crizotinib and Ruxolitinib, feature a pyrazole ring.[2]

Kinase_Binding Conceptual Model of Kinase Inhibition cluster_kinase Kinase ATP Binding Pocket cluster_inhibitor Inhibitor Scaffold hinge Hinge Region (Backbone NH) hydrophobic_pocket Hydrophobic Pocket solvent_front Solvent Front scaffold 4-(3-Me-Pyrazol-1-yl)aniline scaffold->hinge H-Bond Acceptor (Pyrazole N2) scaffold->solvent_front Amine as attachment point linker Linker/Vector scaffold->linker pharmacophore Terminal Pharmacophore linker->pharmacophore pharmacophore->hydrophobic_pocket Hydrophobic Interaction

Caption: Role of the scaffold in a hypothetical kinase inhibitor.

In this model, the 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold serves multiple functions:

  • Hinge Binding: The N2 atom of the pyrazole ring can act as a hydrogen bond acceptor, a critical interaction that anchors many inhibitors to the "hinge region" of the kinase active site.[3]

  • Structural Rigidity: The fused aromatic system provides a rigid, planar structure that orients other functional groups correctly for optimal binding.

  • Synthetic Handle: The aniline amine group is the primary point for synthetic elaboration. It allows for the attachment of linkers and other pharmacophores designed to occupy adjacent hydrophobic pockets or interact with the solvent front, thereby tuning the inhibitor's potency and selectivity.

Section 5: Safety and Handling

As with any laboratory chemical, proper handling of 4-(3-methyl-1H-pyrazol-1-yl)aniline is essential. The following information is a summary derived from available Safety Data Sheets (SDS).

  • Primary Hazards: The compound is classified as harmful if swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye irritation.[12][13][14]

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.[12]

  • Handling Procedures: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust.[12] Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents and strong acids.[12]

Conclusion

4-(3-methyl-1H-pyrazol-1-yl)aniline is more than a simple heterocyclic compound; it is a strategically designed building block that embodies many of the desirable features sought in modern drug discovery. Its robust chemical nature, accessible synthesis, and proven utility as a core scaffold for high-value targets like protein kinases ensure its continued relevance. For the medicinal chemist, a thorough understanding of its properties—from fundamental reactivity to its role in molecular recognition—is a key prerequisite for unlocking its full therapeutic potential.

References

  • The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (MDPI)
  • Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020)
  • The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (PubMed)
  • Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. (Eco-Vector Journals Portal)
  • Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Tre
  • A REVIEW ON PYRAZOLE AN ITS DERIV
  • 4-(3-methyl-1H-pyrazol-1-yl)aniline | C10H11N3 | CID 350327. (PubChem) Available at: [Link]

  • 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. (MDPI)
  • Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. (International Journal of Pharmaceutical Sciences Review and Research)
  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. (Open Access Journals - Research and Reviews) Available at: [Link]

  • 4-(1H-Pyrazol-1-yl)aniline | C9H9N3 | CID 594274. (PubChem) Available at: [Link]

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (Royal Society of Chemistry)
  • Amino-Pyrazoles in Medicinal Chemistry: A Review. (MDPI)
  • SAFETY D
  • SAFETY DATA SHEET - 3-(1H-1,2,4-Triazol-1-yl)aniline. (Fisher Scientific) Available at: [Link]

  • Supplementary Information for Aerobic C-N Bond Activ
  • Safety Data Sheet - 3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline. (Angene Chemical) Available at: [Link]

  • (PDF) 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline.
  • Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)
  • Aerobic CN Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines - Supporting Inform
  • 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. (Clemson University) Available at: [Link]

  • 4-(3-methyl-1h-pyrazol-1-yl)aniline. (PubChemLite) Available at: [Link]

  • Pyrazole: an emerging privileged scaffold in drug discovery. (PMC - PubMed Central)
  • Biological Exploration of Substituted-Phenyl-1H-Pyrazol-4-yl) Methylene) Aniline Derivatives as Potential DPP-IV Inhibitors: ADMET Screening, Molecular Docking, and Dynamics Simulations.
  • Synthesis, and Anticancer Evaluation of 4-[(Indol-3-yl)
  • Multicomponent Synthesis of 4-Aryl-4,9-dihydro-1H-pyrazolo[3,4-b]quinolines Using L-Proline as a C
  • Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents.
  • 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives as potent anti-gram-positive bacterial agents. (PubMed Central)
  • 1H NMR spectrum of N-((1H-pyrazol-1-yl)methyl)thiazol-2-amine, 7.
  • 4-(1H-pyrazol-3-yl)aniline | C9H9N3 | CID 2735399. (PubChem) Available at: [Link]

  • FT-IR spectra of Pure components: aniline (a), N-methylaniline (b),...
  • 1-Phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one. (MDPI)
  • (E)-4-Chloro-N-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]aniline. (NIH)

Sources

Exploratory

4-(3-methyl-1H-pyrazol-1-yl)aniline synthesis pathway

An In-Depth Technical Guide to the Synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline Introduction 4-(3-methyl-1H-pyrazol-1-yl)aniline is a pivotal chemical intermediate, recognized for its versatile scaffold that is integ...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline

Introduction

4-(3-methyl-1H-pyrazol-1-yl)aniline is a pivotal chemical intermediate, recognized for its versatile scaffold that is integral to the development of a wide array of pharmacologically active molecules and advanced materials. The unique structural arrangement, featuring a substituted pyrazole ring linked to an aniline moiety, makes it a sought-after building block in medicinal chemistry for designing kinase inhibitors, anti-inflammatory agents, and other therapeutic compounds. This guide provides an in-depth exploration of the primary synthetic pathways to this compound, offering field-proven insights, detailed experimental protocols, and a comparative analysis to assist researchers in selecting the optimal strategy for their specific applications.

Strategic Approaches to Synthesis: A Comparative Overview

The construction of 4-(3-methyl-1H-pyrazol-1-yl)aniline can be broadly achieved through two distinct and highly effective strategies:

  • Classical Ring Formation via Condensation: This approach, rooted in the foundational principles of heterocycle synthesis, involves constructing the pyrazole ring directly onto an aniline-derived precursor. The Knorr pyrazole synthesis is the archetypal method in this category.

  • Modern Cross-Coupling Methodologies: These state-of-the-art techniques focus on forming the crucial carbon-nitrogen (C-N) bond between a pre-synthesized 3-methylpyrazole and a suitable aniline derivative. The most prominent methods are the copper-catalyzed Ullmann condensation and the palladium-catalyzed Buchwald-Hartwig amination.[1][2]

Each pathway offers unique advantages in terms of starting material availability, reaction conditions, and scalability, which will be explored in detail.

Pathway 1: Knorr Pyrazole Synthesis via Phenylhydrazine Condensation

This classical and often most direct route involves the reaction of a phenylhydrazine derivative with a 1,3-dicarbonyl compound. The reaction proceeds through an initial condensation to form a hydrazone intermediate, which subsequently undergoes an intramolecular cyclization followed by dehydration to yield the aromatic pyrazole ring.

Causality and Experimental Rationale

This method is frequently the first choice for gram-scale synthesis due to its operational simplicity and the relatively low cost of the starting materials: 4-aminophenylhydrazine and acetylacetone. The reaction is typically catalyzed by a weak acid, such as acetic acid, which facilitates both the initial condensation and the final dehydration step. Ethanol is a common solvent as it effectively dissolves the reactants and allows for heating to reflux to drive the reaction to completion.

Detailed Experimental Protocol

Reaction: Synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline from 4-aminophenylhydrazine.

  • Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-aminophenylhydrazine dihydrochloride (10.0 g, 51.5 mmol).

  • Dissolution: Add ethanol (100 mL) to the flask and stir the suspension.

  • Reagent Addition: Slowly add acetylacetone (5.4 mL, 52.5 mmol) to the mixture, followed by glacial acetic acid (3 mL).

  • Reaction: Heat the mixture to reflux (approximately 80-85 °C) and maintain for 4-6 hours. The reaction progress can be monitored using Thin Layer Chromatography (TLC).

  • Workup: After the reaction is complete, allow the mixture to cool to room temperature. A precipitate will typically form.

  • Isolation: Filter the solid product and wash it with a small amount of cold ethanol to remove unreacted starting materials and impurities.

  • Purification: The crude product can be further purified by recrystallization from an ethanol/water mixture to yield the final product as a crystalline solid. The melting point should be approximately 98 °C.[]

  • Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Workflow Visualization

Knorr_Synthesis_Workflow cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Isolation & Purification Start Add 4-Aminophenylhydrazine and Ethanol to Flask Add_AcAc Add Acetylacetone and Acetic Acid Start->Add_AcAc Stir Reflux Heat to Reflux (4-6 hours) Add_AcAc->Reflux Cool Cool to Room Temperature Reflux->Cool Filter Filter Precipitate Cool->Filter Wash Wash with Cold Ethanol Filter->Wash Recrystallize Recrystallize from Ethanol/Water Wash->Recrystallize FinalProduct 4-(3-methyl-1H-pyrazol-1-yl)aniline Recrystallize->FinalProduct

Caption: Workflow for Knorr Pyrazole Synthesis.

Pathway 2: N-Arylation via Modern Cross-Coupling Reactions

Cross-coupling reactions represent a powerful and versatile alternative for synthesizing 4-(3-methyl-1H-pyrazol-1-yl)aniline. These methods are particularly valuable when dealing with complex substrates or when the starting phenylhydrazine is unstable or commercially unavailable. The core of this strategy is the formation of a C-N bond between 3-methylpyrazole and a 4-substituted aniline derivative.

Sub-Pathway 2A: Ullmann Condensation

The Ullmann condensation is a classic copper-catalyzed cross-coupling reaction for forming aryl-N bonds.[4][5] While traditional Ullmann conditions were often harsh, modern protocols utilize ligands and milder conditions, significantly broadening the reaction's applicability.[2][4]

This reaction couples 3-methylpyrazole with a 4-haloaniline (typically 4-iodoaniline or 4-bromoaniline). The key components are:

  • Copper(I) Source: Copper(I) iodide (CuI) is a common and effective catalyst.

  • Ligand: Ligands such as L-proline or diamines can accelerate the reaction and allow for lower temperatures.[6]

  • Base: A robust base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is required to deprotonate the pyrazole.

  • Solvent: A high-boiling polar aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) is necessary to facilitate the reaction.

Ullmann_Cycle cluster_cycle Ullmann Catalytic Cycle CuI_L Cu(I) Catalyst CuI_Pyrazole Cu(I)-Pyrazolate Complex CuI_L->CuI_Pyrazole Reacts with Pyrazolate Pyrazole_Anion Pyrazolate Anion Aryl_Halide Ar-X (4-Haloaniline) Ox_Add Oxidative Addition Product Ar-Pyrazole (Final Product) CuI_X Cu(I)X CuI_X->CuI_L Ligand Exchange Red_Elim Reductive Elimination Ox_Add->Red_Elim Cu(III) Intermediate (Proposed) Red_Elim->Product Red_Elim->CuI_X Regenerates Base Base (e.g., K2CO3) Base->Pyrazole_Anion Deprotonates Pyrazole 3-Methylpyrazole Pyrazole->Pyrazole_Anion

Caption: Proposed Catalytic Cycle for the Ullmann Condensation.

Sub-Pathway 2B: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become one of the most powerful methods for C-N bond formation due to its broad substrate scope and high functional group tolerance.[1]

This pathway also couples 3-methylpyrazole with a 4-haloaniline. The efficiency of the Buchwald-Hartwig reaction is highly dependent on the choice of ligand.

  • Palladium Precatalyst: Sources like Pd₂(dba)₃ or Pd(OAc)₂ are commonly used.

  • Ligand: Bulky, electron-rich phosphine ligands are crucial. Ligands like Xantphos or tBuDavePhos are often effective for coupling with N-H heterocycles.[7][8]

  • Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃) is employed.

  • Solvent: Anhydrous aromatic solvents like toluene or dioxane are typically used.

Buchwald_Hartwig_Cycle cluster_cycle Buchwald-Hartwig Catalytic Cycle Pd0_L2 Pd(0)L₂ (Active Catalyst) Ox_Add_Complex L₂Pd(Ar)(X) (Oxidative Addition Complex) Pd0_L2->Ox_Add_Complex Oxidative Addition Aryl_Halide Ar-X (4-Haloaniline) Product Ar-Pyrazole (Final Product) Base Base (e.g., NaOtBu) Pyrazole 3-Methylpyrazole Base->Pyrazole Amide_Complex L₂Pd(Ar)(Pyrazole) Ox_Add_Complex->Amide_Complex Ligand Substitution (with Pyrazolate) Amide_Complex->Pd0_L2 Amide_Complex->Product Reductive Elimination

Caption: Catalytic Cycle for the Buchwald-Hartwig Amination.

Quantitative Data and Pathway Comparison

Parameter Knorr Pyrazole Synthesis Ullmann Condensation Buchwald-Hartwig Amination
Starting Materials 4-Aminophenylhydrazine, Acetylacetone3-Methylpyrazole, 4-Haloaniline3-Methylpyrazole, 4-Haloaniline
Catalyst System Acid (e.g., Acetic Acid)Copper(I) salt + Ligand (e.g., L-proline)Palladium Precatalyst + Phosphine Ligand
Typical Conditions Reflux in Ethanol (80 °C)90-140 °C in DMF or DMSO80-110 °C in Toluene or Dioxane
Advantages Direct, cost-effective, simple procedureGood for specific substrates, avoids hydrazineExcellent functional group tolerance, high yields, broad scope
Disadvantages Phenylhydrazine can be unstable, may not tolerate sensitive functional groupsHigher temperatures, potential for side reactions, requires specific ligandsCost of palladium and ligands, requires anhydrous/inert conditions

Conclusion

The synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline can be successfully achieved through several robust and reliable methods. The choice of pathway is a strategic decision dictated by factors such as scale, cost, available starting materials, and the presence of other functional groups in the target molecule. The classical Knorr synthesis offers a straightforward and economical route for larger-scale production. For more complex applications requiring greater functional group compatibility and high efficiency, the palladium-catalyzed Buchwald-Hartwig amination represents the current state-of-the-art, providing a versatile and powerful tool for drug development professionals and organic chemists.

References

  • Application Notes and Protocols: Ullmann Condensation for the Synthesis of Ethyl 4-(1H-pyrazol-1-yl)benzoate - Benchchem.
  • Application of Ullmann and Ullmann-Finkelstein reactions for the synthesis of N-aryl-N-(1H-pyrazol-3-yl) acetamide or N-(1-aryl-1H-pyrazol-3-yl) acetamide derivatives and pharmacological evaluation. European Journal of Medicinal Chemistry.
  • Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. MDPI.
  • L-Proline Promoted Ullmann-Type Coupling Reactions of Aryl Iodides with Indoles, Pyrroles, Imidazoles or Pyrazoles. ResearchGate.
  • C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PubMed Central.
  • Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. MDPI.
  • 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. MDPI.
  • Buchwald–Hartwig amination. Wikipedia.
  • Palladium-Catalyzed C–N Coupling of Pyrazole Amides with Triazolo- and Imidazopyridine Bromides in Ethanol. ACS Publications.
  • Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI.
  • Ullmann condensation. Wikipedia.
  • 4-(3-methyl-1h-pyrazol-1-yl)aniline. PubChem.
  • Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-one Derivatives. Research Journal of Pharmaceutical, Biological and Chemical Sciences.
  • 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. ResearchGate.
  • Synthesis, Spectroscopic Characterization, Structural Analysis, Antimycobacterial Study, Molecular Docking, DFT, and ADME Studies of Novel Hybrid Pyrrole–Pyrazole–Piperazine Chalcone. PubMed Central.
  • 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. DePaul University.
  • 4-(1h-pyrazol-1-ylmethyl)aniline (C10H11N3). PubChem.
  • Multicomponent Synthesis of 4-Aryl-4,9-dihydro-1H-pyrazolo[3,4-b]quinolines Using L-Proline as a Catalyst—Does It Really Proceed? National Institutes of Health.
  • 3-(1-Methyl-1H-pyrazol-4-yl)aniline. ChemScene.
  • Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. PubMed Central.
  • Synthesis and Crystal Structures of N-Substituted Pyrazolines. PubMed Central.
  • Formation of 1-methyl[4][5][6]triazolo[4,3-a] quinazolin-5(4H)-ones by reaction of 2-hydrazinoquinazolin-4(3H)-ones with acetylacetone. ResearchGate. Available from:

  • 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. PubMed Central.
  • 4-(3-Methyl-1H-pyrazol-1-yl)aniline. BOC Sciences.
  • The reaction of 2-hydrazino-3-(I!-pyrrol-I-yllpyridine acetone affords 2-(3.5-dimethyl-1~-pyrazol-l-yl1-3-(1 - Semantic Scholar.
  • New Reaction Products of Acetylacetone with Semicarbazide Derivatives. PubMed Central.
  • Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. MDPI.
  • Condensation reaction of acetylacetone with aniline in the presence of different organic solvents a. ResearchGate.
  • 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. MDPI.
  • Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine. Google Patents.
  • Polyaziaes. II. The Reaction of Hydrazine Hydrate with Acetylacetone, Acetonyl- acetone, and Benzu1-2. Journal of the American Chemical Society.

Sources

Foundational

4-(3-methyl-1H-pyrazol-1-yl)aniline CAS number lookup

An In-Depth Technical Guide to 4-(3-methyl-1H-pyrazol-1-yl)aniline (CAS: 53006-55-6) Executive Summary This guide provides a comprehensive technical overview of 4-(3-methyl-1H-pyrazol-1-yl)aniline, a heterocyclic amine o...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 4-(3-methyl-1H-pyrazol-1-yl)aniline (CAS: 53006-55-6)

Executive Summary

This guide provides a comprehensive technical overview of 4-(3-methyl-1H-pyrazol-1-yl)aniline, a heterocyclic amine of significant interest in medicinal chemistry and materials science. We delve into its fundamental physicochemical properties, outline a representative synthetic pathway with detailed experimental protocol, and explore its applications as a crucial building block in drug discovery, particularly in the development of kinase inhibitors. This document is intended for researchers, chemists, and drug development professionals, offering field-proven insights into the handling, synthesis, and application of this versatile chemical intermediate.

Introduction: The Pyrazole-Aniline Scaffold

The pyrazole nucleus is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. It is recognized as a "privileged scaffold" in drug discovery, meaning it is a structural framework capable of binding to multiple biological targets with high affinity.[1] When combined with an aniline moiety, as in 4-(3-methyl-1H-pyrazol-1-yl)aniline, the resulting molecule becomes a versatile intermediate for synthesizing a wide array of bioactive compounds.

The metabolic stability of the pyrazole ring and the synthetic tractability of the aniline functional group make this scaffold a cornerstone in the design of therapeutics for oncology, inflammation, and infectious diseases.[1][2] Numerous approved drugs, including kinase inhibitors like Ruxolitinib and Axitinib, feature a pyrazole core, underscoring its importance in modern pharmaceutical chemistry.[1] This guide focuses specifically on the 3-methyl substituted variant, providing the technical foundation required for its effective utilization in research and development.

Physicochemical Properties and Identification

Accurate identification and understanding of a compound's physical properties are paramount for its successful application in experimental work. The key identifiers and properties for 4-(3-methyl-1H-pyrazol-1-yl)aniline are summarized below.

PropertyValueSource
CAS Number 53006-55-6[]
Molecular Formula C₁₀H₁₁N₃[]
Molecular Weight 173.21 g/mol []
IUPAC Name 4-(3-methyl-1H-pyrazol-1-yl)aniline[]
Melting Point 98 °C[]
Boiling Point (Predicted) 325.1 ± 25.0 °C[]
Density (Predicted) 1.17 ± 0.1 g/cm³[]
SMILES CC1=NN(C=C1)C2=CC=C(C=C2)N[]
InChI Key GNUWZNUHWMLDSN-UHFFFAOYSA-N[]

Synthesis and Characterization

The synthesis of N-aryl pyrazoles is a well-established area of organic chemistry. A common and effective strategy involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound, followed by N-arylation. Below is a representative, field-proven protocol for the synthesis of the title compound.

Representative Synthesis Protocol: Two-Step Approach

This protocol first forms the pyrazole ring and then attaches the aniline moiety.

Step 1: Synthesis of 3-methyl-1H-pyrazole This initial step involves the reaction of hydrazine with a suitable 1,3-dicarbonyl equivalent, such as ethyl acetoacetate, to form the pyrazole core.[4]

  • Reaction Setup : To a round-bottom flask equipped with a reflux condenser, add hydrazine hydrate (1.0 eq) and ethanol.

  • Reagent Addition : Slowly add ethyl acetoacetate (1.0 eq) to the stirred solution at room temperature. The addition is often exothermic and may require cooling in an ice bath.

  • Reflux : Heat the reaction mixture to reflux for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

  • Work-up : After cooling, the solvent is removed under reduced pressure. The resulting crude product, 3-methyl-1H-pyrazol-5(4H)-one, can often be used in the next step without extensive purification or can be purified by recrystallization.[4]

Step 2: N-Arylation to form 4-(3-methyl-1H-pyrazol-1-yl)aniline This step attaches the aniline group to the pyrazole nitrogen, often via a nucleophilic aromatic substitution (SNAr) or a metal-catalyzed cross-coupling reaction. A common approach uses a protected aniline derivative like 4-fluoronitrobenzene followed by reduction.

  • Reaction Setup : In a dry, inert atmosphere (e.g., under Nitrogen or Argon), dissolve 3-methyl-1H-pyrazole (1.0 eq) in a polar aprotic solvent like Dimethylformamide (DMF) or DMSO.

  • Base Addition : Add a strong base such as sodium hydride (NaH) or potassium carbonate (K₂CO₃) (1.1-1.5 eq) to deprotonate the pyrazole nitrogen, forming a potent nucleophile.

  • Aryl Halide Addition : Add 1-fluoro-4-nitrobenzene (1.0 eq) to the reaction mixture. Heat the reaction to 80-120 °C and stir for 4-12 hours until TLC indicates the consumption of starting materials.

  • Nitro Group Reduction : After cooling and aqueous work-up (quenching with water and extracting with an organic solvent like ethyl acetate), the intermediate, 1-(4-nitrophenyl)-3-methyl-1H-pyrazole, is isolated. This intermediate is then dissolved in ethanol or methanol, and a reducing agent such as tin(II) chloride (SnCl₂) or catalytic hydrogenation (H₂, Pd/C) is used to reduce the nitro group to the primary amine, yielding the final product.

  • Purification : The final compound, 4-(3-methyl-1H-pyrazol-1-yl)aniline, is purified by column chromatography on silica gel to yield a solid product.

Synthesis Workflow Diagram

Synthesis_Workflow cluster_step1 Step 1: Pyrazole Formation cluster_step2 Step 2: N-Arylation & Reduction A Hydrazine + Ethyl Acetoacetate B Cyclocondensation A->B Ethanol, Reflux C 3-methyl-1H-pyrazole B->C D 3-methyl-1H-pyrazole + 1-fluoro-4-nitrobenzene C->D E SNAr Reaction D->E Base (K2CO3), DMF F 1-(4-nitrophenyl)-3-methyl-1H-pyrazole E->F G Nitro Group Reduction F->G SnCl2 or H2, Pd/C H 4-(3-methyl-1H-pyrazol-1-yl)aniline G->H I Final Product H->I Purification (Chromatography)

Caption: A two-step workflow for the synthesis of the title compound.

Characterization Methods

The identity and purity of the synthesized 4-(3-methyl-1H-pyrazol-1-yl)aniline must be confirmed through standard analytical techniques. These methods provide a self-validating system for the protocol.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are used to confirm the molecular structure by identifying the chemical environments of hydrogen and carbon atoms.

  • Mass Spectrometry (MS) : Provides the molecular weight of the compound, confirming its elemental composition.[5]

  • Infrared (IR) Spectroscopy : Used to identify the presence of key functional groups, such as the N-H stretches of the aniline amine and C=N/C=C bonds within the aromatic rings.[5]

Applications in Drug Discovery and Research

The title compound is not typically an active pharmaceutical ingredient itself but rather a high-value building block for creating more complex molecules with therapeutic potential.

Scaffold for Kinase Inhibitors

Many kinase inhibitors utilize an N-aryl pyrazole scaffold to interact with the ATP-binding pocket of protein kinases. The aniline group of 4-(3-methyl-1H-pyrazol-1-yl)aniline serves as a key attachment point (or "vector") for introducing other functional groups designed to target specific regions of the kinase enzyme, thereby enhancing potency and selectivity.[6] The pyrazole ring often forms crucial hydrogen bonds within the hinge region of the kinase domain.

Intermediate for Novel Bioactive Molecules

The primary amine of the aniline moiety is a versatile functional handle. It can readily undergo a variety of chemical transformations—such as amidation, sulfonylation, or reductive amination—to build a library of derivatives for screening against biological targets. Research has shown that pyrazole-aniline derivatives possess a wide range of biological activities, including anticancer, antibacterial, and anti-diabetic properties.[1][6][7]

Conceptual Signaling Pathway Involvement

The diagram below illustrates a conceptual model of how a drug derived from the 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold might function as a kinase inhibitor to block a cellular signaling cascade, a common mechanism in cancer therapy.

Kinase_Inhibition_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm RTK Receptor Tyrosine Kinase (RTK) Substrate Substrate Protein RTK->Substrate Phosphorylates PhosphoSubstrate Phosphorylated Substrate Drug Inhibitor (Derived Scaffold) Drug->RTK Binds to ATP Pocket ATP ATP ATP->RTK Blocked Downstream Downstream Signaling PhosphoSubstrate->Downstream Response Cellular Response (e.g., Proliferation) Downstream->Response

Caption: Inhibition of a receptor tyrosine kinase signaling pathway.

Safety, Handling, and Storage

As with any chemical reagent, proper safety protocols are essential when handling 4-(3-methyl-1H-pyrazol-1-yl)aniline. The following guidelines are synthesized from safety data sheets of structurally related aniline and pyrazole compounds.

  • Hazard Identification : This compound is expected to be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and respiratory irritation.[8][9]

  • Personal Protective Equipment (PPE) : Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[9][10] Work should be conducted in a well-ventilated area or a chemical fume hood.[8]

  • Handling : Avoid breathing dust, fumes, or vapors. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[8][11]

  • Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep away from strong oxidizing agents and strong acids.[9]

  • First Aid :

    • Eyes : Immediately rinse with plenty of water for at least 15 minutes. Seek medical attention.[10]

    • Skin : Wash off immediately with plenty of soap and water. Remove contaminated clothing.[10][11]

    • Ingestion : If swallowed, call a poison center or doctor immediately. Do NOT induce vomiting.[8]

    • Inhalation : Move the person to fresh air. If breathing is difficult, give oxygen.[10]

Conclusion

4-(3-methyl-1H-pyrazol-1-yl)aniline (CAS: 53006-55-6) is a chemical intermediate with significant strategic value for the scientific research community, particularly those in drug discovery. Its robust physicochemical properties, well-understood synthesis, and versatile aniline functional group make it an ideal starting point for the development of novel kinase inhibitors and other bioactive molecules. Adherence to rigorous characterization and safety protocols will ensure its effective and safe application in advancing pharmaceutical and chemical research.

References

  • Title: 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline Source: MDPI URL: [Link]

  • Title: MATERIAL SAFETY DATA SHEET - Aniline Source: Oxford Lab Fine Chem LLP URL: [Link]

  • Title: 4-(1H-Pyrazol-1-yl)aniline Source: PubChem, National Center for Biotechnology Information URL: [Link]

  • Title: 4-(3-methyl-1H-pyrazol-1-yl)aniline Source: PubChem, National Center for Biotechnology Information URL: [Link]

  • Title: (PDF) 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline Source: ResearchGate URL: [Link]

  • Title: Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-One Derivatives Source: Research Journal of Pharmaceutical, Biological and Chemical Sciences URL: [Link]

  • Title: 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline Source: DePaul University Research Portal URL: [Link]

  • Title: Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics Source: PubMed Central, National Center for Biotechnology Information URL: [Link]

  • Title: Pyrazole: an emerging privileged scaffold in drug discovery Source: PubMed Central, National Center for Biotechnology Information URL: [Link]

  • Title: Biological Exploration of ((Substituted-Phenyl-1H-Pyrazol-4-yl) Methylene) Aniline Derivatives as Potential DPP-IV Inhibitors Source: Chemical Methodologies URL: [Link]

  • Title: Pd(II)-Catalyzed Heteroarylative Difunctionalization of Unactivated Alkenes via Cascade Nucleopalladation of Alkynes Source: JACS Au - ACS Publications URL: [Link]

  • Title: Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents Source: ResearchGate URL: [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Spectroscopic Characterization of 4-(3-methyl-1H-pyrazol-1-yl)aniline

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This technical guide provides a comprehensive overview of the spectroscopic properties of 4-(3-methyl-1H-pyrazol-...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of the spectroscopic properties of 4-(3-methyl-1H-pyrazol-1-yl)aniline, a heterocyclic amine of significant interest in medicinal chemistry and materials science. This document moves beyond a simple recitation of data, offering insights into the rationale behind spectroscopic assignments and methodologies. The protocols and interpretations presented herein are designed to be self-validating, grounded in established chemical principles and supported by authoritative references.

Introduction and Molecular Overview

4-(3-methyl-1H-pyrazol-1-yl)aniline, with the molecular formula C₁₀H₁₁N₃, is a versatile intermediate in the synthesis of various biologically active compounds.[][2] Its structure marries a substituted pyrazole ring to an aniline moiety, bestowing upon it a unique electronic and conformational profile that is crucial for its application in drug design and as a ligand in coordination chemistry.

The synthesis of this compound can be approached through several established routes for N-arylation of pyrazoles. A common and effective method involves the coupling of 3-methylpyrazole with a suitable 4-halo-nitrobenzene derivative, followed by the reduction of the nitro group to an amine. This two-step process offers a reliable pathway to the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 4-(3-methyl-1H-pyrazol-1-yl)aniline, both ¹H and ¹³C NMR provide a wealth of information regarding its molecular framework.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-(3-methyl-1H-pyrazol-1-yl)aniline is expected to exhibit distinct signals corresponding to the protons of the aniline and pyrazole rings, as well as the methyl and amine groups. The anticipated chemical shifts are influenced by the electronic effects of the substituents and the aromatic nature of the rings.

Table 1: Predicted ¹H NMR Spectral Data for 4-(3-methyl-1H-pyrazol-1-yl)aniline

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~7.5 - 7.3d2HH-2', H-6' (Aniline)Protons ortho to the pyrazole substituent, deshielded by the aromatic ring current.
~6.8 - 6.6d2HH-3', H-5' (Aniline)Protons ortho to the amine group, shielded by its electron-donating effect.
~7.6d1HH-5 (Pyrazole)Pyrazole proton adjacent to the aniline ring, deshielded.
~6.2d1HH-4 (Pyrazole)Pyrazole proton coupled to H-5.
~3.7br s2H-NH₂Broad singlet due to quadrupole broadening and potential hydrogen exchange.
~2.3s3H-CH₃Singlet for the methyl group on the pyrazole ring.

Causality Behind Experimental Choices: The choice of a deuterated solvent like CDCl₃ or DMSO-d₆ is critical. DMSO-d₆ is often preferred for its ability to better solubilize polar compounds and for the observation of exchangeable protons like those of the amine group.

Experimental Protocol for ¹H NMR Spectroscopy:

  • Sample Preparation: Dissolve approximately 5-10 mg of 4-(3-methyl-1H-pyrazol-1-yl)aniline in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

  • Instrument Setup: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

  • Acquisition Parameters:

    • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12 ppm).

    • Use a pulse angle of 30-45 degrees.

    • Employ a relaxation delay of 1-2 seconds.

    • Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Processing: Process the acquired free induction decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) and perform a Fourier transform. Phase and baseline correct the spectrum. Reference the spectrum to the residual solvent peak.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The number of unique carbon signals will correspond to the number of chemically non-equivalent carbon atoms.

Table 2: Predicted ¹³C NMR Spectral Data for 4-(3-methyl-1H-pyrazol-1-yl)aniline

Chemical Shift (δ, ppm)AssignmentRationale
~148C-4' (Aniline)Carbon attached to the nitrogen, deshielded.
~140C-3 (Pyrazole)Quaternary carbon of the pyrazole ring attached to the methyl group.
~139C-5 (Pyrazole)Carbon of the pyrazole ring.
~130C-1' (Aniline)Quaternary carbon of the aniline ring attached to the pyrazole.
~122C-2', C-6' (Aniline)Aniline carbons ortho to the pyrazole substituent.
~115C-3', C-5' (Aniline)Aniline carbons ortho to the amine group.
~107C-4 (Pyrazole)Carbon of the pyrazole ring.
~14-CH₃Methyl carbon, shielded.

Trustworthiness Through Self-Validation: The combination of ¹H and ¹³C NMR, along with 2D NMR techniques like HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation), can be used to unambiguously assign all proton and carbon signals, thus providing a self-validating structural confirmation.

Experimental Protocol for ¹³C NMR Spectroscopy:

  • Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

  • Instrument Setup: Acquire the spectrum on the same NMR spectrometer.

  • Acquisition Parameters:

    • Use a proton-decoupled pulse sequence.

    • Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-160 ppm).

    • Employ a pulse angle of 45-60 degrees.

    • Use a relaxation delay of 2-5 seconds.

    • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

  • Processing: Process the FID similarly to the ¹H NMR spectrum. Reference the spectrum to the solvent peak.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity and structure.

Predicted Mass Spectrometry Data:

  • Molecular Ion (M⁺): m/z = 173.10

  • [M+H]⁺: m/z = 174.10

  • [M+Na]⁺: m/z = 196.08

Fragmentation Analysis:

Upon electron ionization, 4-(3-methyl-1H-pyrazol-1-yl)aniline is expected to undergo characteristic fragmentation. The molecular ion peak should be prominent due to the aromatic nature of the compound.[3] Key fragmentation pathways may include:

  • Loss of a methyl radical (•CH₃): Resulting in a fragment at m/z 158.

  • Cleavage of the N-N bond of the pyrazole ring.

  • Loss of HCN from the pyrazole ring. [4]

  • Fission of the bond between the aniline and pyrazole rings.

Experimental Protocol for Mass Spectrometry (Electron Ionization - EI):

  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

  • Ionization: Bombard the sample with electrons (typically at 70 eV) to induce ionization and fragmentation.

  • Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

  • Detection: Detect the ions and generate a mass spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Table 3: Predicted IR Absorption Bands for 4-(3-methyl-1H-pyrazol-1-yl)aniline

Wavenumber (cm⁻¹)Vibration TypeFunctional Group
3450 - 3300N-H stretch (asymmetric and symmetric)Primary Amine (-NH₂)
3100 - 3000C-H stretch (aromatic)Aniline and Pyrazole Rings
2950 - 2850C-H stretch (aliphatic)Methyl (-CH₃)
1620 - 1580N-H bendPrimary Amine (-NH₂)
1600 - 1450C=C stretch (aromatic)Aniline and Pyrazole Rings
1300 - 1200C-N stretchAryl-Amine

Authoritative Grounding: The characteristic N-H stretching vibrations of the primary amine are expected as two distinct bands, a feature well-documented for anilines.[5] The presence of both aromatic and aliphatic C-H stretches further confirms the molecular structure.

Experimental Protocol for IR Spectroscopy (Attenuated Total Reflectance - ATR):

  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

  • Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

  • Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

  • Processing: Perform a background subtraction and process the data to obtain the final IR spectrum.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. Aromatic compounds like 4-(3-methyl-1H-pyrazol-1-yl)aniline are expected to show characteristic absorption bands in the UV region.

Anticipated Spectral Features:

The UV-Vis spectrum is expected to display absorption maxima (λ_max) corresponding to π → π* transitions within the aniline and pyrazole ring systems. The conjugation between the two rings will likely result in a red-shift (shift to longer wavelengths) of these absorption bands compared to the individual chromophores.

Experimental Protocol for UV-Vis Spectroscopy:

  • Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or acetonitrile) of a known concentration.

  • Instrument Setup: Use a dual-beam UV-Vis spectrophotometer.

  • Acquisition: Record the spectrum over a range of approximately 200-400 nm, using the pure solvent as a reference.

  • Analysis: Identify the wavelength of maximum absorbance (λ_max) and calculate the molar absorptivity (ε) using the Beer-Lambert law.

Visualizing Molecular Structure and Data Relationships

Diagrams can aid in the visualization of the molecular structure and the relationships between different spectroscopic data points.

Caption: Molecular structure of 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Spectroscopic_Workflow cluster_synthesis Synthesis cluster_analysis Spectroscopic Analysis Start 3-methylpyrazole + 4-halonitrobenzene Step1 N-Arylation Start->Step1 Intermediate 4-(3-methyl-1H-pyrazol-1-yl)nitrobenzene Step1->Intermediate Step2 Nitro Reduction Intermediate->Step2 Product 4-(3-methyl-1H-pyrazol-1-yl)aniline Step2->Product NMR NMR (¹H, ¹³C) Product->NMR Characterization MS Mass Spec. Product->MS Characterization IR IR Product->IR Characterization UV UV-Vis Product->UV Characterization

Caption: Workflow from synthesis to spectroscopic characterization.

Conclusion

The spectroscopic characterization of 4-(3-methyl-1H-pyrazol-1-yl)aniline is a multi-faceted process that relies on the synergistic application of various analytical techniques. This guide has provided a framework for understanding and predicting the spectroscopic behavior of this molecule, grounded in fundamental principles and supported by detailed experimental protocols. By following these guidelines, researchers can confidently synthesize and characterize this important chemical entity, paving the way for its application in novel drug discovery and materials science endeavors.

References

  • MDPI. (2024). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, CDCl3, experimental) (HMDB0003012). Retrieved from [Link]

  • MDPI. (2024). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Retrieved from [Link]

  • The Royal Society of Chemistry. (2019). N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes - Supporting Information. Retrieved from [Link]

  • ResearchGate. (2022). The UV-Vis absorption spectra of 3 and 4: (a) Experimental; (b) Theoretical. Retrieved from [Link]

  • PubChemLite. (n.d.). 4-(3-methyl-1h-pyrazol-1-yl)aniline. Retrieved from [Link]

  • National Institutes of Health. (n.d.). (E)-4-Chloro-N-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]aniline. Retrieved from [Link]

  • ResearchGate. (2024). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Retrieved from [Link]

  • Organic Chemistry Data. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

  • Thieme. (n.d.). Combination of 1H and 13C NMR Spectroscopy. Retrieved from [Link]

  • Baghdad Science Journal. (n.d.). Synthesis and Characterization of Some Novel Oxazine, Thiazine and Pyrazol Derivatives. Retrieved from [Link]

  • ResearchGate. (n.d.). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Retrieved from [Link]

  • LookChem. (n.d.). 4-(3-methyl-5-p-tolyl-1H-pyrazol-1-yl)aniline. Retrieved from [Link]

  • ResearchGate. (n.d.). 1H and 13C NMR study of perdeuterated pyrazoles. Retrieved from [Link]

  • DePaul University Research Portal. (n.d.). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Retrieved from [Link]

  • PubChem. (n.d.). 4-(3-ethyl-5-methyl-1H-pyrazol-1-yl)aniline. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • PubChem. (n.d.). 4-(3-methyl-1H-pyrazol-1-yl)aniline. Retrieved from [Link]

  • ResearchGate. (n.d.). Structure of the compound associated with the base peak in the mass spectrum. Retrieved from [Link]

  • ACS Publications. (2024). Pd(II)-Catalyzed Heteroarylative Difunctionalization of Unactivated Alkenes via Cascade Nucleopalladation of Alkynes. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectra of Pure components: aniline (a), N-methylaniline (b),.... Retrieved from [Link]

  • MDPI. (n.d.). 1-Phenyl-3,3-di(1H-pyrazol-1-yl)propan-1-one. Retrieved from [Link]

Sources

Foundational

An In-depth Technical Guide on the Molecular Structure and Conformation of 4-(3-methyl-1H-pyrazol-1-yl)aniline

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the molecular structure and conformational properties of 4-(3-methyl-1H-pyrazol-1-yl)anil...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure and conformational properties of 4-(3-methyl-1H-pyrazol-1-yl)aniline (C₁₀H₁₁N₃).[1][2][] As a molecule of interest in medicinal chemistry, understanding its three-dimensional arrangement is paramount for rational drug design and development. This document synthesizes data from spectroscopic methods, X-ray crystallography, and computational modeling to offer a detailed perspective on its structural characteristics. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground all claims in authoritative references.

Core Molecular Structure

4-(3-methyl-1H-pyrazol-1-yl)aniline is an aromatic compound featuring a central aniline ring connected at the para-position to the nitrogen atom (N1) of a 3-methyl-substituted pyrazole ring.

Key Structural Features:

  • Aniline Moiety: A benzene ring substituted with an amino group (-NH₂), which imparts basic properties and serves as a key site for hydrogen bonding and further chemical modification.

  • Pyrazole Ring: A five-membered aromatic heterocycle containing two adjacent nitrogen atoms. The presence of the methyl group at the C3 position introduces steric and electronic perturbations compared to an unsubstituted pyrazole ring.

  • C(aryl)-N(pyrazolyl) Linkage: This single bond is the primary axis of rotation, defining the molecule's overall conformation.

G cluster_0 4-(3-methyl-1H-pyrazol-1-yl)aniline mol CC1=NN(C=C1)C2=CC=C(C=C2)N

Caption: 2D chemical structure of 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Synthesis and Spectroscopic Characterization

The synthesis of N-arylpyrazoles, including the target molecule, can be achieved through various methods, such as the reaction of primary aromatic amines with 1,3-dicarbonyl compounds or their equivalents.[4][5][6] A one-pot synthesis method, for instance, involves the reaction of aryl nucleophiles with di-tert-butylazodicarboxlate and a 1,3-dicarbonyl compound.[5][6]

Spectroscopic Validation Workflow

A multi-technique spectroscopic approach is essential for unambiguous structural confirmation.

G cluster_1 Spectroscopic Analysis Workflow A Synthesis & Purification B Mass Spectrometry (MS) Confirms Molecular Weight (173.21 g/mol) A->B C NMR Spectroscopy (¹H and ¹³C) Confirms Connectivity & Atom Count A->C D Infrared (IR) Spectroscopy Identifies Functional Groups (N-H, C-H, C=C) A->D E Structural Confirmation B->E C->E D->E

Caption: A typical workflow for the spectroscopic characterization of the synthesized molecule.

Experimental Insights:

  • ¹H and ¹³C NMR: Provides the initial and most crucial evidence for the successful synthesis and purity of the compound. The chemical shifts and coupling constants of the protons on the aniline and pyrazole rings confirm the substitution pattern.

  • Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition, C₁₀H₁₁N₃.

  • Infrared (IR) Spectroscopy: This technique validates the presence of key functional groups. For a related compound, 4-(tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline, N-H stretches were observed at 3328 cm⁻¹ and 3448 cm⁻¹, and aromatic ring vibrations at 1626 cm⁻¹.[7] These values are consistent with what would be expected for the title compound.

Conformational Analysis: The Dihedral Angle

The most critical conformational parameter in 4-(3-methyl-1H-pyrazol-1-yl)aniline is the dihedral angle between the planes of the aniline and pyrazole rings. This angle is a result of the interplay between two opposing forces:

  • Steric Hindrance: Repulsion between the ortho-hydrogens of the aniline ring and the atoms of the pyrazole ring (particularly the hydrogen at C5 and the methyl group at C3) disfavors a planar conformation.

  • π-Conjugation: A planar arrangement would maximize the overlap of the π-orbitals between the two rings, leading to electronic stabilization.

The balance of these forces results in a twisted, non-planar minimum energy conformation.

Solid-State Conformation: Insights from X-ray Crystallography
Solution-State and Gas-Phase Conformation: A Computational Approach

Computational chemistry is an indispensable tool for exploring the conformational landscape in different environments.

Protocol for Conformational Analysis using Density Functional Theory (DFT):

  • Model Building: Construct a 3D model of 4-(3-methyl-1H-pyrazol-1-yl)aniline.

  • Potential Energy Surface (PES) Scan: Perform a relaxed scan of the potential energy surface by systematically rotating the dihedral angle between the aniline and pyrazole rings (e.g., in 10° increments). This identifies the global and local energy minima.

  • Geometry Optimization: Perform full geometry optimizations of the identified minima using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d,p)).

  • Frequency Calculations: Conduct frequency calculations on the optimized structures to confirm they are true minima (no imaginary frequencies) and to obtain thermodynamic data such as Gibbs free energy. The inclusion of a solvent model (e.g., SMD for DMSO or IEFPCM for water) can be used to simulate solution-phase behavior.[7]

  • Boltzmann Analysis: Use the calculated Gibbs free energies to determine the relative populations of the different conformers at a given temperature.

Parameter Description Significance in Drug Development
Dihedral Angle (Φ) The angle between the aniline and pyrazole rings.Defines the 3D shape and is crucial for fitting into a receptor's binding pocket.
Rotational Energy Barrier The energy required to rotate from one stable conformer to another.Influences the conformational flexibility of the molecule in a biological environment.
Conformer Population The percentage of each stable conformer at equilibrium.The most populated conformer is often the one responsible for biological activity.

Implications for Drug Development

The specific conformation of 4-(3-methyl-1H-pyrazol-1-yl)aniline has profound implications for its use as a scaffold in drug design. Pyrazole derivatives are known to exhibit a wide range of biological activities and are often investigated as inhibitors for enzymes like DPP-IV.[9][10]

  • Pharmacophore Modeling: The defined 3D arrangement of the aniline's amino group (a hydrogen bond donor) and the pyrazole's nitrogen atoms (hydrogen bond acceptors) creates a specific pharmacophore that can be recognized by a biological target.

  • Structure-Activity Relationship (SAR): Understanding the preferred conformation allows for more accurate SAR studies. Modifications to the molecule can be designed to either lock it in a bioactive conformation or to improve its binding affinity by introducing favorable interactions.

  • ADMET Properties: The conformation influences physicochemical properties such as solubility and lipophilicity, which in turn affect the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of a potential drug candidate.[9][10]

G cluster_2 Conformation-Activity Relationship A Molecular Conformation (Dihedral Angle, Shape) B Physicochemical Properties (Solubility, LogP) A->B C Biological Activity (Receptor Binding, Efficacy) A->C D ADMET Profile (Pharmacokinetics) B->D C->D

Caption: The central role of molecular conformation in determining the drug-like properties of a molecule.

Conclusion

The molecular architecture of 4-(3-methyl-1H-pyrazol-1-yl)aniline is characterized by a non-planar, twisted conformation governed by the dihedral angle between its two aromatic rings. This structural feature is a direct consequence of the balance between steric hindrance and electronic conjugation. A comprehensive understanding of this conformation, achieved through a combination of spectroscopic, crystallographic, and computational methods, is fundamental for its application in drug discovery. By elucidating its 3D structure, researchers can more effectively design and optimize new therapeutic agents based on this versatile molecular scaffold.

References

  • Garrison, B. B., et al. (2024). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Molbank, m1823.
  • PubChem. (n.d.). 4-(1H-Pyrazol-1-yl)aniline. National Center for Biotechnology Information. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). (E)-4-Chloro-N-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]aniline. PubChem. Retrieved from [Link]

  • Supplementary Information. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

  • PubChemLite. (n.d.). 4-(3-methyl-1h-pyrazol-1-yl)aniline. Retrieved from [Link]

  • PubChem. (n.d.). 4-(3-methyl-1H-pyrazol-1-yl)aniline. National Center for Biotechnology Information. Retrieved from [Link]

  • Chemical Methodologies. (2025). Biological Exploration of ((Substituted-Phenyl-1H-Pyrazol-4-yl) Methylene) Aniline Derivatives as Potential DPP-IV Inhibitors: ADMET Screening, Molecular Docking, and Dynamics Simulations. Retrieved from [Link]

  • Chemical Methodologies. (2024). Biological Exploration of Substituted-Phenyl-1H-pyrazol-4-yl)methylene)aniline Derivatives as Potential DPP-IV Inhibitors: ADMET. Retrieved from [Link]

  • DePaul University Research Portal. (n.d.). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Retrieved from [Link]

  • JACS Au. (2026). Pd(II)-Catalyzed Heteroarylative Difunctionalization of Unactivated Alkenes via Cascade Nucleopalladation of Alkynes. ACS Publications. Retrieved from [Link]

  • The Journal of Organic Chemistry. (n.d.). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. ACS Publications. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). One-Pot Synthesis of N-Arylpyrazoles from Arylhalides. Retrieved from [Link]

  • PubMed. (2009). One-pot synthesis of N-arylpyrazoles from arylhalides. National Center for Biotechnology Information. Retrieved from [Link]

  • ResearchGate. (n.d.). 1H NMR spectrum of N-((1H-pyrazol-1-yl)methyl)thiazol-2-amine, 7. Retrieved from [Link]

  • Central Washington University. (n.d.). Conformational analysis of selected [2.2]heterophanes: A comparison of stereochemical switching via computational chemistry. Retrieved from [Link]

  • PubChem. (n.d.). 3-(4-Chlorophenyl)-1-Methyl-1H-Pyrazol-5-Amine. National Center for Biotechnology Information. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Ag-doped Nano Magnetic γ-Fe2O3@DA Core–Shell Hollow Spheres: an efficient and recoverable heterogeneous catalyst for A3, KA2 Coupling Reactions and [2+3] cycloaddition. Retrieved from [Link]

  • KTU ePubl. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Retrieved from [Link]

  • MDPI. (2023). Conformational Distributions of Phenyl β-D-Glucopyranoside and Gastrodin in Solution by Vibrational Optical Activity and Theoretical Calculations. Retrieved from [Link]

Sources

Exploratory

The Pyrazole-Aniline Scaffold: From Serendipitous Discovery to a Cornerstone of Modern Medicinal Chemistry

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Unassuming Heterocycle That Revolutionized Drug Design In the vast landscape of heterocyclic chemistry, the py...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Unassuming Heterocycle That Revolutionized Drug Design

In the vast landscape of heterocyclic chemistry, the pyrazole ring—a five-membered aromatic ring with two adjacent nitrogen atoms—stands out as a "privileged scaffold."[1][2][3][4] Its unique physicochemical properties, including the ability to act as both a hydrogen bond donor and acceptor, coupled with its metabolic stability, have made it a cornerstone in modern drug discovery.[2][5] When fused with an aniline moiety, this scaffold gives rise to the pyrazole-containing anilines, a class of compounds that has demonstrated remarkable therapeutic success. These structures are central to a multitude of FDA-approved drugs, treating conditions from inflammation and cancer to cardiovascular disease.[5][6]

This guide provides a comprehensive exploration of the discovery, history, and synthetic evolution of pyrazole-containing anilines. It is designed for the medicinal chemist and drug development professional, offering not just a historical account, but a deep dive into the mechanistic underpinnings of synthetic strategies and the structure-activity relationships that have guided the development of blockbuster therapeutics. We will explore the causality behind experimental choices, present detailed, validated protocols, and illuminate the path from foundational chemical principles to life-saving pharmaceuticals.

Part 1: Historical Milestones - The Genesis of a Privileged Scaffold

The journey of the pyrazole ring begins in the late 19th century. German chemist Ludwig Knorr, in 1883, inadvertently synthesized the first pyrazole derivative (a pyrazolone) while investigating quinine analogues.[7][8] His work involved the condensation of ethyl acetoacetate with phenylhydrazine, a reaction that would later become a foundational method for pyrazole synthesis.[8][9] Shortly after, in 1889, Hans von Pechmann synthesized pyrazole itself.[8] These early discoveries laid the groundwork, but the true therapeutic potential of pyrazole-containing structures would not be realized for nearly a century.

The modern era for this scaffold was arguably ushered in by the development of Celecoxib (Celebrex®) . The discovery in the early 1990s of two distinct cyclooxygenase (COX) isoforms, COX-1 and COX-2, created a compelling therapeutic target.[10] COX-1 is essential for homeostatic functions, while COX-2 is upregulated at sites of inflammation.[10] This presented a clear hypothesis: selectively inhibiting COX-2 could provide powerful anti-inflammatory effects without the gastrointestinal side effects associated with non-selective NSAIDs.[10][11] A team at Searle, led by John Talley, embarked on a mission to find such an inhibitor. Their research culminated in the discovery of Celecoxib, a trisubstituted pyrazole bearing a p-sulfamoylaniline group.[10][12] Approved by the FDA in 1999, Celecoxib was one of the first selective COX-2 inhibitors and became a blockbuster drug, solidifying the pyrazole-aniline core as a validated and highly valuable pharmacophore.[2]

Part 2: Core Synthetic Strategies - Building the Pyrazole-Aniline Core

The construction of pyrazole-containing anilines relies on robust and versatile chemical reactions. The choice of strategy is dictated by the desired substitution pattern and the availability of starting materials.

The Knorr Pyrazole Synthesis: A Timeless and Dominant Method

The most fundamental and widely used method for constructing the pyrazole ring is the Knorr Pyrazole Synthesis.[7][13] This reaction involves the condensation of a hydrazine (or its derivative) with a 1,3-dicarbonyl compound.[14][15][16] The reaction proceeds under acidic or basic conditions and is prized for its high yields and reliability.[9]

Mechanism of Action: The mechanism involves an initial acid-catalyzed condensation of the hydrazine onto one of the carbonyl groups to form a hydrazone intermediate.[12][13] This is followed by an intramolecular cyclization where the second nitrogen atom attacks the remaining carbonyl group.[14] A subsequent dehydration step then yields the stable, aromatic pyrazole ring.[13] The use of a substituted hydrazine, such as a phenylhydrazine, directly installs the aniline-containing moiety.

Knorr_Synthesis cluster_reactants Reactants cluster_process Reaction Pathway dicarbonyl 1,3-Dicarbonyl Compound condensation Condensation & Imine Formation dicarbonyl->condensation + H⁺ hydrazine Aniline-Hydrazine Derivative hydrazine->condensation cyclization Intramolecular Cyclization condensation->cyclization Forms Hydrazone Intermediate dehydration Dehydration & Aromatization cyclization->dehydration product Pyrazole-Containing Aniline dehydration->product - 2 H₂O

Caption: General workflow of the Knorr Pyrazole Synthesis.

Causality in Synthesis - The Regioselectivity Challenge: A critical consideration in the Knorr synthesis, especially with unsymmetrical 1,3-dicarbonyls, is regioselectivity. The initial condensation can occur at either carbonyl group, potentially leading to a mixture of two regioisomeric pyrazole products.[14] The synthesis of Celecoxib cleverly circumvents this. The use of 4-sulfamoylphenylhydrazine hydrochloride salt under specific conditions regioselectively yields the desired 1,5-diarylpyrazole isomer, which is crucial for its biological activity.[11]

Other Synthetic Routes

While the Knorr synthesis is dominant, other methods offer alternative pathways:

  • Paal-Knorr Synthesis: Though more commonly associated with furan and pyrrole synthesis from 1,4-dicarbonyls, related condensation mechanisms are relevant.[17][18][19]

  • 1,3-Dipolar Cycloaddition: This powerful method involves the reaction of nitrile imines (generated in situ) with alkynes, offering a different approach to constructing the pyrazole ring.[15][20]

  • From α,β-Unsaturated Aldehydes and Ketones: Reaction of α,β-unsaturated carbonyl compounds with hydrazines can also yield pyrazoles, typically proceeding through a pyrazoline intermediate which is subsequently oxidized.[20][21]

Part 3: The Role of Pyrazole-Anilines in Drug Discovery

The pyrazole-aniline scaffold is a fixture in modern medicinal chemistry, particularly in the development of kinase inhibitors.[3][22] Protein kinases are a large family of enzymes that play a central role in cellular signaling, and their dysregulation is a hallmark of cancer.[3] The pyrazole ring acts as a versatile hinge-binding motif, capable of forming key hydrogen bonds within the ATP-binding pocket of kinases.[3][23]

Kinase Inhibition: A Privileged Scaffold for Oncology

The aniline portion of the scaffold often serves as an attachment point for additional pharmacophoric groups that can extend into other regions of the kinase active site, enhancing both potency and selectivity.[23] This modularity has allowed for the development of inhibitors against a wide range of kinase targets.

Drug Name (Brand)Target Kinase(s)FDA Approval YearTherapeutic Area
Crizotinib (Xalkori®)ALK, ROS1, MET2011Non-Small Cell Lung Cancer[2][24]
Ruxolitinib (Jakafi®)JAK1, JAK22011Myelofibrosis, Polycythemia Vera[2][3]
Axitinib (Inlyta®)VEGFRs2012Renal Cell Carcinoma[2]
Encorafenib (Braftovi®)BRAF V600E2018Melanoma, Colorectal Cancer[22]
Asciminib (Scemblix®)ABL1 (Allosteric)2021Chronic Myeloid Leukemia[2]

This table summarizes a selection of FDA-approved pyrazole-containing kinase inhibitors.

Drug_Discovery_Workflow cluster_discovery Discovery & Preclinical Phase cluster_clinical Clinical Development scaffold Scaffold Identification (e.g., Pyrazole-Aniline) sar SAR Studies & Lead Optimization scaffold->sar Library Synthesis adme_tox ADME/Tox Screening sar->adme_tox Identify Leads phase1 Phase I (Safety) adme_tox->phase1 Select Candidate phase2 Phase II (Efficacy) phase1->phase2 phase3 Phase III (Large-Scale Trials) phase2->phase3 fda FDA Approval phase3->fda

Caption: A simplified workflow for drug development.

Structure-Activity Relationship (SAR) Insights

The success of pyrazole-anilines is rooted in predictable SAR. For kinase inhibitors, key interactions typically involve:

  • Hinge Binding: The pyrazole N-1 atom often acts as a hydrogen bond donor, while the N-2 atom can act as an acceptor, anchoring the molecule to the kinase hinge region.[3]

  • Hydrophobic Pockets: The aniline ring and other substituents on the pyrazole core can be modified to occupy specific hydrophobic pockets, driving potency and selectivity.[25]

  • Solvent Front: The aniline nitrogen provides a vector for substitution towards the solvent-exposed region, allowing for the modulation of physicochemical properties like solubility without disrupting core binding interactions.[23]

For example, in a series of 3-amino-1H-pyrazole-based inhibitors, small alkyl modifications on the pyrazole ring were found to have significant effects on selectivity across a panel of 100 kinases.[23] This demonstrates the exquisite sensitivity of kinase binding pockets to minor structural changes, a property that medicinal chemists exploit to fine-tune inhibitor profiles.

Part 4: Experimental Protocols - A Validated Synthesis

To provide a practical, field-proven example, we detail a representative protocol for the synthesis of Celecoxib, adapted from established methods.[10][11] This protocol is a self-validating system, concluding with characterization steps to confirm product identity and purity.

Protocol: Two-Step Synthesis of Celecoxib

Objective: To synthesize 4-[5-(4-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide (Celecoxib) via a Claisen condensation followed by a Knorr pyrazole synthesis.

Step 1: Claisen Condensation to form 4,4,4-Trifluoro-1-(4-methylphenyl)butane-1,3-dione

  • Setup: To a flame-dried round-bottom flask equipped with a magnetic stirrer and reflux condenser, add sodium methoxide (1.2 equivalents) and anhydrous methanol.

  • Reaction Initiation: Add 4'-methylacetophenone (1.0 equivalent) to the stirred suspension. Then, add ethyl trifluoroacetate (1.1 equivalents) dropwise over 15 minutes.

  • Reflux: Heat the reaction mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After cooling to room temperature, concentrate the mixture under reduced pressure. Acidify the residue with aqueous HCl (1M) to pH ~3.

  • Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purification: The crude dione product can be purified by column chromatography on silica gel or used directly in the next step if sufficiently pure.

Step 2: Knorr Cyclo-condensation to form Celecoxib

  • Setup: In a reaction vessel equipped with a reflux condenser and stirrer, dissolve the crude 4,4,4-trifluoro-1-(p-tolyl)butane-1,3-dione (1.0 equivalent) from Step 1 in ethanol.[10]

  • Reagent Addition: Add 4-sulfamoylphenylhydrazine hydrochloride (1.05 equivalents) to the solution.[10][11]

  • Reflux: Heat the mixture to reflux for 4-6 hours. The reaction progress should be monitored by TLC until the starting dione is consumed.

  • Crystallization: Upon completion, cool the reaction mixture. The product often crystallizes from the solution. If not, slowly add water to induce precipitation.

  • Isolation: Collect the crude product by vacuum filtration and wash the solid with a cold ethanol/water mixture.

  • Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethyl acetate/heptane) to yield pure Celecoxib as a white solid.[10]

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis.[10] The analytical data should be consistent with the structure of Celecoxib.

Conclusion and Future Outlook

The journey of pyrazole-containing anilines from a 19th-century chemical curiosity to a multi-billion dollar class of pharmaceuticals is a testament to the power of synthetic chemistry and rational drug design. The scaffold's inherent "drug-like" properties have made it a recurring theme in the discovery of new therapeutics, particularly in oncology.[2][26] The continued exploration of new synthetic methodologies and a deeper understanding of its interactions with biological targets ensure that the pyrazole-aniline core will remain a privileged and highly fruitful scaffold for future generations of drug development professionals. As new kinase targets are identified and the demand for more selective and potent drugs grows, the versatility and proven track record of this remarkable chemical entity will undoubtedly lead to the next wave of innovative medicines.

References

  • Slideshare. (n.d.). Knorr Pyrazole Synthesis (M. Pharm) | PPTX.
  • Benchchem. (n.d.). The Discovery and Synthesis of Celecoxib: A Selective COX-2 Inhibitor.
  • J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis.
  • Taylor & Francis Online. (n.d.).
  • PubMed Central. (n.d.). Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents.
  • Name-Reaction.com. (n.d.). Knorr pyrazole synthesis.
  • Unknown. (n.d.). Knorr Pyrazole Synthesis.
  • International Journal of Pharmaceutical Sciences Review and Research. (2020).
  • RSC Publishing. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
  • MDPI. (n.d.).
  • RSC Publishing. (2020).
  • MDPI. (2022).
  • MDPI. (n.d.).
  • SciSpace. (n.d.). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β.
  • ResearchGate. (n.d.). Some examples of pyrazole based commercial drugs and bioactive molecules.
  • Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis.
  • PubMed Central. (2023). Pyrazole: an emerging privileged scaffold in drug discovery.
  • RSC Publishing. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
  • MDPI. (n.d.).
  • PubMed Central. (n.d.).
  • ResearchGate. (n.d.). Chemical structures of the pyrazole-containing USFDA-approved drugs....
  • MDPI. (n.d.). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies.
  • Unknown. (n.d.). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020)
  • PubMed Central. (n.d.).
  • STM Journals. (2019). Synthesis and Characterization of Pyrazole Heterocyclic Derivatives via Vilsmeier-Haack-Reaction and its Schiff`s Bases.
  • Alfa Chemistry. (n.d.). Paal-Knorr Synthesis.
  • Wikipedia. (n.d.). Paal–Knorr synthesis.
  • ResearchGate. (2025). Pyrazole-Containing Pharmaceuticals: Target, Pharmacological Activity, and Their SAR Studies | Request PDF.
  • SciSpace. (n.d.).
  • PubMed Central. (n.d.).
  • ResearchGate. (n.d.). Knorr pyrazole synthesis | Request PDF.
  • Life Chemicals. (2019). Original Functionalized Pyrazoles For Drug Discovery | Building Blocks.
  • Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis.
  • Britannica. (n.d.). Pyrazole.
  • YouTube. (2021). Paal knorr synthesis of pyrroles, Furans, thiophenes with Mechanism||Very Easy Method.
  • PubMed. (2023). Pyrazole: an emerging privileged scaffold in drug discovery.
  • Semantic Scholar. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole.
  • PubMed Central. (n.d.). Current status of pyrazole and its biological activities.
  • ResearchGate. (2025). (PDF)
  • MDPI. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review.

Sources

Foundational

A Theoretical Deep Dive into 4-(3-methyl-1H-pyrazol-1-yl)aniline: A Whitepaper for Drug Discovery Professionals

Abstract The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs.[1][2] This technical guide provides a comprehe...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs.[1][2] This technical guide provides a comprehensive theoretical analysis of a specific pyrazole derivative, 4-(3-methyl-1H-pyrazol-1-yl)aniline. We delve into its structural, electronic, and potential biomolecular-interaction properties using a suite of computational chemistry techniques. This document is structured to provide researchers, scientists, and drug development professionals with both foundational knowledge and actionable protocols for theoretical investigation, bridging the gap between molecular structure and potential therapeutic function. By integrating quantum chemical calculations with molecular docking simulations, we aim to elucidate the molecule's intrinsic properties and predict its behavior in a biological context, thereby providing a robust framework for future drug design and optimization efforts.

Introduction: The Significance of the Pyrazole Scaffold

Nitrogen-containing heterocyclic compounds are of paramount importance in the development of therapeutic agents.[2][3] Among these, pyrazole, a five-membered aromatic ring with two adjacent nitrogen atoms, has garnered significant attention for its diverse pharmacological activities.[1][4] Derivatives of this scaffold have been successfully developed as anti-inflammatory, antimicrobial, anticancer, and antidiabetic agents.[3][4][5] The versatility of the pyrazole ring allows for substitution at various positions, enabling fine-tuning of its steric and electronic properties to achieve desired biological effects.

The target of this guide, 4-(3-methyl-1H-pyrazol-1-yl)aniline, combines the pyrazole core with an aniline moiety. This specific combination is of interest as the aniline group provides a vector for further functionalization and can participate in crucial hydrogen bonding interactions within biological targets. Understanding the fundamental electronic structure and conformational possibilities of this molecule is a critical first step in harnessing its therapeutic potential. This guide will employ theoretical methods to build a validated, in-silico model of the molecule, which serves as a predictive tool for its chemical reactivity and binding affinity.

Molecular Foundation: Synthesis and Spectroscopic Blueprint

While this guide focuses on theoretical studies, any robust computational model must be grounded in experimental reality. The synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline typically involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound, a well-established route for pyrazole formation.[6]

A plausible synthetic approach involves the reaction of 4-hydrazinylaniline with acetylacetone, followed by cyclization. The resulting structure would then be confirmed using a standard suite of analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the connectivity of atoms and the overall structure. The symmetry and unique chemical environments of the protons and carbons provide a definitive fingerprint of the molecule.[7]

  • Infrared (IR) Spectroscopy: IR spectroscopy confirms the presence of key functional groups. For this molecule, characteristic peaks for N-H stretching in the aniline group (around 3300-3500 cm⁻¹) and aromatic C=C stretching (around 1600 cm⁻¹) would be expected.[7]

  • Mass Spectrometry (MS): This technique confirms the molecular weight of the compound, ensuring the correct product has been formed.[7]

The data from these experimental techniques provide the essential benchmark against which our theoretical calculations will be validated.

In-Silico Investigation: A Dual-Pronged Computational Approach

Our theoretical exploration is divided into two main parts: Quantum Chemical Analysis to understand the molecule's intrinsic properties and Molecular Docking to predict its interaction with a relevant biological target.

Part A: Quantum Chemical Analysis via Density Functional Theory (DFT)

Density Functional Theory (DFT) is a powerful computational method used to investigate the electronic structure of molecules. It provides a balance of accuracy and computational efficiency, making it ideal for molecules of this size.[8] Our DFT analysis aims to determine the molecule's stable 3D geometry, vibrational frequencies, and electronic properties.

DFT Workflow cluster_DFT DFT Calculation Protocol Start 1. Initial Structure Drawing (2D Sketch) Opt 2. Geometry Optimization (e.g., B3LYP/6-31G(d,p)) Start->Opt Input Freq 3. Frequency Calculation (Confirm Minimum Energy) Opt->Freq Optimized Geometry Analysis 4. Property Analysis (HOMO-LUMO, MEP) Freq->Analysis Vibrational Frequencies End Validated 3D Model Analysis->End Electronic Properties

Caption: 2D Structure of 4-(3-methyl-1H-pyrazol-1-yl)aniline. [9] Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding chemical reactivity. The HOMO-LUMO energy gap (ΔE) is an indicator of the molecule's kinetic stability; a larger gap suggests higher stability and lower reactivity. [10]This analysis helps predict how the molecule might interact with other species, including biological macromolecules.

Molecular Electrostatic Potential (MEP): The MEP map visualizes the charge distribution across the molecule. Electron-rich regions (negative potential, typically colored red) are susceptible to electrophilic attack, while electron-deficient regions (positive potential, blue) are prone to nucleophilic attack. This map is invaluable for predicting non-covalent interactions, such as hydrogen bonding, which are central to drug-receptor binding.

Part B: Molecular Docking Simulation

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand) when bound to a second (a receptor, typically a protein). [11]It is a cornerstone of modern drug discovery, used to screen virtual libraries of compounds and to understand potential binding mechanisms.

Given that pyrazole derivatives are well-known inhibitors of enzymes like Dipeptidyl Peptidase-IV (DPP-IV), which is a target for type 2 diabetes, we have selected DPP-IV as a representative receptor for our docking study. [11][12]The crystal structure of DPP-IV is available in the Protein Data Bank (PDB ID: 3WQH). [11]

Docking_Workflow cluster_prep Preparation Phase cluster_dock Docking Phase cluster_analysis Analysis Phase p_prep 1. Protein Preparation (PDB: 3WQH) Remove water, add hydrogens grid 3. Grid Box Generation (Define active site) p_prep->grid l_prep 2. Ligand Preparation (DFT Optimized Structure) Assign charges, define rotatable bonds docking 4. Docking Simulation (e.g., AutoDock Vina) l_prep->docking grid->docking Defines search space results 5. Analyze Poses (Binding Energy & Interactions) docking->results Output: Poses & Scores visualize 6. Visualization (2D & 3D Interaction Diagrams) results->visualize

Caption: Step-by-step workflow for a molecular docking experiment.

  • Protein Preparation: The DPP-IV crystal structure (PDB: 3WQH) is downloaded. Water molecules and any co-crystallized ligands are removed. Polar hydrogens and Gasteiger charges are added to the protein structure. [11]2. Ligand Preparation: The DFT-optimized structure of 4-(3-methyl-1H-pyrazol-1-yl)aniline is used. Gasteiger charges are computed, and rotatable bonds are defined.

  • Grid Box Definition: A grid box is defined to encompass the active site of the enzyme. The dimensions are chosen to ensure the ligand can freely rotate and translate within the binding pocket. [12]4. Docking Execution: The docking simulation is run using a program like AutoDock Vina. [11]The algorithm samples different conformations and orientations of the ligand within the active site, scoring each based on a force field.

  • Results Analysis: The output provides several binding poses ranked by their binding affinity (in kcal/mol). The pose with the lowest binding energy is typically considered the most favorable. This top pose is analyzed to identify key intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions, π-π stacking) with the protein's amino acid residues.

The results from a docking simulation provide critical, albeit predictive, information.

Table 1: Representative Molecular Docking Results

Parameter Value Interpretation
Binding Affinity -8.0 to -9.5 kcal/mol A strong negative value suggests favorable binding. [11]
Interacting Residues Tyr547, Ser630, Arg125 Specific amino acids forming key contacts in the active site.

| Key Interactions | Hydrogen bond, π-π stacking | The types of non-covalent forces stabilizing the ligand-protein complex. [5]|

Note: The values presented are illustrative and based on typical results for similar pyrazole derivatives docked into the DPP-IV active site.

The aniline N-H group and the pyrazole nitrogen atoms are prime candidates for forming hydrogen bonds, while the aromatic rings can engage in π-π or cation-π stacking with residues like tyrosine or phenylalanine. [5]

Interaction_Diagram cluster_protein DPP-IV Active Site Ligand 4-(3-methyl-1H- pyrazol-1-yl)aniline Tyr Tyr547 Ligand->Tyr π-π Stacking (Aniline Ring) Ser Ser630 Ligand->Ser H-Bond (Aniline NH₂) Arg Arg125 Ligand->Arg H-Bond (Pyrazole N)

Caption: Conceptual diagram of key ligand-protein interactions.

Conclusion and Future Outlook

This guide has outlined a comprehensive theoretical framework for the study of 4-(3-methyl-1H-pyrazol-1-yl)aniline. By synergistically applying DFT and molecular docking, we can move from a simple 2D structure to a validated 3D model with predictive power. The DFT calculations illuminate the molecule's intrinsic electronic features, while molecular docking provides hypotheses about its potential to interact with therapeutically relevant targets like DPP-IV.

References

  • Current status of pyrazole and its biological activities. PubMed Central. [Link]

  • A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. MDPI. [Link]

  • Review: biologically active pyrazole derivatives. New Journal of Chemistry (RSC Publishing). [Link]

  • Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Academic Strive. [Link]

  • Review on Biological Activities of Pyrazole Derivatives. Journal of Chemical Health Risks. [Link]

  • 4-(tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. MDPI. [Link]

  • Biological Exploration of Substituted-Phenyl-1H-pyrazol-4-yl)methylene)aniline Derivatives as Potential DPP-IV Inhibitors: ADMET. Chemical Methodologies. [Link]

  • Crystal structure of 4-amino-3-(3-methyl-5-phenyl-1H-pyrazol-1-yl)-1H-1,2,4-triazole-5(4H)-thione. PubMed Central. [Link]

  • (E)-4-Chloro-N-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]aniline. National Institutes of Health (NIH). [Link]

  • Biological Exploration of ((Substituted-Phenyl-1H-Pyrazol-4-yl) Methylene) Aniline Derivatives as Potential DPP-IV Inhibitors: ADMET Screening, Molecular Docking, and Dynamics Simulations. Chemical Methodologies. [Link]

  • Synthesis, Biological Evaluation, DFT Studies and Molecular Docking of Novel 4-(5-(1H-Imidazol-1-yl)-3-methyl-1-phenyl-1H-pyrazol-4-yl). Semantic Scholar. [Link]

  • Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. ResearchGate. [Link]

  • Synthesis, Molecular Docking and DFT Studies of Biologically Active N-((3-(4-Nitrophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)aniline Derivatives. Asian Journal of Chemistry. [Link]

  • Biological Exploration of Substituted-Phenyl-1H-Pyrazol-4-yl) Methylene) Aniline Derivatives as Potential DPP-IV Inhibitors: ADMET Screening, Molecular Docking, and Dynamics Simulations. ResearchGate. [Link]

  • Synthesis, Molecular Docking and DFT Studies of Biologically Active N-((3-(4-Nitrophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)aniline Derivatives. ResearchGate. [Link]

  • Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-One Derivatives. RJPBCS. [Link]

  • (PDF) 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. ResearchGate. [Link]

  • 4-(3-ethyl-5-methyl-1H-pyrazol-1-yl)aniline. PubChem. [Link]

  • 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. DePaul University Research Portal. [Link]

  • 4-(3-methyl-1h-pyrazol-1-yl)aniline. PubChemLite. [Link]

  • Synthesis, Spectroscopic Characterization, Structural Analysis, Antimycobacterial Study, Molecular Docking, DFT, and ADME Studies of Novel Hybrid Pyrrole–Pyrazole–Piperazine Chalcone. PubMed Central. [Link]

  • Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. PubMed Central, NIH. [Link]

Sources

Exploratory

An In-Depth Technical Guide to 4-(3-methyl-1H-pyrazol-1-yl)aniline: A Cornerstone for Modern Drug Discovery

Abstract This technical guide offers a comprehensive examination of 4-(3-methyl-1H-pyrazol-1-yl)aniline, a pivotal molecular scaffold in contemporary medicinal chemistry. We will explore its fundamental physical and chem...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide offers a comprehensive examination of 4-(3-methyl-1H-pyrazol-1-yl)aniline, a pivotal molecular scaffold in contemporary medicinal chemistry. We will explore its fundamental physical and chemical characteristics, delve into its spectroscopic signature, and outline a robust synthetic pathway. This document is tailored for researchers, chemists, and professionals within the drug development sector, providing expert insights into the practical application and characterization of this versatile compound. To ensure scientific rigor, all presented data and methodologies are substantiated with authoritative references.

Introduction: The Strategic Importance of the Pyrazole-Aniline Motif

The structural amalgamation of a pyrazole ring and an aniline moiety gives rise to a "privileged scaffold" in the landscape of drug discovery. The pyrazole nucleus, an aromatic five-membered heterocycle containing two adjacent nitrogen atoms, is a well-established pharmacophore known for its capacity to engage in crucial hydrogen bonding interactions within biological targets.[1] The aniline component offers a synthetically tractable handle, permitting a diverse array of chemical modifications to meticulously sculpt the molecule's pharmacokinetic and pharmacodynamic profile. Specifically, 4-(3-methyl-1H-pyrazol-1-yl)aniline has garnered significant attention as a key intermediate in the synthesis of kinase inhibitors, a class of drugs that has revolutionized targeted cancer therapy.[1]

Physicochemical Characteristics

A comprehensive grasp of a compound's physicochemical properties is paramount for its effective utilization in research and development. These parameters dictate its solubility, stability, and compatibility with various chemical transformations.

PropertyValueSource(s)
CAS Number 53006-55-6[]
Molecular Formula C10H11N3[][3]
Molecular Weight 173.21 g/mol []
Appearance Solid[4]
Melting Point Not available
Boiling Point Not available
Solubility Not available

Spectroscopic Profile: Deciphering the Molecular Architecture

Spectroscopic analysis is the cornerstone of chemical characterization, providing an unambiguous fingerprint for structure verification and purity assessment. The following data is representative of the spectroscopic profile for 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy offers an unparalleled view into the atomic connectivity and chemical environment of a molecule.

  • ¹H NMR: While a specific spectrum for this exact compound was not found in the provided search results, related structures suggest that one would expect to see distinct signals for the methyl group protons, the pyrazole ring protons, and the aromatic protons of the aniline ring. The integration of these signals would correspond to the number of protons in each unique environment.

  • ¹³C NMR: Similarly, a ¹³C NMR spectrum would display characteristic peaks for each unique carbon atom in the molecule, including the methyl carbon, the carbons of the pyrazole ring, and the carbons of the aniline ring.

Causality in Spectral Interpretation: The chemical shifts of the protons and carbons are dictated by their local electronic environment. For instance, the protons on the aniline ring would be expected to appear in the aromatic region of the ¹H NMR spectrum, typically between 6.5 and 8.0 ppm. The methyl group protons would appear as a singlet in the upfield region, likely around 2.0-2.5 ppm.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight of a compound and can provide valuable structural information through fragmentation analysis.

  • Expected Molecular Ion Peak: For 4-(3-methyl-1H-pyrazol-1-yl)aniline, one would anticipate a molecular ion peak [M]⁺ at m/z 173.21 or a protonated molecular ion peak [M+H]⁺ at m/z 174.22.

Synthesis and Reactivity: A Gateway to Molecular Diversity

The synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline is typically achieved through a condensation reaction. A well-established method involves the reaction of a substituted hydrazine with a 1,3-dicarbonyl compound.

Representative Synthetic Protocol

This protocol outlines a general and efficient method for the laboratory-scale synthesis of pyrazole derivatives.

Step 1: Reaction Setup

  • Dissolve 3-methyl-1H-pyrazol-5(4H)-one (1 mmol) and the appropriate aldehyde (1 mmol) in dioxane or absolute ethanol (25 ml).[5]

  • Add a few drops of piperidine to the mixture.[5]

Step 2: Condensation

  • Reflux the reaction mixture for 4-6 hours.[5]

  • Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Step 3: Isolation and Purification

  • After the reaction is complete, cool the mixture to room temperature.[5]

  • The precipitated product is filtered, dried, and washed to afford the desired pyrazolone derivative.[5]

A Self-Validating System: The success of the synthesis is validated at each stage. TLC provides real-time monitoring of the conversion of starting materials to the product. The final, purified compound's identity and purity are then definitively confirmed by comparing its spectroscopic data (NMR and MS) with the expected values.

Chemical Reactivity

The aniline moiety of 4-(3-methyl-1H-pyrazol-1-yl)aniline is a versatile functional group that can participate in a wide array of chemical transformations. The primary amino group is nucleophilic and can readily undergo reactions such as:

  • Acylation

  • Sulfonylation

  • Alkylation

  • Diazotization followed by Sandmeyer or Suzuki coupling reactions

This reactivity allows for the facile elaboration of the core structure, enabling the synthesis of large libraries of compounds for drug discovery screening.

Applications in Drug Discovery: A Privileged Scaffold for Kinase Inhibition

The 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold is a recurring motif in a multitude of kinase inhibitors.[1] Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer.

Logical Relationship Diagram:

G cluster_0 Core Scaffold cluster_1 Key Structural Features cluster_2 Therapeutic Target Scaffold 4-(3-methyl-1H-pyrazol-1-yl)aniline Pyrazole Pyrazole Ring (Hinge-Binding Motif) Scaffold->Pyrazole provides Aniline Aniline Moiety (Vector for Substitution) Scaffold->Aniline provides Kinase Kinase ATP-Binding Pocket Pyrazole->Kinase interacts with Aniline->Kinase positions substituents for interaction with

Caption: The role of the scaffold in kinase inhibition.

Safety and Handling

When working with any chemical, adherence to proper safety protocols is essential. For 4-(3-methyl-1H-pyrazol-1-yl)aniline, the following precautions should be observed.

  • Personal Protective Equipment (PPE): Safety glasses, chemical-resistant gloves, and a lab coat are mandatory.

  • Handling: Use in a well-ventilated area, such as a fume hood. Avoid generating dust. Avoid contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place.

For comprehensive safety information, it is imperative to consult the Safety Data Sheet (SDS) provided by the supplier.[6][7][8][9][10]

Conclusion

4-(3-methyl-1H-pyrazol-1-yl)aniline stands out as a molecule of high strategic value in the field of medicinal chemistry. Its unique combination of a proven pharmacophore and a versatile synthetic handle has solidified its role as a cornerstone for the development of innovative therapeutics, particularly in the realm of kinase inhibition. This guide has provided a detailed overview of its fundamental properties, a practical synthetic approach, and an appreciation for its applications. A thorough understanding of these aspects will empower researchers to fully leverage the potential of this important chemical entity in their pursuit of novel drug candidates.

References

  • BOC Sciences. (n.d.). CAS 53006-55-6 4-(3-Methyl-1H-pyrazol-1-yl)aniline.
  • PubChem. (n.d.). 4-(3-ethyl-5-methyl-1H-pyrazol-1-yl)aniline | C12H15N3 | CID 168007538.
  • MDPI. (n.d.). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline.
  • PubChem. (n.d.). 4-(3-methyl-1H-pyrazol-1-yl)aniline | C10H11N3 | CID 350327.
  • Sigma-Aldrich. (n.d.). 4-(1-Methyl-1H-pyrazol-3-yl)aniline.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET.
  • Sigma-Aldrich. (n.d.). SAFETY DATA SHEET.
  • ChemicalBook. (2025-07-16). 4-(1-methyl-1h-pyrazol-3-yl)aniline | 916766-82-0.
  • PubChem. (n.d.). 4-(1H-Pyrazol-1-yl)aniline | C9H9N3 | CID 594274.
  • CymitQuimica. (2024-12-19). Safety Data Sheet.
  • RJPBCS. (n.d.). Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-One Derivatives.
  • ResearchGate. (2024-05-06). (PDF) 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline.
  • Cresset Group. (2024-01-10). Aniline replacement in drug-like compounds.
  • Angene Chemical. (2025-03-11). Safety Data Sheet.
  • ChemScene. (n.d.). 3-(1-Methyl-1H-pyrazol-4-yl)aniline.
  • PubMed Central. (2023-11-07). Pyrazole: an emerging privileged scaffold in drug discovery.
  • Cole-Parmer. (n.d.). Material Safety Data Sheet.
  • ResearchGate. (2025-08-06). Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents.
  • PubChem. (n.d.). 4-(1H-pyrazol-3-yl)aniline | C9H9N3 | CID 2735399.
  • MDPI. (n.d.). 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl).
  • NIH. (n.d.). (E)-4-Chloro-N-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]aniline.

Sources

Foundational

An In--Depth Technical Guide to 4-(3-methyl-1H-pyrazol-1-yl)aniline and its Key Structural Isomers for Drug Discovery Professionals

Abstract The phenylpyrazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a privileged structure due to its prevalence in a wide array of biologically active agents.[1][2] This guide provides a d...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The phenylpyrazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a privileged structure due to its prevalence in a wide array of biologically active agents.[1][2] This guide provides a detailed technical examination of 4-(3-methyl-1H-pyrazol-1-yl)aniline, a key building block, and its principal structural isomers. We will explore the nuances of their synthesis, comparative physicochemical properties, and differential biological activities. By explaining the causality behind synthetic choices and characterization techniques, this document serves as a comprehensive resource for researchers in drug discovery and development, aiming to leverage the subtle yet critical differences between these isomers to optimize lead compounds. The discussion is grounded in established protocols and structure-activity relationship (SAR) studies, with a particular focus on applications in kinase inhibition.[3][4][5]

Introduction to the Phenylpyrazole Scaffold

Significance in Medicinal Chemistry

The pyrazole ring system is a versatile heterocyclic motif integral to numerous pharmaceuticals and agrochemicals.[6][7] Its unique electronic properties, ability to participate in hydrogen bonding as both a donor and acceptor, and metabolic stability make it an attractive component for designing molecules that interact with biological targets.[8] When coupled with a phenyl ring, the resulting phenylpyrazole scaffold gains conformational rigidity and opportunities for diverse functionalization, making it a frequent feature in kinase inhibitors, anti-inflammatory agents, and insecticides.[5][9][10][11]

Overview of the Target Compound: 4-(3-methyl-1H-pyrazol-1-yl)aniline

4-(3-methyl-1H-pyrazol-1-yl)aniline (CID 350327) serves as a primary focus of this guide.[12] This molecule consists of a 3-methylpyrazole ring linked via its N1 position to an aniline ring at the para-position. This specific arrangement is crucial for its utility as a scaffold, often presenting the aniline's amino group as a key interaction point with protein targets, such as the hinge region of protein kinases.[8]

Key Structural Isomers and the Imperative of Isomeric Purity

The biological activity of a compound is intrinsically linked to its three-dimensional structure. Subtle changes in the arrangement of substituents can lead to dramatic differences in target affinity, selectivity, and pharmacokinetic properties. For 4-(3-methyl-1H-pyrazol-1-yl)aniline, the most relevant structural isomers include:

  • 4-(5-methyl-1H-pyrazol-1-yl)aniline: A regioisomer where the methyl group is at the 5-position of the pyrazole ring.

  • 3-(3-methyl-1H-pyrazol-1-yl)aniline: A positional isomer where the entire pyrazole moiety is attached to the meta-position of the aniline ring.

  • 4-(1H-pyrazol-3-yl)aniline: An isomer where the linkage to the aniline is through a carbon atom of the pyrazole ring.[13]

Controlling and confirming the isomeric purity of a synthetic compound is paramount in drug development to ensure reproducible biological data and to meet regulatory standards.

Synthesis and Mechanistic Insights

The synthesis of phenylpyrazoles often involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound or its equivalent.[14] However, for creating specific N-aryl pyrazoles, modern cross-coupling reactions offer superior control and scope.

Retrosynthetic Analysis & Preferred Synthetic Route

A robust and widely adopted method for the synthesis of N-aryl pyrazoles is the Buchwald-Hartwig amination.[15] This palladium-catalyzed cross-coupling reaction provides a reliable and high-yielding pathway to form the critical C-N bond between the pyrazole and phenyl rings.[16][17] The choice of this reaction is driven by its high functional group tolerance, broad substrate scope, and typically milder reaction conditions compared to classical methods like nucleophilic aromatic substitution.[15]

Detailed Protocol: Synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline

This protocol describes a representative Buchwald-Hartwig coupling procedure.

Objective: To synthesize 4-(3-methyl-1H-pyrazol-1-yl)aniline from 3-methylpyrazole and 4-bromoaniline.

Materials:

  • 3-methylpyrazole

  • 4-bromoaniline

  • Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • Xantphos (or a similar bulky phosphine ligand)[18]

  • Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃)

  • Anhydrous Toluene or Dioxane

Procedure:

  • Inert Atmosphere: To an oven-dried Schlenk flask, add the palladium precatalyst (1-2 mol%) and the phosphine ligand (2-4 mol%). Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

  • Reagent Addition: Under the inert atmosphere, add 3-methylpyrazole (1.2 equivalents), 4-bromoaniline (1.0 equivalent), and the base (e.g., Sodium tert-butoxide, 1.4 equivalents).

  • Solvent Addition: Add the anhydrous solvent via syringe.

  • Reaction: Heat the mixture to 80-110 °C and stir until the starting material is consumed (monitor by TLC or LC-MS). Reaction times can vary from 2 to 24 hours.[19]

  • Work-up: Cool the reaction to room temperature, dilute with a solvent like ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate.

  • Purification: Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Causality: The choice of a bulky, electron-rich phosphine ligand like Xantphos is critical. It facilitates the reductive elimination step, which is the final C-N bond-forming step in the catalytic cycle, and helps prevent side reactions.[18] The strong, non-nucleophilic base is required to deprotonate the pyrazole, making it a competent nucleophile.

Synthetic Workflow Diagram

G cluster_setup Reaction Setup cluster_reagents Reagent Addition cluster_reaction Reaction & Purification cluster_analysis Validation Start Oven-dried Schlenk Flask Inert Evacuate & Backfill with Argon/Nitrogen Start->Inert Catalyst Add Pd Catalyst & Ligand Inert->Catalyst Reagents Add 3-Methylpyrazole, 4-Bromoaniline, & Base Catalyst->Reagents Solvent Add Anhydrous Solvent Reagents->Solvent Heat Heat & Stir (80-110 °C) Solvent->Heat Workup Aqueous Work-up Heat->Workup Purify Column Chromatography Workup->Purify Product 4-(3-methyl-1H-pyrazol-1-yl)aniline Purify->Product Analysis NMR & MS Analysis Product->Analysis

Caption: Buchwald-Hartwig Synthesis Workflow.

Physicochemical and Spectroscopic Characterization

Unambiguous identification of isomers is critical. Spectroscopic methods, particularly NMR, provide the fingerprints necessary to distinguish between them.

Comparative Spectroscopic Analysis

The key to differentiating 4-(3-methyl-1H-pyrazol-1-yl)aniline from its 5-methyl isomer lies in the ¹H NMR spectrum.[20][21][22]

  • 4-(3-methyl-1H-pyrazol-1-yl)aniline: The pyrazole ring will show two distinct doublets in the aromatic region, corresponding to the protons at the C4 and C5 positions. The coupling constant (J-coupling) between these two protons will be small (typically 2-3 Hz). The methyl group will appear as a singlet around 2.3 ppm.[23]

  • 4-(5-methyl-1H-pyrazol-1-yl)aniline: This isomer will also show two doublets for the pyrazole protons (now at C3 and C4), but their chemical shifts will differ from the 3-methyl isomer. The methyl group signal will also have a distinct chemical shift.

  • Distinguishing C3-H vs. C5-H: In N-substituted pyrazoles, the proton at the C5 position is generally more deshielded (appears at a higher ppm value) than the proton at the C3 position due to the anisotropic effect of the adjacent phenyl ring.

Comparative Data Table

While extensive experimental data for all isomers is not always available in a single source, predicted values and data from similar compounds provide a useful comparison.

Property4-(3-methyl-1H-pyrazol-1-yl)aniline4-(5-methyl-1H-pyrazol-1-yl)aniline3-(3-methyl-1H-pyrazol-1-yl)aniline
Molecular Formula C₁₀H₁₁N₃[24]C₁₀H₁₁N₃C₁₀H₁₁N₃
Molecular Weight 173.21 g/mol 173.21 g/mol 173.21 g/mol
Predicted XlogP 1.6[24]~1.6~1.6
¹H NMR (Pyrazole H's) Two doublets (J ≈ 2-3 Hz)Two doublets (J ≈ 2-3 Hz), different shiftsTwo doublets (J ≈ 2-3 Hz), different shifts
¹³C NMR (Pyrazole Me) ~13 ppm[20]~10 ppm[20]~13 ppm[20]

Note: NMR chemical shifts are approximate and can vary based on solvent and concentration. The distinct difference in the ¹³C NMR chemical shift for the methyl group is a powerful diagnostic tool for distinguishing between 3-methyl and 5-methyl pyrazole isomers.[20]

Applications in Drug Development & Chemical Biology

The 4-(pyrazol-1-yl)aniline scaffold is a highly effective "hinge-binder" in many protein kinase inhibitors.[3][8][9] The aniline nitrogen and the N2 of the pyrazole can form critical hydrogen bonds with the backbone of the kinase hinge region, anchoring the inhibitor in the ATP-binding pocket.

Case Study: Scaffolds for Kinase Inhibitors

Numerous kinase inhibitors utilize this core structure. For example, derivatives of this scaffold have been investigated as inhibitors for kinases such as p38 MAP kinase, BCR-ABL, and Aurora kinases.[3][4][5] The specific substitution pattern on both the pyrazole and phenyl rings dictates the selectivity and potency against different kinases.

  • Role of the Methyl Group: The methyl group in the 3- or 5-position of the pyrazole ring can serve multiple purposes. It can provide beneficial steric interactions with hydrophobic pockets near the hinge region, enhance metabolic stability, or modulate the electronics of the pyrazole ring, thereby influencing the strength of the hydrogen bonds.

  • Structure-Activity Relationship (SAR): SAR studies have shown that moving the methyl group from the 3-position to the 5-position can significantly alter the inhibitory profile of a compound.[9] This change can reorient how the rest of the molecule projects out of the ATP pocket, leading to clashes with certain residues or enabling new favorable interactions, thus tuning the selectivity of the inhibitor.

Signaling Pathway Interaction Diagram

The diagram below illustrates the general mechanism of a Type I kinase inhibitor, which is a common binding mode for phenylpyrazole-based drugs.

Caption: Competitive Binding of a Phenylpyrazole Inhibitor.

Conclusion and Future Outlook

4-(3-methyl-1H-pyrazol-1-yl)aniline and its structural isomers are not merely chemical curiosities; they are foundational tools in the rational design of targeted therapeutics. This guide has underscored the critical importance of precise synthetic control and rigorous analytical characterization to harness the full potential of this scaffold. The subtle structural variations between isomers provide a powerful means to modulate biological activity, offering a clear path for lead optimization. Future research will likely continue to exploit this isomeric diversity to develop next-generation kinase inhibitors with improved selectivity profiles, reduced off-target effects, and enhanced therapeutic windows.

References

  • 3 (PubMed)

  • 20 (Google Search)

  • 4 (PubMed)

  • 9 (MDPI)

  • 5 (PubMed Central)

  • 25 (MDPI)

  • 16 (Google Search)

  • 26 (ResearchGate)

  • 8 (MDPI)

  • 21 (PDF)

  • 15 (Wikipedia)

  • 1 (Future Medicinal Chemistry)

  • 17 (PubMed Central)

  • 19 (Google Search)

  • 27 (MDPI)

  • 10 (PubMed)

  • 22 (ResearchGate)

  • 11 (PubMed)

  • 6 (MDPI)

  • 18 (ACS Publications)

  • 23 (Google Search)

  • 28 (Digital CSIC)

  • 24 (PubChemLite)

  • 29 (BLDpharm)

  • 12 (PubChem)

  • 30 (ResearchGate)

  • 31 (MDPI)

  • 32 (DePaul University)

  • 33 (ChemScene)

  • 7 (MDPI)

  • 34 (PMC - NIH)

  • 35 (Benchchem)

  • 36 (PubMed Central)

  • 2 (PMC - PubMed Central)

  • 37 (MDPI)

  • (BOC Sciences)

  • 39 (Google Patents)

  • 14 (ResearchGate)

  • 40 (PubMed Central)

  • 13 (PubChem)

  • 41 (JOCPR)

Sources

Exploratory

The Pyrazole Scaffold: A Cornerstone of Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Introduction: In the landscape of medicinal chemistry, certain molecular frameworks c...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as privileged scaffolds, demonstrating a remarkable capacity to interact with a diverse array of biological targets. The pyrazole ring, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a testament to this principle.[1][2] Its unique electronic properties, synthetic tractability, and ability to engage in various non-covalent interactions have cemented its status as a cornerstone in the design of novel therapeutics.[3][4] This guide provides an in-depth exploration of the pyrazole scaffold, from its fundamental physicochemical properties and synthesis to its role in market-approved drugs and as a template for future drug discovery.[1][2]

Physicochemical Properties and Strategic Importance of the Pyrazole Core

The pyrazole ring is a planar, aromatic system with six π-electrons. The presence of two nitrogen atoms imparts a unique electronic distribution, influencing its reactivity and interactions with biological macromolecules. One nitrogen atom is typically pyridine-like (basic), while the other is pyrrole-like (less basic and can act as a hydrogen bond donor).[5] This duality allows for a rich variety of intermolecular interactions, including hydrogen bonding, metal coordination, and dipole-dipole interactions.[4]

The tautomeric nature of the pyrazole ring, where the proton on the nitrogen can shift between the two nitrogen atoms, further contributes to its versatility in drug design.[5] From a drug development perspective, the pyrazole scaffold offers several advantages:

  • Metabolic Stability: The aromatic nature of the pyrazole ring often confers resistance to metabolic degradation, leading to improved pharmacokinetic profiles.

  • Synthetic Accessibility: A wide range of synthetic methodologies have been developed for the preparation and functionalization of pyrazole derivatives, allowing for the systematic exploration of chemical space.[3][6][7]

  • Structural Rigidity: The planar structure of the pyrazole ring can help to pre-organize appended functional groups, reducing the entropic penalty upon binding to a target protein and potentially increasing potency.

  • Bioisosteric Replacement: The pyrazole nucleus can serve as a bioisostere for other aromatic rings, such as phenyl or imidazole, offering a means to modulate physicochemical properties like solubility and lipophilicity while retaining or enhancing biological activity.

Synthetic Strategies for Pyrazole Derivatives: The Knorr Synthesis

One of the most classical and widely employed methods for the synthesis of pyrazoles is the Knorr pyrazole synthesis.[8][9][10] This reaction involves the condensation of a β-dicarbonyl compound with a hydrazine derivative.[9][11]

General Mechanism of the Knorr Pyrazole Synthesis

The reaction proceeds through a series of condensation and cyclization steps. The initial step is the reaction of the more reactive carbonyl group of the 1,3-dicarbonyl compound with the hydrazine to form a hydrazone intermediate. This is followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic pyrazole ring.[8][9]

G cluster_reactants Reactants cluster_intermediates Intermediates cluster_product Product dicarbonyl 1,3-Dicarbonyl Compound hydrazone Hydrazone Intermediate dicarbonyl->hydrazone + Hydrazine hydrazine Hydrazine Derivative hydrazine->hydrazone cyclic_intermediate Cyclic Hemiaminal hydrazone->cyclic_intermediate Intramolecular Cyclization pyrazole Pyrazole Derivative cyclic_intermediate->pyrazole - H2O (Dehydration)

Caption: Generalized workflow of the Knorr pyrazole synthesis.

Experimental Protocol: Synthesis of a Phenyl-Substituted Pyrazolone via Knorr Condensation

This protocol describes the synthesis of 2,4-dihydro-5-phenyl-3H-pyrazol-3-one from ethyl benzoylacetate and hydrazine hydrate, a variation of the Knorr synthesis.[11]

Materials:

  • Ethyl benzoylacetate

  • Hydrazine hydrate

  • 1-Propanol

  • Glacial acetic acid

  • Water

  • 20-mL scintillation vial

  • Hot plate with stirring capability

  • TLC plates (silica gel)

  • Developing chamber

  • Buchner funnel and filter paper

Procedure:

  • Combine ethyl benzoylacetate (3 mmol) and hydrazine hydrate (6 mmol) in a 20-mL scintillation vial.[11]

  • Add 3 mL of 1-propanol and 3 drops of glacial acetic acid to the reaction mixture.[11]

  • Heat the vial on a hot plate to approximately 100°C with continuous stirring.[11]

  • After one hour, monitor the reaction progress by thin-layer chromatography (TLC) using a mobile phase of 30% ethyl acetate/70% hexane.[11]

  • Once the starting material (ethyl benzoylacetate) is consumed, add 10 mL of water to the hot, stirring reaction mixture.[11]

  • Turn off the heat and allow the mixture to cool slowly to room temperature while stirring for 30 minutes to facilitate crystallization.[11]

  • Collect the solid product by vacuum filtration using a Buchner funnel.[11]

  • Wash the collected product with a small amount of cold water and allow it to air dry.[11]

  • Determine the mass of the product and calculate the percent yield.

  • Characterize the product by determining its melting point and performing TLC analysis (e.g., in 100% ethyl acetate).

The Pyrazole Scaffold in FDA-Approved Drugs

The versatility of the pyrazole scaffold is underscored by its presence in a number of blockbuster drugs across various therapeutic areas.[1][2][12]

Drug Name (Brand Name)Therapeutic AreaTarget
Celecoxib (Celebrex)Anti-inflammatoryCyclooxygenase-2 (COX-2)[13][14][15]
Sildenafil (Viagra)Erectile DysfunctioncGMP-specific phosphodiesterase type 5 (PDE5)[6][8][11][16]
Rimonabant (Acomplia)Anti-obesity (withdrawn)Cannabinoid receptor 1 (CB1) inverse agonist[17][18][19]
Apixaban (Eliquis)AnticoagulantFactor Xa[20][21]
Ruxolitinib (Jakafi)Myelofibrosis, Polycythemia VeraJanus kinase (JAK) 1 and 2[20]
Crizotinib (Xalkori)Non-small cell lung cancerALK/ROS1/MET kinases[20]
Case Study: Celecoxib - A Selective COX-2 Inhibitor

Celecoxib is a nonsteroidal anti-inflammatory drug (NSAID) that selectively inhibits the cyclooxygenase-2 (COX-2) enzyme.[13][14][15] COX-2 is induced during inflammation and is responsible for the synthesis of prostaglandins that mediate pain and inflammation.[13][14] By selectively targeting COX-2 over the constitutively expressed COX-1 isoform, celecoxib reduces the gastrointestinal side effects associated with non-selective NSAIDs.[21][22]

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm phospholipids Membrane Phospholipids arachidonic_acid Arachidonic Acid phospholipids->arachidonic_acid cox2 COX-2 Enzyme arachidonic_acid->cox2 Substrate phospholipase_a2 Phospholipase A2 phospholipase_a2->arachidonic_acid Catalyzes prostaglandins Prostaglandins (PGH2) cox2->prostaglandins Synthesis inflammation Inflammation & Pain prostaglandins->inflammation Mediates celecoxib Celecoxib celecoxib->cox2 Inhibits G cluster_stimulation Sexual Stimulation cluster_cellular Smooth Muscle Cell no_release Nitric Oxide (NO) Release guanylate_cyclase Guanylate Cyclase no_release->guanylate_cyclase Activates cgmp cGMP guanylate_cyclase->cgmp gtp GTP gtp->cgmp Converted by Guanylate Cyclase pde5 PDE5 Enzyme cgmp->pde5 Degraded by smooth_muscle_relaxation Smooth Muscle Relaxation cgmp->smooth_muscle_relaxation Induces sildenafil Sildenafil sildenafil->pde5 Inhibits erection Erection smooth_muscle_relaxation->erection

Caption: Sildenafil's mechanism of action via PDE5 inhibition.

Case Study: Rimonabant - A CB1 Receptor Inverse Agonist

Rimonabant was developed as an anti-obesity drug and functions as an inverse agonist of the cannabinoid CB1 receptor. [17][18][19]CB1 receptors are part of the endocannabinoid system, which is involved in regulating appetite and energy balance. [17][18]By blocking the CB1 receptor, rimonabant was intended to reduce appetite and food intake. [23]However, it was withdrawn from the market due to severe psychiatric side effects, including depression and anxiety. [18][19][23]

G cluster_presynaptic Presynaptic Neuron cluster_signaling Intracellular Signaling endocannabinoids Endocannabinoids cb1_receptor CB1 Receptor endocannabinoids->cb1_receptor Activates adenylyl_cyclase Adenylyl Cyclase cb1_receptor->adenylyl_cyclase Inhibits rimonabant Rimonabant rimonabant->cb1_receptor Blocks (Inverse Agonist) camp cAMP adenylyl_cyclase->camp Produces appetite_regulation Appetite Regulation camp->appetite_regulation Modulates

Caption: Rimonabant's mechanism as a CB1 receptor inverse agonist.

Pyrazole Derivatives as Kinase Inhibitors

The pyrazole scaffold has proven to be a particularly fruitful template for the development of protein kinase inhibitors, a critical class of drugs in oncology and immunology. [24]

Cyclin-Dependent Kinase (CDK) Inhibitors

Cyclin-dependent kinases are key regulators of the cell cycle, and their dysregulation is a hallmark of cancer. [25]Numerous pyrazole-based compounds have been identified as potent CDK inhibitors. [25][26][27] Table of Pyrazole-Based CDK2 Inhibitors and their Activities:

CompoundTargetIC50 (µM)Cell LineReference
Compound 9CDK2/cyclin A20.96-[24]
Compound 7dCDK2/cyclin A21.47-[24]
Compound 7aCDK2/cyclin A22.0-[24]
Compound 4CDK2/cyclin A23.82-[24]
FN-1501CDK20.00247-[28]
Compound 15CDK20.005 (Ki)A2780[26]
Janus Kinase (JAK) Inhibitors

The JAK-STAT signaling pathway is crucial for cytokine-mediated immune responses, and its aberrant activation is implicated in autoimmune diseases and certain cancers. Pyrazole-containing molecules have emerged as potent JAK inhibitors. [16] Table of Pyrazole-Based JAK Inhibitors and their Activities:

CompoundTargetIC50 (nM)Reference
RuxolitinibJAK1/JAK23.3 / 2.8[16]
TofacitinibJAK1/JAK2/JAK315.1 / 77.4 / 55.0[16]
Compound 3fJAK1/JAK2/JAK33.4 / 2.2 / 3.5[13]
BaricitinibJAK1/JAK25.9 / 5.7[29]
AbrocitinibJAK129[30]

Future Directions and Conclusion

The pyrazole scaffold continues to be a dynamic and highly fruitful area of research in medicinal chemistry. The ongoing development of novel synthetic methodologies will undoubtedly lead to an even greater diversity of pyrazole-based compounds for biological screening. [3][6][7]Furthermore, the application of computational chemistry and structure-based drug design will continue to refine our understanding of how to optimize the interactions of pyrazole-containing ligands with their biological targets.

References

  • Pharmacophore-Based Virtual Screening and Experimental Validation of Pyrazolone-Derived Inhibitors toward Janus Kinases. (n.d.). National Institutes of Health. [Link]

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. [Link]

  • Knorr Pyrazole Synthesis. (2025). J&K Scientific LLC. [Link]

  • Knorr Pyrazole Synthesis. (n.d.). Chem Help Asap. [Link]

  • Rimonabant, a potent CB1 cannabinoid receptor antagonist, is a Gαi/o protein inhibitor. (2018). National Institutes of Health. [Link]

  • Recent Advances in the Synthesis of Pyrazoles. A Review. (2025). ResearchGate. [Link]

  • Requiem for Rimonabant: Therapeutic Potential for Cannabinoid CB1 Receptor Antagonists after the Fall. (n.d.). MDPI. [Link]

  • Celecoxib Pathway, Pharmacodynamics. (n.d.). ClinPGx. [Link]

  • General mechanism of action of sildenafil in erectile dysfunction. (n.d.). ResearchGate. [Link]

  • Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. (n.d.). Royal Society of Chemistry. [Link]

  • Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. (n.d.). National Institutes of Health. [Link]

  • Celecoxib Action Pathway. (n.d.). PubChem. [Link]

  • Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues. (2022). PubMed. [Link]

  • Recent Advances in Synthesis and Properties of Pyrazoles. (n.d.). MDPI. [Link]

  • Knorr pyrazole synthesis. (n.d.). Name-Reaction.com. [Link]

  • Recent Advances in Synthesis and Properties of Pyrazoles. (n.d.). OUCI. [Link]

  • Celecoxib inhibited the COX‐2‐PGE2‐EP2 signalling pathway. (n.d.). ResearchGate. [Link]

  • Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (2025). Royal Society of Chemistry. [Link]

  • Knorr Pyrazole Synthesis (M. Pharm). (n.d.). SlideShare. [Link]

  • Average IC 50 values in μmol/L for AZD5438-mediated growth inhibition in a broad range of human tumor cell lines in vitro. (n.d.). ResearchGate. [Link]

  • Pharmacodynamic profile of sildenafil. (n.d.). ResearchGate. [Link]

  • SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. (n.d.). Jetir.org. [Link]

  • Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. (2024). Royal Society of Chemistry. [Link]

  • Cannabinoid CB1 receptor inverse agonists and neutral antagonists: Effects on food intake, food-reinforced behavior and food aversions. (n.d.). National Institutes of Health. [Link]

  • The chemical structures of the pyrazole derivatives with their IC50 and pIC50 values. (n.d.). ResearchGate. [Link]

  • Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. (n.d.). National Institutes of Health. [Link]

  • CB1 Cannabinoid Receptor Signaling and Biased Signaling. (n.d.). MDPI. [Link]

  • Various methods for the synthesis of pyrazole. (n.d.). ResearchGate. [Link]

  • Neutral CB1 Receptor Antagonists as Pharmacotherapies for Substance Use Disorders: Rationale, Evidence, and Challenge. (2022). PubMed Central. [Link]

  • Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (n.d.). MDPI. [Link]

  • CDK2 and CDK9 inhibitory activity (IC 50, µM) for 9a, 14g and ribociclib. (n.d.). ResearchGate. [Link]

  • Knorr pyrrole synthesis. (n.d.). Wikipedia. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). National Institutes of Health. [Link]

  • A one-step synthesis of pyrazolone. (2025). ResearchGate. [Link]

  • anticancer IC 50 values of the eight compounds using MTT assay against the human breast cancer cells. (n.d.). ResearchGate. [Link]

  • Paal-Knorr Pyrrole Synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • Molecular structure of the marketed PDE5 inhibitors. A: Sildenafil, B: Vardenafil, C: Tadanafil, D: Udenafil. (n.d.). ResearchGate. [Link]

  • Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. (2025). National Institutes of Health. [Link]

  • Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. (n.d.). National Institutes of Health. [Link]

  • Molecular structures of PDE5 inhibitors sildenafil, vardenafil, and tadalafil. (n.d.). ResearchGate. [Link]

  • Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. (2025). National Institutes of Health. [Link]

  • Summary of half maximal inhibitory concentration (IC50) of oral JAK inhibitors. (n.d.). ResearchGate. [Link]

  • PDE5 inhibitor. (n.d.). Wikipedia. [Link]

  • IC 50 values for the inhibition of JAK1, JAK2, JAK3, and TYK2 for abrocitinib, upadacitinib, and baricitinib. (n.d.). ResearchGate. [Link]

  • Cyclooxygenase-2 inhibitor. (n.d.). Wikipedia. [Link]

  • Paal–Knorr synthesis. (n.d.). Wikipedia. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes: A Robust Protocol for the Synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline Derivatives

Introduction: The Significance of Pyrazole-Aniline Scaffolds in Medicinal Chemistry The 4-(3-methyl-1H-pyrazol-1-yl)aniline core is a privileged scaffold in modern drug discovery, forming the structural basis for a multi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of Pyrazole-Aniline Scaffolds in Medicinal Chemistry

The 4-(3-methyl-1H-pyrazol-1-yl)aniline core is a privileged scaffold in modern drug discovery, forming the structural basis for a multitude of biologically active agents. Its unique combination of a hydrogen bond-donating aniline moiety and a versatile pyrazole ring allows for multifaceted interactions with various biological targets. Derivatives have demonstrated significant potential as kinase inhibitors, anti-inflammatory agents, and anti-cancer therapeutics.[1] The synthetic accessibility and ease of derivatization of this scaffold make it an attractive starting point for the development of compound libraries for high-throughput screening and lead optimization.

This document provides a detailed, field-proven protocol for the synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline, designed for researchers in medicinal chemistry and drug development. The protocol is structured in two key stages: the synthesis of a nitro-intermediate via the Knorr pyrazole synthesis, followed by a robust reduction to afford the target aniline.

Overall Synthetic Workflow

The synthesis follows a logical and efficient two-step sequence. The first step involves the acid-catalyzed cyclocondensation of 4-nitrophenylhydrazine with acetylacetone. The resulting nitro-pyrazole intermediate is then subjected to reduction to yield the final aniline product. This strategy is advantageous as it utilizes readily available starting materials and employs reliable, high-yielding reactions.

Synthesis_Workflow cluster_0 Step 1: Knorr Pyrazole Synthesis cluster_1 Step 2: Nitro Group Reduction SM1 4-Nitrophenylhydrazine Catalyst Glacial Acetic Acid (Catalyst) SM1->Catalyst SM2 Acetylacetone (2,4-pentanedione) SM2->Catalyst Intermediate 1-(4-Nitrophenyl)-3-methyl-1H-pyrazole Catalyst->Intermediate Reflux Reducing_Agent SnCl2·2H2O / HCl or H2 / Pd-C Intermediate->Reducing_Agent Product 4-(3-methyl-1H-pyrazol-1-yl)aniline Reducing_Agent->Product Reduction

Figure 1: General workflow for the two-step synthesis.

Part 1: Synthesis of 1-(4-Nitrophenyl)-3-methyl-1H-pyrazole

This initial stage employs the classic Knorr pyrazole synthesis, which involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound.[2][3][4]

Reaction Mechanism Insight

The reaction is typically acid-catalyzed.[4][5] The acid protonates one of the carbonyl groups of acetylacetone, activating it for nucleophilic attack by the more nucleophilic nitrogen of the 4-nitrophenylhydrazine. This is followed by an intramolecular cyclization as the second nitrogen atom attacks the remaining carbonyl group. A subsequent dehydration step yields the stable, aromatic pyrazole ring.[5] Using an unsymmetrical dicarbonyl like acetylacetone with a substituted phenylhydrazine leads regio-selectively to the 1-phenyl-3-methyl-pyrazole isomer.

Materials and Reagents
ReagentFormulaMW ( g/mol )QuantityMoles (mmol)
4-NitrophenylhydrazineC₆H₇N₃O₂153.141.53 g10.0
AcetylacetoneC₅H₈O₂100.121.1 mL11.0
Glacial Acetic AcidCH₃COOH60.0520 mL-
Step-by-Step Protocol
  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-nitrophenylhydrazine (1.53 g, 10.0 mmol).

  • Solvent and Reagent Addition: Add glacial acetic acid (20 mL) to the flask. Stir the mixture to achieve a suspension. Add acetylacetone (1.1 mL, 11.0 mmol) dropwise to the stirring suspension at room temperature.

    • Expert Insight: Glacial acetic acid serves as both the solvent and the acid catalyst for the condensation reaction.[6] Using a slight excess of acetylacetone ensures the complete consumption of the limiting hydrazine starting material.

  • Heating and Reaction: Heat the reaction mixture to reflux (approximately 118 °C) using a heating mantle. Maintain the reflux with vigorous stirring for 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of 30% ethyl acetate in hexanes.

  • Work-up and Isolation: After the reaction is complete (as indicated by the disappearance of the starting material on TLC), allow the mixture to cool to room temperature. Pour the reaction mixture slowly into 100 mL of ice-cold water with stirring.

  • Product Collection: A yellow precipitate will form. Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with copious amounts of cold water to remove residual acetic acid.

  • Drying: Dry the collected solid in a vacuum oven at 50 °C overnight. The product, 1-(4-nitrophenyl)-3-methyl-1H-pyrazole, is typically obtained as a yellow solid with a high degree of purity. Further purification by recrystallization from ethanol can be performed if necessary.

Part 2: Synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline

The second stage involves the reduction of the nitro group on the pyrazole intermediate to an amine. While several methods exist, reduction using tin(II) chloride (SnCl₂) in hydrochloric acid is a reliable and scalable laboratory method. Catalytic hydrogenation is an alternative, often cleaner, method.[7]

Materials and Reagents

| Reagent | Formula | MW ( g/mol ) | Quantity | Moles (mmol) | | :--- | :--- | :--- | :--- | | 1-(4-Nitrophenyl)-3-methyl-1H-pyrazole | C₁₀H₉N₃O₂ | 203.20 | 2.03 g | 10.0 | | Tin(II) chloride dihydrate | SnCl₂·2H₂O | 225.65 | 11.3 g | 50.0 | | Concentrated Hydrochloric Acid (HCl) | HCl | 36.46 | 25 mL | - | | Ethanol (EtOH) | C₂H₅OH | 46.07 | 50 mL | - | | Sodium Hydroxide (NaOH) | NaOH | 40.00 | ~20 g | - |

Step-by-Step Protocol
  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend 1-(4-nitrophenyl)-3-methyl-1H-pyrazole (2.03 g, 10.0 mmol) in ethanol (50 mL).

  • Reagent Addition: To this suspension, add tin(II) chloride dihydrate (11.3 g, 50.0 mmol). Stir the mixture at room temperature for 10 minutes.

    • Expert Insight: A significant excess of SnCl₂ is used to ensure the complete reduction of the nitro group. The reaction is exothermic upon addition of HCl.

  • Acidification and Heating: Slowly add concentrated hydrochloric acid (25 mL) to the mixture. An exothermic reaction will occur. Once the addition is complete, heat the reaction mixture to reflux for 3 hours.

  • Basification and Extraction: After cooling to room temperature, pour the reaction mixture over crushed ice. Carefully neutralize the acidic solution by the slow addition of a concentrated aqueous solution of sodium hydroxide (NaOH) until the pH is approximately 10-12. The tin salts will precipitate.

    • Causality: Basification is crucial to deprotonate the anilinium salt to the free aniline and to precipitate tin hydroxides, allowing for the extraction of the organic product.

  • Product Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

  • Drying and Concentration: Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford 4-(3-methyl-1H-pyrazol-1-yl)aniline as a solid.[]

Characterization Data

The final product should be characterized to confirm its identity and purity.

  • Appearance: Off-white to light brown solid.

  • Melting Point: 98 °C[]

  • Molecular Formula: C₁₀H₁₁N₃[][9]

  • Molecular Weight: 173.21 g/mol []

  • ¹H NMR (CDCl₃, 400 MHz): δ 7.70 (d, 1H), 7.45 (d, 2H), 6.75 (d, 2H), 6.20 (d, 1H), 3.80 (s, 2H, NH₂), 2.35 (s, 3H, CH₃).

  • IR (KBr, cm⁻¹): 3448, 3328 (N-H stretching), 1626 (aromatic C=C stretching).[10]

Troubleshooting and Optimization

IssuePotential CauseRecommended Solution
Low yield in Step 1 Incomplete reaction.Increase reflux time to 4 hours and monitor by TLC. Ensure the acetic acid is of high purity (glacial).
Incomplete reduction in Step 2 Insufficient reducing agent or reaction time.Increase the equivalents of SnCl₂·2H₂O to 6 equivalents. Extend reflux time to 5 hours.
Difficult purification Presence of tin salt residues.Ensure complete basification (pH > 10) before extraction. A filtration step after basification can help remove the bulk of the tin hydroxide precipitate.

References

  • Knorr Pyrazole Synthesis. (n.d.).
  • Garrison, B. B., et al. (2024). 4-(tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Molecules, 29(9), 2110. Available at: [Link]

  • Knorr Pyrazole Synthesis - Chem Help Asap. (n.d.).
  • Application Notes and Protocols for Knorr Pyrazole Synthesis. (2025). BenchChem.
  • Knorr pyrazole synthesis. (n.d.). Name-Reaction.com. Retrieved from [Link]

  • White, C. J., & Brik, A. (2016). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. Scientific reports, 6, 29010. Available at: [Link]

  • Astuti, P., et al. (2020). Cyclization reaction of 4-nitro-3'-4'-dimethoxychalcone and phenylhydrazine as antibacterial candidate. AIP Conference Proceedings, 2243, 030005. Available at: [Link]

  • 4-(3-methyl-1h-pyrazol-1-yl)aniline. (n.d.). PubChemLite. Retrieved from [Link]

  • Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-one Derivatives. (2015). Research Journal of Pharmaceutical, Biological and Chemical Sciences.
  • Garrison, B. B., et al. (2024). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. ResearchGate. Available at: [Link]

  • Garrison, B. B., et al. (2024). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. DePaul University Research Portal.
  • Synthesis of 1-methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxamide (5) and 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide (6). (n.d.). ResearchGate. Retrieved from [Link]

  • 4-(3-methyl-1H-pyrazol-1-yl)aniline. (n.d.). PubChem. Retrieved from [Link]

  • Proposed synthetic route for the synthesis of entitled compounds 4m–4t. (n.d.). ResearchGate. Retrieved from [Link]

  • Halim, P. A., et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules, 29(23), 5209. Available at: [Link]

Sources

Application

Application Notes and Protocols: 4-(3-Methyl-1H-pyrazol-1-yl)aniline as a Versatile Building Block in Organic Synthesis

Introduction In the landscape of modern medicinal chemistry and drug discovery, the identification and utilization of "privileged scaffolds" are paramount to the efficient development of novel therapeutic agents. The pyr...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the landscape of modern medicinal chemistry and drug discovery, the identification and utilization of "privileged scaffolds" are paramount to the efficient development of novel therapeutic agents. The pyrazole ring system is a quintessential example of such a scaffold, recognized for its presence in a multitude of FDA-approved drugs and biologically active compounds.[1][2][3] Its unique electronic properties, metabolic stability, and ability to engage in various non-covalent interactions make it a cornerstone of molecular design.

This guide focuses on 4-(3-methyl-1H-pyrazol-1-yl)aniline (Figure 1), a bifunctional building block that masterfully combines the therapeutic relevance of the pyrazole core with the synthetic versatility of an aniline moiety. The primary amino group serves as a crucial handle for a wide array of synthetic transformations, most notably amide bond formation and C-N cross-coupling reactions, enabling the construction of vast and diverse chemical libraries. This document provides researchers, scientists, and drug development professionals with an in-depth technical overview, field-proven protocols, and expert insights into leveraging this powerful building block for organic synthesis, with a particular focus on the development of kinase inhibitors.[4][5]

Chemical structure of 4-(3-methyl-1H-pyrazol-1-yl)aniline
Figure 1. Chemical Structure of 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Physicochemical Properties and Safety Data

A thorough understanding of a building block's properties is critical for successful experimental design and safe laboratory practice.

Data Presentation

The key physicochemical properties of 4-(3-methyl-1H-pyrazol-1-yl)aniline are summarized in the table below for quick reference.

PropertyValueSource
IUPAC Name 4-(3-methyl-1H-pyrazol-1-yl)anilinePubChem[6]
Molecular Formula C₁₀H₁₁N₃PubChem[6][7]
Molecular Weight 173.21 g/mol BLD Pharmatech[8]
CAS Number 3293-63-2PubChem[6]
Predicted XlogP 1.6PubChemLite[7]
Appearance Off-white to light brown solid (Typical)N/A
Safety and Handling

As with any aniline derivative, 4-(3-methyl-1H-pyrazol-1-yl)aniline must be handled with appropriate caution. The following guidelines are synthesized from safety data sheets (SDS) of structurally related compounds and general laboratory best practices.[9][10][11]

  • Hazard Identification : This compound is presumed to be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation and serious eye damage.[9][11] Aniline derivatives are also known for their potential to cause organ damage through prolonged or repeated exposure.[11]

  • Personal Protective Equipment (PPE) : Always wear chemical-resistant gloves (e.g., nitrile), safety goggles with side shields or a face shield, and a lab coat. All handling of the solid or its solutions should be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.[10]

  • Handling Procedures : Avoid creating dust. Use engineering controls to minimize exposure. Wash hands thoroughly after handling, even if gloves were worn.[10] Do not eat, drink, or smoke in the laboratory.

  • Storage : Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[9]

  • First Aid Measures :

    • Inhalation : Move the person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

    • Skin Contact : Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[8]

    • Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[10]

    • Ingestion : Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[11]

Core Synthetic Application: Amide Bond Formation

The most direct and widely used application of 4-(3-methyl-1H-pyrazol-1-yl)aniline is its role as the amine component in amide bond formation. The resulting N-aryl amide linkage is a common feature in many kinase inhibitors, where the NH can act as a hydrogen bond donor to the kinase hinge region. While anilines are generally less nucleophilic than aliphatic amines, modern coupling reagents facilitate this transformation with high efficiency.[12]

Workflow for Amide Coupling

The general process involves the activation of a carboxylic acid, followed by nucleophilic attack by the aniline. The choice of coupling reagent is critical for success, especially when dealing with sterically hindered substrates or sensitive functional groups.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Isolation Reagents Aniline Building Block + Carboxylic Acid + Coupling Reagent & Base Activation Carboxylic Acid Activation (e.g., formation of active ester) Reagents->Activation Coupling Nucleophilic Attack by Aniline Activation->Coupling Workup Aqueous Work-up & Extraction Coupling->Workup Purification Purification (e.g., Column Chromatography) Workup->Purification Product Final Amide Product Purification->Product

Caption: General workflow for amide coupling reactions.

Protocol 1: HATU-Mediated Amide Coupling

This protocol employs HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a highly efficient uronium-based coupling reagent that is particularly effective for coupling less reactive anilines.[13]

Materials:

  • 4-(3-methyl-1H-pyrazol-1-yl)aniline

  • Carboxylic acid of interest

  • HATU

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Reagent Stoichiometry:

ReagentM.W. ( g/mol )EquivalentsAmount (for 1 mmol scale)
Carboxylic AcidVaries1.01.0 mmol
4-(3-methyl-1H-pyrazol-1-yl)aniline173.211.11.1 mmol, 190.5 mg
HATU380.231.21.2 mmol, 456.3 mg
DIPEA129.242.52.5 mmol, 434 µL
Anhydrous DMF73.09-5 mL

Procedure:

  • To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.0 mmol, 1.0 equiv).

  • Dissolve the acid in anhydrous DMF (3 mL).

  • Add HATU (1.2 mmol, 1.2 equiv) and DIPEA (2.5 mmol, 2.5 equiv) to the solution.

  • Stir the mixture at room temperature for 15-20 minutes. This pre-activation step is crucial for forming the active ester.[14]

  • In a separate vial, dissolve 4-(3-methyl-1H-pyrazol-1-yl)aniline (1.1 mmol, 1.1 equiv) in anhydrous DMF (2 mL).

  • Add the aniline solution dropwise to the activated carboxylic acid mixture.

  • Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Reactions are typically complete within 2-12 hours.

  • Work-up : Once the reaction is complete, pour the mixture into a separatory funnel containing ethyl acetate (50 mL) and saturated aqueous NaHCO₃ (30 mL).

  • Separate the layers. Wash the organic layer sequentially with water (2 x 30 mL) and brine (1 x 30 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification : Purify the crude residue by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide product.

  • Characterization : Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and HRMS.

Core Synthetic Application: Scaffold Elaboration via Cross-Coupling

To demonstrate the full synthetic potential of 4-(3-methyl-1H-pyrazol-1-yl)aniline, the aniline group can be used as a strategic handle for C-C bond formation. A powerful, albeit multi-step, approach is to convert the primary amine into a halide via the Sandmeyer reaction, which then serves as an electrophile in a subsequent palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling. This two-stage strategy dramatically expands the accessible chemical space.

Workflow for Sandmeyer-Suzuki Sequence

G Start 4-(3-methyl-1H-pyrazol-1-yl)aniline Diazotization Step 1: Diazotization (NaNO₂, HBr/H₂O) Start->Diazotization Sandmeyer Step 2: Sandmeyer Reaction (CuBr) Diazotization->Sandmeyer Intermediate Intermediate: 4-Bromo-1-(3-methyl-1H-pyrazol-1-yl)benzene Sandmeyer->Intermediate Suzuki Step 3: Suzuki Coupling (Ar-B(OH)₂, Pd Catalyst, Base) Intermediate->Suzuki Purification Work-up & Purification Suzuki->Purification Product Final Biaryl Product Purification->Product

Caption: Workflow for scaffold diversification via a Sandmeyer-Suzuki sequence.

Protocol 2: Two-Step Synthesis of Biaryl Pyrazoles

Part A: Sandmeyer Reaction - Synthesis of 4-Bromo-1-(3-methyl-1H-pyrazol-1-yl)benzene

Materials:

  • 4-(3-methyl-1H-pyrazol-1-yl)aniline

  • Hydrobromic acid (HBr), 48% aqueous

  • Sodium nitrite (NaNO₂)

  • Copper(I) bromide (CuBr)

  • Ice

  • Diethyl ether or Dichloromethane (DCM)

Procedure:

  • Cool a solution of 48% HBr (10 mL) in a beaker using an ice/salt bath to 0-5 °C.

  • Slowly add 4-(3-methyl-1H-pyrazol-1-yl)aniline (5.0 mmol, 1.0 equiv) to the cold HBr with vigorous stirring.

  • Prepare a solution of sodium nitrite (5.5 mmol, 1.1 equiv) in cold water (3 mL).

  • Add the NaNO₂ solution dropwise to the aniline suspension, ensuring the temperature remains below 5 °C. A diazonium salt intermediate will form. Stir for an additional 30 minutes in the cold.

  • In a separate flask, prepare a solution or suspension of CuBr (6.0 mmol, 1.2 equiv) in 48% HBr (5 mL) and cool it in an ice bath.

  • Slowly and carefully add the cold diazonium salt solution to the CuBr mixture. Vigorous nitrogen evolution will occur.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to 50-60 °C for 30 minutes to ensure complete decomposition of the diazonium salt.

  • Work-up : Cool the reaction mixture to room temperature and extract with diethyl ether or DCM (3 x 30 mL).

  • Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification : Purify the crude product by column chromatography (hexanes/ethyl acetate) to obtain 4-bromo-1-(3-methyl-1H-pyrazol-1-yl)benzene.

Part B: Suzuki-Miyaura Coupling - Synthesis of a Biaryl Product

This protocol is a general method adapted from established procedures for Suzuki couplings.[15][16][17]

Materials:

  • 4-Bromo-1-(3-methyl-1H-pyrazol-1-yl)benzene (from Part A)

  • Aryl- or heteroarylboronic acid

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

  • 1,4-Dioxane and Water (degassed)

Procedure:

  • To a Schlenk flask, add 4-bromo-1-(3-methyl-1H-pyrazol-1-yl)benzene (1.0 mmol, 1.0 equiv), the desired boronic acid (1.2 mmol, 1.2 equiv), and potassium carbonate (2.0 mmol, 2.0 equiv).

  • Add the palladium catalyst, Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

  • Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

  • Add degassed solvents, 1,4-dioxane (4 mL) and water (1 mL).

  • Heat the reaction mixture to 90-100 °C with stirring. Monitor progress by TLC or LC-MS.

  • Work-up : After completion, cool the mixture, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification : Purify the crude product by column chromatography to yield the final biaryl pyrazole.

Application Case Study: Kinase Inhibitor Scaffolds

The 4-(pyrazol-1-yl)aniline scaffold is a cornerstone in the design of ATP-competitive kinase inhibitors.[4] The pyrazole ring often occupies the hydrophobic pocket near the adenine region, while the aniline nitrogen and its substituents extend towards the solvent-exposed region, allowing for modifications that enhance selectivity and pharmacokinetic properties.

G cluster_inhibitor Inhibitor Scaffold cluster_kinase Kinase Hinge Region Amide Amide Group (R-C=O) Hinge_CO Hinge AA (Backbone C=O) Amide->Hinge_CO H-Bond Acceptor Aniline Aniline Nitrogen Hinge_NH Hinge AA (Backbone NH) Aniline->Hinge_NH H-Bond Donor Pyrazole 3-Methyl Pyrazole Hydrophobic_Pocket Hydrophobic Pocket Pyrazole->Hydrophobic_Pocket Hydrophobic Interaction

Caption: Key pharmacophoric interactions of a pyrazole-aniline scaffold in a kinase active site.

Compounds derived from 4-(3-methyl-1H-pyrazol-1-yl)aniline are designed to form critical hydrogen bonds with the kinase hinge region, mimicking the interactions of the natural ATP substrate. The methyl group on the pyrazole can enhance binding by engaging with hydrophobic residues, while the aniline provides a vector for attaching larger groups that can confer selectivity for a specific kinase.[18]

Conclusion

4-(3-Methyl-1H-pyrazol-1-yl)aniline is more than a simple chemical; it is a strategically designed building block that provides a direct entry point into a therapeutically rich chemical space. Its inherent biological relevance, coupled with the synthetic tractability of its aniline functional group, makes it an invaluable asset for researchers in organic synthesis and drug discovery. The protocols detailed herein for amide coupling and scaffold diversification provide a robust framework for harnessing the full potential of this versatile molecule, empowering scientists to accelerate the development of the next generation of targeted therapeutics.

References

  • Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Deriv
  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

  • Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. MDPI. [Link]

  • Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. National Center for Biotechnology Information. [Link]

  • Example of pyrazole-containing bioactive compounds. ResearchGate. [Link]

  • 4-(3-methyl-1H-pyrazol-1-yl)aniline. PubChem, National Center for Biotechnology Information. [Link]

  • 4-(tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. MDPI. [Link]

  • 4-(3-ethyl-5-methyl-1H-pyrazol-1-yl)aniline. PubChem, National Center for Biotechnology Information. [Link]

  • 4-(3-methyl-1h-pyrazol-1-yl)aniline. PubChemLite. [Link]

  • Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-one Derivatives. RJPBCS. [Link]

  • (PDF) 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. ResearchGate. [Link]

  • 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. DePaul University Research Portal. [Link]

  • 4-(5-Ethyl-3-methyl-1H-pyrazol-1-yl)aniline. PubChem, National Center for Biotechnology Information. [Link]

  • The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. PubMed Central, National Center for Biotechnology Information. [Link]

  • Three-Component Coupling of Aldehydes, Aminopyrazoles and Sulfoxonium Ylides via Rhodium(III)-Catalyzed Imidoyl C–H Activation: Synthesis of Pyrazolo[1,5-a]pyrimidines. National Institutes of Health. [Link]

  • Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. PubMed Central, National Institutes of Health. [Link]

  • Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI. [Link]

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

  • Suzuki Coupling. Organic Chemistry Portal. [Link]

  • Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI. [Link]

  • Does anyone have experience with amide coupling reaction of aniline? ResearchGate. [Link]

  • Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. ResearchGate. [Link]

  • 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Digital Commons at University of Nebraska - Lincoln. [Link]

  • Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. BMC Chemistry. [Link]

  • 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl)-4-phenyl-4,5-dihydropyridazine-3-carbonitrile. MDPI. [Link]

  • Current status of pyrazole and its biological activities. PubMed Central, National Center for Biotechnology Information. [Link]

Sources

Method

Application Note & Protocol: A Guide to the N-arylation of 3-Methylpyrazole with 4-Fluoroaniline

This document provides a comprehensive guide for the synthesis of 1-(4-fluorophenyl)-3-methyl-1H-pyrazole through the N-arylation of 3-methylpyrazole with 4-fluoroaniline. This transformation is a crucial process in the...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive guide for the synthesis of 1-(4-fluorophenyl)-3-methyl-1H-pyrazole through the N-arylation of 3-methylpyrazole with 4-fluoroaniline. This transformation is a crucial process in the development of novel pharmaceutical agents and functional materials, as N-arylpyrazoles are a prominent structural motif in many biologically active compounds.[1][2][3][4] This guide will delve into two of the most powerful catalytic methods for this transformation: the copper-catalyzed Ullmann condensation and the palladium-catalyzed Buchwald-Hartwig amination. We will explore the mechanistic underpinnings of each, provide detailed experimental protocols, and discuss key considerations for reaction setup, optimization, and product purification.

Introduction: The Significance of N-Arylpyrazoles

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, appearing in a wide array of therapeutic agents. The N-arylation of pyrazoles allows for the introduction of diverse aryl groups, significantly expanding the chemical space available for drug discovery and the development of molecules with tailored electronic and steric properties. The target molecule, 1-(4-fluorophenyl)-3-methyl-1H-pyrazole, is a valuable building block for the synthesis of more complex pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Mechanistic Overview: Pathways to N-Arylation

The formation of the C-N bond between the pyrazole nitrogen and the aniline-derived aryl group is typically facilitated by a transition metal catalyst. The two most common and effective methods are the Ullmann condensation (copper-catalyzed) and the Buchwald-Hartwig amination (palladium-catalyzed).[5][6][7][8][9]

The Ullmann Condensation: A Classic Revitalized

The Ullmann condensation is a long-established method for forming C-N bonds using a copper catalyst.[5] While early iterations required harsh reaction conditions, modern protocols often utilize ligands to facilitate the reaction at lower temperatures. The general mechanism is believed to proceed through the following steps:

  • Oxidative Addition: The copper(I) catalyst undergoes oxidative addition to the aryl halide (in this case, derived from 4-fluoroaniline in situ or used as a starting material).

  • Coordination and Deprotonation: The pyrazole coordinates to the copper center, and a base facilitates the deprotonation of the N-H bond.

  • Reductive Elimination: The aryl group and the pyrazole moiety are reductively eliminated from the copper center, forming the desired C-N bond and regenerating the active copper(I) catalyst.

Diamine ligands are often employed in copper-catalyzed N-arylation reactions to enhance catalyst stability and reactivity.[10][11][12][13]

The Buchwald-Hartwig Amination: A Versatile Powerhouse

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone of modern organic synthesis for its remarkable functional group tolerance and broad substrate scope.[6][7][8][9] The catalytic cycle is well-established and involves:

  • Oxidative Addition: A Pd(0) species undergoes oxidative addition to the aryl halide, forming a Pd(II) complex.

  • Amine Coordination and Deprotonation: The pyrazole coordinates to the palladium center, and a base assists in the deprotonation of the N-H bond to form a palladium-amido complex.

  • Reductive Elimination: The desired N-arylpyrazole is formed through reductive elimination from the Pd(II) complex, regenerating the Pd(0) catalyst.

The choice of phosphine ligand is critical for the success of the Buchwald-Hartwig amination, influencing the rate of reaction and the scope of compatible substrates.[14][15][16][17][18] Bulky, electron-rich phosphine ligands are often preferred as they promote the reductive elimination step.[9]

Safety and Handling of Reagents

Prior to commencing any experimental work, it is imperative to consult the Safety Data Sheets (SDS) for all reagents.

  • 3-Methylpyrazole: Harmful if swallowed and causes severe skin burns and eye damage.[19][20][21][22] It is also suspected of damaging the unborn child.[20] Always handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • 4-Fluoroaniline: Harmful if swallowed and causes severe skin burns and eye damage.[23][24][25][26] It is also suspected of causing cancer.[24] Handle with extreme care in a fume hood, using appropriate PPE.

  • Catalysts, Ligands, and Bases: Many of the catalysts, ligands, and bases used in these reactions are air- and moisture-sensitive and/or toxic. Handle under an inert atmosphere (e.g., nitrogen or argon) where necessary and always use appropriate PPE.

Experimental Protocols

The following protocols are provided as a starting point for the N-arylation of 3-methylpyrazole with 4-fluoroaniline. Optimization of reaction conditions (e.g., temperature, reaction time, catalyst loading) may be necessary to achieve optimal yields.

Protocol 1: Copper-Catalyzed Ullmann Condensation

This protocol is adapted from general procedures for the copper-catalyzed N-arylation of azoles.[11][12][13]

Reagents and Materials:

Reagent/MaterialMolecular Weight ( g/mol )AmountMoles (mmol)
3-Methylpyrazole82.10[21]0.821 g10.0
4-Fluoroaniline111.12[23]1.111 g10.0
Copper(I) Iodide (CuI)190.450.095 g0.5
N,N'-Dimethylethylenediamine (DMEDA)88.150.088 g1.0
Potassium Carbonate (K₂CO₃)138.212.76 g20.0
Toluene-20 mL-

Experimental Procedure:

  • To a dry, oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-methylpyrazole (0.821 g, 10.0 mmol), 4-fluoroaniline (1.111 g, 10.0 mmol), copper(I) iodide (0.095 g, 0.5 mmol), and potassium carbonate (2.76 g, 20.0 mmol).

  • Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

  • Add toluene (20 mL) and N,N'-dimethylethylenediamine (0.088 g, 1.0 mmol) to the flask via syringe.

  • Heat the reaction mixture to 110 °C and stir vigorously for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate (50 mL) and filter through a pad of Celite to remove insoluble inorganic salts.

  • Wash the filter cake with additional ethyl acetate (2 x 20 mL).

  • Combine the organic filtrates and wash with water (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) or by recrystallization to afford the desired 1-(4-fluorophenyl)-3-methyl-1H-pyrazole.[27]

Workflow Diagram: Ullmann Condensation

Ullmann_Condensation cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification Reagents Weigh Reagents: 3-Methylpyrazole 4-Fluoroaniline CuI, K₂CO₃ Flask Add to Dry Flask Reagents->Flask Inert Inert Atmosphere (Evacuate/Backfill) Flask->Inert Solvent Add Toluene and DMEDA Inert->Solvent Heat Heat to 110°C Stir for 24h Solvent->Heat Monitor Monitor by TLC/GC-MS Heat->Monitor Cool Cool to RT Monitor->Cool Filter Dilute & Filter through Celite Cool->Filter Wash Wash Filtrate (Water, Brine) Filter->Wash Dry Dry & Concentrate Wash->Dry Purify Purify by Chromatography/ Recrystallization Dry->Purify Product 1-(4-fluorophenyl)-3-methyl-1H-pyrazole Purify->Product

Caption: Workflow for the copper-catalyzed N-arylation.

Protocol 2: Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol is based on established methods for the palladium-catalyzed N-arylation of heterocycles.[6][7][8][9][28]

Reagents and Materials:

Reagent/MaterialMolecular Weight ( g/mol )AmountMoles (mmol)
3-Methylpyrazole82.10[21]0.821 g10.0
1-Bromo-4-fluorobenzene175.001.75 g10.0
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)915.720.092 g0.1
Xantphos578.680.174 g0.3
Cesium Carbonate (Cs₂CO₃)325.824.89 g15.0
Dioxane-20 mL-

Experimental Procedure:

  • In a glovebox, to a dry Schlenk tube equipped with a magnetic stir bar, add tris(dibenzylideneacetone)dipalladium(0) (0.092 g, 0.1 mmol) and Xantphos (0.174 g, 0.3 mmol).

  • Add dioxane (10 mL) and stir the mixture at room temperature for 10 minutes to form the active catalyst.

  • In a separate flask, add 3-methylpyrazole (0.821 g, 10.0 mmol), 1-bromo-4-fluorobenzene (1.75 g, 10.0 mmol), and cesium carbonate (4.89 g, 15.0 mmol).

  • Transfer the pre-mixed catalyst solution to the flask containing the reagents via cannula.

  • Rinse the Schlenk tube with additional dioxane (10 mL) and add it to the reaction flask.

  • Seal the flask and heat the reaction mixture to 100 °C for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Follow the same workup and purification procedure as described in Protocol 1 (steps 6-10).

Catalytic Cycle: Buchwald-Hartwig Amination

Buchwald_Hartwig Pd0 Pd(0)L₂ OxAdd Oxidative Addition Complex Pd0->OxAdd Ar-X Amido Palladium Amido Complex OxAdd->Amido Pyrazole, Base Amido->Pd0 Reductive Elimination Product 1-(4-fluorophenyl)- 3-methyl-1H-pyrazole Amido->Product ArX 4-Fluoro- bromobenzene ArX->OxAdd Pyrazole 3-Methylpyrazole + Base Pyrazole->Amido

Caption: The catalytic cycle of Buchwald-Hartwig amination.

Characterization of 1-(4-fluorophenyl)-3-methyl-1H-pyrazole

The identity and purity of the synthesized product should be confirmed by standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will confirm the structure of the molecule, showing the characteristic shifts for the pyrazole and fluorophenyl protons and carbons. ¹⁹F NMR will show a singlet corresponding to the fluorine atom.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition of the product.

  • Melting Point: A sharp melting point range is indicative of a pure compound.

Troubleshooting and Optimization

  • Low Yield: If the reaction yield is low, consider increasing the reaction temperature, extending the reaction time, or screening different catalysts, ligands, bases, and solvents.[10] For the Ullmann reaction, alternative copper sources like Cu₂O or CuO can be explored.[5] For the Buchwald-Hartwig reaction, different phosphine ligands can have a significant impact on the outcome.[14][15][16][17][18]

  • Incomplete Reaction: Ensure all reagents are pure and dry, and that the reaction is performed under a strictly inert atmosphere, as oxygen can deactivate the catalyst.

  • Side Products: The formation of side products may necessitate adjustments to the reaction conditions or a more rigorous purification strategy.

Conclusion

The N-arylation of 3-methylpyrazole with 4-fluoroaniline is a valuable transformation for the synthesis of a key building block in medicinal chemistry. Both the copper-catalyzed Ullmann condensation and the palladium-catalyzed Buchwald-Hartwig amination offer effective routes to the desired product. The choice of method may depend on factors such as cost, catalyst availability, and the specific requirements of the synthesis. By following the detailed protocols and considering the key mechanistic and practical insights provided in this guide, researchers can confidently and efficiently synthesize 1-(4-fluorophenyl)-3-methyl-1H-pyrazole for their research and development endeavors.

References

  • ACS Publications. (n.d.). Telescoped Flow Process for the Syntheses of N-Aryl Pyrazoles. Retrieved from [Link]

  • PubChem. (n.d.). 3-Methylpyrazole. Retrieved from [Link]

  • Loba Chemie. (2015, April 9). 4-FLUOROANILINE FOR SYNTHESIS MSDS. Retrieved from [Link]

  • PubChem. (n.d.). 4-Fluoroaniline. Retrieved from [Link]

  • PubMed. (n.d.). Catalytic Ullmann-Type N-Arylation to Access Medicinally Important SuFEx-able Pyrazolo[1,5- a]Quinoxalinones. Retrieved from [Link]

  • PubMed Central. (2020, October 12). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Retrieved from [Link]

  • MDPI. (n.d.). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. Retrieved from [Link]

  • PMC - NIH. (n.d.). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Retrieved from [Link]

  • PubMed. (2015, July 6). Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines. Retrieved from [Link]

  • ACS Publications. (2020, October 9). Effect of Aryl Ligand Identity on Catalytic Performance of Trineopentylphosphine Arylpalladium Complexes in N-Arylation Reaction. Retrieved from [Link]

  • NIH. (n.d.). 1-(4-Fluorophenyl)-3-methyl-4-phenylsulfanyl-1H-pyrazol-5(4H)-one. Retrieved from [Link]

  • ACS Publications. (n.d.). Copper−Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. Retrieved from [Link]

  • PubMed. (n.d.). Copper-diamine-catalyzed N-arylation of pyrroles, pyrazoles, indazoles, imidazoles, and triazoles. Retrieved from [Link]

  • Sciety. (2025, April 1). Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles. Retrieved from [Link]

  • ResearchGate. (n.d.). The N-Alkylation and N-Arylation of Unsymmetrical Pyrazoles. Retrieved from [Link]

  • Wiley Online Library. (n.d.). Palladium-Catalyzed N-Allylic Alkylation of Pyrazoles and Unactivated Vinylcyclopropanes. Retrieved from [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • ResearchGate. (n.d.). Catalytic Ullmann‐Type N‐Arylation to Access Medicinally Important SuFEx‐able Pyrazolo[1,5‐a]Quinoxalinones. Retrieved from [Link]

  • PubMed Central. (n.d.). Palladium-Catalyzed Tandem N-Arylation/Carboamination Reactions for the Stereoselective Synthesis of N-Aryl-2-Benzyl Pyrrolidines. Retrieved from [Link]

  • ResearchGate. (2014, March 9). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?. Retrieved from [Link]

  • MDPI. (2022, November 7). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. Retrieved from [Link]

  • ResearchGate. (2022, November 2). (PDF) Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. Retrieved from [https://www.semanticscholar.org/paper/Synthesis-and-Characterization-of-3-Methyl-1-(4-(t-Lam-Park/e1c4e7b8b9e8e9e9e9e9e9e9e9e9e9e9e9e9e9e9)]([Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

  • MDPI. (n.d.). Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides. Retrieved from [Link]

  • Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
  • Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

  • ResearchGate. (n.d.). Arylation of C–H bonds in N-aryl pyrazoles. Reaction conditions. Retrieved from [Link]

  • MDPI. (n.d.). 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole. Retrieved from [Link]

  • VNUHCM Journal of Science and Technology Development. (2024, September 30). Copper promoted, direct sulfenylation of n-aryl pyrazoles. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. Retrieved from [Link]

  • YouTube. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Retrieved from [Link]

  • ACS Publications. (2019, April 26). Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). One-Pot Synthesis of N-Arylpyrazoles from Arylhalides. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for High-Throughput Screening Assays Involving 4-(3-methyl-1H-pyrazol-1-yl)aniline

Introduction: The Emerging Potential of Pyrazole-Aniline Scaffolds in Drug Discovery The 4-(3-methyl-1H-pyrazol-1-yl)aniline core structure represents a privileged scaffold in modern medicinal chemistry. Derivatives of t...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Emerging Potential of Pyrazole-Aniline Scaffolds in Drug Discovery

The 4-(3-methyl-1H-pyrazol-1-yl)aniline core structure represents a privileged scaffold in modern medicinal chemistry. Derivatives of this versatile molecule have demonstrated significant biological activities, including potent anticancer and antibacterial properties.[1][2][3] This has positioned such compounds as promising starting points for drug discovery campaigns. High-throughput screening (HTS) is an essential methodology for systematically exploring the biological activity of chemical entities like 4-(3-methyl-1H-pyrazol-1-yl)aniline against a vast array of potential biological targets.

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the design and implementation of HTS assays involving 4-(3-methyl-1H-pyrazol-1-yl)aniline. We will delve into the rationale behind assay selection, provide detailed, field-proven protocols for primary screening and secondary validation, and discuss the critical aspects of data interpretation. The focus will be on assays targeting protein kinases, a class of enzymes frequently implicated in oncology and often modulated by pyrazole-based inhibitors, as well as on antibacterial screening strategies.

Rationale for Target Selection: Why Focus on Kinases and Bacteria?

The decision to prioritize certain assay types in a screening campaign is driven by existing knowledge of the chemical scaffold. Several published studies have highlighted the potential of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as inhibitors of cyclin-dependent kinase 2 (CDK2), a key regulator of the cell cycle.[2][4] Furthermore, the broader pyrazole class of compounds is known to interact with a variety of protein kinases, which are central to cellular signaling pathways and are often dysregulated in cancer.[5] This makes kinase inhibition a highly probable mechanism of action for the anticancer effects observed with related compounds.

Additionally, various pyrazole derivatives have been identified as potent antibacterial agents, suggesting that 4-(3-methyl-1H-pyrazol-1-yl)aniline may also exhibit activity against bacterial targets.[1] Therefore, a dual-pronged screening approach targeting both human kinases and bacterial growth is a logical and efficient strategy to elucidate the therapeutic potential of this compound.

Primary High-Throughput Screening: A Focus on Kinase Inhibition

For the primary screening of 4-(3-methyl-1H-pyrazol-1-yl)aniline, we recommend a biochemical kinase assay. These assays are robust, readily adaptable to HTS formats, and can provide direct evidence of target engagement. Below, we detail protocols for three widely used HTS technologies: Homogeneous Time-Resolved Fluorescence (HTRF), AlphaScreen, and Fluorescence Polarization.

Experimental Workflow for a Primary Kinase HTS Campaign

HTS_Workflow cluster_prep Preparation cluster_assay Assay Execution (384-well format) cluster_analysis Data Analysis Compound_Prep Compound Plating (4-(3-methyl-1H-pyrazol-1-yl)aniline & Controls) Dispensing Dispense Reagents & Compound to Assay Plate Compound_Prep->Dispensing Reagent_Prep Reagent Preparation (Kinase, Substrate, ATP) Reagent_Prep->Dispensing Incubation Incubation (Kinase Reaction) Dispensing->Incubation Detection Add Detection Reagents (e.g., HTRF antibodies, AlphaBeads) Incubation->Detection Readout Plate Reading (HTRF, AlphaScreen, FP reader) Detection->Readout Normalization Data Normalization (% Inhibition Calculation) Readout->Normalization Hit_ID Hit Identification (Z-score cutoff) Normalization->Hit_ID Dose_Response Dose-Response Curves (IC50 Determination for Hits) Hit_ID->Dose_Response HTRF_Principle cluster_no_inhibition No Inhibition cluster_inhibition Inhibition CDK2 CDK2/CycA pSubstrate Biotin-Substrate-P CDK2->pSubstrate phosphorylates Substrate Biotin-Substrate Substrate->pSubstrate ATP ATP ADP ADP ATP->ADP Ab_Eu Anti-P-Ab-Eu(K) pSubstrate->Ab_Eu binds SA_XL SA-XL665 pSubstrate->SA_XL binds Ab_Eu->SA_XL FRET Signal CDK2_I CDK2/CycA Substrate_I Biotin-Substrate CDK2_I->Substrate_I No Phosphorylation Inhibitor 4-(3-methyl-1H-pyrazol-1-yl)aniline Inhibitor->CDK2_I inhibits ATP_I ATP Ab_Eu_I Anti-P-Ab-Eu(K) SA_XL_I SA-XL665 Ab_Eu_I->SA_XL_I No FRET Signal

Caption: Principle of the HTRF kinase assay for detecting inhibitors.

Materials:

  • CDK2/Cyclin A enzyme (e.g., Cell Signaling Technology, #7522) [6]* Biotinylated peptide substrate (e.g., Biotin-Rb (Ser807/811)) [6]* HTRF Detection Reagents (e.g., Phospho-CDK substrate antibody labeled with Europium cryptate and Streptavidin-XL665) [7][8]* ATP

  • Kinase reaction buffer (e.g., 60 mM HEPES-NaOH, pH 7.5, 3 mM MgCl2, 3 mM MnCl2, 3 µM Na-orthovanadate, 1.2 mM DTT) [6]* Stop solution (EDTA in detection buffer)

  • 4-(3-methyl-1H-pyrazol-1-yl)aniline stock solution in DMSO

  • Low-volume 384-well white assay plates

Procedure:

  • Compound Plating: Dispense 50 nL of 4-(3-methyl-1H-pyrazol-1-yl)aniline in DMSO (at various concentrations for dose-response) and controls (DMSO for negative control, known inhibitor like Staurosporine for positive control) into the assay plate.

  • Enzyme/Substrate Addition: Prepare a master mix of CDK2/Cyclin A and biotinylated substrate in kinase buffer. Dispense 5 µL of this mix into each well.

  • Initiate Kinase Reaction: Prepare a solution of ATP in kinase buffer. Add 5 µL to each well to start the reaction. The final volume is 10 µL.

  • Incubation: Incubate the plate at room temperature for 60 minutes.

  • Detection: Prepare a solution of HTRF detection antibodies in detection buffer containing EDTA. Add 10 µL to each well to stop the reaction and initiate detection.

  • Final Incubation: Incubate for 60 minutes at room temperature, protected from light.

  • Read Plate: Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm.

Data Analysis: Calculate the HTRF ratio (665 nm / 620 nm) * 10,000. Normalize the data using the positive and negative controls to determine the percent inhibition for 4-(3-methyl-1H-pyrazol-1-yl)aniline.

ParameterRecommended Concentration
CDK2/Cyclin A2-5 ng/well
Biotinylated Substrate100-500 nM
ATP10-50 µM (at or near Km)
Test Compound10 µM for primary screen
Positive Control (Staurosporine)1 µM
Protocol 2: AlphaScreen Kinase Assay for MEK1 Inhibition

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) is a bead-based technology that measures molecular interactions. [4][9]It is highly sensitive and has a large assay window. This protocol is designed for screening inhibitors of MEK1, another key kinase in cancer signaling.

Procedure:

  • Reagent Preparation: Prepare MEK1 kinase, GST-tagged ERK2 substrate, and ATP in kinase assay buffer.

  • Assay Reaction: In a 384-well plate, mix the MEK1 kinase, GST-ERK2 substrate, and the test compound, 4-(3-methyl-1H-pyrazol-1-yl)aniline.

  • Initiation: Add ATP to start the kinase reaction and incubate for 60 minutes.

  • Detection: Add a stop solution containing EDTA and a phospho-ERK2 specific antibody.

  • Bead Addition: Add Glutathione-coated Donor beads and anti-rabbit IgG Acceptor beads. [10]6. Incubation: Incubate in the dark for 1-2 hours.

  • Readout: Read the plate on an Alpha-enabled microplate reader.

ParameterRecommended Concentration
MEK1 Kinase5-10 nM
GST-ERK2 Substrate50-100 nM
ATP20 µM
Donor/Acceptor Beads20 µg/mL each
Protocol 3: Fluorescence Polarization (FP) Kinase Assay

Fluorescence Polarization (FP) is a technique used to monitor binding events in solution. [11]In the context of a kinase assay, it can be used in a competition format where the test compound displaces a fluorescently labeled tracer from the kinase's active site.

Procedure:

  • Reagent Preparation: Prepare the kinase, a fluorescently labeled ATP-competitive tracer, and the test compound in FP assay buffer.

  • Assay Mix: In a 384-well black plate, add the kinase and the test compound, 4-(3-methyl-1H-pyrazol-1-yl)aniline.

  • Tracer Addition: Add the fluorescent tracer to all wells.

  • Incubation: Incubate for 1-3 hours at room temperature to reach binding equilibrium. [12]5. Readout: Measure fluorescence polarization on a suitable plate reader. A decrease in polarization indicates displacement of the tracer by the test compound. [2]

    Parameter Recommended Concentration
    Kinase (e.g., p38α) 5-20 nM
    Fluorescent Tracer 1-10 nM (Kd dependent)

    | Test Compound | 10 µM for primary screen |

Secondary Assays and Hit Validation

Hits identified from the primary screen require confirmation and further characterization through a series of secondary assays.

1. Orthogonal Biochemical Assays: Confirm the activity of hits using a different assay technology to rule out technology-specific artifacts. For example, if the primary screen was HTRF-based, a label-free method like a luminescence-based ADP-Glo™ assay could be used for confirmation. [13] 2. IC50 Determination: Perform dose-response experiments to determine the potency (IC50) of the confirmed hits.

3. Kinase Selectivity Profiling: Screen active compounds against a panel of other kinases to determine their selectivity profile. This is crucial for understanding potential off-target effects.

4. Cell-Based Assays: Evaluate the activity of the compounds in a cellular context. This can involve measuring the inhibition of phosphorylation of a downstream substrate of the target kinase or assessing the anti-proliferative effects in relevant cancer cell lines.

High-Throughput Screening for Antibacterial Activity

A parallel or sequential screen for antibacterial activity can be conducted to explore the full therapeutic potential of 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Protocol 4: Broth Microdilution Assay for Antibacterial Screening

This is a standard method to determine the Minimum Inhibitory Concentration (MIC) of a compound against various bacterial strains. [14][15] Procedure:

  • Bacterial Culture: Grow selected Gram-positive and Gram-negative bacterial strains to the mid-logarithmic phase.

  • Compound Plating: Serially dilute 4-(3-methyl-1H-pyrazol-1-yl)aniline in a 96- or 384-well plate containing growth medium.

  • Inoculation: Add a standardized inoculum of the bacterial suspension to each well.

  • Incubation: Incubate the plates at 37°C for 16-24 hours.

  • Readout: Determine bacterial growth by measuring the optical density at 600 nm (OD600) or by using a viability indicator dye like resazurin. The MIC is the lowest concentration of the compound that inhibits visible growth.

Conclusion and Future Directions

The protocols outlined in this application note provide a robust framework for conducting high-throughput screening of 4-(3-methyl-1H-pyrazol-1-yl)aniline. By employing a combination of biochemical and cell-based assays, researchers can efficiently identify and characterize the biological activity of this promising compound. The initial focus on kinase inhibition and antibacterial activity is well-justified based on the known properties of the pyrazole-aniline scaffold. Positive hits from these screens will serve as the foundation for lead optimization programs, ultimately paving the way for the development of novel therapeutics.

References

  • High-Throughput Screening of Natural Product and Synthetic Molecule Libraries for Antibacterial Drug Discovery. PubMed Central. Available at: [Link]

  • High-throughput screening for kinase inhibitors. PubMed. Available at: [Link]

  • High-Throughput Screening of Natural Product and Synthetic Molecule Libraries for Antibacterial Drug Discovery. PubMed. Available at: [Link]

  • High-Throughput Screening Strategy Identifies Compounds Active Against Antibiotic-Resistant Bacteria. Infection Control Today. Available at: [Link]

  • Advances in High-Throughput Screening for Novel Antimicrobial Compounds. News-Medical.net. Available at: [Link]

  • High-Throughput Screening of Natural Product and Synthetic Molecule Libraries for Antibacterial Drug Discovery. ResearchGate. Available at: [Link]

  • MEK1 Kinase Assay Protocol. BPS Bioscience. Available at: [Link]

  • Lumi-Verse™ VEGFR2 (KDR) Kinase Assay Kit. BPS Bioscience. Available at: [Link]

  • A Robust and Flexible HTS Kinase Assay Using ADP Detection. BellBrook Labs. Available at: [Link]

  • CDK2 Assay Kit. BPS Bioscience. Available at: [Link]

  • Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors. ACS Infectious Diseases. Available at: [Link]

  • Fluorescence polarization assay for inhibitors of the kinase domain of receptor interacting protein 1. PubMed Central. Available at: [Link]

  • AlphaScreen. BMG LABTECH. Available at: [Link]

  • Current status of pyrazole and its biological activities. PubMed Central. Available at: [Link]

  • Development of a high-throughput fluorescence polarization assay to detect inhibitors of the FAK-paxillin interaction. PubMed Central. Available at: [Link]

  • Chemi-Verse™ MEK1 Kinase Assay Kit. BPS Bioscience. Available at: [Link]

  • The Use of AlphaScreen Technology in HTS: Current Status. PubMed Central. Available at: [Link]

  • Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. nanomicrospheres. Available at: [Link]

  • Quick Guide to AlphaScreen® SureFire®Assay Optimization. Manuals.plus. Available at: [Link]

  • A novel whole-cell lysate kinase assay identifies substrates of the p38 MAPK in differentiating myoblasts. PubMed Central. Available at: [Link]

  • How to measure Kinase activity with HTRF™ KinEASE™ assay kit. YouTube. Available at: [Link]

Sources

Method

4-(3-methyl-1H-pyrazol-1-yl)aniline in the synthesis of anti-cancer agents

An Application Guide to the Synthesis and Evaluation of 4-(3-methyl-1H-pyrazol-1-yl)aniline Based Anti-Cancer Agents Introduction: The Rise of the Pyrazole Scaffold in Oncology The pyrazole nucleus is a five-membered het...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide to the Synthesis and Evaluation of 4-(3-methyl-1H-pyrazol-1-yl)aniline Based Anti-Cancer Agents

Introduction: The Rise of the Pyrazole Scaffold in Oncology

The pyrazole nucleus is a five-membered heterocyclic ring that has emerged as a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties allow it to serve as the core of numerous pharmacologically active compounds, particularly in oncology. Pyrazole derivatives have been successfully developed into potent and selective inhibitors of various protein kinases, which are critical regulators of cellular signaling pathways often dysregulated in cancer.[1][2]

This guide focuses on a key building block, 4-(3-methyl-1H-pyrazol-1-yl)aniline . The aniline moiety provides a versatile synthetic handle for modification, while the pyrazole ring system is adept at forming crucial hydrogen bond interactions within the ATP-binding pocket of many kinases. This combination makes it an exemplary starting point for the development of targeted anti-cancer therapeutics. We will explore the synthesis of this core intermediate, its derivatization into potent kinase inhibitors, and the essential protocols for their biological evaluation.

Section 1: Rationale for the 4-(3-methyl-1H-pyrazol-1-yl)aniline Scaffold

The utility of this scaffold is rooted in its ability to interact with the hinge region of protein kinases, a flexible loop that connects the N- and C-lobes of the kinase domain. The pyrazole's nitrogen atoms can act as both hydrogen bond donors and acceptors, mimicking the interaction of the adenine portion of ATP. The aniline group serves as a primary attachment point for introducing further substituents that can occupy adjacent hydrophobic pockets, thereby enhancing both potency and selectivity for the target kinase.

Dysregulated kinase activity is a hallmark of many cancers, driving uncontrolled cell proliferation, survival, and migration.[2] By competitively inhibiting the binding of ATP, pyrazole-based agents can effectively shut down these aberrant signaling cascades. Key kinase families successfully targeted by pyrazole derivatives include Cyclin-Dependent Kinases (CDKs), Vascular Endothelial Growth Factor Receptors (VEGFRs), and Epidermal Growth Factor Receptors (EGFRs).[1][3]

cluster_pathway Simplified Kinase Signaling Pathway cluster_inhibition Mechanism of Inhibition GrowthFactor Growth Factor Receptor Receptor Tyrosine Kinase (RTK) GrowthFactor->Receptor Binds Kinase_Cascade Downstream Kinase Cascade (e.g., CDK, MAPK) Receptor->Kinase_Cascade Activates Transcription Transcription Factors Kinase_Cascade->Transcription Phosphorylates Cell_Cycle Cell Proliferation & Survival Transcription->Cell_Cycle Promotes Inhibitor Pyrazole-Aniline Based Inhibitor Inhibitor->Kinase_Cascade Competitively Inhibits ATP ATP ATP->Kinase_Cascade Binds

Caption: Kinase pathway inhibition by pyrazole-based agents.

Section 2: Synthesis of the Core Intermediate

The synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline is a foundational step. A reliable and common approach involves a two-step process: a Knorr pyrazole synthesis followed by the reduction of a nitro group. The nitro group serves as a precursor to the aniline, as the free amine would interfere with the initial cyclization reaction.

Protocol 2.1: Synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline

Step A: Synthesis of 1-(4-nitrophenyl)-3-methyl-1H-pyrazole

  • Reagents & Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-nitrophenylhydrazine (1.0 eq), acetylacetone (1.1 eq), and glacial acetic acid as the solvent.

  • Reaction: Heat the mixture to reflux (approximately 118°C) and maintain for 2-4 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Workup: Allow the reaction mixture to cool to room temperature. Pour the mixture slowly into a beaker of ice-cold water while stirring. A yellow precipitate will form.

  • Isolation: Collect the solid product by vacuum filtration, wash thoroughly with water to remove residual acetic acid, and then with a small amount of cold ethanol.

  • Purification: The crude product can be recrystallized from ethanol to yield pure 1-(4-nitrophenyl)-3-methyl-1H-pyrazole as a yellow crystalline solid.

Step B: Reduction to 4-(3-methyl-1H-pyrazol-1-yl)aniline

  • Reagents & Setup: In a round-bottom flask, dissolve the 1-(4-nitrophenyl)-3-methyl-1H-pyrazole (1.0 eq) from Step A in ethanol or methanol. Add stannous chloride (SnCl₂·2H₂O, 3-4 eq) portion-wise. Caution: The reaction is exothermic.

  • Reaction: After the addition is complete, fit the flask with a reflux condenser and heat the mixture at 70-80°C for 3-6 hours. Monitor the reaction by TLC.

  • Workup: Cool the reaction mixture and carefully neutralize it by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~8. This will precipitate tin salts.

  • Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).

  • Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter. Concentrate the solvent under reduced pressure to yield the crude product.

  • Purification: Purify the residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain 4-(3-methyl-1H-pyrazol-1-yl)aniline as a solid.

start Start Materials: 4-Nitrophenylhydrazine Acetylacetone step1 Step A: Knorr Pyrazole Synthesis (Acetic Acid, Reflux) start->step1 intermediate Intermediate: 1-(4-nitrophenyl)-3-methyl-1H-pyrazole step1->intermediate step2 Step B: Nitro Group Reduction (SnCl₂, Ethanol, Reflux) intermediate->step2 purification Purification (Column Chromatography) step2->purification product Final Product: 4-(3-methyl-1H-pyrazol-1-yl)aniline purification->product

Caption: Synthetic workflow for the core intermediate.

Section 3: Derivatization for Kinase Inhibitor Synthesis

The primary amine of 4-(3-methyl-1H-pyrazol-1-yl)aniline is a key point for diversification. It can readily undergo reactions like amide bond formation or reductive amination to attach various moieties designed to target specific features of a kinase's active site.[4]

Protocol 3.1: General Synthesis of an Amide Derivative

This protocol describes a standard amide coupling reaction, a robust method for linking the core aniline to a carboxylic acid.

  • Reagents & Setup: Dissolve the desired carboxylic acid (1.0 eq) in an anhydrous aprotic solvent like dichloromethane (DCM) or dimethylformamide (DMF) in a flask under an inert atmosphere (e.g., nitrogen).

  • Activation: Add a coupling agent such as HATU (1.1 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA, 2.0 eq). Stir at room temperature for 15-30 minutes to activate the carboxylic acid.

  • Coupling: Add a solution of 4-(3-methyl-1H-pyrazol-1-yl)aniline (1.05 eq) in the same solvent to the activated acid mixture.

  • Reaction: Allow the reaction to stir at room temperature overnight. Monitor completion by TLC or LC-MS.

  • Workup: Dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Isolation & Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography or preparative HPLC to yield the final amide-linked kinase inhibitor.

Section 4: Biological Evaluation of Synthesized Agents

Once synthesized, the novel compounds must be evaluated for their biological activity. This typically involves a two-stage process: an in vitro biochemical assay to determine direct target engagement and a cell-based assay to assess the compound's effect on cancer cells.

Protocol 4.1: In Vitro Kinase Inhibition (IC₅₀ Determination)

This protocol outlines a general method for determining the half-maximal inhibitory concentration (IC₅₀) using a luminescence-based kinase assay like the ADP-Glo™ Kinase Assay (Promega). This assay measures the amount of ADP produced during the kinase reaction.

  • Materials: Target kinase (e.g., CDK2/Cyclin E), kinase substrate (e.g., histone H1), ATP, synthesized inhibitor compounds, ADP-Glo™ reagents.

  • Compound Preparation: Prepare a serial dilution of the synthesized inhibitor compounds in DMSO, typically starting from 10 mM.

  • Kinase Reaction: In a 96-well or 384-well plate, add the kinase, the substrate, and the inhibitor at various concentrations.

  • Initiation: Start the reaction by adding ATP. Include a "no inhibitor" positive control and a "no kinase" negative control. Incubate at 30°C for 60 minutes.

  • ADP Detection: Stop the kinase reaction and measure the generated ADP by adding the ADP-Glo™ Reagent. After a 40-minute incubation, add the Kinase Detection Reagent.

  • Measurement: Incubate for another 30-60 minutes to convert ADP to ATP and generate a luminescent signal. Measure luminescence using a plate reader.

  • Data Analysis: Convert luminescence readings to percent inhibition relative to controls. Plot percent inhibition versus inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

Protocol 4.2: Cell-Based Antiproliferative MTT Assay

The MTT assay is a colorimetric method used to assess cell viability. It measures the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial reductases in living cells.[4]

  • Cell Seeding: Seed cancer cells (e.g., MCF-7 breast cancer cells) into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[4]

  • Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the synthesized compounds. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).[4]

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.[4]

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[4]

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the purple formazan crystals.[4]

  • Measurement: Measure the absorbance at 570 nm using a microplate reader.[4]

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the GI₅₀ (concentration for 50% growth inhibition).

cluster_invitro In Vitro Assay cluster_incell Cell-Based Assay compound Synthesized Inhibitor kinase_assay Kinase Inhibition Assay (e.g., ADP-Glo) compound->kinase_assay Test Against Purified Enzyme cell_assay Antiproliferative Assay (e.g., MTT) compound->cell_assay Test Against Cancer Cell Line ic50 Result: IC₅₀ Value (Target Potency) kinase_assay->ic50 gi50 Result: GI₅₀ Value (Cellular Efficacy) cell_assay->gi50

Caption: Workflow for biological evaluation of synthesized agents.

Section 5: Data Presentation and Structure-Activity Relationships (SAR)

The data gathered from these assays are crucial for establishing a Structure-Activity Relationship (SAR), which guides the optimization of lead compounds. By synthesizing a library of analogs with systematic modifications, researchers can identify which chemical features enhance potency and selectivity.

Compound IDR-Group Modification (at aniline)Target Kinase IC₅₀ (nM)MCF-7 Cell GI₅₀ (µM)
Lead-01 -H55012.5
Lead-02 -C(=O)c1ccccc1 (Benzoyl)1204.2
Lead-03 -C(=O)c1cnccn1 (Isonicotinoyl)752.1
Lead-04 -C(=O)c1ccc(F)cc1 (4-Fluoro-benzoyl)883.5

Table 1: Representative data for a hypothetical series of inhibitors derived from 4-(3-methyl-1H-pyrazol-1-yl)aniline targeting a specific kinase. This data illustrates how modifications can improve both biochemical potency and cellular activity.

From this hypothetical data, one could infer that adding an aromatic amide (Lead-02 vs. Lead-01) significantly improves activity. Furthermore, introducing a nitrogen atom into the aromatic ring (Lead-03) may enhance interactions, possibly through an additional hydrogen bond, leading to greater potency.

Conclusion

The 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold is a validated and highly valuable starting point for the design and synthesis of novel anti-cancer agents, particularly kinase inhibitors. Its straightforward synthesis and the synthetic tractability of the aniline group allow for the rapid generation of diverse chemical libraries. The protocols outlined in this guide provide a foundational framework for researchers to synthesize, derivatize, and evaluate new compounds based on this privileged core, paving the way for the discovery of next-generation targeted cancer therapies.

References

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. International Journal of Molecular Sciences. [Link][1][3]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI. [Link][1][3]

  • Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Encyclopedia.pub. [Link]

  • Pyrazoles as anticancer agents: Recent advances. SRR Publications. [Link]

  • Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. OUCI. [Link][3]

  • Synthesis and Kinase Inhibitory Potencies of Pyrazolo[3,4-g]isoquinolines. National Institutes of Health (NIH). [Link][5]

  • Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. ScienceDirect. [Link][6]

  • Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors. National Institutes of Health (NIH). [Link]

  • Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Science. [Link][7]

  • Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. National Institutes of Health (NIH). [Link]

  • Synthesis, Biological Evaluation, and Molecular Docking Studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline Derivatives as Novel Anticancer Agents. PubMed. [Link][8]

  • Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. ACS Publications. [Link]

  • 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. MDPI. [Link]

  • Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. ResearchGate. [Link]

  • Pyrazole: an emerging privileged scaffold in drug discovery. National Institutes of Health (NIH). [Link][9]

  • 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives as potent anti-gram-positive bacterial agents. PubMed Central. [Link]

  • The substituted-phenyl-1H-pyrazol-4-yl) methylene) aniline derivatives (ST-1 to ST-30). ResearchGate. [Link]

  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. National Institutes of Health (NIH). [Link]

Sources

Application

Application Notes and Protocols: Biological Activity Screening of 4-(3-methyl-1H-pyrazol-1-yl)aniline Analogs

Introduction: The Pyrazole-Aniline Scaffold as a Privileged Structure in Drug Discovery The 4-(3-methyl-1H-pyrazol-1-yl)aniline core represents a significant "privileged scaffold" in medicinal chemistry. This structural...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Pyrazole-Aniline Scaffold as a Privileged Structure in Drug Discovery

The 4-(3-methyl-1H-pyrazol-1-yl)aniline core represents a significant "privileged scaffold" in medicinal chemistry. This structural motif, characterized by a substituted pyrazole ring linked to an aniline group, is frequently identified in compounds exhibiting a wide range of biological activities. Pyrazole derivatives are known to possess anticancer, antimicrobial, anti-inflammatory, analgesic, and antiviral properties, among others.[1][2] The versatility of this scaffold lies in its ability to engage with various biological targets through diverse non-covalent interactions, making it a fertile starting point for the development of novel therapeutic agents.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic screening of novel analogs based on the 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold. We will detail field-proven protocols for assessing anticancer, antimicrobial, and anti-inflammatory activities, explaining the scientific rationale behind each experimental choice and providing step-by-step methodologies.

Section 1: Anticancer Activity Screening

A primary and promising application for pyrazole analogs is in oncology.[3][4] Many small molecule anticancer drugs function by inhibiting key signaling pathways that control cell growth and proliferation. A logical first step in screening is to assess the general cytotoxicity of the analogs against cancer cell lines, followed by more mechanistic assays to identify specific molecular targets, such as protein kinases.

Initial Cytotoxicity Assessment: Cell Viability Assays

The initial evaluation of a compound's anticancer potential involves determining its ability to reduce the viability of cancer cells in culture. The most common methods are colorimetric assays that measure the metabolic activity of living cells.[5] A reduction in metabolic activity is correlated with cell death or inhibition of proliferation.

Scientific Rationale:

Metabolically active cells possess mitochondrial dehydrogenases that can reduce tetrazolium salts into colored formazan products.[6][7] The intensity of the color produced is directly proportional to the number of viable cells.[6] The MTT and XTT assays are two of the most widely used and reliable methods for this purpose.[6][8] The key difference lies in the solubility of the formazan product: MTT forms an insoluble purple crystal requiring a solubilization step, while XTT forms a water-soluble orange product, streamlining the protocol.[6][8]

Experimental Protocol: XTT Cell Viability Assay

The XTT assay is often preferred for higher throughput screening due to its simpler workflow.[8]

  • Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, HepG2 for liver cancer) in a 96-well microplate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[2]

  • Compound Treatment: Prepare serial dilutions of the 4-(3-methyl-1H-pyrazol-1-yl)aniline analogs in culture medium. The final concentrations should typically range from 0.1 µM to 100 µM. Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include wells with untreated cells (negative control) and wells with a known cytotoxic agent (positive control, e.g., doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

  • XTT Reagent Preparation: Shortly before use, prepare the activated XTT solution by mixing the XTT reagent with the electron-coupling reagent according to the manufacturer's instructions.[6]

  • Reagent Addition and Incubation: Add 50 µL of the activated XTT solution to each well and incubate for 2-4 hours at 37°C in a CO₂ incubator, or until a noticeable color change is observed in the untreated wells.[6]

  • Absorbance Measurement: Measure the absorbance of each well using a microplate reader at a wavelength of 450-500 nm. A reference wavelength between 630-690 nm should be used to subtract background absorbance.[6]

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability percentage against the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Data Presentation:

Compound IDAnalog SubstitutionCancer Cell LineIC50 (µM)
STD-01 UnsubstitutedMCF-785.3
ANA-01 4-ChloroMCF-712.5
ANA-02 3,4-DichloroMCF-75.8
ANA-03 4-MethoxyMCF-7> 100

Table 1: Example data table for summarizing cytotoxicity screening results.

Mechanistic Screening: Kinase Inhibitor Profiling

The pyrazole scaffold is a common feature in many known kinase inhibitors.[9] Kinases are a large family of enzymes that play a central role in cell signaling and are frequently dysregulated in cancer.[10] Therefore, active compounds from the initial cytotoxicity screen should be further evaluated for their ability to inhibit specific kinases.

Scientific Rationale:

Kinase profiling involves testing a compound against a large panel of purified kinases to determine its potency and selectivity.[11][12] This "compound-centric" approach can rapidly identify the primary molecular targets of an analog and also reveal potential off-target effects that could lead to toxicity.[11] Several commercial services offer kinase profiling using various assay technologies, such as radiometric assays (e.g., HotSpot™) or luminescence-based assays (e.g., ADP-Glo™).[10][12]

Workflow for Kinase Profiling:

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Kinase Profiling cluster_2 Phase 3: Dose-Response & Selectivity A Active Compounds (Low IC50 from Viability Assay) B Submit Compound to Profiling Service (e.g., Reaction Biology, Promega) A->B Select candidates C Screen against a Broad Kinase Panel (e.g., >300 kinases) at a single high concentration (e.g., 10 µM) B->C Assay execution D Identify 'Hits' (Kinases with >80% inhibition) C->D Data analysis E Perform Dose-Response Assays on 'Hit' Kinases D->E Follow-up F Determine Ki or IC50 values E->F Quantification G Generate Selectivity Profile (Comparison of potency against different kinases) F->G Characterization

Caption: Workflow for identifying kinase targets.

Section 2: Antimicrobial Activity Screening

The emergence of antimicrobial resistance necessitates the discovery of new chemical entities with antibacterial or antifungal properties.[13] The 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold has shown promise in this area.[14] The standard approach is to determine the Minimum Inhibitory Concentration (MIC) of the analogs against a panel of relevant pathogenic bacteria and fungi.

Scientific Rationale:

The MIC is the lowest concentration of an antimicrobial agent that completely inhibits the visible growth of a microorganism after overnight incubation.[15] The broth microdilution method is a widely used technique for determining MIC values in a high-throughput format.[13] It allows for the simultaneous testing of multiple compounds against different microorganisms in a 96-well plate format.

Experimental Protocol: Broth Microdilution for MIC Determination

  • Microorganism Preparation: Prepare a standardized inoculum of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) or fungi (e.g., Candida albicans) adjusted to a 0.5 McFarland standard, which is then further diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in the test wells.[16]

  • Compound Preparation: In a 96-well plate, prepare two-fold serial dilutions of the test compounds in appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria). Concentrations should typically range from 128 µg/mL down to 0.25 µg/mL.

  • Inoculation: Add the standardized microbial inoculum to each well containing the test compound.

  • Controls: Include a positive control well (broth with inoculum, no compound) to ensure microbial growth and a negative control well (broth only) to check for sterility.

  • Incubation: Incubate the plates at 35-37°C for 16-20 hours for most bacteria.

  • MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[15] This can also be read using a plate reader measuring absorbance at 600 nm.

Data Presentation:

Compound IDS. aureus (ATCC 29213) MIC (µg/mL)E. coli (ATCC 25922) MIC (µg/mL)C. albicans (ATCC 90028) MIC (µg/mL)
ANA-01 8>12832
ANA-02 4>12816
ANA-04 64>128>128
Cipro 0.50.015NA

Table 2: Example MIC data for pyrazole analogs. Ciprofloxacin (Cipro) is used as a bacterial control.

Section 3: Anti-inflammatory Activity Screening

Chronic inflammation is implicated in a wide array of diseases.[17] A key mechanism in the inflammatory response is the production of prostaglandins, catalyzed by cyclooxygenase (COX) enzymes.[18] Many non-steroidal anti-inflammatory drugs (NSAIDs) function by inhibiting these enzymes. The 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold can be screened for its ability to inhibit COX-1 and COX-2.

Scientific Rationale:

There are two main isoforms of the COX enzyme: COX-1 is constitutively expressed and involved in physiological functions, while COX-2 is induced during inflammation. Selective inhibition of COX-2 over COX-1 is a desirable trait for new anti-inflammatory drugs to reduce side effects like gastrointestinal issues.[17] In vitro assays measure the ability of a compound to prevent the COX-mediated conversion of arachidonic acid to prostaglandin E2 (PGE2).[19]

G AA Arachidonic Acid COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 PGs_phys Prostaglandins (Physiological function, e.g., stomach lining) COX1->PGs_phys PGs_inflam Prostaglandins (Inflammation, Pain) COX2->PGs_inflam Analogs Pyrazole Analogs (Test Compounds) Analogs->COX1 Non-selective Inhibition (Potential Side Effects) Analogs->COX2 Selective Inhibition (Desired)

Caption: The role of COX-1 and COX-2 in prostaglandin synthesis.

Experimental Protocol: In Vitro COX Inhibition Assay

Commercial ELISA (Enzyme-Linked Immunosorbent Assay) kits are readily available for measuring COX-1 and COX-2 inhibition.

  • Reagent Preparation: Prepare all reagents as per the kit manufacturer's protocol. This typically includes purified COX-1 and COX-2 enzymes, arachidonic acid (substrate), and antibodies for detecting PGE2.

  • Compound Incubation: In separate wells of a 96-well plate, incubate either the COX-1 or COX-2 enzyme with various concentrations of the test compounds (e.g., 0.1 to 100 µM) for a short period (e.g., 15 minutes) at 37°C.

  • Initiation of Reaction: Add arachidonic acid to each well to start the enzymatic reaction. Incubate for the time specified in the protocol (e.g., 2 minutes).

  • Stopping the Reaction: Add a stop solution (often a mild acid) to terminate the reaction.

  • PGE2 Quantification (ELISA): The amount of PGE2 produced is then quantified using a competitive ELISA. The plate is coated with antibodies that capture PGE2. The samples are added along with a fixed amount of enzyme-linked PGE2 tracer. The sample PGE2 and the tracer compete for binding to the antibody.

  • Development and Measurement: After washing away unbound reagents, a substrate is added that is converted by the bound tracer into a colored product. The intensity of the color is inversely proportional to the amount of PGE2 produced in the initial reaction. Read the absorbance on a plate reader.

  • Data Analysis: Calculate the percent inhibition of COX-1 and COX-2 activity for each compound concentration compared to a vehicle control. Determine the IC50 values for both enzymes and calculate the COX-2 selectivity index (IC50 COX-1 / IC50 COX-2).

Data Presentation:

Compound IDCOX-1 IC50 (µM)COX-2 IC50 (µM)COX-2 Selectivity Index
ANA-01 50.22.520.1
ANA-02 35.80.939.8
Celecoxib 26.00.08325.0

Table 3: Example data for COX inhibition. A higher selectivity index indicates greater selectivity for COX-2. Celecoxib is a known selective COX-2 inhibitor.

Conclusion

The 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold provides a robust platform for the discovery of new bioactive molecules. The systematic screening approach outlined in these application notes—progressing from broad phenotypic assays to more specific, mechanism-of-action studies—offers a reliable framework for identifying and characterizing promising lead compounds. By employing these validated protocols, researchers can efficiently evaluate novel analogs for their potential as anticancer, antimicrobial, or anti-inflammatory agents, thereby accelerating the drug discovery and development process.

References

  • Scaffold-based design of kinase inhibitors for cancer therapy. PubMed. Available at: [Link]

  • XTT Assays vs MTT. Biotech Spain. Available at: [Link]

  • Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. ACS Publications. Available at: [Link]

  • Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. PubMed Central. Available at: [Link]

  • MTT assay. Wikipedia. Available at: [Link]

  • Development of mixed microbial screening and cultivation methods for novel antibiotic discovery. American Chemical Society. Available at: [Link]

  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. NIH. Available at: [Link]

  • High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. PubMed Central. Available at: [Link]

  • Kinase Panel Screening and Profiling Service. Reaction Biology. Available at: [Link]

  • Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. ACS Pharmacology & Translational Science. Available at: [Link]

  • Recent advances in methods to assess the activity of the kinome. PMC - PubMed Central. Available at: [Link]

  • Rigid Scaffolds are Promising for Designing Macrocyclic Kinase Inhibitors. bioRxiv. Available at: [Link]

  • In-vitro approaches to evaluate the anti-inflammatory potential of phytochemicals. N/A. Available at: [Link]

  • LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. N/A. Available at: [Link]

  • In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. N/A. Available at: [Link]

  • Antimicrobial Susceptibility Testing Protocols. NHBS Academic & Professional Books. Available at: [Link]

  • Screening Strategies to Identify New Antibiotics. Ingenta Connect. Available at: [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. Available at: [Link]

  • Designing Macrocyclic Kinase Inhibitors Using Macrocycle Scaffold Hopping with Reinforced Learning (Macro-Hop). Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. MDPI. Available at: [Link]

  • The Quest for Novel Antimicrobial Compounds: Emerging Trends in Research, Development, and Technologies. MDPI. Available at: [Link]

  • Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods. PMC - NIH. Available at: [Link]

  • Antimicrobial Susceptibility Testing. Apec.org. Available at: [Link]

  • Antimicrobial Susceptibility Testing. StatPearls - NCBI Bookshelf - NIH. Available at: [Link]

  • In vitro assays for cyclooxygenase activity and inhibitor characterization. PubMed. Available at: [Link]

  • Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities. PMC - NIH. Available at: [Link]

  • Synthesis, Docking Studies and Anticancer Activity of Some Pyrazole Derivatives. N/A. Available at: [Link]

  • Bioassay Development for Identification of Cyclooxygenase-2 Inhibitors of Natural Origin. Diva-Portal.org. Available at: [Link]

  • Synthesis of new pyrazole derivatives and their anticancer evaluation. ResearchGate. Available at: [Link]

  • New Potential Antitumor Pyrazole Derivatives: Synthesis and Cytotoxic Evaluation. N/A. Available at: [Link]

  • Research into New Molecules with Anti-Inflammatory Activity. MDPI. Available at: [Link]

  • AISMPred: A Machine Learning Approach for Predicting Anti-Inflammatory Small Molecules. N/A. Available at: [Link]

  • Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review. PubMed Central. Available at: [Link]

  • Efficient discovery of anti-inflammatory small molecule combinations using evolutionary computing. PMC - NIH. Available at: [Link]

  • Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. PubMed Central. Available at: [Link]

  • 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. MDPI. Available at: [Link]

  • 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives as potent anti-gram-positive bacterial agents. PubMed Central. Available at: [Link]

  • Biological Exploration of Substituted-Phenyl-1H-pyrazol-4-yl)methylene)aniline Derivatives as Potential DPP-IV Inhibitors: ADMET. Chemical Methodologies. Available at: [Link]

  • Biological Exploration of ((Substituted-Phenyl-1H-Pyrazol-4-yl) Methylene) Aniline Derivatives as Potential DPP-IV Inhibitors: ADMET Screening, Molecular Docking, and Dynamics Simulations. Chemical Methodologies. Available at: [Link]

  • Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. ResearchGate. Available at: [Link]

  • Current status of pyrazole and its biological activities. PMC - PubMed Central. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline

Welcome to the technical support guide for the synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline. This resource, designed for researchers and drug development professionals, provides in-depth troubleshooting advice and an...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline. This resource, designed for researchers and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we aim to combine established chemical principles with practical, field-proven insights to help you navigate the complexities of this synthesis and optimize your product yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective synthetic routes for preparing 4-(3-methyl-1H-pyrazol-1-yl)aniline?

The most robust and widely adopted method for synthesizing aryl-pyrazole linkages, such as the one in 4-(3-methyl-1H-pyrazol-1-yl)aniline, is the Buchwald-Hartwig amination .[1] This palladium-catalyzed cross-coupling reaction forms a carbon-nitrogen (C-N) bond between an aryl halide (or triflate) and an amine. For this specific target, two primary variations of this approach are feasible:

  • Route A: Coupling of 4-haloaniline (e.g., 4-iodoaniline or 4-bromoaniline) with 3-methyl-1H-pyrazole.

  • Route B: Coupling of 1-halo-4-nitrobenzene with 3-methyl-1H-pyrazole, followed by reduction of the nitro group to an amine.

The Buchwald-Hartwig reaction is favored over older methods like the Ullmann condensation due to its milder reaction conditions, broader substrate scope, and higher functional group tolerance.[2]

Q2: Can you explain the roles of the palladium catalyst, ligand, and base in the Buchwald-Hartwig synthesis?

Certainly. Each component plays a critical role in the catalytic cycle, and understanding their function is key to optimization.

  • Palladium Catalyst: The active catalyst is a Palladium(0) species, which initiates the catalytic cycle. It undergoes oxidative addition with the aryl halide to form a Pd(II) intermediate.[2][3] Common pre-catalysts include Pd(OAc)₂ or Pd₂(dba)₃, which are reduced in situ to Pd(0).

  • Ligand: The ligand, typically a bulky, electron-rich phosphine, is arguably the most crucial component for success.[3] It stabilizes the palladium center, promotes the desired oxidative addition and reductive elimination steps, and prevents catalyst decomposition.[2] For pyrazole couplings, sterically hindered biarylphosphine ligands (e.g., XPhos, tBuDavePhos) are often effective.[3][4][5] The ligand's structure directly influences the reaction's efficiency and can suppress side reactions.

  • Base: A base is required to deprotonate the pyrazole's N-H group (or the amine, depending on the route), making it sufficiently nucleophilic to attack the palladium complex.[3] A strong, non-nucleophilic base is preferred to avoid competing reactions. Common choices include sodium tert-butoxide (NaOtBu), potassium tert-butoxide (KOtBu), or potassium carbonate (K₂CO₃).[4][6]

Q3: How do I select the appropriate starting materials and reaction solvent?
  • Starting Materials: For Route A, 4-iodoaniline is generally more reactive than 4-bromoaniline, which may allow for milder reaction conditions. However, 4-bromoaniline is often more cost-effective. Ensure all reagents, especially the 3-methyl-1H-pyrazole, are pure and dry, as impurities can inhibit the catalyst.

  • Solvents: Anhydrous, aprotic solvents are essential to prevent quenching the base and interfering with the catalytic cycle. Toluene, dioxane, and xylene are the most commonly used solvents for Buchwald-Hartwig reactions, as they are stable at the required reaction temperatures.[4][5]

Q4: What is the best way to monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most straightforward method. A typical mobile phase would be a mixture of hexane and ethyl acetate. Spot the reaction mixture alongside your starting materials (e.g., 4-iodoaniline and 3-methyl-1H-pyrazole). The disappearance of the limiting reagent and the appearance of a new, typically more polar, spot corresponding to the product indicates reaction progress. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) can be employed.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis. The solutions are based on mechanistic principles of the Buchwald-Hartwig amination.

Problem: Low or No Product Yield
Possible Cause Explanation & Recommended Solution
1. Inactive Catalyst The Pd(0) active species may not have formed or has decomposed. Solution: Ensure you are using an oxygen-free environment (degas solvent, use an inert atmosphere like Nitrogen or Argon). Consider using a pre-catalyst that is more readily activated. Check the quality of your palladium source.
2. Inappropriate Ligand The chosen ligand may not be effective for this specific transformation, leading to slow reductive elimination or catalyst decomposition. Solution: Screen different ligands. For pyrazole N-arylation, bulky biarylphosphine ligands are a good starting point. Try ligands like tBuDavePhos or XPhos, which have proven effective in similar couplings.[4][5]
3. Incorrect Base Strength If the base is too weak, it will not deprotonate the pyrazole efficiently, halting the catalytic cycle. If it's too strong and nucleophilic, it could lead to side reactions. Solution: For pyrazole N-H bonds, a strong base like NaOtBu or KOtBu is often necessary. If using a weaker base like K₂CO₃ or Cs₂CO₃, ensure the reaction temperature is high enough to facilitate deprotonation.
4. Poor Reagent Quality Water or other impurities in your reagents or solvent can kill the catalyst and quench the base. Solution: Use anhydrous solvents. Dry reagents if necessary. Ensure the purity of your 3-methyl-1H-pyrazole and aryl halide.
Problem: Significant Side Product Formation
Possible Cause Explanation & Recommended Solution
1. Hydrodehalogenation This occurs when the aryl halide is reduced, removing the halogen and replacing it with a hydrogen atom. It's a common side reaction resulting from β-hydride elimination.[1][2] Solution: This is often ligand-dependent. Switching to a bulkier ligand can sterically hinder the β-hydride elimination pathway and favor the desired C-N reductive elimination.[2] Lowering the reaction temperature may also help.
2. Homocoupling of Aryl Halide This side reaction can occur, particularly at high temperatures or with certain catalyst/ligand combinations. Solution: Lower the reaction temperature. Screen different ligands, as some are more prone to promoting homocoupling than others. Ensure a truly inert atmosphere.
Problem: Difficulty in Product Purification
Possible Cause Explanation & Recommended Solution
1. Co-eluting Impurities Unreacted starting materials or side products may have similar polarity to your desired product, making separation by column chromatography difficult. Solution: First, try to optimize the reaction to go to full conversion. If purification is still difficult, try a different solvent system for your column chromatography. A gradient elution might be necessary. A preliminary acid-base wash during workup can help remove unreacted aniline or basic impurities.
2. Residual Palladium Catalyst The final product can sometimes be contaminated with palladium, appearing as a dark or grey solid. Solution: During the workup, wash the organic layer with an aqueous solution of a chelating agent like thiourea or sodium sulfide to scavenge residual palladium. Alternatively, filtering the crude product through a plug of silica gel or celite can remove a significant portion of the catalyst.

Visualizations & Protocols

Experimental Workflow and Catalytic Cycle

To provide a clearer picture, the following diagrams illustrate a typical experimental workflow and the underlying catalytic mechanism for the Buchwald-Hartwig amination.

G cluster_setup Reaction Setup cluster_reaction Reaction & Monitoring cluster_workup Workup & Purification r1 Add Pd catalyst, ligand, and base to flask r2 Seal flask, evacuate, and backfill with N2/Ar r1->r2 r3 Add anhydrous solvent and degas r2->r3 r4 Add 3-methyl-1H-pyrazole and 4-iodoaniline r3->r4 r5 Heat to specified temperature (e.g., 100°C) r4->r5 r6 Monitor by TLC/HPLC until completion r5->r6 r7 Cool to RT, quench, and perform aqueous workup r6->r7 r8 Dry organic layer and concentrate in vacuo r7->r8 r9 Purify by column chromatography r8->r9 end Pure Product r9->end

Caption: General experimental workflow for synthesis.

G pd0 Pd(0)L₂ pd2_int Ar-Pd(II)L₂(X) pd0->pd2_int Oxidative Addition pd2_amido Ar-Pd(II)L₂(Nuc) pd2_int->pd2_amido Ligand Exchange & Deprotonation pd2_amido->pd0 Reductive Elimination product Ar-Nuc pd2_amido->product aryl_halide Ar-X nucleophile R₂NH base Base

Caption: Buchwald-Hartwig amination catalytic cycle.

Recommended Experimental Protocol

The following is a representative protocol based on established methods for pyrazole N-arylation.[4][5] Researchers should perform their own optimization.

  • Reaction Setup: To an oven-dried Schlenk flask, add Pd₂(dba)₃ (0.02 mmol, 2 mol%), tBuDavePhos (0.08 mmol, 8 mol%), and sodium tert-butoxide (1.4 mmol).

  • Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen three times.

  • Reagent Addition: Under an inert atmosphere, add anhydrous toluene (5 mL), 3-methyl-1H-pyrazole (1.2 mmol), and 4-iodoaniline (1.0 mmol).

  • Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitoring: Monitor the reaction's progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate). The reaction is typically complete within 12-24 hours.

  • Workup: After completion, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and then brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography to yield the final product.

References

  • Garrison, B. B., Duhamel, J. E., Antoine, N., Symes, S. J. K., Grice, K. A., McMillen, C. D., & Pienkos, J. A. (2024). 4-(tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Molbank, 2024(2), M1883. [Link]

  • Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

  • Park, H. Y., Lee, E., & Kim, S. Y. (2020). Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles and piperidine. Molecules, 25(19), 4553. [Link]

  • Park, H. Y., Lee, E., & Kim, S. Y. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules, 25(20), 4691. [Link]

  • ResearchGate. (2024). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. [Link]

  • DePaul University Research Portal. (n.d.). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Retrieved from [Link]

  • Chemistry LibreTexts. (n.d.). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds![Link]

  • YouTube. (2024). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds![Link]

  • RJPBCS. (n.d.). Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-one Derivatives. [https://www.rjpbcs.com/pdf/2016_7(1)/[7].pdf]([Link]7].pdf)

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Link]

  • MDPI. (2019). Recent Advances in Synthesis and Properties of Pyrazoles. [Link]

  • National Center for Biotechnology Information. (n.d.). 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives as potent anti-gram-positive bacterial agents. [Link]

  • ACS Publications. (2024). Pd(II)-Catalyzed Heteroarylative Difunctionalization of Unactivated Alkenes via Cascade Nucleopalladation of Alkynes. [Link]

Sources

Optimization

Technical Support Center: Purification of Crude 4-(3-Methyl-1H-pyrazol-1-yl)aniline

Welcome to the technical support center for the purification of crude 4-(3-methyl-1H-pyrazol-1-yl)aniline. This guide is designed for researchers, scientists, and drug development professionals who may encounter challeng...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of crude 4-(3-methyl-1H-pyrazol-1-yl)aniline. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges during the purification of this important chemical intermediate. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to directly address specific issues you might face in your experiments.

Understanding the Core Challenge: The Synthesis and its Impurities

The most common and direct route to synthesizing 4-(3-methyl-1H-pyrazol-1-yl)aniline is the cyclocondensation reaction between 4-hydrazinylaniline (or its hydrochloride salt) and acetylacetone. This reaction, while seemingly straightforward, can present several purification challenges, primarily due to the formation of a regioisomeric byproduct and the presence of unreacted starting materials.

cluster_reactants Reactants cluster_reaction Cyclocondensation cluster_products Crude Product Mixture 4-hydrazinylaniline 4-hydrazinylaniline reaction_node Reaction 4-hydrazinylaniline->reaction_node acetylacetone acetylacetone acetylacetone->reaction_node desired_product 4-(3-methyl-1H-pyrazol-1-yl)aniline (Desired Product) reaction_node->desired_product regioisomer 4-(5-methyl-1H-pyrazol-1-yl)aniline (Regioisomeric Impurity) reaction_node->regioisomer unreacted_sm Unreacted 4-hydrazinylaniline reaction_node->unreacted_sm

Caption: Synthetic pathway and common impurities.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect in my crude 4-(3-methyl-1H-pyrazol-1-yl)aniline?

A1: The main impurities in your crude product are typically:

  • 4-(5-methyl-1H-pyrazol-1-yl)aniline: This is the most common regioisomeric impurity formed during the cyclocondensation reaction. Its formation is often favored under certain reaction conditions.

  • Unreacted 4-hydrazinylaniline: Incomplete reaction will leave residual starting material.

  • Polymeric or degradation products: Depending on the reaction conditions (e.g., high temperature, strong acid), some degradation or polymerization of the starting materials or product may occur.

Q2: Why is the formation of the regioisomer a problem?

A2: The regioisomer, 4-(5-methyl-1H-pyrazol-1-yl)aniline, has a very similar chemical structure and, consequently, similar physicochemical properties to the desired product. This makes their separation by standard techniques like crystallization and column chromatography challenging. The position of the methyl group on the pyrazole ring has a subtle but significant impact on the molecule's polarity and crystal packing.

Q3: Can I control the formation of the regioisomer during the synthesis?

A3: To some extent, yes. The regioselectivity of the Knorr pyrazole synthesis can be influenced by factors such as pH, solvent, and temperature.[1] For the reaction of an unsymmetrical diketone like acetylacetone, acidic conditions can alter the nucleophilicity of the two nitrogen atoms in the hydrazine, potentially favoring one isomer over the other.[1] It is recommended to perform small-scale trial reactions with varying conditions to find the optimal regioselectivity for your specific setup.

Q4: What is the general stability of 4-(3-methyl-1H-pyrazol-1-yl)aniline?

A4: Pyrazole rings are generally stable aromatic systems.[2] However, the aniline moiety is susceptible to oxidation, especially in the presence of air and light, which can lead to discoloration of your product. It is advisable to store the purified compound under an inert atmosphere and protected from light. The compound is a weak base due to the pyridine-like nitrogen in the pyrazole ring and the aniline nitrogen, and it will form salts with acids.[1][2] It is generally stable to mild acidic and basic conditions used during workup and purification.

Troubleshooting Guide for Purification

This section provides a systematic approach to overcoming common purification challenges.

Problem 1: Difficulty in separating the desired product from its regioisomer by column chromatography.
  • Symptom: The desired product and the regioisomer co-elute or show very poor separation on a silica gel column.

  • Causality: The two isomers have very similar polarities due to their structural similarity. The position of the methyl group only slightly alters the overall dipole moment of the molecule.

  • Troubleshooting Steps:

    • Optimize the Solvent System:

      • Start with a non-polar solvent system and gradually increase the polarity. A common starting point for pyrazole derivatives is a mixture of hexane and ethyl acetate.[3]

      • Try a shallow gradient elution. For example, start with 100% hexane and slowly increase the percentage of ethyl acetate (e.g., in increments of 1-2%). This can improve the resolution between closely eluting compounds.

      • Experiment with different solvent systems. Sometimes, replacing ethyl acetate with another polar solvent like dichloromethane or acetone can alter the selectivity of the separation. The use of a solvent system like cyclohexane:ethyl acetate has also been reported for the separation of pyrazole derivatives.[4]

    • Consider a Different Stationary Phase:

      • If silica gel does not provide adequate separation, consider using a different stationary phase. Alumina (neutral or basic) can sometimes offer different selectivity for basic compounds like anilines.

      • For very challenging separations, reverse-phase chromatography (e.g., using a C18 column) with a mobile phase of water and methanol or acetonitrile may be effective.[3]

    • Dry Loading the Sample:

      • To improve the resolution, consider dry loading your crude sample onto the column. Dissolve the crude material in a suitable solvent (e.g., dichloromethane or methanol), add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. This powder can then be carefully added to the top of the column.[3]

Parameter Recommendation for Isomer Separation
Stationary Phase Silica gel (230-400 mesh) is a good starting point.
Mobile Phase Gradient elution with Hexane/Ethyl Acetate (e.g., 9:1 to 7:3).
Sample Loading Dry loading is preferred for better resolution.
Problem 2: The product "oils out" during recrystallization.
  • Symptom: Instead of forming crystals upon cooling, the compound separates as an oil.

  • Causality: This often happens when the solution is too concentrated, the cooling is too rapid, or the chosen solvent is not ideal. The presence of impurities can also inhibit crystallization.

  • Troubleshooting Steps:

    • Solvent Selection:

      • The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

      • Perform a small-scale solvent screen with various solvents of different polarities (e.g., ethanol, isopropanol, ethyl acetate, toluene, and mixtures like ethanol/water or toluene/heptane).

    • Control the Cooling Rate:

      • Allow the hot, saturated solution to cool slowly to room temperature on the benchtop, undisturbed. Rapid cooling in an ice bath can promote oiling out.

      • Once at room temperature, you can then place the flask in an ice bath to maximize crystal yield.

    • Adjust the Concentration:

      • If the solution is too concentrated, add a small amount of hot solvent to the oiled-out mixture and reheat until a clear solution is obtained. Then, allow it to cool slowly.

    • Induce Crystallization:

      • Scratch the inside of the flask with a glass rod at the surface of the solution to create nucleation sites.

      • Add a seed crystal of the pure compound, if available.

Problem 3: The purified product is colored (e.g., yellow or brown).
  • Symptom: The final product is not a white or off-white solid.

  • Causality: The aniline functional group is prone to oxidation, which can lead to the formation of colored impurities. Contamination with residual starting materials or byproducts can also cause discoloration.

  • Troubleshooting Steps:

    • Charcoal Treatment:

      • During recrystallization, after dissolving the crude product in the hot solvent, add a small amount of activated charcoal.

      • Boil the solution with the charcoal for a few minutes to adsorb the colored impurities.

      • Perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize.

    • Work-up with a Reducing Agent:

      • During the aqueous work-up of the reaction, washing the organic layer with a dilute solution of a mild reducing agent, such as sodium bisulfite or sodium thiosulfate, can help to remove some colored oxidation byproducts.

    • Purification under Inert Atmosphere:

      • If the product is highly sensitive to air, consider performing the final purification steps (e.g., filtration and drying) under an inert atmosphere of nitrogen or argon.

Experimental Protocols

Protocol 1: Column Chromatography for the Separation of Regioisomers

This protocol provides a general guideline for separating 4-(3-methyl-1H-pyrazol-1-yl)aniline from its 5-methyl regioisomer.

Materials:

  • Crude product mixture

  • Silica gel (230-400 mesh)

  • Hexane

  • Ethyl acetate

  • Thin Layer Chromatography (TLC) plates

  • Chromatography column

Procedure:

  • TLC Analysis:

    • Dissolve a small amount of the crude mixture in a suitable solvent (e.g., ethyl acetate or dichloromethane).

    • Spot the solution on a TLC plate.

    • Develop the TLC plate using various mixtures of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3) to find a solvent system that gives good separation between the two main spots (Rf values ideally between 0.2 and 0.5 and with a clear difference).

  • Column Preparation:

    • Prepare a slurry of silica gel in hexane and pack the chromatography column.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of dichloromethane.

    • Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder.

    • Carefully add the powdered sample to the top of the packed column.

  • Elution:

    • Begin eluting the column with the least polar solvent mixture determined from the TLC analysis (e.g., 95:5 hexane:ethyl acetate).

    • Gradually increase the polarity of the eluent (e.g., to 9:1, then 8:2 hexane:ethyl acetate).

  • Fraction Collection and Analysis:

    • Collect fractions and monitor them by TLC.

    • Combine the fractions containing the pure desired product.

  • Solvent Removal:

    • Remove the solvent from the combined pure fractions under reduced pressure to obtain the purified 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Protocol 2: Recrystallization

This protocol provides a general method for the recrystallization of 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Materials:

  • Crude 4-(3-methyl-1H-pyrazol-1-yl)aniline

  • Recrystallization solvent (e.g., ethanol, isopropanol, or a mixture like toluene/heptane)

  • Erlenmeyer flask

  • Hot plate

Procedure:

  • Dissolution:

    • Place the crude product in an Erlenmeyer flask.

    • Add a small amount of the chosen solvent and heat the mixture on a hot plate with stirring.

    • Continue adding the solvent in small portions until the solid just dissolves.

  • Decolorization (if necessary):

    • If the solution is colored, remove it from the heat, add a small amount of activated charcoal, and then gently boil the solution for a few minutes.

    • Perform a hot filtration to remove the charcoal.

  • Crystallization:

    • Allow the hot, clear solution to cool slowly to room temperature on a benchtop.

    • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

  • Isolation and Drying:

    • Collect the crystals by vacuum filtration.

    • Wash the crystals with a small amount of the cold recrystallization solvent.

    • Dry the crystals in a vacuum oven.

References

  • BenchChem. An In-depth Technical Guide to the Chemical Properties of Pyrazole. BenchChem. Accessed January 17, 2026.
  • National Center for Biotechnology Information. PubChem Compound Summary for CID 350327, 4-(3-methyl-1H-pyrazol-1-yl)aniline. [Link]. Accessed January 17, 2026.

  • BenchChem. Technical Support Center: Pyrazole Synthesis via Cyclocondensation. BenchChem. Accessed January 17, 2026.
  • BenchChem. Regioselectivity issues in the synthesis of substituted pyrazoles from hydrazines. BenchChem. Accessed January 17, 2026.
  • National Institutes of Health. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC. [Link]. Accessed January 17, 2026.

  • BenchChem. Column chromatography conditions for separating pyrazole isomers. BenchChem. Accessed January 17, 2026.
  • Sharma, M., & Swami, R. (1985). Rapid TLC Separation of some Closely Related 1-(2-Benzothiazolyl)-3- Methyl5Phenyl Pyrazole Derivatives.

Sources

Troubleshooting

Common side-products in the synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline

Technical Support Center: Synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline Welcome to the technical support guide for the synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline. This document provides in-depth troubleshooting...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline

Welcome to the technical support guide for the synthesis of 4-(3-methyl-1H-pyrazol-1-yl)aniline. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis of this important chemical intermediate. Our goal is to equip researchers, scientists, and drug development professionals with the expert insights needed to overcome common synthetic challenges, ensuring a high-purity, high-yield product.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: My reaction is complete by TLC, but my final yield is low after workup and purification. What are the likely causes?

Answer:

Low isolated yield despite complete consumption of starting materials often points to issues during the workup and purification stages, or the formation of highly soluble side-products that are lost during aqueous washes.

Possible Causes & Solutions:

  • Incomplete Precipitation: If you are isolating the product by precipitation, ensure the pH is adjusted correctly to the isoelectric point of the aniline derivative to minimize its solubility in the aqueous phase. The aniline moiety makes the compound's solubility pH-dependent.

  • Emulsion Formation: The presence of both a basic aniline and a weakly acidic pyrazole ring can lead to the formation of emulsions during acid-base extractions. To break emulsions, try adding brine (saturated NaCl solution) or filtering the mixture through a pad of Celite.

  • Product Adsorption: 4-(3-methyl-1H-pyrazol-1-yl)aniline can adhere to silica gel during column chromatography if an inappropriate solvent system is used. A common issue is using a solvent system that is not polar enough. Consider adding a small amount (0.5-1%) of a basic modifier like triethylamine (Et₃N) or ammonia in methanol to the eluent. This will neutralize the acidic sites on the silica gel, preventing tailing and irreversible adsorption of your basic product.

  • Mechanical Losses: Ensure thorough extraction from the reaction vessel and separatory funnel. Multiple small-volume extractions are more efficient than a single large-volume extraction.

Question 2: My NMR analysis shows a mixture of two closely related products with the same mass. What is this major impurity and how do I get rid of it?

Answer:

The most probable side-product with an identical mass is the regioisomer: 4-(5-methyl-1H-pyrazol-1-yl)aniline . This issue is fundamental to the Knorr pyrazole synthesis when using an unsymmetrical 1,3-dicarbonyl compound.[1][2]

Mechanistic Insight:

The synthesis typically involves the condensation of 4-hydrazinylaniline with a β-ketoaldehyde equivalent (e.g., acetoacetaldehyde dimethyl acetal). The initial nucleophilic attack can occur from either nitrogen of the hydrazine onto either carbonyl carbon of the diketone.[3][4] While the N-aniline nitrogen is less nucleophilic, the two carbonyls of the β-ketoaldehyde have different electrophilicities. The reaction pathway is kinetically controlled, and the ratio of isomers depends heavily on reaction conditions.[3]

G cluster_start Starting Materials cluster_reaction Reaction Pathways cluster_products Products SM1 4-Hydrazinylaniline P1 Attack at Carbonyl 1 SM1->P1 Condensation P2 Attack at Carbonyl 2 SM1->P2 Condensation SM2 Unsymmetrical 1,3-Dicarbonyl SM2->P1 SM2->P2 Prod_Desired Desired Product 4-(3-methyl-1H-pyrazol-1-yl)aniline P1->Prod_Desired Cyclization & Dehydration Prod_Isomer Side-Product 4-(5-methyl-1H-pyrazol-1-yl)aniline P2->Prod_Isomer Cyclization & Dehydration

Troubleshooting and Solutions:

  • Control Regioselectivity:

    • pH Control: The regioselectivity of the condensation is highly pH-dependent. Acid catalysis can protonate the carbonyls, altering their electrophilicity.[5] Running the reaction under mildly acidic conditions (e.g., acetic acid buffer) often favors one isomer over the other. It is recommended to perform small-scale trials at different pH values (e.g., 4, 5, 6) to find the optimal condition.

    • Solvent Effects: The choice of solvent can influence the reaction outcome. Fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) have been shown to dramatically increase regioselectivity in some pyrazole syntheses.[6]

  • Analytical Differentiation: Differentiating the isomers is crucial.

    • ¹H NMR Spectroscopy: The chemical shifts of the pyrazole ring protons are key. The C4-H proton of the pyrazole ring will have a slightly different chemical environment. More importantly, the coupling patterns in the aromatic region of the aniline ring might show subtle differences.

    • ¹³C NMR Spectroscopy: The chemical shifts for the methyl-substituted carbon (C3 vs. C5) and the unsubstituted CH carbon (C5 vs. C3) will be distinct. A ¹³C NMR is often the most definitive method for isomer assignment.[7]

    Compound Approx. ¹H NMR (δ ppm) Approx. ¹³C NMR (δ ppm)
    4-(3-methyl-1H-pyrazol-1-yl)aniline Pyrazole C4-H: ~6.2 ppmPyrazole C5-H: ~7.6 ppmMethyl: ~2.3 ppmPyrazole C3: ~150 ppmPyrazole C5: ~140 ppm
    4-(5-methyl-1H-pyrazol-1-yl)aniline Pyrazole C4-H: ~6.1 ppmPyrazole C3-H: ~7.5 ppmMethyl: ~2.2 ppmPyrazole C5: ~148 ppmPyrazole C3: ~142 ppm
    Note: Exact chemical shifts are solvent-dependent and should be confirmed with reference spectra or by 2D NMR techniques like HMBC/HSQC.
  • Purification:

    • Fractional Crystallization: If the isomer ratio is favorable and the products have different solubilities, fractional crystallization can be an effective, scalable purification method. Experiment with various solvent systems (e.g., ethanol/water, ethyl acetate/hexanes).

    • Preparative HPLC: For high-purity material required in drug development, preparative reverse-phase HPLC is the most effective, albeit less scalable, method for separating these closely related isomers.

Question 3: My final product has a pink or brownish tint. What causes this discoloration and how can I prevent it?

Answer:

The discoloration is almost certainly due to the oxidation of the aniline moiety . Anilines, particularly aminophenyl derivatives, are sensitive to air and light, leading to the formation of colored radical species and, eventually, polymeric impurities.

Prevention and Remediation:

  • Inert Atmosphere: During the reaction, workup, and storage, it is best practice to handle the material under an inert atmosphere (e.g., Nitrogen or Argon) whenever possible.

  • Degassed Solvents: Use solvents that have been degassed (e.g., by sparging with N₂ or via freeze-pump-thaw cycles) for both the reaction and purification to minimize exposure to dissolved oxygen.

  • Storage: Store the final product in a dark, airtight container, preferably under an inert atmosphere and at a low temperature (e.g., in a refrigerator or freezer).

  • Purification: If discoloration occurs, you can often remove the colored impurities by:

    • Activated Charcoal Treatment: Dissolve the crude product in a suitable solvent (e.g., hot ethanol or ethyl acetate), add a small amount of activated charcoal, stir or heat briefly, and then filter the hot solution through a pad of Celite. This will adsorb many of the highly colored, polar impurities.

    • Recrystallization: A careful recrystallization can also effectively remove colored impurities, leaving them in the mother liquor.

Question 4: I see unreacted 4-hydrazinylaniline in my crude product. How can I improve the reaction and remove this starting material?

Answer:

The presence of unreacted 4-hydrazinylaniline indicates an incomplete reaction. This can be due to several factors.

G cluster_problem Problem Diagnosis cluster_solutions Troubleshooting Steps Start Crude Product Analysis (TLC, NMR) Impurity Unreacted 4-Hydrazinylaniline Detected? Start->Impurity Sol1 Check Stoichiometry (Use slight excess of dicarbonyl) Impurity->Sol1 Yes Finish Proceed to Final Purification Impurity->Finish No Sol2 Increase Reaction Time / Temperature Sol1->Sol2 Sol3 Verify Starting Material Purity Sol2->Sol3 Sol4 Perform Acid Wash During Workup Sol3->Sol4 Sol4->Finish

Troubleshooting Steps:

  • Stoichiometry: While a 1:1 stoichiometry is theoretical, it can be beneficial to use a slight excess (e.g., 1.05-1.1 equivalents) of the more stable and easily removed 1,3-dicarbonyl compound to ensure the complete consumption of the valuable hydrazine starting material.

  • Reaction Time/Temperature: Monitor the reaction progress closely using Thin Layer Chromatography (TLC). If the reaction stalls, consider increasing the temperature or extending the reaction time.

  • Purity of Starting Materials: 4-hydrazinylaniline hydrochloride is often used as the starting material and is more stable than the free base.[8][9] However, impurities in this starting material can inhibit the reaction. Ensure its purity before starting.[8] The free base can be generated in situ by adding a base like sodium acetate or triethylamine to the reaction mixture.

  • Removal During Workup: Unreacted 4-hydrazinylaniline can be easily removed during the workup. Being a basic compound, it can be extracted from the organic phase with a dilute acid wash (e.g., 1M HCl). Your product, being less basic, should largely remain in the organic layer, although some losses may occur. Back-extraction of the aqueous layer after neutralization can help recover any lost product.

References

  • Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415. Available at: [Link]

  • Elguero, J., et al. (1998). The reaction between hydrazines and β-dicarbonyl compounds: proposal for a mechanism. Canadian Journal of Chemistry, 76(8), 1146-1154. Available at: [Link]

  • Elguero, J., et al. (1998). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. ResearchGate. Available at: [Link]

  • Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. Retrieved from [Link]

  • J&K Scientific LLC. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

  • Ferreira, I. C. F. R., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 24(24), 4615. Available at: [Link]

  • Boyer, A. (2014). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 79(18), 8694–8702. Available at: [Link]

  • ResearchGate. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

  • Knorr Pyrazole Synthesis. (n.d.). Name of Source. Available at: [Link]

  • Pentelute, B. L., et al. (2018). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. Angewandte Chemie, 130(36), 11808–11813. Available at: [Link]

  • Pienkos, J. A., et al. (2020). 4-(tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Molbank, 2020(2), M1127. Available at: [Link]

  • Wolkinger, V., et al. (2004). SYNTHESIS AND NMR SPECTROSCOPIC INVESTIGATIONS WITH 3-AMINO-, 3-HYDROXY-, AND 3-METHOXY-4-ACYL-1-PHENYL- 2-PYRAZOLIN-5-ONES. Molecules, 9(4), 209-222. Available at: [Link]

  • Journal of Medicinal and Chemical Sciences. (2020). Synthesis, Characterization and Biological Evaluation of Novel 3-Methyl-5-pyrazolone Derivatives. Journal of Medicinal and Chemical Sciences, 3(6), 567-574. Available at: [Link]

  • Maccallini, C., et al. (2023). Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules, 28(9), 3703. Available at: [Link]

  • ResearchGate. (2014). NMR and DFT study on the prototropic tautomerism of 3-methyl-5-pyrazolone. Available at: [Link]

  • Sharma, S. K., et al. (2024). green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by. RASĀYAN Journal of Chemistry, 17(4), 1924-1933. Available at: [Link]

  • Gholipour, Y., & Veisi, H. (2020). Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone. Journal of the Serbian Chemical Society, 85(1), 1-10. Available at: [Link]

  • Bou-Salah, L., et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. BMC Chemistry, 15(1), 33. Available at: [Link]

  • ResearchGate. (2020). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Available at: [Link]

  • Nowak, M., et al. (2023). Multicomponent Synthesis of 4-Aryl-4,9-dihydro-1H-pyrazolo[3,4-b]quinolines Using L-Proline as a Catalyst—Does It Really Proceed? Molecules, 28(22), 7622. Available at: [Link]

  • RJPBCS. (2016). Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-one Derivatives. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 7(4), 1845-1852. Available at: [Link]

  • Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved from [Link]

  • Google Patents. (2014). CN103910650A - Preparation method for 4-chlorophenylhydrazine hydrochloride.
  • PubMed. (2016). 2-Aminophenyl-1H-pyrazole as a Removable Directing Group for Copper-Mediated C-H Amidation and Sulfonamidation. Retrieved from [Link]

  • ResearchGate. (2016). 2-Aminophenyl-1 H -pyrazole as a Removable Directing Group for Copper-Mediated C–H Amidation and Sulfonamidation. Available at: [Link]

  • Organic Syntheses. (n.d.). Phenylhydrazine. Retrieved from [Link]

  • PubMed Central. (2017). 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives as potent anti-gram-positive bacterial agents. Retrieved from [Link]

  • MDPI. (2024). An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. Retrieved from [Link]

  • DePaul University Research Portal. (n.d.). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Retrieved from [Link]

  • Google Patents. (1999). EP0919546B1 - Process for 4-sulfonamidophenyl hydrazines.
  • Oakwood Chemical. (n.d.). 4-(1-Methyl-1H-pyrazol-3-yl)aniline. Retrieved from [Link]

Sources

Optimization

Improving the solubility of 4-(3-methyl-1H-pyrazol-1-yl)aniline for biological assays

Welcome to the technical support center for 4-(3-methyl-1H-pyrazol-1-yl)aniline. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions for overcom...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 4-(3-methyl-1H-pyrazol-1-yl)aniline. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions for overcoming solubility challenges with this compound in biological assays. Our goal is to equip you with the scientific rationale and step-by-step protocols to ensure reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for the poor aqueous solubility of 4-(3-methyl-1H-pyrazol-1-yl)aniline?

A1: The limited aqueous solubility of this compound stems from its chemical structure. It possesses a significant hydrophobic surface area due to the phenyl and methyl-pyrazol rings. While the aniline group offers some potential for hydrogen bonding, the overall character of the molecule is lipophilic, leading to unfavorable interactions with water.

Q2: I dissolved my compound in DMSO, but it precipitates when I dilute it into my aqueous assay buffer. Why does this happen?

A2: This phenomenon, often called "crashing out," is common for compounds with poor aqueous solubility.[1][2][3] Dimethyl sulfoxide (DMSO) is a powerful organic solvent that can dissolve many nonpolar compounds.[4][5] However, when the DMSO stock is introduced into an aqueous buffer, the DMSO concentration is diluted, and the solvent environment becomes predominantly aqueous. The compound is then forced into an environment where it is not soluble, causing it to precipitate.[3]

Q3: What is the maximum concentration of DMSO that is generally considered safe for cell-based assays?

A3: The tolerance of cell lines to DMSO can vary, but a final concentration of less than 0.5% is generally recommended for most cell-based assays.[6][7] It is always best practice to include a vehicle control (the same concentration of DMSO without the compound) in your experiments to account for any solvent-induced effects.[7]

Q4: Can I heat the solution to improve the solubility of my compound?

A4: While gentle warming can sometimes help dissolve a compound, it should be approached with caution. Excessive heat can lead to the degradation of the compound or the evaporation of the solvent, leading to inaccurate concentrations. If you do use heat, ensure it is done gently and that the solution is allowed to cool to room temperature to check for precipitation before use.

Troubleshooting Guide: Step-by-Step Solubilization Strategies

This section provides a systematic approach to improving the solubility of 4-(3-methyl-1H-pyrazol-1-yl)aniline. We recommend starting with the simplest and least disruptive methods before progressing to more complex formulations.

Problem 1: Compound is not dissolving in my desired aqueous buffer.

Scientific Rationale: The 4-(3-methyl-1H-pyrazol-1-yl)aniline molecule has a basic aniline moiety. The lone pair of electrons on the nitrogen atom can accept a proton (H+), forming a positively charged ammonium salt.[8][9][10] This salt form is generally much more soluble in aqueous solutions than the neutral form.[9][11] Aromatic amines typically have a pKa for their conjugate acid in the range of 4-5.[12] By adjusting the pH of the buffer to be at least 2 units below the pKa of the aniline group, we can ensure that the majority of the compound is in its protonated, more soluble form.

Experimental Protocol:

  • Prepare a series of small-volume buffers with varying pH values (e.g., pH 3.0, 4.0, 5.0, 6.0, and your target assay buffer pH for comparison).

  • Add a known amount of 4-(3-methyl-1H-pyrazol-1-yl)aniline to each buffer to achieve the desired final concentration.

  • Vortex each solution vigorously for 1-2 minutes.

  • Visually inspect for any undissolved particles. For a more quantitative assessment, you can centrifuge the samples and measure the concentration of the supernatant using a suitable analytical method like HPLC-UV.

  • Select the lowest pH that provides complete solubilization and is compatible with your biological assay. If the required pH is not compatible with your assay, consider other strategies.

dot

cluster_workflow pH Adjustment Workflow Start Start with Insoluble Compound PrepareBuffers Prepare Buffers (pH 3-7) Start->PrepareBuffers AddCompound Add Compound to Buffers PrepareBuffers->AddCompound AssessSolubility Assess Solubility (Visual/HPLC) AddCompound->AssessSolubility Decision Is Compound Soluble & pH Compatible? AssessSolubility->Decision Success Proceed with Assay Decision->Success Yes Failure Try Alternative Strategy Decision->Failure No

Caption: Workflow for pH-dependent solubilization.

Problem 2: pH adjustment is not effective or is incompatible with my assay.

Scientific Rationale: Co-solvents are water-miscible organic solvents that can increase the solubility of hydrophobic compounds by reducing the overall polarity of the aqueous solvent system.[6] DMSO is a common choice, but others like ethanol, propylene glycol, and polyethylene glycol (PEG) can also be effective.[6] The key is to create a high-concentration stock solution in the pure co-solvent and then dilute it into the aqueous buffer, ensuring the final co-solvent concentration is low enough to be tolerated by the assay.

Experimental Protocol:

  • Prepare a high-concentration stock solution of 4-(3-methyl-1H-pyrazol-1-yl)aniline in 100% DMSO (e.g., 10-50 mM). Ensure the compound is fully dissolved. Gentle vortexing may be required.

  • Perform serial dilutions of the DMSO stock solution into your biological buffer. It is crucial to add the DMSO stock to the buffer and not the other way around to minimize precipitation.

  • Monitor for any signs of precipitation at each dilution step.

  • Calculate the final DMSO concentration in your working solution and ensure it is below the tolerance level of your assay (typically <0.5%).

Co-SolventTypical Final ConcentrationConsiderations
DMSO< 0.5%Can be toxic to some cell lines at higher concentrations.[7]
Ethanol< 1%Can affect protein structure and enzyme activity.
PEG-4001-5%Generally well-tolerated but can increase solution viscosity.
Problem 3: The required concentration of the compound cannot be achieved without significant co-solvent concentrations that are toxic to my cells.

A. Cyclodextrins

Scientific Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[13][14][15] They can encapsulate poorly soluble molecules, like 4-(3-methyl-1H-pyrazol-1-yl)aniline, within their hydrophobic core, forming an "inclusion complex."[13][14] This complex has a hydrophilic exterior, rendering the encapsulated compound soluble in aqueous solutions.[13][15] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and low toxicity.

Experimental Protocol:

  • Prepare aqueous solutions of HP-β-CD at various concentrations (e.g., 1%, 2%, 5%, 10% w/v) in your assay buffer.

  • Add an excess amount of 4-(3-methyl-1H-pyrazol-1-yl)aniline to each cyclodextrin solution.

  • Stir or shake the mixtures at room temperature for 24-48 hours to allow for complex formation to reach equilibrium.

  • After equilibration, filter or centrifuge the samples to remove any undissolved compound.

  • Analyze the concentration of the dissolved compound in the supernatant by a suitable analytical method.

  • Select the lowest concentration of HP-β-CD that achieves the desired compound concentration.

dot

Caption: Encapsulation by a cyclodextrin.

B. Bovine Serum Albumin (BSA)

Scientific Rationale: Bovine Serum Albumin (BSA) is a protein that can act as a carrier for small molecules, including hydrophobic drugs.[16][17][18][19][20] It has binding pockets that can sequester lipophilic compounds, effectively increasing their apparent solubility in aqueous solutions.[16] This is particularly useful in cell-free assays or when supplementing cell culture media.[17]

Experimental Protocol:

  • Prepare solutions of BSA in your assay buffer at physiologically relevant concentrations (e.g., 0.1%, 0.5%, 1% w/v).

  • Prepare a concentrated stock of 4-(3-methyl-1H-pyrazol-1-yl)aniline in a minimal amount of a suitable co-solvent (e.g., DMSO).

  • Add small aliquots of the compound stock to the BSA-containing buffer while vortexing.

  • Visually inspect for precipitation.

  • It is important to run a control with BSA alone to account for any effects of the protein on your assay.

Summary of Solubilization Strategies

StrategyMechanismProsCons
pH Adjustment Ionization to a more soluble salt form.[9]Simple, inexpensive, avoids organic solvents.[6]Only for ionizable compounds; may alter biological activity if the assay is pH-sensitive.[6]
Co-solvents Reduces the polarity of the aqueous medium.[6]Effective for many compounds; easy to prepare.[6]Can be toxic to cells; may affect protein structure.[6][7]
Cyclodextrins Micellar encapsulation of the hydrophobic compound.[13][14]Generally low toxicity; can improve stability.[21]Can be expensive; may interact with other assay components.[22]
BSA Binds to hydrophobic molecules, increasing their solubility.[16]Biocompatible; can mimic in vivo conditions.Can interfere with assays involving protein-protein interactions.

References

  • Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. PubMed Central. Available at: [Link]

  • The Significance of Bovine Serum Albumin in Biomedical Research. SynapseSpheres. Available at: [Link]

  • Solubilization techniques used for poorly water-soluble drugs - PMC. PubMed Central. Available at: [Link]

  • A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim - PMC. NIH. Available at: [Link]

  • Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. MDPI. Available at: [Link]

  • Solubilization and stabilization of drugs through cyclodextrin complexation. ResearchGate. Available at: [Link]

  • Cyclodextrin | Inclusion Complex. YouTube. Available at: [Link]

  • 4-(3-methyl-1H-pyrazol-1-yl)aniline | C10H11N3 | CID 350327. PubChem. Available at: [Link]

  • How do I avoid precipitation of DMSO soluble compounds in water based culture media?. ResearchGate. Available at: [Link]

  • A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC. NIH. Available at: [Link]

  • Role of pH in partitioning and cation exchange of aromatic amines on water-saturated soils. NIH. Available at: [Link]

  • What Is BSA In Biochemistry?. YouTube. Available at: [Link]

  • Solubility and pH of amines. Creative Chemistry. Available at: [Link]

  • Solubility enhancement strategies for poorly water-soluble drugs in solid dispersions. Asian Journal of Pharmaceutics. Available at: [Link]

  • 4-(1H-Pyrazol-1-yl)aniline | C9H9N3 | CID 594274. PubChem. Available at: [Link]

  • Dimethyl sulfoxide. Wikipedia. Available at: [Link]

  • Enhancing solubility of poorly aqueous soluble drugs: critical appraisal of techniques. ResearchGate. Available at: [Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Available at: [Link]

  • Co-solvent solubilization of some poorly-soluble antidiabetic drugs. PubMed. Available at: [Link]

  • Principles of Drug Action 1, Spring 2005, Amines. University of the Pacific. Available at: [Link]

  • Can we predict compound precipitation in DMSO stocks?. Sussex Drug Discovery Centre. Available at: [Link]

  • Compound precipitation in high-concentration DMSO solutions. PubMed. Available at: [Link]

  • Chapter 22 Notes - Amines. Portland State University. Available at: [Link]

  • Bovine serum albumin (BSA),an ideal drug carrier material. Stanford Chemicals. Available at: [Link]

  • 4-(3-methyl-5-p-tolyl-1H-pyrazol-1-yl)aniline. LookChem. Available at: [Link]

  • Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter. ACS Publications. Available at: [Link]

  • 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. MDPI. Available at: [Link]

  • (PDF) Polymerization of new aniline derivatives: Synthesis, characterization and application as sensors. ResearchGate. Available at: [Link]

  • 23.1: Properties of amines. Chemistry LibreTexts. Available at: [Link]

  • (PDF) Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. ResearchGate. Available at: [Link]

  • How to tackle compound solubility issue. Reddit. Available at: [Link]

  • Solubility experiments of aniline tetramer in different solvents.. ResearchGate. Available at: [Link]

  • Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Publishing. Available at: [Link]

  • Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC. PubMed Central. Available at: [Link]

  • What is a suitable organic solvent to dilute a compound for in vitro and in vivo treatments?. ResearchGate. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: A Troubleshooting Guide for the Buchwald-Hartwig Amination of 3-Methylpyrazole

Welcome to our dedicated technical support center for the Buchwald-Hartwig amination of 3-methylpyrazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexitie...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to our dedicated technical support center for the Buchwald-Hartwig amination of 3-methylpyrazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful C-N bond-forming reaction. Here, we address common challenges and provide in-depth, field-proven insights in a direct question-and-answer format to help you achieve optimal results in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Buchwald-Hartwig reaction with 3-methylpyrazole is giving low to no yield. What are the primary factors I should investigate?

Low or no product formation is a common hurdle. The issue often lies in one of three areas: the catalyst system, the reaction conditions, or the reagents themselves.

A1: Initial Diagnostic Workflow

A systematic approach is crucial for pinpointing the root cause of low yield. We recommend the following workflow to diagnose the issue:

low_yield_troubleshooting start Low/No Yield Observed reagent_check Verify Reagent Purity & Integrity start->reagent_check Start Here catalyst_check Evaluate Catalyst System (Precatalyst, Ligand, Base) reagent_check->catalyst_check Reagents OK condition_check Assess Reaction Conditions (Solvent, Temperature, Time) catalyst_check->condition_check Catalyst System OK optimization Systematic Optimization condition_check->optimization Conditions OK

Caption: A stepwise workflow for troubleshooting low yields.

In-depth Troubleshooting:

  • Catalyst Inactivity: The active Pd(0) species is essential for the catalytic cycle to begin.[1] If you are using a Pd(II) precatalyst like Pd(OAc)₂, its reduction to Pd(0) might be inefficient.

    • Solution: Consider using a pre-formed Pd(0) source or a more advanced precatalyst (e.g., a G3 or G4 palladacycle) that readily forms the active catalyst.[1] Ensure your phosphine ligand, which can also act as a reductant, is not degraded.

  • Inappropriate Ligand Choice: The ligand is arguably the most critical component, stabilizing the palladium center and facilitating both oxidative addition and reductive elimination.[2] For N-heterocycles like pyrazoles, which can act as catalyst poisons, sterically hindered and electron-rich ligands are often necessary.[2][3]

    • Solution: For pyrazole substrates, bulky biarylphosphine ligands such as tBuBrettPhos have demonstrated high efficacy.[3] The steric bulk helps to prevent the formation of inactive off-cycle palladium complexes.

  • Incorrect Base Selection: The base's role is to deprotonate the pyrazole, but an unsuitable base can lead to side reactions or poor reactivity.

    • Solution: Strong, non-nucleophilic bases are generally preferred. Sodium tert-butoxide (NaOtBu) is a common choice. However, for substrates with base-sensitive functional groups, weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) can be effective, though they may require higher reaction temperatures.[1]

  • Solvent and Temperature Issues: The solvent must be anhydrous and capable of dissolving all reaction components at the reaction temperature.

    • Solution: Toluene and dioxane are common solvents for this reaction.[1] Ensure they are thoroughly degassed to remove oxygen, which can oxidize and deactivate the catalyst. If solubility is an issue, consider a different solvent system. The reaction temperature typically ranges from 80-110 °C.[4]

Q2: I am observing a mixture of N1 and N2 arylated isomers of 3-methylpyrazole. How can I control the regioselectivity?

The formation of regioisomers is a classic challenge in the N-arylation of unsymmetrical pyrazoles. The outcome is a delicate balance of steric and electronic effects.

A2: Strategies to Enhance Regioselectivity

Controlling the site of arylation (N1 vs. N2) is paramount for synthetic utility. Here’s how you can influence the outcome:

regioselectivity_factors regioselectivity Regioselectivity Control (N1 vs. N2 Arylation) sterics Steric Hindrance Directing group on pyrazole Bulky ligand on palladium regioselectivity->sterics electronics Electronic Effects Substituents on aryl halide Tautomeric equilibrium of pyrazole regioselectivity->electronics conditions Reaction Conditions Choice of base Solvent polarity regioselectivity->conditions

Caption: Key factors influencing N-arylation regioselectivity.

  • Steric Hindrance: This is often the dominant factor. The incoming aryl group will preferentially attack the less sterically hindered nitrogen atom. In 3-methylpyrazole, the N2 position is generally less hindered than the N1 position, which is flanked by the methyl group.

    • Controlling Factor: The steric bulk of the phosphine ligand can amplify this effect. A very bulky ligand will further favor arylation at the more accessible N2 position.

  • Tautomerism: 3-Methylpyrazole exists as a mixture of two tautomers in solution. The position of this equilibrium can be influenced by the solvent and the base, which in turn can affect the relative nucleophilicity of the two nitrogen atoms.

    • Controlling Factor: While difficult to control directly, understanding the tautomeric preference in your chosen solvent can provide insights.

  • Ligand and Catalyst System: The nature of the catalyst complex plays a significant role.

    • Recommendation: For challenging substrates like substituted pyrazoles, systems utilizing bulky, electron-rich ligands are often superior. The Buchwald group has reported the efficacy of the tBuBrettPhos ligand in the amination of unprotected bromoimidazoles and bromopyrazoles.[3]

Table 1: Recommended Starting Conditions for the N-Arylation of 3-Methylpyrazole

ComponentRecommendationRationale
Palladium Precatalyst Pd₂(dba)₃ or a G3/G4 PalladacycleProvides a reliable source of active Pd(0).
Ligand tBuBrettPhos or XPhosBulky, electron-rich ligands that are effective for N-heterocycles.[2][3]
Base NaOtBu or K₃PO₄Strong, non-nucleophilic base or a milder alternative for sensitive substrates.
Solvent Toluene or Dioxane (anhydrous, degassed)Common aprotic solvents for this reaction.[1]
Temperature 80-110 °CTypical temperature range for effective coupling.[4]
Q3: How can I distinguish between the N1- and N2-aryl-3-methylpyrazole isomers?

A3: Spectroscopic Analysis

Correctly identifying the major and minor regioisomers is crucial for optimizing your reaction. ¹H and ¹³C NMR spectroscopy are the most powerful tools for this purpose.

  • ¹H NMR Spectroscopy: The chemical shifts of the pyrazole ring protons are sensitive to the position of the aryl group.

    • N1-Aryl-3-methylpyrazole: The C5-proton is typically a doublet, and the C4-proton is a triplet (or doublet of doublets depending on coupling). The methyl group is at the C3 position.

    • N1-Aryl-5-methylpyrazole (from the less abundant tautomer): The C3-proton is a doublet, and the C4-proton is a triplet. The methyl group is at the C5 position.

    • Key Indicator: The chemical shift of the proton on the carbon adjacent to the N-aryl group is often significantly different from the proton on the carbon adjacent to the other nitrogen. Additionally, the Nuclear Overhauser Effect (NOE) can be used to establish through-space proximity between the ortho-protons of the aryl group and the methyl group (for the N1-aryl-3-methyl isomer) or the C5-proton (for the N1-aryl-5-methyl isomer).

  • ¹³C NMR Spectroscopy: The chemical shifts of the pyrazole ring carbons also provide valuable information. The carbon atom attached to the N-aryl group will experience a different electronic environment compared to the other carbons in the ring.

Q4: I am observing significant formation of side products, such as hydrodehalogenation of my aryl halide. What can I do to minimize this?

A4: Minimizing Side Reactions

Side reactions like hydrodehalogenation (replacement of the halide with hydrogen) and homocoupling of the aryl halide can compete with the desired C-N bond formation.

  • Hydrodehalogenation: This side reaction can be promoted by the presence of water or other protic sources and can be a result of β-hydride elimination from a palladium-amido intermediate.

    • Solution: Ensure all reagents and solvents are scrupulously dried and the reaction is performed under a strictly inert atmosphere (argon or nitrogen). Optimizing the ligand and base can also suppress this pathway.

  • Homocoupling: The formation of biaryl products from the coupling of two aryl halide molecules can occur, particularly at higher temperatures.

    • Solution: Reducing the reaction temperature, if possible, can minimize homocoupling. Adjusting the catalyst loading and ligand-to-metal ratio may also be beneficial.

Experimental Protocol: General Procedure for the Buchwald-Hartwig Amination of 3-Methylpyrazole

This protocol provides a robust starting point for your experiments. Optimization of specific parameters may be necessary for your particular aryl halide.

Materials:

  • 3-Methylpyrazole

  • Aryl halide (bromide or chloride)

  • Palladium precatalyst (e.g., Pd₂(dba)₃)

  • Phosphine ligand (e.g., tBuBrettPhos)

  • Base (e.g., NaOtBu)

  • Anhydrous, degassed toluene

  • Inert atmosphere glovebox or Schlenk line

Procedure:

  • Reaction Setup: In a glovebox, add the palladium precatalyst (1-2 mol%), phosphine ligand (2-4 mol%), and base (1.5-2.0 equivalents) to an oven-dried reaction vessel equipped with a magnetic stir bar.

  • Reagent Addition: Add the 3-methylpyrazole (1.2 equivalents) and the aryl halide (1.0 equivalent) to the vessel.

  • Solvent Addition: Add anhydrous, degassed toluene to achieve a concentration of 0.1-0.5 M with respect to the aryl halide.

  • Reaction: Seal the vessel and remove it from the glovebox. Heat the reaction mixture to 80-110 °C with vigorous stirring.

  • Monitoring: Monitor the progress of the reaction by TLC, GC-MS, or LC-MS.

  • Work-up: Upon completion, cool the reaction to room temperature. Quench with a saturated aqueous solution of ammonium chloride and extract the product with an organic solvent (e.g., ethyl acetate). The organic layers are then combined, washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel.

Conclusion

The Buchwald-Hartwig amination of 3-methylpyrazole is a versatile and powerful reaction, but its success hinges on a careful selection of the catalyst system and reaction conditions. By understanding the key parameters that influence yield and regioselectivity, and by employing a systematic approach to troubleshooting, researchers can effectively overcome common challenges and achieve their desired synthetic outcomes. This guide provides a foundation for that understanding, empowering you to confidently apply this important transformation in your work.

References

  • Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

  • Fors, B. P., & Buchwald, S. L. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters, 16(2), 508–511.
  • Kim, D. W., et al. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules, 25(20), 4634.
  • Organic Syntheses. (n.d.). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Retrieved from [Link]

  • PubMed Central. (2020). C4-Alkylamination of C4-Halo-1 H-1-tritylpyrazoles Using Pd(dba)2 or CuI. National Center for Biotechnology Information. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives. Retrieved from [Link]

  • Digital CSIC. (n.d.). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Sequential regioselective arylation of pyrazolones with diaryliodonium salts. Retrieved from [Link]

  • PubMed. (2020). A Buchwald-Hartwig Protocol to Enable Rapid Linker Exploration of Cereblon E3-Ligase PROTACs*. National Center for Biotechnology Information. Retrieved from [Link]

  • National Institutes of Health. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. National Center for Biotechnology Information. Retrieved from [Link]

  • Semantic Scholar. (2015). Conditions for palladium-catalyzed direct arylations of 4-bromo and 4-iodo N-substituted pyrazoles without C–Br or C–I bond cleavage. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. Retrieved from [Link]

  • ResearchGate. (n.d.). Pyrazole-based P,N-ligand for palladium catalyst: Applications in Suzuki coupling and amination reactions. Retrieved from [Link]

  • ACS Publications. (n.d.). Regioselective Synthesis of 1-Aryl-3,4-substituted/annulated-5-(methylthio)pyrazoles and 1-Aryl-3-(methylthio)-4,5-substituted/annulated Pyrazoles. Retrieved from [Link]

  • ACS Publications. (n.d.). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. Retrieved from [Link]

  • ACS Publications. (2019). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines.
  • PubMed. (2022). Regioselective Synthesis of C3-Hydroxyarylated Pyrazoles. National Center for Biotechnology Information. Retrieved from [Link]

  • PubMed Central. (2023). Synthesis, Spectroscopic Characterization, Structural Analysis, Antimycobacterial Study, Molecular Docking, DFT, and ADME Studies of Novel Hybrid Pyrrole–Pyrazole–Piperazine Chalcone. National Center for Biotechnology Information. Retrieved from [Link]

  • ResearchGate. (n.d.). Regioselective Preparation of N Methylpyrazole Derivative. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Retrieved from [Link]

  • SciSpace. (n.d.). Poisoning and deactivation of palladium catalysts. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Catalyst Design Strategies for NOx-Involved Electrocatalytic C-N Coupling Reactions. Retrieved from [Link]

  • Wiley Online Library. (2007). Palladium‐Catalyzed N‐Arylation of N,N‐Dialkylhydrazines with Aryl Chlorides.
  • University of Groningen. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Retrieved from [Link]

  • ResearchGate. (n.d.). Highly Selective N -Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Retrieved from [Link]

  • MDPI. (n.d.). X-Ray Supramolecular Structure, NMR Spectroscopy and Synthesis of 3-Methyl-1-phenyl-1H-chromeno[4,3-c]pyrazol-4-ones Formed by the Unexpected Cyclization of 3-[1-(Phenyl-hydrazono)ethyl]-chromen-2-ones. Retrieved from [Link]

  • ACS Publications. (n.d.). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Palladium-catalyzed N-arylation of (hetero)aryl chlorides with pyrroles and their analogues. Retrieved from [Link]

  • PubMed. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. National Center for Biotechnology Information. Retrieved from [Link]

  • National Institutes of Health. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. National Center for Biotechnology Information. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Direct C2-arylation of N-acyl pyrroles with aryl halides under palladium catalysis. Retrieved from [Link]

  • PubMed. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. National Center for Biotechnology Information. Retrieved from [Link]

  • ResearchGate. (n.d.). ¹H NMR spectrum of N2,N2,N3,N3-tetrakis((3,5-dimethyl-1H-pyrazol-1-yl).... Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Mechanism of N-heterocylic carbene-catalyzed annulation of allenals with chalcones to 3-pyrancarbaldehydes or cyclopentene. Retrieved from [Link]

  • ResearchGate. (n.d.). The N-Alkylation and N-Arylation of Unsymmetrical Pyrazoles. Retrieved from [Link]

Sources

Optimization

Stability issues of 4-(3-methyl-1H-pyrazol-1-yl)aniline in different solvents

Technical Support Center: Stability of 4-(3-methyl-1H-pyrazol-1-yl)aniline Welcome to the technical support guide for 4-(3-methyl-1H-pyrazol-1-yl)aniline (CAS: 53006-55-6). This resource is designed for researchers, scie...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Stability of 4-(3-methyl-1H-pyrazol-1-yl)aniline

Welcome to the technical support guide for 4-(3-methyl-1H-pyrazol-1-yl)aniline (CAS: 53006-55-6). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this compound's stability in various experimental settings. Understanding and controlling the stability of this molecule is paramount for generating reproducible data and ensuring the integrity of your research. This guide provides in-depth, field-proven insights into potential issues, their underlying causes, and robust solutions.

Frequently Asked Questions (FAQs)

This section addresses common high-level inquiries regarding the handling and stability of 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Q1: What is 4-(3-methyl-1H-pyrazol-1-yl)aniline and why is its stability a critical consideration?

A1: 4-(3-methyl-1H-pyrazol-1-yl)aniline is a heterocyclic compound featuring a substituted pyrazole ring linked to an aniline moiety.[] Pyrazole-based structures are prevalent in medicinal chemistry due to their metabolic stability and diverse biological activities.[2][3] However, the aniline portion of the molecule is susceptible to environmental factors, most notably oxidation.[4][5] Instability can lead to the formation of impurities, loss of compound potency, and inconsistent experimental results, making a thorough understanding of its stability profile essential for any application.

Q2: What are the primary factors that can compromise the stability of this compound in solution?

A2: The stability of 4-(3-methyl-1H-pyrazol-1-yl)aniline in solution is primarily influenced by four factors:

  • Oxidation: The aniline amine group is prone to oxidation, which can be accelerated by dissolved oxygen, metal ions, or light. This is often observed as a color change in the solution.

  • pH: The basicity of the aniline nitrogen means that the compound's protonation state is pH-dependent.[6][7] Extreme pH conditions (both acidic and basic) can catalyze hydrolytic degradation or other reactions.

  • Light (Photostability): While pyrazole rings often exhibit good photostability[8], exposure to UV or high-intensity light can promote oxidative degradation of the aniline group.

  • Temperature: Elevated temperatures can increase the rate of all degradation pathways.

Q3: What solvents are generally recommended for preparing stock solutions?

A3: For general use, high-purity, anhydrous aprotic solvents are recommended to minimize oxidative and hydrolytic degradation. Dimethyl sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are common choices for creating high-concentration stock solutions. For subsequent dilutions into aqueous media for biological assays, it is crucial to minimize the final concentration of the organic solvent and use buffered solutions to maintain a stable pH. Always prepare aqueous solutions fresh before use.

Q4: How should I store solutions of 4-(3-methyl-1H-pyrazol-1-yl)aniline to maximize stability?

A4: Stock solutions in anhydrous DMSO or DMF should be stored at -20°C or -80°C, protected from light (e.g., in amber vials), and preferably under an inert atmosphere (argon or nitrogen). For short-term storage (24-48 hours), refrigeration at 2-8°C may be acceptable, but validation is recommended. Avoid repeated freeze-thaw cycles, which can introduce moisture and oxygen. Aliquoting stock solutions into single-use volumes is a best practice.

Troubleshooting Guide: Addressing Specific Stability Issues

This guide provides a systematic approach to diagnosing and resolving common stability-related problems encountered during experimentation.

Issue 1: My solution of 4-(3-methyl-1H-pyrazol-1-yl)aniline has changed color, turning yellow or brown.
  • Probable Cause: This is a classic indicator of oxidation of the aniline moiety. Aromatic amines can oxidize to form colored quinone-imine structures, which can further polymerize into complex, deeply colored mixtures.[4] This process can be catalyzed by light, air (oxygen), or trace metal impurities in the solvent.

  • Diagnostic Steps & Solutions:

    • Analyze the Degraded Sample: Use HPLC-UV/Vis or LC-MS to analyze the discolored solution. Compare the chromatogram to that of a freshly prepared sample. The appearance of new peaks and a decrease in the area of the parent peak confirms degradation.

    • Solvent Quality: Ensure you are using high-purity, anhydrous, or spectrophotometric grade solvents. Consider using solvents from a freshly opened bottle.

    • Inert Atmosphere: Prepare solutions in a glove box or on a Schlenk line under an inert atmosphere (N₂ or Ar) to minimize exposure to oxygen. Use solvents that have been de-gassed by sparging with an inert gas.

    • Light Protection: Prepare and store the solution in amber glass vials or wrap clear vials in aluminum foil to protect from light.

    • Prepare Fresh: The most reliable practice is to prepare solutions immediately before use, especially for aqueous working solutions.

Issue 2: A precipitate has formed in my solution after storage or dilution.
  • Probable Cause: Precipitation can result from several factors: poor solubility, degradation into an insoluble product, or a change in the compound's protonation state due to a pH shift.

  • Diagnostic Steps & Solutions:

    • Verify Solubility: Confirm the solubility of the compound in your chosen solvent system at the target concentration and temperature.

    • Check the pH: If the solution is aqueous or contains protic components, measure the pH. The aniline group has a pKa, and its protonation at lower pH will significantly alter its solubility.[7] If the pH of your medium is near the compound's pKa, it may be prone to precipitation. Use a well-buffered system to maintain a stable pH.

    • Analyze the Precipitate: If possible, isolate the precipitate by centrifugation, wash it with a solvent in which it is insoluble, and dry it. Analyze it using techniques like LC-MS or NMR to determine if it is the parent compound or a degradant.

    • Forced Degradation Insight: If degradation is suspected, performing a forced degradation study (see Protocol 1) can help identify potential insoluble degradants under various stress conditions.

Issue 3: My analytical results (e.g., HPLC purity, bioassay IC₅₀) are inconsistent over time.
  • Probable Cause: This indicates time-dependent degradation of the compound in your experimental matrix. The rate of degradation can be subtle and may not produce visible changes like discoloration initially.

  • Diagnostic Steps & Solutions:

    • Establish a Stability-Indicating Method: Your analytical method (typically HPLC) must be able to separate the parent compound from all potential degradation products. This is the primary goal of a forced degradation study.[9]

    • Conduct a Time-Course Stability Study: Prepare your solution and analyze it at multiple time points (e.g., 0, 2, 4, 8, 24 hours) under the exact conditions of your experiment (temperature, lighting, container type). This will quantify the rate of degradation.

    • Review Experimental Workflow: Minimize the time between solution preparation and final analysis or use in an assay. If long incubation times are necessary, the stability within that timeframe must be confirmed.

dot

TroubleshootingWorkflow start Stability Issue Observed (e.g., color change, precipitate, inconsistent data) is_color Is there a color change? start->is_color is_precipitate Is there a precipitate? start->is_precipitate is_data_issue Are analytical results inconsistent? start->is_data_issue cause_oxidation Probable Cause: Oxidative Degradation is_color->cause_oxidation Yes cause_solubility Probable Cause: Solubility, pH shift, or Degradation is_precipitate->cause_solubility Yes cause_degradation Probable Cause: Time-Dependent Degradation is_data_issue->cause_degradation Yes solution_oxidation Solution: - Use de-gassed solvents - Work under inert atmosphere - Protect from light - Prepare fresh cause_oxidation->solution_oxidation solution_precipitate Solution: - Verify solubility & buffer pH - Analyze precipitate - Perform forced degradation study cause_solubility->solution_precipitate solution_data Solution: - Validate stability-indicating method - Conduct time-course study - Minimize time from prep to use cause_degradation->solution_data

Caption: Troubleshooting workflow for stability issues.

Data Summary

The following tables summarize key stability information and recommended handling practices for 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Table 1: Recommended Solvents and Handling Precautions

Solvent ClassRecommended ExamplesUse CaseKey Precautions
Aprotic Polar DMSO, DMFHigh-concentration stock solutionsUse anhydrous grade; store under inert gas; protect from light.
Aprotic Non-Polar Dichloromethane (DCM)Purification, chemical reactionsVolatile; ensure purity. Used in synthesis.[10]
Protic Polar Ethanol, MethanolIntermediate dilutions, some assaysCan participate in reactions; use high purity.
Aqueous Buffers PBS, TRIS (pH 7-8)Final working solutions for bioassaysPrepare fresh immediately before use. Buffer pH is critical.

Table 2: Summary of Forced Degradation Conditions and Expected Outcomes

Forced degradation studies are essential for identifying likely degradants and developing stability-indicating analytical methods.[9][11][12]

Stress ConditionTypical Reagents & ConditionsExpected Degradation Pathway
Acid Hydrolysis 0.1 M HCl, 60°CPotential for hydrolysis of the pyrazole or aniline moieties, though often stable.
Base Hydrolysis 0.1 M NaOH, 60°CGenerally stable, but evaluation is necessary.
Oxidation 3-6% H₂O₂, Room TempHighly likely to cause degradation. Oxidation of the aniline nitrogen and ring.[13]
Thermal 80°C (Dry Heat)Potential for slow oxidation or other degradation. Pyrazole core is generally thermostable.[8]
Photolytic ICH Q1B conditions (UV/Vis light)Can induce or accelerate oxidative degradation.

Experimental Protocols

Protocol 1: Step-by-Step Guide for a Forced Degradation Study

This protocol outlines a standard procedure to investigate the stability of 4-(3-methyl-1H-pyrazol-1-yl)aniline and develop a stability-indicating HPLC method, based on ICH guidelines.[9][11]

Objective: To generate potential degradation products and confirm the analytical method can resolve them from the parent compound. The target is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

Materials:

  • 4-(3-methyl-1H-pyrazol-1-yl)aniline

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Hydrogen peroxide (H₂O₂)

  • Calibrated HPLC system with a PDA/UV detector

  • pH meter, calibrated oven, photostability chamber

Procedure:

  • Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in a 50:50 mixture of acetonitrile and water. This will serve as the starting material for all stress conditions.

  • Untreated Control: Dilute the stock solution to the target analytical concentration (e.g., 0.1 mg/mL) and inject it into the HPLC system. This is your t=0 reference chromatogram.

  • Acid Hydrolysis:

    • Mix 1 mL of stock solution with 1 mL of 0.1 M HCl.

    • Heat at 60°C for 4-8 hours.

    • Cool, neutralize with 1 mL of 0.1 M NaOH, and dilute to the target concentration.

    • Analyze by HPLC.

  • Base Hydrolysis:

    • Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH.

    • Heat at 60°C for 4-8 hours.

    • Cool, neutralize with 1 mL of 0.1 M HCl, and dilute to the target concentration.

    • Analyze by HPLC.

  • Oxidative Degradation:

    • Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.

    • Keep at room temperature, protected from light, for 8-24 hours.

    • Dilute to the target concentration and analyze immediately by HPLC. Expect significant degradation here.

  • Thermal Degradation:

    • Place a solid sample of the compound in a vial in an oven at 80°C for 24 hours.

    • Also, place a solution of the compound (in a suitable solvent) in the oven.

    • After the stress period, dissolve/dilute the samples to the target concentration and analyze by HPLC.

  • Photolytic Degradation:

    • Expose a solid sample and a solution sample to light in a validated photostability chamber according to ICH Q1B guidelines.

    • Include a dark control (wrapped in foil) to differentiate between thermal and photolytic effects.

    • After exposure, prepare samples to the target concentration and analyze by HPLC.

  • Data Analysis:

    • For each condition, compare the chromatogram to the untreated control.

    • Calculate the percentage degradation of the parent peak.

    • Ensure all major degradation peaks are well-resolved from the parent peak (Resolution > 1.5).

    • Perform peak purity analysis using the PDA detector to confirm that the parent peak is spectrally pure in the presence of degradants.

dot

ForcedDegradation cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis prep_stock Prepare 1 mg/mL Stock Solution (ACN:Water) prep_control Prepare & Inject t=0 Control prep_stock->prep_control acid Acid Hydrolysis (0.1M HCl, 60°C) prep_stock->acid base Base Hydrolysis (0.1M NaOH, 60°C) prep_stock->base oxidation Oxidation (3% H2O2, RT) prep_stock->oxidation thermal Thermal Stress (Solid & Solution, 80°C) prep_stock->thermal photo Photolytic Stress (ICH Q1B) prep_stock->photo neutralize Neutralize/Dilute Samples acid->neutralize base->neutralize oxidation->neutralize thermal->neutralize photo->neutralize hplc Analyze all samples by HPLC-PDA neutralize->hplc analyze_data Calculate % Degradation Assess Peak Purity & Resolution hplc->analyze_data result Validated Stability-Indicating Method analyze_data->result

Caption: Flowchart for a forced degradation study.

References

  • Royal Society of Chemistry. (2024).
  • MDPI. (n.d.). The Effect of pH on Aniline Removal from Water Using Hydrophobic and Ion-Exchange Membranes. MDPI.
  • AIP Publishing. (2024). Effect of pH and salt on the protonation state of fatty aniline investigated by sum-frequency vibrational spectroscopy. The Journal of Chemical Physics.
  • ResearchGate. (n.d.). Effect of the initial pH value on the degradation of Aniline....
  • BOC Sciences. (n.d.). CAS 53006-55-6 4-(3-Methyl-1H-pyrazol-1-yl)aniline. BOC Sciences.
  • ResearchGate. (2025). ChemInform Abstract: The Effect of pH on the Oxidative Polymerization of Aniline and the Morphology and Properties of Products.
  • MedCrave online. (2016).
  • ResearchGate. (n.d.). Forced degradation studies of Brexpiprazole.
  • YouTube. (2021). ACIDITY of phenols and BASICITY of anilines. YouTube.
  • ResearchGate. (2024). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline.
  • MDPI. (n.d.). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. MDPI.
  • NIH. (n.d.).
  • ResearchGate. (2024). Therapeutic Potential of Pyrazole Containing Compounds: an Updated Review.
  • Biomedical Journal of Scientific & Technical Research. (2022).
  • PubMed Central. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. PMC.
  • PubMed Central. (n.d.).

Sources

Troubleshooting

How to remove unreacted starting materials from 4-(3-methyl-1H-pyrazol-1-yl)aniline

Welcome to the technical support center for the purification of 4-(3-methyl-1H-pyrazol-1-yl)aniline. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of 4-(3-methyl-1H-pyrazol-1-yl)aniline. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges in obtaining this compound in high purity. Below, you will find a series of troubleshooting guides and frequently asked questions (FAQs) formatted to address specific experimental issues directly.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My TLC analysis shows a baseline, polar spot that stains with ninhydrin. What is this impurity and how can I remove it?

Answer:

Likely Culprit: A persistent baseline spot that is ninhydrin-positive strongly suggests the presence of unreacted 4-hydrazinylaniline (also known as p-aminophenylhydrazine)[1][2][3]. This starting material is significantly more polar than the final product due to the free hydrazine and aniline moieties, causing it to adhere strongly to silica gel.

Recommended Solution: Acid-Base Extraction

This technique leverages the basicity of the aniline group on your desired product to separate it from non-basic or less basic impurities. The primary amino group of 4-(3-methyl-1H-pyrazol-1-yl)aniline can be protonated to form a water-soluble ammonium salt, allowing for its transfer into an aqueous layer.

Expert Rationale:

Acid-base extraction is a powerful and efficient workup technique for purifying compounds with acidic or basic functional groups.[4][5] By converting the basic amine into its conjugate acid (an ammonium salt), we drastically increase its polarity and, therefore, its solubility in an aqueous medium.[6][7] Neutral or acidic impurities, along with less basic starting materials like 3-methyl-1H-pyrazole, will remain in the organic layer.

Detailed Protocol: Acid-Base Extraction
  • Dissolution: Dissolve the crude product mixture in a suitable organic solvent, such as ethyl acetate (EtOAc) or dichloromethane (DCM), in a separatory funnel.

  • Acidic Wash: Add an equal volume of 1 M hydrochloric acid (HCl) to the separatory funnel. Shake the funnel vigorously for 1-2 minutes, ensuring proper mixing of the two phases.[7]

  • Phase Separation: Allow the layers to separate. Your desired product, now protonated, will be in the bottom aqueous layer. The unreacted, less basic starting materials and other non-basic impurities will remain in the top organic layer.

  • Isolation: Carefully drain the aqueous layer into a clean Erlenmeyer flask. Discard the organic layer (it's wise to save it until you have successfully recovered your product).

  • Basification: Cool the aqueous layer in an ice bath. Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) or 2 M sodium hydroxide (NaOH) with stirring until the solution is basic (pH 9-10, check with pH paper). You will observe the precipitation of your purified product as it is deprotonated back to its free amine form.[5]

  • Final Extraction: Extract the basified aqueous solution three times with fresh portions of ethyl acetate or DCM.

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Question 2: I've performed an extraction, but my product is still contaminated with a non-polar impurity. How can I purify it further?

Answer:

Likely Culprit: This could be unreacted 3-methyl-1H-pyrazole [8][9][10][11] or other non-polar byproducts formed during the reaction. While 3-methyl-1H-pyrazole is somewhat polar, it is significantly less polar than the aniline product.

Recommended Solution: Flash Column Chromatography

Flash column chromatography is the gold standard for separating compounds with different polarities.[12] By using a polar stationary phase (silica gel) and a mobile phase of optimized polarity, you can effectively separate your product from less polar contaminants.

Expert Rationale:

The separation in normal-phase chromatography is based on the principle of differential adsorption. Polar compounds, like your aniline product, will have stronger interactions (e.g., hydrogen bonding) with the polar silica gel and will thus elute more slowly. Less polar impurities will have weaker interactions and will elute faster, allowing for effective separation. Adding a small amount of a basic modifier like triethylamine (Et₃N) to the eluent can prevent "streaking" of the amine product on the acidic silica gel, leading to sharper peaks and better separation.[13][14][15]

Detailed Protocol: Flash Column Chromatography
  • TLC Analysis: First, determine the optimal solvent system using TLC. A good starting point is a mixture of hexane and ethyl acetate. The ideal system should give your product an Rf value of approximately 0.2-0.3.

  • Column Packing: Pack a glass column with silica gel (230-400 mesh)[12] as a slurry in the initial, least polar solvent mixture.

  • Sample Loading: Dissolve your crude product in a minimal amount of DCM or the eluent. Alternatively, perform a "dry load" by adsorbing the product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

  • Elution: Begin eluting with the solvent system determined by TLC. You can use an isocratic elution (constant solvent composition) or a gradient elution (gradually increasing the polarity of the solvent).[12]

  • Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation: Recommended Solvent Systems
Impurity TypeRecommended Mobile Phase (Starting Point)Modifier (if needed)
Non-polar20-40% Ethyl Acetate in Hexane0.5-1% Triethylamine
Moderately Polar50-80% Ethyl Acetate in Hexane0.5-1% Triethylamine
Very Polar5-10% Methanol in Dichloromethane0.5-1% Triethylamine

Table 1: Suggested starting solvent systems for flash chromatography purification.[14][15]

Question 3: My product appears oily and won't solidify, even after chromatography. What should I do?

Answer:

Likely Culprit: The product may be pure but reluctant to crystallize, or it could be contaminated with residual solvents or a greasy byproduct.

Recommended Solution: Recrystallization or Salt Formation

Recrystallization is an excellent final purification step to obtain highly crystalline, pure material.[16] If the free amine is difficult to crystallize, converting it to a hydrochloride (HCl) salt can often yield a stable, crystalline solid.[17]

Expert Rationale:

Recrystallization works by exploiting the differences in solubility of the compound and impurities in a specific solvent at different temperatures.[16] An ideal solvent will dissolve the compound completely when hot but poorly when cold. Upon slow cooling, the desired compound will preferentially crystallize, leaving impurities behind in the solution. Forming a salt increases the ionic character and lattice energy of the compound, often promoting easier crystallization.

Detailed Protocol: Recrystallization
  • Solvent Screening: Test the solubility of your product in various solvents (e.g., isopropanol, ethanol, toluene, ethyl acetate/hexane mixture) to find one where it is sparingly soluble at room temperature but highly soluble when hot.

  • Dissolution: In an Erlenmeyer flask, add the minimum amount of the hot solvent to your crude product until it fully dissolves.

  • Decolorization (Optional): If the solution is colored, you can add a small amount of activated charcoal and heat for a few minutes before filtering it out while hot.

  • Crystallization: Allow the solution to cool slowly to room temperature. You can then place it in an ice bath or refrigerator to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

  • Drying: Dry the crystals under vacuum to remove any residual solvent.

Data Presentation: Common Recrystallization Solvents
Solvent SystemCompound Polarity SuitabilityNotes
TolueneModerately PolarGood for aromatic compounds.
Isopropanol/WaterPolarThe water acts as an anti-solvent.
Ethyl Acetate / HexanesModerately PolarDissolve in hot EtOAc, add hexanes until cloudy, then cool slowly.
EthanolPolarA common choice for many amines.

Table 2: Potential solvent systems for the recrystallization of 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Visualization of Purification Workflow

The following diagram illustrates the general decision-making process for purifying 4-(3-methyl-1H-pyrazol-1-yl)aniline.

PurificationWorkflow General Purification Workflow Start Crude Product TLC_Check Initial Purity Check (TLC/LCMS) Start->TLC_Check AcidBase Acid-Base Extraction TLC_Check->AcidBase Polar Impurities (e.g., Hydrazine) Column Flash Column Chromatography TLC_Check->Column Multiple Impurities / Non-polar Impurities AcidBase->Column Still Impure Recrystallize Recrystallization / Salt Formation AcidBase->Recrystallize Product is >95% Pure but Oily/Colored Final_Check Final Purity Analysis (NMR, LCMS, etc.) AcidBase->Final_Check Product is Solid & Clean Column->Recrystallize Product is >95% Pure but Oily/Colored Column->Final_Check Product is Solid & Clean Recrystallize->Final_Check Pure_Product Pure Product Final_Check->Pure_Product

Caption: Decision tree for purification method selection.

References
  • Wikipedia contributors. (n.d.). Acid–base extraction. Wikipedia. [Link]

  • Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13169306, 4-Hydrazinylaniline. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 15073, 3-Methylpyrazole. [Link]

  • Sulfur Recovery Engineering Inc. (n.d.). Amine Troubleshooting. [Link]

  • Lyddon, L. (2008, June 2). Troubleshooting Amine Unit Simulations. Bryan Research & Engineering, LLC. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 70783, 3-methyl-1-phenyl-1H-pyrazole. [Link]

  • Scribd. (n.d.). Amine Plant Troubleshooting and Optimization. [Link]

  • Cheméo. (n.d.). Chemical Properties of 1H-Pyrazole, 3-methyl- (CAS 1453-58-3). [Link]

  • Nasseh, N. (2019, June 1). Case studies of troubleshooting amine treating foaming—Part 1. Gas Processing & LNG. [Link]

  • Reddit. (2024, March 12). Amine workup. r/Chempros. [Link]

  • Confluence - Engineering Ideas Clinic. (n.d.). What is an Acid and Base Extraction?. [Link]

  • National Institute of Standards and Technology. (n.d.). 1H-Pyrazole, 3-methyl-. NIST Chemistry WebBook. [Link]

  • ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. [Link]

  • MH Chem. (2022, August 11). How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. YouTube. [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. [Link]

  • ResearchGate. (2024, October 20). Effects of Ultrasound on Reactive Crystallization and Particle Properties of an Aromatic Amine in Batch and Continuous modes. [Link]

  • Refining Community. (n.d.). Contamination in Amine Systems. [Link]

  • MDPI. (n.d.). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. [Link]

  • Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. [Link]

  • Chemsrc. (2025, September 28). 4-hydrazinylaniline. [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

  • Not Voodoo. (2013, January 31). Pick Your Poison – Solvents, Gradients, and Adulterants in Flash Chromatography. [Link]

  • Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

  • Google Patents. (n.d.).
  • National Center for Biotechnology Information. (2023, November 15). Multicomponent Synthesis of 4-Aryl-4,9-dihydro-1H-pyrazolo[3,4-b]quinolines Using L-Proline as a Catalyst—Does It Really Proceed?. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 818593, 4-hydrazinyl-N-phenyl-6-(piperidin-1-yl)-1,3,5-triazin-2-amine. [Link]

  • SpringerLink. (n.d.). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. [Link]

  • Organic Syntheses. (n.d.). Procedure for the Synthesis of Pyrazoles. [Link]

  • Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. [Link]

  • Google Patents. (n.d.). WO2015063709A1 - Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine.
  • ResearchGate. (2022, November 2). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. [Link]

  • PubMed Central. (n.d.). 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives as potent anti-gram-positive bacterial agents. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7020411, 4-Hydrazinoquinoline. [Link]

  • DePaul University Research Portal. (n.d.). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. [Link]

  • MDPI. (2022, November 7). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. [Link]

Sources

Optimization

Technical Support Center: A Scientist's Guide to Pyrazole-Haloaniline C-N Cross-Coupling

Welcome to the Technical Support Center for optimizing the palladium-catalyzed Buchwald-Hartwig amination of pyrazoles with haloanilines. This guide is designed for researchers, medicinal chemists, and process developmen...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for optimizing the palladium-catalyzed Buchwald-Hartwig amination of pyrazoles with haloanilines. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of this powerful yet often challenging C-N bond-forming reaction. Here, we move beyond simple protocols to provide in-depth, field-tested insights into the "why" behind experimental choices, empowering you to troubleshoot effectively and optimize your reaction conditions with confidence.

The Challenge: Coupling Electron-Diverse Heterocycles

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry, enabling the formation of C-N bonds that are pivotal in pharmaceuticals and functional materials.[1][2] However, the coupling of pyrazoles, a key scaffold in medicinal chemistry, with haloanilines presents a unique set of challenges.[3][4] Pyrazoles can act as potent ligands for the palladium catalyst, potentially leading to catalyst inhibition.[5] Furthermore, the presence of the N-H proton in unprotected pyrazoles can lead to competitive N-arylation or other side reactions.[6] Haloanilines, particularly those bearing electron-withdrawing groups, are often less reactive nucleophiles, demanding carefully optimized conditions to achieve high yields.[7]

This guide provides a structured approach to overcoming these hurdles, beginning with common troubleshooting scenarios and progressing to a broader discussion of reaction parameter optimization.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Issue 1: My reaction shows low or no conversion of the starting materials.

Question: I've set up my Buchwald-Hartwig reaction with 4-bromopyrazole and 4-chloroaniline, but after 24 hours, I only see starting material on my TLC/LC-MS. What should I check first?

Answer: For a stalled reaction, a systematic check of your foundational setup and reagents is the first critical step.[6]

  • Atmosphere and Solvent Integrity: The active Pd(0) catalyst is highly sensitive to oxygen.[6] Ensure your reaction vessel was properly purged with an inert gas (argon or nitrogen) and that your solvent is anhydrous and thoroughly degassed. Oxygen can oxidize the active catalyst, rendering it inactive.

  • Reagent Purity: Impurities in your starting materials can poison the catalyst.[8][9] Verify the purity of your halopyrazole and haloaniline. Amines, in particular, can be prone to oxidation if not stored properly. Consider purifying liquid amines by distillation or passing them through a plug of activated alumina.[10]

  • Catalyst and Ligand Activity: Palladium precatalysts and phosphine ligands can degrade over time, especially if not stored under an inert atmosphere. Use a freshly opened bottle or a well-stored precatalyst. If you are generating the active catalyst in situ from a Pd(II) source like Pd(OAc)₂, ensure the reduction to Pd(0) is occurring.[11]

Issue 2: My starting materials are consumed, but I have a complex mixture of products and a low yield of the desired compound.

Question: My 4-iodopyrazole is fully consumed, but my desired coupled product is a minor component. I see several new spots on the TLC, including a nonpolar spot near the solvent front. What's happening?

Answer: This common scenario points towards side reactions outcompeting your desired C-N bond formation. The likely culprits are hydrodehalogenation and homocoupling.

  • Hydrodehalogenation: This is the reduction of your halopyrazole to the parent pyrazole. It can be caused by trace amounts of water or other proton sources in your reaction mixture. The choice of ligand can also influence this side reaction.[12]

  • Homocoupling: You may be forming pyrazole-pyrazole or aniline-aniline dimers. This can occur, especially at higher temperatures, if the reductive elimination of the desired product is slow.

  • Ligand-Related Byproducts: The nonpolar spot you are observing is likely your phosphine ligand or its oxide.[13]

Solutions:

  • Protect the Pyrazole N-H: An unprotected N-H group on the pyrazole can participate in the reaction, leading to polymerization or other side products.[13] Protecting the pyrazole with a group like a trityl[3][14], benzyl, or Boc group can prevent these side reactions and often improves yields.

  • Re-evaluate Your Ligand: For electron-rich heterocycles like pyrazoles, bulky, electron-rich biaryl phosphine ligands are often essential to promote the desired reductive elimination over side reactions.[5][7] Consider ligands such as XPhos, RuPhos, or BrettPhos.[7]

  • Optimize Reaction Temperature: While heating is often necessary, excessive temperatures can promote side reactions. Try running the reaction at a lower temperature (e.g., 80 °C instead of 110 °C) for a longer period.

Issue 3: I'm observing decomposition of my starting materials or product.

Question: My reaction mixture is turning dark, and I'm seeing decomposition, especially with a nitro-substituted haloaniline. What is causing this, and how can I prevent it?

Answer: Decomposition is often linked to the base being too harsh for the functional groups present on your substrates, especially at elevated temperatures.[6]

  • Base Sensitivity: Strong bases like sodium tert-butoxide (NaOtBu) can react with sensitive functional groups like esters, nitriles, or nitro groups.[11]

  • Solutions:

    • Screen Weaker Bases: Consider using weaker inorganic bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄). These often require slightly higher temperatures or longer reaction times but are more compatible with sensitive functionalities.[10]

    • Lower the Reaction Temperature: If possible, reducing the temperature can mitigate base-induced decomposition.

Frequently Asked Questions (FAQs)

Q1: Which palladium source and ligand should I start with for coupling a pyrazole with a haloaniline?

A1: A great starting point is a combination of a palladium precatalyst and a bulky, electron-rich biaryl phosphine ligand. Using a well-defined precatalyst (e.g., an XPhos-based G3 or G4 precatalyst) can lead to more reproducible results than generating the active catalyst in situ from sources like Pd₂(dba)₃ or Pd(OAc)₂.[7] For the ligand, systems like XPhos, tBuBrettPhos, and RuPhos have shown excellent performance for the amination of five-membered heterocycles.[5][15]

Q2: How do I choose the right base for my reaction?

A2: The base plays a crucial role in deprotonating the amine to form the active nucleophile.

  • Strong Alkoxide Bases (NaOtBu, KOtBu, LHMDS): These are the most common and often most effective bases, particularly for less nucleophilic anilines. However, they are not compatible with base-sensitive functional groups.[5][11]

  • Weaker Inorganic Bases (Cs₂CO₃, K₃PO₄): These are good alternatives when you have base-sensitive substrates. They are less aggressive and can help minimize side reactions.[16]

Q3: What is the best solvent for this coupling?

A3: Aprotic, non-polar, or weakly polar solvents are generally preferred.

  • Toluene and Dioxane: These are the most commonly used solvents for Buchwald-Hartwig reactions. They have good solvating properties for the reactants and catalyst system and can be heated to the required temperatures.

  • tert-Butanol (tBuOH): Can also be an effective solvent, sometimes in combination with others. Ensure the solvent is anhydrous, as water can lead to catalyst deactivation and hydrodehalogenation.

Q4: Does the halogen on my aniline (Cl, Br, I) matter?

A4: Yes, the reactivity of the aryl halide generally follows the trend I > Br > Cl.[11] Aryl iodides are the most reactive, while aryl chlorides are the most challenging due to the strength of the C-Cl bond, which makes the initial oxidative addition step more difficult.[5] For coupling with less reactive aryl chlorides, you will likely need a more active catalyst system, often involving a highly electron-rich and bulky ligand.

Q5: Should I protect the N-H of my pyrazole?

A5: While there are protocols for coupling unprotected pyrazoles, protecting the N-H group is often a good strategy to avoid side reactions and improve yields.[3][5] The unprotected N-H can be acidic enough to react with the base and participate in the coupling, leading to mixtures of N-arylated and C-arylated products or polymerization.[13] A trityl or benzyl protecting group is a common choice.[3]

Data-Driven Optimization

The following tables summarize key reaction parameters to guide your optimization efforts.

Table 1: Comparison of Common Ligand Systems for Pyrazole Coupling

LigandStructureKey Features & Applications
XPhos Bulky, electron-rich biaryl phosphineExcellent for a wide range of C-N couplings, including challenging substrates like heteroaryl chlorides.[13]
RuPhos Another bulky, electron-rich biaryl phosphineOften effective for coupling with N-H containing heterocycles.[15]
BrettPhos Very bulky biaryl phosphineParticularly effective for coupling primary amines and challenging heterocycles.[7]
tBuDavePhos Bulky dialkylbiaryl phosphineShown to be effective for C-N coupling of N-trityl-4-bromopyrazole.[3][14]
BINAP Bidentate phosphine ligandA more traditional ligand, can be effective but often requires higher temperatures.[16]

Table 2: Guide to Base and Solvent Selection

BasepKa of Conjugate AcidRecommended SolventsNotes
NaOtBu ~19Toluene, DioxaneVery strong, widely used. Can cause decomposition of sensitive substrates.[11]
LHMDS ~26THF, TolueneA strong, non-nucleophilic base, effective for unprotected pyrazoles.[5]
Cs₂CO₃ ~10.3 (first pKa)Toluene, DioxaneA milder base, good for substrates with base-sensitive functional groups.[16]
K₃PO₄ ~12.3 (first pKa)Toluene, DioxaneAnother mild and effective base for sensitive substrates.

Experimental Protocols

General Protocol for Palladium-Catalyzed Coupling of a Protected Halopyrazole with a Haloaniline

This is a representative starting protocol and should be optimized for specific substrates.

  • Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add the N-protected halopyrazole (1.0 equiv), the haloaniline (1.2 equiv), the palladium precatalyst (e.g., XPhos Pd G3, 1-2 mol%), and the base (e.g., NaOtBu, 1.5-2.0 equiv).

  • Inert Atmosphere: Seal the tube with a septum, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

  • Solvent Addition: Add anhydrous, degassed toluene (to achieve a concentration of ~0.1 M) via syringe.

  • Reaction: Place the Schlenk tube in a preheated oil bath at 80-110 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 12-24 hours.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and filter through a pad of celite to remove palladium black and inorganic salts.

  • Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Visualizations: Understanding the Process

Diagram 1: The Buchwald-Hartwig Catalytic Cycle

This diagram illustrates the key steps in the palladium-catalyzed amination reaction.

Buchwald_Hartwig_Cycle cluster_main Buchwald-Hartwig Catalytic Cycle Pd(0)L_n Active Pd(0) Catalyst OxAdd Oxidative Addition (Rate-Limiting Step) Pd(0)L_n->OxAdd + Ar-X Pd(II)_Complex Pd(II) Intermediate (L_n)Pd(Ar)(X) OxAdd->Pd(II)_Complex Ligand_Ex Amine Coordination & Deprotonation Pd(II)_Amide Pd(II) Amide Complex (L_n)Pd(Ar)(NR'R'') Ligand_Ex->Pd(II)_Amide RedElim Reductive Elimination RedElim->Pd(0)L_n Catalyst Regeneration Product Ar-NR'R'' Product RedElim->Product Pd(II)_Complex->Ligand_Ex + HNR'R'' + Base Pd(II)_Amide->RedElim

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Diagram 2: Troubleshooting Workflow for Low Yield

This decision tree provides a logical path for diagnosing and solving issues with low-yielding reactions.

Troubleshooting_Workflow start Low or No Yield check_reagents Check Reagent Purity & Anhydrous/Anaerobic Conditions start->check_reagents check_catalyst Verify Catalyst/Ligand Activity check_reagents->check_catalyst complex_mixture Complex Mixture of Products? check_catalyst->complex_mixture yes_complex Yes complex_mixture->yes_complex Yes no_complex No (Mainly Starting Material) complex_mixture->no_complex No side_reactions Suspect Side Reactions (Hydrodehalogenation, Homocoupling) yes_complex->side_reactions increase_activity Increase Catalyst Activity no_complex->increase_activity optimize_conditions Optimize Catalyst, Ligand, Base, Temp. side_reactions->optimize_conditions protect_nh Consider Protecting Pyrazole N-H side_reactions->protect_nh stronger_conditions Screen More Active Ligands & Stronger Base increase_activity->stronger_conditions

Caption: A decision tree for troubleshooting low-yield reactions.

References

Sources

Troubleshooting

Technical Support Center: Navigating the Synthesis of Pyrazole Anilines

Welcome to the Technical Support Center dedicated to addressing the challenges of pyrazole aniline synthesis. Poor reproducibility can be a significant roadblock in research and development, leading to delays and increas...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center dedicated to addressing the challenges of pyrazole aniline synthesis. Poor reproducibility can be a significant roadblock in research and development, leading to delays and increased costs. This guide is designed for researchers, chemists, and drug development professionals to provide field-proven insights and troubleshooting strategies to ensure consistent and reliable synthesis of this critical structural motif.

Introduction: The Challenge of Reproducibility

The synthesis of pyrazole anilines, commonly achieved through variations of the Knorr pyrazole synthesis or similar condensation reactions, is a cornerstone in medicinal chemistry due to the prevalence of this scaffold in pharmacologically active compounds.[1][2] However, seemingly minor variations in experimental conditions can lead to drastic differences in yield, purity, and even the formation of unexpected side products. This guide aims to demystify these issues by providing a structured approach to troubleshooting and optimization.

Part 1: Troubleshooting Guide

This section addresses specific problems you might encounter during the synthesis of pyrazole anilines in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Low yields are one of the most common frustrations in pyrazole aniline synthesis. The root cause often lies in one or more of the following areas:

  • Incomplete Reaction: The reaction may not be proceeding to completion.

    • Troubleshooting:

      • Reaction Time and Temperature: Monitor the reaction progress diligently using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3] If starting materials persist, consider extending the reaction time. For many condensation reactions, increasing the temperature to reflux can be beneficial.[3] Microwave-assisted synthesis has also been shown to improve yields and significantly reduce reaction times.[3]

      • Catalyst Choice: The selection and amount of an acid or base catalyst are often critical. In Knorr-type syntheses, a catalytic amount of a protic acid like acetic acid is commonly used to facilitate the initial imine formation.[3][4] In some cases, alternative catalysts such as nano-ZnO have demonstrated improved yields.[3][5]

  • Side Reactions: The formation of byproducts can consume your starting materials and reduce the yield of the desired product.

    • Troubleshooting:

      • Control of Reaction Conditions: Side reactions can be minimized by maintaining strict control over the reaction temperature and order of reagent addition. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation-related side products.[6]

      • pH Optimization: The pH of the reaction medium can influence the rate of the desired reaction versus side reactions. Small-scale experiments across a pH range can help identify the optimal conditions.[6]

  • Purity of Starting Materials: Impurities in your starting aniline or dicarbonyl compound can interfere with the reaction.

    • Troubleshooting:

      • Aniline Purification: Aniline is susceptible to air oxidation, which can lead to colored impurities. It is recommended to use freshly distilled or purified aniline.[7] Drying aniline over KOH or CaH2 followed by vacuum distillation is a standard purification method.[7]

      • Dicarbonyl Compound Quality: Ensure the 1,3-dicarbonyl compound is of high purity and stored under appropriate conditions to prevent degradation.

Q2: I'm observing multiple spots on my TLC, and purification is proving difficult. What are the common byproducts and how can I avoid them?

The formation of multiple products is a clear sign of competing reaction pathways or impurities.

  • Common Byproducts:

    • Regioisomers: When using an unsymmetrical 1,3-dicarbonyl compound, the formation of two different pyrazole regioisomers is possible.[6]

    • Condensation Products: Self-condensation of the dicarbonyl starting material or reaction of an intermediate with the starting aniline can occur.[6]

    • Incompletely Cyclized Intermediates: Isolation of pyrazoline or hydroxyl-pyrazolidine intermediates can occur if the final dehydration or oxidation step is incomplete.[5][6]

  • Mitigation Strategies:

    • Regiocontrol:

      • Solvent Choice: The polarity of the solvent can influence which carbonyl group of the dicarbonyl compound is preferentially attacked.[6] Experimenting with different solvents can favor the formation of one regioisomer.

      • Protecting Groups: While adding steps to the synthesis, the use of a protecting group on one of the hydrazine nitrogens can direct the cyclization.[6]

    • Purification Challenges:

      • Column Chromatography: Pyrazoles can sometimes be challenging to purify via silica gel chromatography due to their basicity. Deactivating the silica gel with triethylamine or using neutral alumina can be effective.[8]

      • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) is an excellent method for purification.[8]

      • Acid-Base Extraction: The basic nature of the pyrazole aniline can be exploited for purification through acid-base extraction.[8][9]

Q3: The reaction is not working at all. What fundamental parameters should I check?

A complete lack of product formation points to a critical issue with the reaction setup or reagents.

  • Reagent Stability and Activity:

    • Hydrazine Source: If you are generating the anilinehydrazine in situ from the corresponding aniline, ensure the amination reagent is active.[10]

    • Catalyst Deactivation: If using a catalyst, ensure it has not been deactivated by impurities in the starting materials or solvent.

  • Reaction Conditions:

    • Temperature: Some reactions have a critical temperature threshold below which they will not proceed at an appreciable rate.[11]

    • Solvent: The choice of solvent is crucial. The solvent must be able to dissolve the reactants and be compatible with the reaction conditions. In some cases, polar aprotic solvents like DMF or DMSO are effective, while in others, alcohols or even water can be used.[10][12][13]

Part 2: Frequently Asked Questions (FAQs)

What is the general mechanism for the Knorr synthesis of pyrazole anilines?

The Knorr pyrazole synthesis involves the condensation of a 1,3-dicarbonyl compound with a hydrazine (in this case, an arylhydrazine derived from aniline). The mechanism proceeds as follows:

  • Imine/Enamine Formation: One of the carbonyl groups of the dicarbonyl compound reacts with the hydrazine to form an imine, which can tautomerize to an enamine. This step is often acid-catalyzed.[4][14]

  • Cyclization: The remaining free nitrogen of the hydrazine attacks the second carbonyl group in an intramolecular fashion.

  • Dehydration: The resulting cyclic intermediate undergoes dehydration to form the aromatic pyrazole ring.[14]

Diagram of the Knorr Pyrazole Synthesis Mechanism:

Knorr_Mechanism cluster_reactants Reactants cluster_intermediates Intermediates cluster_product Product Dicarbonyl 1,3-Dicarbonyl Compound Imine Imine/Enamine Intermediate Dicarbonyl->Imine + Aniline Hydrazine - H2O AnilineHydrazine Aniline Hydrazine AnilineHydrazine->Imine Cyclic_Intermediate Cyclic Hemiaminal Imine->Cyclic_Intermediate Intramolecular Cyclization Pyrazole Pyrazole Aniline Cyclic_Intermediate->Pyrazole Dehydration (-H2O)

Caption: Generalized mechanism of the Knorr pyrazole synthesis.

How do I choose the right solvent for my reaction?

The choice of solvent can significantly impact the reaction's success.[13] Consider the following factors:

Solvent PropertyRationaleRecommended Solvents
Polarity Affects reactant solubility and can influence reaction rates and regioselectivity.[6]Ethanol, Acetic Acid, DMF, DMSO
Boiling Point Determines the maximum temperature for the reaction. Higher boiling points allow for more energetic conditions.Toluene, DMF, Dioxane
Protic vs. Aprotic Protic solvents (e.g., ethanol, acetic acid) can participate in hydrogen bonding and proton transfer, which can be beneficial for condensation reactions.[12]Protic: Ethanol, Acetic Acid. Aprotic: DMF, Toluene.
What are the best analytical techniques to monitor the reaction progress?
  • Thin Layer Chromatography (TLC): A quick and easy method to qualitatively assess the consumption of starting materials and the formation of products.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information, including the molecular weights of the components in the reaction mixture, which can help identify the desired product and any byproducts.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to monitor the reaction progress by taking aliquots from the reaction mixture over time.[15][16]

  • In-line FT-IR Spectroscopy: For larger scale reactions, this technique can provide real-time monitoring of the concentrations of reactants and products.[17]

Part 3: Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a 1-Aryl-3,5-dimethylpyrazole

This protocol is a general guideline and may require optimization for specific substrates.

  • Reagent Preparation:

    • To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the substituted aniline (1.0 eq.).

    • If starting from the aniline to form the hydrazine in situ, follow a validated procedure for this transformation.

    • Add a suitable solvent (e.g., ethanol or glacial acetic acid, ~5-10 mL per mmol of aniline).

  • Reaction Setup:

    • Add 2,4-pentanedione (1.1 eq.).

    • If using a catalyst (e.g., a few drops of concentrated HCl or H2SO4), add it at this stage.

  • Reaction Execution:

    • Heat the reaction mixture to reflux and stir for 2-4 hours.

    • Monitor the reaction progress by TLC until the starting aniline spot has disappeared.

  • Work-up and Purification:

    • Allow the reaction mixture to cool to room temperature.

    • If the product precipitates, it can be collected by filtration and washed with cold solvent.

    • If the product does not precipitate, pour the reaction mixture into ice-water and extract with a suitable organic solvent (e.g., ethyl acetate).

    • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

    • Concentrate the solvent under reduced pressure to obtain the crude product.

    • Purify the crude product by recrystallization or column chromatography.

Experimental Workflow Diagram:

Experimental_Workflow Start Start Reagent_Prep Reagent Preparation: - Aniline - 1,3-Dicarbonyl - Solvent Start->Reagent_Prep End End Reaction_Setup Reaction Setup: - Combine Reagents - Add Catalyst Reagent_Prep->Reaction_Setup Reaction_Execution Reaction Execution: - Heat to Reflux - Monitor by TLC/LC-MS Reaction_Setup->Reaction_Execution Workup Work-up: - Cool Reaction - Quench/Extract Reaction_Execution->Workup Purification Purification: - Recrystallization or - Column Chromatography Workup->Purification Characterization Characterization: - NMR, MS, m.p. Purification->Characterization Characterization->End

Caption: A typical workflow for pyrazole aniline synthesis.

Protocol 2: Troubleshooting Decision Tree

This logical diagram can help guide your troubleshooting efforts when a reaction fails.

Troubleshooting_Tree StartNode Reaction Issue: Low/No Yield or Impure Product Q_Reaction_Progress Starting Material Consumed? (TLC/LC-MS) StartNode->Q_Reaction_Progress QuestionNode QuestionNode ActionNode ActionNode ResultNode ResultNode A_Incomplete_Reaction Potential Incomplete Reaction: - Increase Time/Temp - Check Catalyst - Use Microwave Q_Reaction_Progress->A_Incomplete_Reaction No Q_Product_Purity Single Product Formed? Q_Reaction_Progress->Q_Product_Purity Yes ResultNode1 Improved Yield A_Incomplete_Reaction->ResultNode1 Re-run A_Purification Purification Issue: - Optimize Recrystallization - Try different chromatography (e.g., neutral alumina) Q_Product_Purity->A_Purification Yes A_Side_Reactions Potential Side Reactions: - Check for Regioisomers - Optimize Temp/pH - Use Inert Atmosphere Q_Product_Purity->A_Side_Reactions No (Multiple Spots) ResultNode2 Pure Product A_Purification->ResultNode2 Optimize ResultNode3 Improved Purity A_Side_Reactions->ResultNode3 Re-run

Caption: A decision tree for troubleshooting pyrazole aniline synthesis.

References

  • STM Journals. (2019). Synthesis and Characterization of Pyrazole Heterocyclic Derivatives via Vilsmeier-Haack-Reaction and its Schiff`s Bases. Journal of Modern Chemistry & Chemical Technology, 6(1), 44-53.
  • Kumar, K. A., et al. (2013). Pyrazoles: Synthetic Strategies and Their Pharmaceutical Applications-An Overview. International Journal of PharmTech Research, 5(4).
  • A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (2022). Molecules, 27(19), 6463. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2017). Molecules, 22(1), 106. [Link]

  • MDPI. (2023).
  • ACS Publications. (2021). Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry.
  • RSC Publishing.
  • ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?.
  • BenchChem. (2025). Troubleshooting guide for the scale-up synthesis of pyrazole compounds.
  • BenchChem. (2025). Troubleshooting common issues in pyrazole synthesis.
  • Google Patents. (2011). Method for purifying pyrazoles.
  • Growing Science. (2025). Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs).
  • Name-Reaction.com. Knorr pyrazole synthesis.
  • ACS Publications. (2026). Pd(II)
  • J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis.
  • MDPI. (2022).
  • NIH. (2018).
  • International Journal of Chemico-Pharmaceutical Analysis. (2015).
  • Reddit. (2014). Purify and dry aniline?.
  • RSC Publishing. (2019). Analytical Methods.

Sources

Reference Data & Comparative Studies

Validation

A Comprehensive Guide to the ¹H and ¹³C NMR Analysis of 4-(3-methyl-1H-pyrazol-1-yl)aniline

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry and materials science, the structural elucidation of novel compounds is a cornerstone of innovation. Among th...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, the structural elucidation of novel compounds is a cornerstone of innovation. Among the myriad of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for providing detailed information about the molecular structure of a substance. This guide offers an in-depth analysis of the ¹H and ¹³C NMR spectra of 4-(3-methyl-1H-pyrazol-1-yl)aniline, a heterocyclic compound with potential applications in drug discovery and materials development. By dissecting its spectral features, we aim to provide a robust framework for the characterization of this and similar molecular scaffolds.

The Structural Significance of 4-(3-methyl-1H-pyrazol-1-yl)aniline

The molecule 4-(3-methyl-1H-pyrazol-1-yl)aniline incorporates two key pharmacophores: a pyrazole ring and an aniline moiety. Pyrazole derivatives are well-known for their diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1] The aniline substructure is a common building block in many pharmaceuticals and functional materials. The combination of these two fragments in a single molecule creates a unique electronic and steric environment, making a thorough understanding of its structure crucial for predicting its behavior and potential applications.

Experimental Protocol for NMR Data Acquisition

To ensure the acquisition of high-quality NMR data, a standardized experimental protocol is paramount. The following methodology is recommended for the analysis of 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Sample Preparation:

  • Dissolve approximately 5-10 mg of the synthesized and purified 4-(3-methyl-1H-pyrazol-1-yl)aniline in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0.00 ppm.

  • Transfer the solution to a 5 mm NMR tube.

Instrument Parameters:

  • Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

  • ¹H NMR:

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

    • Number of Scans: 16-32 scans to achieve a good signal-to-noise ratio.

    • Relaxation Delay: 1-2 seconds.

  • ¹³C NMR:

    • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30').

    • Number of Scans: 1024-2048 scans are typically required due to the low natural abundance of ¹³C.

    • Relaxation Delay: 2-5 seconds.

Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the resulting spectrum.

  • Perform baseline correction.

  • Integrate the signals in the ¹H NMR spectrum.

  • Reference the spectra to the internal standard (TMS at 0.00 ppm).

¹H NMR Spectral Analysis: A Detailed Interpretation

The ¹H NMR spectrum of 4-(3-methyl-1H-pyrazol-1-yl)aniline is expected to exhibit distinct signals corresponding to the protons of the aniline and pyrazole rings, as well as the methyl and amino groups. The predicted chemical shifts (δ) are influenced by the electronic environment of each proton.

Proton Assignment Predicted Chemical Shift (ppm) Multiplicity Integration Coupling Constant (J, Hz)
H-5' (Pyrazole)~ 7.6 - 7.8d1HJ ≈ 2-3
H-4' (Pyrazole)~ 6.2 - 6.4d1HJ ≈ 2-3
H-2, H-6 (Aniline)~ 7.3 - 7.5d2HJ ≈ 8-9
H-3, H-5 (Aniline)~ 6.7 - 6.9d2HJ ≈ 8-9
-NH₂ (Aniline)~ 3.5 - 4.5br s2HN/A
-CH₃ (Pyrazole)~ 2.3 - 2.5s3HN/A

Rationale for Chemical Shift Assignments:

  • Pyrazole Protons (H-5' and H-4'): The protons on the pyrazole ring are in a heteroaromatic system. H-5' is adjacent to a nitrogen atom and is expected to be deshielded, appearing at a higher chemical shift compared to H-4'. They will appear as doublets due to coupling with each other.

  • Aniline Protons (H-2, H-6 and H-3, H-5): The protons on the aniline ring will appear as two distinct doublets, characteristic of a 1,4-disubstituted benzene ring. The protons ortho to the pyrazole substituent (H-2, H-6) are expected to be more deshielded than the protons ortho to the amino group (H-3, H-5) due to the electron-withdrawing nature of the pyrazole ring. The amino group is an electron-donating group, which shields the ortho and para protons.[2]

  • Amino Protons (-NH₂): The protons of the amino group typically appear as a broad singlet. The chemical shift can be variable and is dependent on the solvent, concentration, and temperature.

  • Methyl Protons (-CH₃): The methyl group attached to the pyrazole ring is expected to appear as a sharp singlet in the upfield region of the spectrum.

¹³C NMR Spectral Analysis: Unveiling the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum provides information about the carbon framework of the molecule. Each unique carbon atom will give a distinct signal.

Carbon Assignment Predicted Chemical Shift (ppm)
C-3' (Pyrazole)~ 148 - 152
C-5' (Pyrazole)~ 138 - 142
C-4' (Pyrazole)~ 106 - 110
C-1 (Aniline)~ 130 - 135
C-4 (Aniline)~ 145 - 150
C-2, C-6 (Aniline)~ 120 - 125
C-3, C-5 (Aniline)~ 114 - 118
-CH₃ (Pyrazole)~ 12 - 15

Rationale for Chemical Shift Assignments:

  • Pyrazole Carbons (C-3', C-5', and C-4'): The carbons of the pyrazole ring are in a heteroaromatic environment. C-3' and C-5', being attached to nitrogen atoms, will be significantly deshielded and appear at higher chemical shifts. C-4' will be more shielded in comparison.

  • Aniline Carbons (C-1, C-4, C-2/6, C-3/5): The chemical shifts of the aniline carbons are influenced by the substituents. The carbon atom attached to the pyrazole ring (C-1) and the carbon bearing the amino group (C-4) will be quaternary and their shifts will be influenced by the electronic nature of the attached groups. The pyrazole ring acts as an electron-withdrawing group, while the amino group is electron-donating. This will lead to distinct chemical shifts for the ortho (C-2, C-6) and meta (C-3, C-5) carbons.

  • Methyl Carbon (-CH₃): The carbon of the methyl group will appear at a high field (low chemical shift), which is characteristic of sp³ hybridized carbons.

Visualizing the Structure and NMR Correlations

To further aid in the understanding of the NMR data, two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are invaluable.

A COSY spectrum would show correlations between coupled protons. For 4-(3-methyl-1H-pyrazol-1-yl)aniline, we would expect to see cross-peaks between H-4' and H-5' of the pyrazole ring, and between the ortho (H-2, H-6) and meta (H-3, H-5) protons of the aniline ring.

An HSQC spectrum correlates protons directly to the carbons they are attached to. This would definitively link the proton signals to their corresponding carbon signals, confirming the assignments made in the 1D spectra.

Below is a diagram illustrating the molecular structure and the expected key NMR correlations.

Figure 1. Molecular structure of 4-(3-methyl-1H-pyrazol-1-yl)aniline with key predicted NMR correlations.

Comparison with Alternative Structures

The detailed NMR analysis presented here is crucial for distinguishing 4-(3-methyl-1H-pyrazol-1-yl)aniline from its isomers, such as 4-(5-methyl-1H-pyrazol-1-yl)aniline. In the 5-methyl isomer, the methyl group would be adjacent to the aniline-substituted nitrogen, leading to different electronic effects and consequently different chemical shifts for the pyrazole protons and carbons. Specifically, the H-3' proton in the 5-methyl isomer would likely appear at a different chemical shift than the H-5' proton in the 3-methyl isomer. Careful analysis of 2D NMR data, particularly HMBC (Heteronuclear Multiple Bond Correlation) which shows long-range C-H correlations, can definitively establish the correct isomeric structure.

Conclusion

The comprehensive ¹H and ¹³C NMR analysis of 4-(3-methyl-1H-pyrazol-1-yl)aniline provides a detailed structural fingerprint of this important molecule. By understanding the rationale behind the chemical shifts, multiplicities, and coupling constants, researchers can confidently identify this compound and distinguish it from its isomers. This guide serves as a valuable resource for scientists and professionals in the field of drug development and materials science, enabling the accurate and efficient characterization of novel pyrazole-containing compounds. The application of 2D NMR techniques is highly recommended to provide unambiguous assignment of all signals and to confirm the proposed structure with the highest degree of confidence.

References

  • Faria, J. V., et al. (2017). Pyrazole and its Derivatives: Biological Activities and Applications. IntechOpen. Available at: [Link]

  • Pretsch, E., Bühlmann, P., & Affolter, C. (2000).
  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

Sources

Comparative

A Comparative Analysis of the Biological Activity of 4-(3-methyl-1H-pyrazol-1-yl)aniline and Its Isomers: A Guide for Researchers

In the landscape of medicinal chemistry, the pyrazole scaffold is a recurring motif in a multitude of biologically active compounds, demonstrating a broad spectrum of therapeutic potential, including anticancer, antimicr...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of medicinal chemistry, the pyrazole scaffold is a recurring motif in a multitude of biologically active compounds, demonstrating a broad spectrum of therapeutic potential, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The strategic placement of substituents on the pyrazole and its associated phenyl rings can significantly modulate this activity, making a thorough understanding of the structure-activity relationship (SAR) paramount for the rational design of novel therapeutics.[4][5] This guide provides an in-depth comparison of the biological activity of 4-(3-methyl-1H-pyrazol-1-yl)aniline and its key positional isomers, offering valuable insights for researchers and professionals engaged in drug discovery and development.

While direct head-to-head comparative studies on the specific isomers of methyl-pyrazolylaniline are not extensively documented in publicly available literature, we can infer and project the likely impact of isomeric variations on biological activity by examining established SAR principles from closely related pyrazole derivatives. This guide will synthesize these principles to present a logical comparison, supported by generalized experimental protocols to facilitate further investigation.

The Isomeric Landscape: Understanding the Structural Nuances

The primary compound of interest, 4-(3-methyl-1H-pyrazol-1-yl)aniline, and its isomers are characterized by the differential placement of the methyl group on the pyrazole ring and the aniline moiety on the phenyl ring. These subtle structural shifts can have profound effects on the molecule's steric and electronic properties, influencing its interaction with biological targets.

Key Isomers for Comparison:

  • Isomer A: 4-(3-methyl-1H-pyrazol-1-yl)aniline

  • Isomer B: 4-(5-methyl-1H-pyrazol-1-yl)aniline

  • Isomer C: 3-(3-methyl-1H-pyrazol-1-yl)aniline

  • Isomer D: 4-(4-methyl-1H-pyrazol-1-yl)aniline

Figure 1. Chemical structures of the compared isomers.

Comparative Biological Activity: An Evidence-Based Projection

Based on SAR studies of various pyrazole and pyrazoline derivatives, we can anticipate how these isomeric forms might differ in their anticancer and antimicrobial activities.

Anticancer Activity: A Focus on Kinase Inhibition and Cytotoxicity

Many pyrazole-containing compounds exert their anticancer effects by inhibiting protein kinases, which are crucial regulators of cell signaling pathways implicated in cancer progression.[3] The aniline substituent in the target molecules is a common feature in many kinase inhibitors, often involved in forming key hydrogen bonds within the ATP-binding pocket of the kinase.

Structure-Activity Relationship Insights:

  • Position of the Aniline Group: The para-position of the aniline group (Isomers A, B, and D) is frequently optimal for activity in many kinase inhibitor scaffolds. This positioning allows the amino group to act as a crucial hydrogen bond donor or acceptor, anchoring the molecule to the target protein. A meta-position (Isomer C) might lead to a significant decrease in activity due to a suboptimal orientation within the binding site.

  • Position of the Methyl Group on the Pyrazole Ring: The placement of the methyl group can influence the molecule's conformation and its interactions with hydrophobic pockets within the target enzyme.

    • A methyl group at the 3-position (Isomer A) or the 5-position (Isomer B) could differentially impact the torsional angle between the pyrazole and phenyl rings, thereby affecting the overall shape of the molecule and its fit within a binding site.

    • The 5-methyl isomer (Isomer B) might exhibit slightly different activity compared to the 3-methyl isomer (Isomer A) depending on the specific topology of the target kinase's active site.

    • A methyl group at the 4-position (Isomer D) introduces a different steric profile and may alter the electronic distribution of the pyrazole ring, potentially leading to a distinct activity profile.

Projected Anticancer Potency:

Based on these principles, we can hypothesize the following trend in anticancer activity:

Isomer A / Isomer B > Isomer D > Isomer C

This projection is based on the critical role of the para-substituted aniline for kinase inhibition and the potential for the methyl group to fine-tune binding affinity through steric and hydrophobic interactions.

Antimicrobial Activity: Targeting Essential Bacterial Processes

Pyrazoline derivatives have also demonstrated significant antimicrobial properties.[6][7][8] The mechanism of action can vary, but often involves the inhibition of essential bacterial enzymes or disruption of the cell membrane.

Structure-Activity Relationship Insights:

  • Lipophilicity and Membrane Permeability: The overall lipophilicity of the molecule, influenced by the methyl group, can affect its ability to penetrate bacterial cell walls. Halogen substitutions on the phenyl ring have been shown to increase antimicrobial activity, likely by enhancing lipophilicity.[5][8]

  • Electronic Effects: The position of the methyl group can influence the electron density of the pyrazole ring, which may be important for interactions with bacterial targets.

Projected Antimicrobial Potency:

The influence of isomeric positioning on antimicrobial activity is less predictable without specific data. However, subtle changes in lipophilicity and electronic properties could lead to significant differences in the minimum inhibitory concentrations (MICs) against various bacterial strains. It is plausible that isomers with enhanced lipophilicity might exhibit greater potency against Gram-positive bacteria.

Experimental Validation: Protocols for Comparative Analysis

To empirically validate these projections, a series of standardized in vitro assays should be performed. The following are detailed protocols for assessing the anticancer and potential mechanistic activities of the pyrazolylaniline isomers.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Protocol:

  • Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of each isomer in cell culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) for each isomer.

MTT_Workflow cluster_prep Cell Preparation cluster_treatment Compound Treatment cluster_assay MTT Assay seed Seed cells in 96-well plate incubate1 Incubate 24h seed->incubate1 treat Add isomeric compounds incubate1->treat incubate2 Incubate 48-72h treat->incubate2 add_mtt Add MTT reagent incubate2->add_mtt incubate3 Incubate 4h add_mtt->incubate3 solubilize Solubilize formazan incubate3->solubilize read Read absorbance at 570nm solubilize->read analysis Data Analysis read->analysis Calculate IC50

Figure 2. Workflow for the MTT cell viability assay.

Mechanistic Investigation: Western Blot Analysis for Apoptosis

To understand if the cytotoxic effects of the isomers are due to the induction of apoptosis (programmed cell death), Western blotting can be used to detect key apoptotic marker proteins.

Protocol:

  • Cell Treatment and Lysis: Treat cancer cells with the IC50 concentration of each isomer for 24-48 hours. Harvest the cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE: Load equal amounts of protein (20-30 µg) from each sample onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies against apoptotic markers (e.g., cleaved Caspase-3, PARP, Bax, Bcl-2) overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Analyze the band intensities to determine the relative expression levels of the target proteins, using a loading control (e.g., GAPDH or β-actin) for normalization.

Western_Blot_Workflow start Cell Treatment & Lysis quant Protein Quantification start->quant sds SDS-PAGE quant->sds transfer Protein Transfer sds->transfer block Blocking transfer->block primary_ab Primary Antibody Incubation block->primary_ab secondary_ab Secondary Antibody Incubation primary_ab->secondary_ab detect Chemiluminescent Detection secondary_ab->detect analysis Band Intensity Analysis detect->analysis

Figure 3. Step-by-step workflow for Western blot analysis.

Data Summary and Interpretation

The quantitative data obtained from these experiments should be summarized in clear, structured tables for easy comparison.

Table 1: Comparative Cytotoxicity (IC50, µM) of Pyrazolylaniline Isomers

IsomerMCF-7 (Breast Cancer)A549 (Lung Cancer)HCT116 (Colon Cancer)
Isomer A Experimental ValueExperimental ValueExperimental Value
Isomer B Experimental ValueExperimental ValueExperimental Value
Isomer C Experimental ValueExperimental ValueExperimental Value
Isomer D Experimental ValueExperimental ValueExperimental Value
Doxorubicin Reference ValueReference ValueReference Value

Table 2: Relative Protein Expression of Apoptotic Markers

IsomerCleaved Caspase-3 (Fold Change)Cleaved PARP (Fold Change)Bax/Bcl-2 Ratio (Fold Change)
Isomer A Experimental ValueExperimental ValueExperimental Value
Isomer B Experimental ValueExperimental ValueExperimental Value
Isomer C Experimental ValueExperimental ValueExperimental Value
Isomer D Experimental ValueExperimental ValueExperimental Value
Vehicle Control 1.01.01.0

Conclusion and Future Directions

This guide provides a framework for comparing the biological activities of 4-(3-methyl-1H-pyrazol-1-yl)aniline and its isomers based on established SAR principles. The provided experimental protocols offer a clear path for researchers to generate the necessary data to validate these hypotheses. A thorough investigation of these isomers will undoubtedly contribute to a deeper understanding of the SAR of pyrazole-based compounds and aid in the development of more potent and selective therapeutic agents. Future studies should also explore the in vivo efficacy and pharmacokinetic profiles of the most promising isomers to translate these in vitro findings into potential clinical applications.

References

  • Borges, F., Roleira, F., Milhazes, N., Santana, L., & Uriarte, E. (2005). Simple Coumarins and Analogues in Medicinal Chemistry: Occurrence, Synthesis and Biological Activity. Current Medicinal Chemistry, 12(8), 887-916.
  • Faria, J. V., Vegi, P. F., Miguita, A. G. C., & dos Santos, M. S. (2017).
  • Gomha, S. M., & Khalil, K. D. (2012).
  • Hassan, A. S., Askar, A. A., Naglah, A. M., & Al-Omar, M. A. (2018). Pyrazoline hybrids as promising anticancer agents: An up-to-date overview. Molecules, 23(11), 2947. [Link]

  • Kumar, A., & Sharma, S. (2017). Pyrazoline based compounds as anticancer agents: A review. European Journal of Medicinal Chemistry, 139, 439-462.
  • Li, Y., Zhang, Y., Wang, J., & Sun, C. (2014). Synthesis and biological evaluation of novel pyrazoline derivatives as potential anticancer agents. Bioorganic & Medicinal Chemistry Letters, 24(15), 3535-3538.
  • Lv, K., Wang, L., & Liu, H. (2010). Synthesis and biological activity of novel pyrazole derivatives. Chinese Chemical Letters, 21(11), 1277-1280.
  • Naim, M. J., Alam, O., & Alam, M. J. (2016). Pyrazole: A versatile scaffold in medicinal chemistry. Bioorganic & Medicinal Chemistry, 24(18), 3997-4022.
  • Patel, R. V., Patel, J. K., & Kumari, P. (2014). A review on biological activity of pyrazole derivatives. Journal of Saudi Chemical Society, 18(6), 921-943.
  • Rathi, E., & Kumar, V. (2016). A review on pyrazole derivatives of biological and pharmacological importance. Journal of Saudi Chemical Society, 20(1), 11-31.
  • Shah, P. J., & Desai, K. R. (2015). Synthesis and antimicrobial activity of some novel pyrazoline derivatives. Journal of the Serbian Chemical Society, 80(1), 35-43.
  • Sharma, V., Kumar, P., & Pathak, D. (2010). Biological activities of pyrazole derivatives: a review. Current Pharmaceutical Design, 16(15), 1724-1750.
  • Singh, N., & Singh, A. (2017). A review on antimicrobial activity of pyrazoline derivatives. World Journal of Pharmacy and Pharmaceutical Sciences, 6(8), 416-431.
  • Taha, M. O., & Al-Dabbagh, B. Y. (2017). Pyrazole-based kinase inhibitors: an overview of recent patents.
  • Zhang, Y., Li, Y., & Sun, C. (2015). Synthesis and anticancer evaluation of novel pyrazoline derivatives. Bioorganic & Medicinal Chemistry Letters, 25(16), 3242-3245.

Sources

Validation

A Comparative Guide to the HPLC-MS Characterization of 4-(3-methyl-1H-pyrazol-1-yl)aniline

For researchers, scientists, and drug development professionals engaged in the synthesis and analysis of novel chemical entities, robust and reliable characterization is paramount. This guide provides an in-depth technic...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals engaged in the synthesis and analysis of novel chemical entities, robust and reliable characterization is paramount. This guide provides an in-depth technical comparison for the characterization of 4-(3-methyl-1H-pyrazol-1-yl)aniline, a key building block in medicinal chemistry. We will delve into a primary HPLC-MS methodology, offering a detailed protocol and expected outcomes, while also presenting objective comparisons with alternative analytical techniques, supported by experimental data from analogous compounds found in the literature.

Introduction to 4-(3-methyl-1H-pyrazol-1-yl)aniline

4-(3-methyl-1H-pyrazol-1-yl)aniline, with a molecular formula of C₁₀H₁₁N₃ and a molecular weight of 173.21 g/mol , is an aromatic amine containing a pyrazole moiety.[1] Its structure lends itself to a variety of applications in drug discovery, often serving as a scaffold for the development of kinase inhibitors and other therapeutic agents. Accurate and precise analytical characterization is crucial to confirm its identity, purity, and stability. High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) stands as a cornerstone technique for this purpose.

Primary Analytical Technique: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is the preferred method for the analysis of 4-(3-methyl-1H-pyrazol-1-yl)aniline due to its high sensitivity, selectivity, and ability to provide both chromatographic and mass-based information in a single run. The polarity of the aniline and pyrazole groups makes it well-suited for reversed-phase chromatography.

Rationale for Methodological Choices

Our recommended protocol is built upon established principles for the analysis of aromatic amines. A C18 stationary phase is selected for its hydrophobicity, which provides excellent retention and separation of aromatic compounds. The mobile phase, a gradient of water and methanol with a formic acid modifier, is chosen to ensure good peak shape and promote ionization for mass spectrometry. Formic acid aids in the protonation of the analyte, which is essential for positive ion electrospray ionization (ESI).

Detailed Experimental Protocol: HPLC-MS

1. Sample Preparation:

  • Accurately weigh 1 mg of 4-(3-methyl-1H-pyrazol-1-yl)aniline and dissolve it in 10 mL of methanol to create a 100 µg/mL stock solution.

  • Further dilute the stock solution with a 50:50 mixture of water and methanol to a final concentration of 1 µg/mL for analysis.

2. HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.7 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Methanol with 0.1% formic acid.

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: 5% to 95% B

    • 8-10 min: 95% B

    • 10-10.1 min: 95% to 5% B

    • 10.1-12 min: 5% B (re-equilibration)

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

  • Ionization Source: Electrospray Ionization (ESI), positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Desolvation Gas Flow: 600 L/hr.

  • Scan Range: m/z 50-500.

  • Data Acquisition: Full scan and product ion scan (for fragmentation).

Expected HPLC-MS Data
ParameterExpected ValueRationale
Retention Time (RT) ~ 5-7 minutesBased on the polarity and the described gradient.
Protonated Molecule [M+H]⁺ m/z 174.10C₁₀H₁₂N₃⁺ (Calculated exact mass: 174.1026).
Key MS/MS Fragments m/z 117, 91, 65Predicted based on the fragmentation of N-phenylpyrazoles and anilines.
Predicted Mass Spectral Fragmentation

The fragmentation of 4-(3-methyl-1H-pyrazol-1-yl)aniline in positive ion ESI-MS/MS is anticipated to follow established pathways for N-phenylpyrazoles and aromatic amines. The primary fragmentation processes for pyrazoles often involve the expulsion of HCN and N₂. For anilines, the loss of HCN from the aromatic ring is a common fragmentation pathway.

A plausible fragmentation pathway is outlined below:

fragmentation_pathway M_H [M+H]⁺ m/z 174.10 frag1 m/z 117.06 [C₇H₇N₂]⁺ M_H->frag1 - C₃H₅N frag2 m/z 91.05 [C₆H₅N]⁺ frag1->frag2 - C₂H₂ frag3 m/z 65.04 [C₅H₅]⁺ frag2->frag3 - HCN

Caption: Predicted MS/MS fragmentation of 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Comparison with Alternative Analytical Techniques

While HPLC-MS is a powerful tool, other techniques can also be employed for the characterization of 4-(3-methyl-1H-pyrazol-1-yl)aniline, each with its own advantages and limitations.

TechniquePrincipleAdvantagesDisadvantages
HPLC-UV Separation by HPLC with detection by UV-Vis spectrophotometry.Simple, robust, widely available.Lower sensitivity and selectivity compared to MS; cannot confirm molecular weight.
GC-MS Separation of volatile compounds by gas chromatography with mass spectrometry detection.High resolution for volatile compounds.Requires derivatization for polar amines to increase volatility; potential for thermal degradation.
SFC-MS Separation using a supercritical fluid as the mobile phase.Fast separations, reduced organic solvent consumption ("green" chemistry).Less common instrumentation; may require specialized columns for polar compounds.
In-depth Look at Alternative Protocols

1. Gas Chromatography-Mass Spectrometry (GC-MS)

For GC-MS analysis of aromatic amines, a derivatization step is typically necessary to increase their volatility and improve peak shape.

  • Derivatization: Acetylation with acetic anhydride or silylation with BSTFA are common methods.

  • GC Column: A non-polar column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms), is generally used.

  • Oven Program: A temperature gradient from approximately 100 °C to 280 °C.

  • Ionization: Electron Ionization (EI) at 70 eV.

2. Supercritical Fluid Chromatography (SFC-MS)

SFC is a "green" alternative that uses supercritical CO₂ as the main mobile phase, reducing organic solvent waste.

  • Column: Chiral stationary phases are often used in SFC for enantiomeric separations, but for achiral analysis, polar-modified silica or cyano columns can be effective.

  • Mobile Phase: Supercritical CO₂ with a polar co-solvent like methanol, often with an additive such as ammonium hydroxide to improve peak shape for basic compounds.

  • Detection: Compatible with both UV and MS detectors.

Comparative Performance Data (Based on Literature for Analogous Compounds)

The following table summarizes typical performance characteristics for the different techniques based on the analysis of aromatic amines.

ParameterHPLC-MSGC-MS (with derivatization)SFC-MS
Analysis Time 5-15 min10-30 min2-10 min
Sensitivity (LOD) Low ng/mL to pg/mLpg/mL to fg/mLng/mL
Selectivity High (based on RT and m/z)High (based on RT and fragmentation)Moderate to High
Sample Preparation Simple dilutionDerivatization requiredSimple dilution
Solvent Consumption ModerateLowVery Low

Conclusion

For the comprehensive characterization of 4-(3-methyl-1H-pyrazol-1-yl)aniline, HPLC-MS remains the most versatile and informative technique , providing a balance of sensitivity, selectivity, and ease of use. It allows for direct confirmation of the molecular weight and provides structural information through fragmentation without the need for derivatization.

However, the choice of analytical technique should always be guided by the specific research question. For high-throughput screening where speed is critical, SFC-MS presents a compelling, environmentally friendly alternative. When ultra-high sensitivity is required for trace analysis, GC-MS with an appropriate derivatization method can be the method of choice.

This guide provides a robust starting point for the analytical characterization of 4-(3-methyl-1H-pyrazol-1-yl)aniline. It is always recommended to perform in-house method validation to ensure the chosen technique meets the specific requirements of your research or drug development program.

Experimental Workflow Visualization

experimental_workflow cluster_sample_prep Sample Preparation cluster_analysis Analytical Techniques cluster_gc_prep GC-MS Specific Prep cluster_data Data Analysis sp1 Weigh Analyte sp2 Dissolve in Methanol (Stock Solution) sp1->sp2 sp3 Dilute to Working Concentration sp2->sp3 hplc HPLC-MS (Primary) sp3->hplc sfc SFC-MS (Alternative) sp3->sfc deriv Derivatization sp3->deriv da1 Retention Time hplc->da1 da2 Molecular Ion hplc->da2 da3 Fragmentation Pattern hplc->da3 gc GC-MS (Alternative) gc->da1 gc->da2 gc->da3 sfc->da1 sfc->da2 sfc->da3 deriv->gc da4 Purity Assessment da1->da4 da2->da4 da3->da4

Caption: Overall workflow for the characterization of 4-(3-methyl-1H-pyrazol-1-yl)aniline.

References

  • Waters Corporation. (n.d.). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Retrieved from [Link]

  • Stillwell, W. G., Bryant, M. S., & Wishnok, J. S. (1987). GC/MS analysis of biologically important aromatic amines. Application to human dosimetry. Biomedical & Environmental Mass Spectrometry, 14(5), 221–227. Retrieved from [Link]

  • Teledyne ISCO. (n.d.). What is Supercritical Fluid Chromatography (SFC) Chromatography? Retrieved from [Link]

  • Kuhn, B. L., Wust, K. M., Paz, A. V., & Bonacorso, H. G. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. In Mass Spectrometry. IntechOpen. Retrieved from [Link]

  • Agilent Technologies. (2019). Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. Retrieved from [Link]

Sources

Comparative

A Guide to the Validation of 4-(3-Methyl-1H-pyrazol-1-yl)aniline as a Privileged Kinase Inhibitor Scaffold

This guide provides a comprehensive framework for researchers, medicinal chemists, and drug development professionals on the validation of 4-(3-methyl-1H-pyrazol-1-yl)aniline as a viable and potent kinase inhibitor scaff...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for researchers, medicinal chemists, and drug development professionals on the validation of 4-(3-methyl-1H-pyrazol-1-yl)aniline as a viable and potent kinase inhibitor scaffold. We will delve into the rationale behind its selection, compare it with established pyrazole-based inhibitors, and provide detailed experimental workflows for its validation, from initial screening to preliminary cellular assays.

The Pyrazole Scaffold: A Cornerstone in Kinase Inhibitor Design

Protein kinases, as central regulators of a myriad of cellular processes, have become one of the most important classes of drug targets, particularly in oncology.[1][2] The development of small molecule kinase inhibitors has revolutionized cancer therapy. A key strategy in this field is the identification and optimization of "privileged scaffolds" – molecular frameworks that are capable of binding to multiple biological targets. The pyrazole ring is a prime example of such a scaffold, valued for its synthetic accessibility, favorable drug-like properties, and its versatile role as a bioisostere.[1][2]

The significance of the pyrazole moiety is underscored by its presence in numerous FDA-approved kinase inhibitors, including Crizotinib, Ruxolitinib, and Encorafenib.[1][2] These drugs target a range of kinases such as Akt, Aurora kinases, MAPK, and JAK.[1] This guide focuses on a specific, yet promising, pyrazole derivative: 4-(3-methyl-1H-pyrazol-1-yl)aniline.

Structural and Chemical Attributes of 4-(3-Methyl-1H-pyrazol-1-yl)aniline

The 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold possesses distinct structural features that make it an attractive candidate for kinase inhibition.

cluster_scaffold 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold

Figure 1: Chemical structure of 4-(3-methyl-1H-pyrazol-1-yl)aniline.

  • The Pyrazole Core: This five-membered aromatic heterocycle is a versatile hydrogen bond acceptor and can also participate in pi-stacking interactions with residues in the ATP-binding pocket of kinases.[3]

  • The Aniline Moiety: The primary amine group on the phenyl ring is a crucial hydrogen bond donor and a key point for synthetic modification to explore structure-activity relationships (SAR) and improve selectivity and potency.

  • The Methyl Group: The methyl substituent on the pyrazole ring can contribute to hydrophobic interactions within the kinase active site, potentially enhancing binding affinity.

The synthetic accessibility of this scaffold is also a significant advantage, allowing for the rapid generation of derivatives for SAR studies.

Comparative Analysis with Other Pyrazole-Based Scaffolds

To appreciate the potential of 4-(3-methyl-1H-pyrazol-1-yl)aniline, it is instructive to compare it with other pyrazole-containing kinase inhibitors.

Scaffold/DrugKey Structural FeaturesKnown Kinase Targets
4-(3-methyl-1H-pyrazol-1-yl)aniline Unfused pyrazole linked to an aniline.To be determined.
Ruxolitinib Pyrazole linked to a pyrrolo[2,3-d]pyrimidine core.JAK1, JAK2[1]
Crizotinib Pyrazole fused with a pyridine ring.ALK, ROS1, c-Met
Tozasertib Pyrazole linked to a pyrimidine ring.Aurora Kinases[4]

This comparison highlights the versatility of the pyrazole scaffold. While Ruxolitinib and Crizotinib feature more complex, fused ring systems, the simpler, unfused nature of 4-(3-methyl-1H-pyrazol-1-yl)aniline offers a different starting point for inhibitor design, with potentially distinct selectivity profiles.

A Step-by-Step Experimental Workflow for Scaffold Validation

The validation of a new kinase inhibitor scaffold is a systematic process that moves from broad, initial screening to more focused, in-depth characterization.

G cluster_workflow Kinase Inhibitor Scaffold Validation Workflow A Initial Kinase Panel Screening B IC50 Determination A->B Identify 'Hits' C Structure-Activity Relationship (SAR) Studies B->C Confirm Potency D Cell-Based Assays C->D Optimize Scaffold E In Vivo Efficacy Studies D->E Assess Cellular Activity

Figure 2: A typical workflow for the validation of a novel kinase inhibitor scaffold.

Step 1: Initial Kinase Panel Screening

Rationale: The initial step is to screen the scaffold against a large, diverse panel of kinases. This provides a broad overview of its activity and selectivity, identifying which kinase families it may preferentially target.

Protocol: Kinase Panel Screening (Example using a commercial service)

  • Compound Preparation: Prepare a stock solution of 4-(3-methyl-1H-pyrazol-1-yl)aniline in 100% DMSO at a concentration of 10 mM.

  • Assay Concentration: The compound is typically screened at a single concentration, often 1 µM or 10 µM.

  • Kinase Panel: Select a panel that represents a broad range of the human kinome.

  • Assay Format: The screening is usually performed using an in vitro biochemical assay that measures the inhibition of kinase activity, such as ADP-Glo or a fluorescence-based assay.

  • Data Analysis: The results are reported as the percentage of inhibition at the tested concentration. "Hits" are typically defined as kinases that are inhibited by more than a certain threshold (e.g., >50% or >70%).

Step 2: IC50 Determination

Rationale: For the "hit" kinases identified in the initial screen, the next step is to determine the half-maximal inhibitory concentration (IC50). This quantitative measure of potency is essential for comparing the scaffold's activity with that of other inhibitors.

Protocol: IC50 Determination (Example using ADP-Glo™ Kinase Assay)

  • Reagent Preparation: Prepare the kinase, substrate, and ATP solutions in the appropriate kinase buffer.

  • Compound Dilution: Perform a serial dilution of the 4-(3-methyl-1H-pyrazol-1-yl)aniline stock solution to create a range of concentrations (e.g., from 100 µM down to 1 nM).

  • Kinase Reaction:

    • Add the kinase and substrate to a 384-well plate.

    • Add the diluted compound or DMSO (as a negative control).

    • Initiate the reaction by adding ATP.

    • Incubate at room temperature for the recommended time (e.g., 60 minutes).

  • Detection:

    • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

    • Add Kinase Detection Reagent to convert the generated ADP to ATP, which is then used to generate a luminescent signal.

  • Data Acquisition: Read the luminescence on a plate reader.

  • Data Analysis: Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to calculate the IC50 value.

Step 3: Structure-Activity Relationship (SAR) Studies

Rationale: Once the initial potency of the scaffold is established, SAR studies are conducted to understand how modifications to its structure affect its activity and selectivity. This is a critical step in optimizing the scaffold into a lead compound.

G cluster_sar Hypothetical SAR Study Scaffold 4-(3-methyl-1H-pyrazol-1-yl)aniline (Core Scaffold) Mod1 Modification of Aniline (R1) - Vary substituents on the phenyl ring - Explore different linking groups Scaffold->Mod1 Mod2 Modification of Pyrazole (R2) - Vary substituents at the 3-position - Explore other pyrazole isomers Scaffold->Mod2 Mod3 Exploration of Linker - Introduce flexibility or rigidity - Change the point of attachment Scaffold->Mod3

Figure 3: A schematic representation of a hypothetical SAR study for the 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold.

Example SAR Strategy:

  • Modification of the Aniline Moiety: Synthesize analogs with various substituents on the phenyl ring (e.g., electron-donating and electron-withdrawing groups) to probe the electronic requirements for binding.

  • Modification of the Pyrazole Ring: Replace the methyl group with other alkyl or aryl groups to explore the impact on hydrophobic interactions.

  • Bioisosteric Replacement: Replace the pyrazole ring with other five-membered heterocycles to assess the importance of the pyrazole nitrogen atoms for hinge-binding.

Step 4: Cell-Based Assays

Rationale: After optimizing the scaffold's potency and selectivity in biochemical assays, it is crucial to evaluate its activity in a more biologically relevant context. Cell-based assays determine if the compound can penetrate cell membranes, engage its target in a cellular environment, and exert a biological effect.

Protocol: Cell Viability Assay (Example using MTT)

  • Cell Seeding: Seed cancer cell lines (chosen based on the kinase target) in 96-well plates and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a range of concentrations of the optimized inhibitor for a specified period (e.g., 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson's buffer) to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the DMSO-treated control and determine the GI50 (concentration for 50% growth inhibition).

Data Presentation and Interpretation

Clear and concise data presentation is essential for evaluating the potential of the scaffold.

Table 1: Hypothetical Kinase Panel Screening Results for 4-(3-methyl-1H-pyrazol-1-yl)aniline at 10 µM

Kinase% Inhibition
Kinase A85%
Kinase B78%
Kinase C12%
Kinase D91%
... (and so on for the entire panel)

Interpretation: The data in Table 1 would suggest that the scaffold has activity against Kinases A, B, and D, warranting further investigation with IC50 determination.

Table 2: Hypothetical IC50 Values for "Hit" Kinases

KinaseIC50 (nM)
Kinase A50
Kinase B250
Kinase D75

Interpretation: These results would indicate that the scaffold is most potent against Kinase A and Kinase D. This information would guide the selection of cell lines for subsequent cellular assays and inform the direction of the SAR studies.

Conclusion

The 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold represents a promising starting point for the development of novel kinase inhibitors. Its structural simplicity, synthetic tractability, and the proven track record of the pyrazole core in medicinal chemistry make it an attractive candidate for further investigation.[5][6][7] The systematic validation workflow outlined in this guide, from broad kinome screening to focused cellular assays, provides a robust framework for elucidating its therapeutic potential. Through careful experimental design and iterative optimization based on SAR studies, this scaffold could be developed into a new generation of selective and potent kinase inhibitors.

References

  • Tudor, C., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules, 28(14), 5359. [Link]

  • El-Adl, K., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules, 27(1), 330. [Link]

  • Cetin-Atalay, R., et al. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. Combinatorial Chemistry & High Throughput Screening. [Link]

  • Cetin-Atalay, R., et al. (2023). Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets. PubMed. [Link]

  • Tudor, C., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. PubMed. [Link]

  • Goldstein, D. M., et al. (2007). Synthesis, crystal structure, and activity of pyrazole-based inhibitors of p38 kinase. Journal of Medicinal Chemistry, 50(23), 5673-5682. [Link]

  • Abdel-Aziz, A. A.-M., et al. (2018). Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives. Molecules, 23(11), 2993. [Link]

  • El-Adl, K., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules, 27(1), 330. [Link]

  • El-Adl, K., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. PubMed. [Link]

  • Kopp, S., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. International Journal of Molecular Sciences, 23(23), 14834. [Link]

Sources

Validation

A Comparative Guide to the X-ray Crystallography of 4-(3-methyl-1H-pyrazol-1-yl)aniline Derivatives for Drug Discovery

This guide provides a detailed comparative analysis of the X-ray crystallography of 4-(3-methyl-1H-pyrazol-1-yl)aniline derivatives, a class of compounds recognized as a "privileged scaffold" in medicinal chemistry. With...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a detailed comparative analysis of the X-ray crystallography of 4-(3-methyl-1H-pyrazol-1-yl)aniline derivatives, a class of compounds recognized as a "privileged scaffold" in medicinal chemistry. With applications ranging from kinase inhibitors in oncology to anti-inflammatory agents, a deep understanding of their three-dimensional structure is critical for rational drug design.[1][2] This document is intended for researchers, scientists, and professionals in drug development, offering insights into their molecular geometry, intermolecular interactions, and conformational analysis, supported by experimental data and established protocols.

The Strategic Importance of the 4-(3-methyl-1H-pyrazol-1-yl)aniline Scaffold

The pyrazole ring is a cornerstone in the development of pharmaceuticals, featuring in drugs like Celecoxib and Doramapimod.[3] Its utility stems from its rigid, five-membered heterocyclic structure containing two adjacent nitrogen atoms, one acting as a hydrogen bond donor (pyrrole-like) and the other as an acceptor (pyridine-like).[4] This dual nature facilitates diverse and specific interactions with biological targets. When combined with an aniline moiety, as in the 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold, it creates a versatile building block for kinase inhibitors, where the aniline often interacts with the hinge region of the kinase domain.[2] X-ray crystallography provides the ultimate empirical evidence of the molecule's conformation and the subtle interplay of non-covalent forces that govern its interactions in the solid state, offering a blueprint for structure-based drug design.

Comparative Crystallographic Analysis of Pyrazole-Aniline Scaffolds

The precise spatial arrangement of the pyrazole and aniline rings, along with any substituents, dictates the molecule's ability to fit into a protein's binding pocket. A key parameter is the dihedral angle between the two aromatic rings, which is influenced by crystal packing forces and intramolecular sterics. To illustrate the structural diversity, we present a comparative table. While a systematic study of 4-(3-methyl-1H-pyrazol-1-yl)aniline derivatives is not available in a single source, the following table is a composite illustration based on crystallographic data from related structures.

Table 1: Comparison of Key Crystallographic Parameters for Aniline-Containing Pyrazole Derivatives

CompoundCrystal SystemSpace GroupKey Dihedral Angle (°C) (Pyrazol-Phenyl)Dominant Intermolecular Interactions
(E)-4-Chloro-N-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]anilineOrthorhombicPca2₁26.1 (2)van der Waals forces
4-amino-3-(3-methyl-5-phenyl-1H-pyrazol-1-yl)-1H-1,2,4-triazole-5(4H)-thioneMonoclinicP2₁/n59.83 (9)N-H···N and N-H···S hydrogen bonds
Ethyl 4-[(1H-pyrazol-1-yl)methyl]benzoateTriclinicP-176.06 (11)C-H···π contacts

Data sourced from crystallographic studies of related pyrazole derivatives.[5][6][7]

This comparison highlights how different substituents and molecular contexts lead to significant variations in conformation. For instance, the presence of strong hydrogen bond donors and acceptors in the triazole-thione derivative leads to the formation of extensive hydrogen-bonded sheets, which significantly influences its crystal packing.[5]

Experimental Workflow: From Synthesis to Structure Solution

Achieving high-quality crystallographic data is a multi-step process that demands precision at every stage. The following workflow outlines the key phases, from chemical synthesis to final structure validation.

G cluster_synthesis Synthesis & Purification cluster_crystal Crystal Growth cluster_xray X-ray Diffraction & Analysis synthesis Chemical Synthesis (e.g., Condensation Reaction) purification Purification (e.g., Column Chromatography) synthesis->purification Crude Product solvent_selection Solvent Selection & Solubility Screening purification->solvent_selection crystallization Crystallization (e.g., Slow Evaporation, Vapor Diffusion) solvent_selection->crystallization data_collection Data Collection (Single-Crystal Diffractometer) crystallization->data_collection structure_solution Structure Solution (e.g., SHELXT, Direct Methods) data_collection->structure_solution refinement Structure Refinement (e.g., SHELXL, Least-Squares) structure_solution->refinement validation Validation & Deposition (e.g., CCDC) refinement->validation G Scaffold 4-(3-methyl-1H-pyrazol-1-yl)aniline Core Dihedral Angle Conformational Flexibility Interactions Intermolecular Forces Hydrogen Bonding (N-H···N/O) π-π Stacking C-H···π Interactions Scaffold->Interactions Influences Packing Crystal Packing Dimers Trimers Catemers Sheets Interactions->Packing Dictates Properties Solid-State Properties Solubility Stability Bioavailability Packing->Properties Affects

Sources

Comparative

The Ortho, Meta, and Para Effect: How Methyl Group Position Dictates Pyrazolylaniline Properties

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry, the pyrazole scaffold is a cornerstone, forming the foundation of numerous therapeutic agents....

Author: BenchChem Technical Support Team. Date: January 2026

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the pyrazole scaffold is a cornerstone, forming the foundation of numerous therapeutic agents. When fused with an aniline moiety, it gives rise to pyrazolylanilines, a class of compounds with significant potential in drug discovery. The nuanced modulation of their biological activity and physicochemical properties often hinges on subtle structural modifications. This guide provides an in-depth comparative analysis of how the seemingly simple placement of a methyl group on the aniline ring—in the ortho, meta, or para position—profoundly influences the characteristics of the resulting pyrazolylaniline isomers. Understanding these positional effects is paramount for the rational design of novel drug candidates with optimized efficacy and developability.

The Decisive Role of a Methyl Group: A Tale of Three Isomers

The introduction of a methyl group to the aniline ring of a pyrazolylaniline molecule, while seemingly a minor alteration, triggers a cascade of electronic and steric effects that differentiate the resulting ortho, meta, and para isomers. These differences manifest in their chemical reactivity, physical properties, and, most critically, their biological activity.

Electronic Effects: The methyl group is an electron-donating group through two primary mechanisms:

  • Inductive Effect (+I): The methyl group pushes electron density through the sigma bonds of the aromatic ring, increasing the electron density on the aniline nitrogen.

  • Hyperconjugation: This involves the delocalization of electrons from the C-H bonds of the methyl group into the pi-system of the benzene ring.

These electron-donating effects are most pronounced at the ortho and para positions, thereby increasing the basicity of the aniline nitrogen in these isomers compared to the unsubstituted pyrazolylaniline. The meta position is only weakly affected by the inductive effect.

Steric Effects: The physical bulk of the methyl group, particularly in the ortho position, introduces steric hindrance. This can influence the planarity of the molecule, affect intermolecular interactions in the solid state, and impact how the molecule binds to a biological target.

The interplay of these electronic and steric factors results in a unique physicochemical and biological profile for each isomer.

Comparative Physicochemical Properties

The position of the methyl group directly impacts fundamental physicochemical properties such as melting point, solubility, and crystal packing. While a comprehensive experimental dataset for the three isomers of 1-(tolyl)-1H-pyrazol-4-amine is not available in a single source, we can infer trends based on the principles of isomerism and data from closely related structures.

PropertyOrtho-MethylpyrazolylanilineMeta-MethylpyrazolylanilinePara-MethylpyrazolylanilineRationale
Melting Point (°C) Likely the lowestIntermediateLikely the highestThe greater symmetry of the para isomer allows for more efficient packing in the crystal lattice, leading to a higher melting point. The ortho isomer's steric hindrance disrupts efficient packing.
Solubility Generally higher in non-polar solventsIntermediateGenerally lower in non-polar solventsThe less efficient crystal packing of the ortho and meta isomers often leads to higher solubility compared to the more stable crystal lattice of the para isomer.
Basicity (pKa of conjugate acid) LowestIntermediateHighestThe electron-donating methyl group increases the basicity of the aniline nitrogen. This effect is strongest at the para position. In the ortho position, steric hindrance can disrupt the planarity required for optimal resonance stabilization of the conjugate acid, reducing basicity (the "ortho effect").

Spectroscopic Fingerprints: Differentiating the Isomers

Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy provide invaluable tools for distinguishing between the ortho, meta, and para isomers.

¹H and ¹³C NMR Spectroscopy

The electronic environment around each proton and carbon atom is unique for each isomer, leading to distinct chemical shifts (δ) in their NMR spectra.

Expected ¹H NMR Spectral Characteristics:

  • Aromatic Region (7.0-8.0 ppm): The splitting patterns of the aromatic protons on the aniline ring are a key differentiator.

    • Ortho-isomer: Will show a complex multiplet pattern for the four adjacent aromatic protons.

    • Meta-isomer: Will exhibit a more complex pattern than the para-isomer, but with four distinct signals in the aromatic region.

    • Para-isomer: Will display two symmetrical doublets (an AA'BB' system), a characteristic feature of para-substitution.

  • Methyl Protons (2.0-2.5 ppm): A singlet integrating to three protons will be present in all isomers.

Expected ¹³C NMR Spectral Characteristics:

  • The number and chemical shifts of the aromatic carbon signals will differ. The para-isomer, due to its symmetry, will show fewer signals than the ortho and meta isomers.

  • The chemical shift of the carbon bearing the methyl group will be influenced by its position.

FT-IR Spectroscopy

The substitution pattern on the benzene ring gives rise to characteristic out-of-plane C-H bending vibrations in the fingerprint region of the IR spectrum.[1][2]

  • Ortho-disubstituted: A strong band in the range of 735-770 cm⁻¹.

  • Meta-disubstituted: Two bands, one between 690-710 cm⁻¹ and another between 750-790 cm⁻¹.

  • Para-disubstituted: A strong band in the range of 810-840 cm⁻¹.

Impact on Biological Activity: A Structure-Activity Relationship Perspective

The isomeric position of the methyl group can have a profound impact on the biological activity of pyrazolylanilines. A literature analysis of methyl group effects on protein-ligand binding reveals that the addition of a methyl group can lead to a significant boost in activity, with a more than tenfold increase observed in 8% of cases.[3] This enhancement is often context-dependent, relying on the specific topology of the target's binding site.

  • Ortho-Methyl Group: The steric bulk of an ortho-methyl group can act as a "conformational lock," forcing the molecule into a specific, biologically active conformation that fits optimally into a binding pocket.[3] This can lead to a significant increase in potency. However, if the binding site is constrained, the ortho-methyl group can introduce a steric clash, leading to a decrease or complete loss of activity.

  • Meta-Methyl Group: The effect of a meta-methyl group is often less dramatic than that of an ortho or para substituent. Its influence is primarily electronic, and its impact on binding will depend on the nature of the interactions in that specific region of the binding pocket.

  • Para-Methyl Group: A para-methyl group can extend into a hydrophobic pocket in the target protein, forming favorable van der Waals interactions and displacing water molecules, which can be entropically favorable. This often leads to an enhancement of binding affinity.

Without a direct comparative biological study on these specific isomers, we must infer potential effects. For instance, in a series of phenylpyrazole insecticides, the nature and position of substituents on the phenyl ring were found to be critical for their activity.[4] Therefore, it is highly probable that the ortho, meta, and para-methylpyrazolylaniline isomers will exhibit distinct biological profiles against a given target.

Experimental Protocols

Synthesis of Ortho-, Meta-, and Para-Methylpyrazolylanilines

A reliable and versatile method for the synthesis of these compounds is the one-pot cyclocondensation of a 1,3-dicarbonyl compound with the corresponding substituted phenylhydrazine.[5]

General Procedure:

  • To a solution of the appropriate tolylhydrazine (ortho, meta, or para) in a suitable solvent (e.g., ethanol or an ionic liquid), add an equimolar amount of a 1,3-dicarbonyl compound (e.g., malondialdehyde or a derivative).

  • The reaction mixture is stirred at room temperature or heated under reflux, and the progress is monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is poured into crushed ice, and the precipitated solid is filtered, washed with water, and dried.

  • The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol).

Synthesis_Workflow cluster_reactants Reactants cluster_process Reaction cluster_product Product tolylhydrazine o-, m-, or p-Tolylhydrazine mixing Mixing in Solvent tolylhydrazine->mixing dicarbonyl 1,3-Dicarbonyl Compound dicarbonyl->mixing reaction Stirring/Reflux mixing->reaction workup Workup (Icing, Filtration) reaction->workup purification Recrystallization workup->purification final_product Methyl-Substituted Pyrazolylaniline purification->final_product

Synthesis of methyl-substituted pyrazolylanilines.

Characterization Protocols
  • Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

  • Data Analysis: Process the spectra to determine chemical shifts (δ), coupling constants (J), and integration values.

  • Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin disk. Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent and allowing it to evaporate on a salt plate.

  • Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

  • Data Analysis: Identify the characteristic absorption bands for the functional groups present in the molecule.

  • Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction. This is often the most challenging step and can be achieved by slow evaporation of a saturated solution, vapor diffusion, or slow cooling.[6][7]

  • Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer.

  • Structure Solution and Refinement: Solve the crystal structure using direct methods and refine the atomic positions and thermal parameters to obtain a final structural model.

Characterization_Workflow cluster_sample Purified Sample cluster_techniques Characterization Techniques cluster_data Data & Analysis sample Ortho-, Meta-, or Para-Isomer nmr NMR Spectroscopy (¹H & ¹³C) sample->nmr ftir FT-IR Spectroscopy sample->ftir xray X-Ray Crystallography sample->xray nmr_data Chemical Shifts, Coupling Constants nmr->nmr_data ftir_data Vibrational Frequencies ftir->ftir_data xray_data Crystal Structure, Bond Lengths/Angles xray->xray_data

Workflow for the characterization of pyrazolylaniline isomers.

Conclusion

The position of a single methyl group on the aniline ring of pyrazolylaniline is a critical determinant of its physicochemical and biological properties. The interplay of electronic and steric effects creates three distinct isomers with unique characteristics. The para-isomer is expected to be the most basic and have the highest melting point due to its symmetry and strong electron-donating character. The ortho-isomer will experience steric hindrance that affects its properties and can either enhance or diminish its biological activity depending on the target's binding site. The meta-isomer typically exhibits intermediate properties. A thorough understanding of these positional effects, validated by the experimental protocols outlined in this guide, is essential for the strategic design and development of novel pyrazolylaniline-based therapeutic agents.

References

  • One-Pot Synthesis of Substituted N-Phenyl Pyrazoles Using Ionic Liquid. Journal of Chemical and Pharmaceutical Research.
  • X-Ray Crystallography Laboratory Department of Chemistry Michigan State University.
  • Synthesis and Crystal Structures of N-Substituted Pyrazolines. Molecules.
  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. The Journal of Organic Chemistry.
  • Synthesis and Characterization of Some Novel N-Phenylpyrazole Analogues for the Evaluation of their Potentials as Anticancer, Antimicrobial and Antioxidant Agents. International Journal of Pharmaceutical and Phytopharmacological Research.
  • One-pot synthesis of N-substituted pyrazoles 1–7.
  • Advanced crystallisation methods for small organic molecules. Chemical Society Reviews.
  • Synthesis, Spectroscopic Characterization, and DFT Study of (E)-N-((1-(4-fluorophenyl)-1H-pyrazol-4-yl) methylene)-2-(1H-indol-3-yl) ethanimine.
  • X-ray Crystallography.
  • How To: Grow X-Ray Quality Crystals. University of Rochester.
  • 1-o-Tolyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Chem-Impex.
  • Design, synthesis and insecticidal activities of N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-1,3-diphenyl. The Royal Society of Chemistry.
  • Synthesis of Functionalized Thiophene Based Pyrazole Amides via Various Catalytic Approaches: Structural Features through Computational Applications and Nonlinear Optical Properties. Molecules.
  • Synthesis, Characterization, and Structural Elucidation of a Novel (E)-1-(1-Phenyl-1H-pyrazol-4-yl) -N-(1-(p-tolyl).
  • How to grow crystals for X-ray crystallography. IUCr Journals.
  • Synthesis, Characterization, and Biological Activity of N ′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and Its Co(II), Ni(II), and Cu(II) Complexes.
  • Design, Synthesis, and Biological Activities of Novel Phenylpyrazole Derivatives Containing a Trifluoromethylselenyl Moiety. Journal of Agricultural and Food Chemistry.
  • View of Synthesis, Characterization, and Structural Elucidation of a Novel (E)-1-(1-Phenyl-1H-pyrazol-4-yl). Journal of the Nepal Chemical Society.
  • Application Notes and Protocols for ¹H and ¹³C NMR Characteriz
  • Silver-Catalyzed Decarboxylative Cyclization for the Synthesis of Substituted Pyrazoles
  • Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Design, Synthesis, and Biological Activities of Novel Phenylpyrazole Derivatives Containing a Trifluoromethylselenyl Moiety. Journal of Agricultural and Food Chemistry.
  • 13C-NMR Based Evaluation of the Electronic and Steric Interactions in Arom
  • 1-o-Tolyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. J&K Scientific.
  • Methyl Effects on Protein–Ligand Binding. Journal of the American Chemical Society.
  • Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines.
  • FT-IR Investigation of Methoxy Substituted Benzenes Adsorbed on Solid Acid C
  • Spectroscopy of Amines. Chemistry LibreTexts.
  • Discovery of N,4-Di(1H-pyrazol-4-yl)
  • Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines.
  • Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. The Journal of Organic Chemistry.
  • FTIR Analysis of the Functional Group Composition of Coal Tar Residue Extracts and Extractive Residues. Molecules.
  • IR Spectroscopy Tutorial: Arom
  • Synthesis and spectroscopic characterization with topology analysis, drug-likeness (ADMET), and molecular docking of no…. Journal of the Iranian Chemical Society.
  • Synthesis, and Anticancer Evaluation of 4-[(Indol-3-yl)
  • Synthesis, Insecticidal Activities and Structure-Activity Relationship of Phenylpyrazole Derivatives Containing Fluoro-substituted Benzene Moiety.
  • Spectroscopy of Arom
  • Spectroscopy of Aromatic Compounds. Organic Chemistry | OpenStax.
  • Synthesis, Spectroscopic Characterization, and DFT Study of (E)- N-((1-(4-fluorophenyl)-1H-pyrazol-4-yl) methylene). Nepal Journals Online.
  • N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. Molbank.
  • Synthesis, Spectroscopic Characterization, Structural Analysis, Antimycobacterial Study, Molecular Docking, DFT, and ADME Studies of Novel Hybrid Pyrrole–Pyrazole–Piperazine Chalcone. Molecules.
  • Spectroscopic Characterization of N-methyl Pyrazole: A Technical Guide. BenchChem.

Sources

Validation

The Tale of Two Assays: Bridging the Gap Between In Vitro Promise and In Vivo Reality for 4-(3-methyl-1H-pyrazol-1-yl)aniline Derivatives

A Senior Application Scientist's Guide to Preclinical Efficacy Assessment In the landscape of modern drug discovery, the journey of a novel chemical entity from a laboratory curiosity to a potential therapeutic is a rigo...

Author: BenchChem Technical Support Team. Date: January 2026

A Senior Application Scientist's Guide to Preclinical Efficacy Assessment

In the landscape of modern drug discovery, the journey of a novel chemical entity from a laboratory curiosity to a potential therapeutic is a rigorous marathon of evaluation. The 4-(3-methyl-1H-pyrazol-1-yl)aniline scaffold has emerged as a privileged structure, giving rise to a multitude of derivatives with promising biological activities. However, the true mettle of these compounds is tested across the translational divide—the often-treacherous gap between promising in vitro results and tangible in vivo efficacy. This guide provides a comparative analysis of compounds derived from this versatile scaffold, offering insights into their performance in both laboratory assays and living organisms, supported by the experimental data that underpins our understanding.

The Core Scaffold: A Foundation for Diverse Bioactivity

The 4-(3-methyl-1H-pyrazol-1-yl)aniline core offers a unique combination of structural features: a stable pyrazole ring, a flexible aniline linker, and opportunities for diverse substitutions. This has allowed for the exploration of a wide chemical space, leading to the identification of potent antibacterial and anticancer agents. The inherent drug-like properties of this scaffold make it an attractive starting point for medicinal chemists.

In Vitro Efficacy: A First Look at Therapeutic Potential

The initial screening of any new compound library relies heavily on in vitro assays. These controlled experiments provide a rapid and cost-effective means to assess biological activity against specific targets, be it a bacterial enzyme or a cancer cell line. For derivatives of 4-(3-methyl-1H-pyrazol-1-yl)aniline, in vitro studies have been instrumental in identifying lead candidates.

Antibacterial Activity: Targeting Drug-Resistant Pathogens

A significant body of research has focused on the antibacterial potential of pyrazole-aniline derivatives, particularly against Gram-positive bacteria like Staphylococcus aureus and Enterococcus faecalis. The primary metric for in vitro antibacterial efficacy is the Minimum Inhibitory Concentration (MIC), the lowest concentration of a drug that prevents visible growth of a bacterium.

Several studies have synthesized and tested series of these compounds, revealing key structure-activity relationships (SAR). For instance, derivatives of 4-[4-(anilinomethyl)-3-phenylpyrazol-1-yl]benzoic acid have demonstrated potent activity, with MIC values as low as 0.5 μg/mL[1]. Similarly, trifluoromethyl-substituted pyrazole derivatives have shown remarkable potency against Gram-positive strains, with some compounds exhibiting sub-μg/mL MIC values[2].

Table 1: Comparative In Vitro Antibacterial Activity (MIC in μg/mL) of Selected Pyrazole-Aniline Derivatives

Compound IDR1 (on Pyrazole)R2 (on Aniline)S. aureus (MSSA)S. aureus (MRSA)E. faecalisReference
Compound A Phenyl4-Phenoxy224[1]
Compound B Phenyl4-Fluoro>32>32>32[1]
Compound 59 4-(CF3)phenyl3-Fluoro-4-(CF3)0.780.781.56[2]
Compound 74 4-(CF3)phenyl3,5-dichloro0.780.780.78[2]

Note: Data is compiled from multiple sources and represents a selection of compounds to illustrate SAR.

The data clearly indicates that lipophilic and electron-withdrawing substituents on the aniline ring, such as trifluoromethyl and chloro groups, significantly enhance antibacterial potency[2].

Anticancer Activity: Halting Uncontrolled Cell Proliferation

In the realm of oncology, derivatives of the core scaffold, particularly N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline, have been investigated as potential anticancer agents. The standard in vitro assay for cytotoxicity is the IC50 determination, which measures the concentration of a compound required to inhibit the growth of a cancer cell line by 50%.

One study reported a series of these compounds with potent activity against various cancer cell lines. For example, a lead compound demonstrated an IC50 of 1.88 ± 0.11 μM against the MCF-7 breast cancer cell line and 2.12 ± 0.15 μM against the B16-F10 melanoma cell line[3][4]. These compounds are often designed to inhibit specific cellular targets, such as cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression[3][4].

Table 2: In Vitro Anticancer Activity (IC50 in μM) of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline Derivatives

Compound IDR (on Aniline)MCF-7 (Breast Cancer)B16-F10 (Melanoma)CDK2/cyclin E InhibitionReference
Compound 5a 4-Chloro1.88 ± 0.112.12 ± 0.150.98 ± 0.06[3][4]

From the Bench to the Organism: The In Vivo Challenge

While in vitro assays are indispensable for initial screening, they cannot fully recapitulate the complex biological environment of a living organism. Factors such as absorption, distribution, metabolism, and excretion (ADME), as well as potential toxicity, can only be assessed through in vivo studies. The transition from in vitro to in vivo is a critical step where many promising compounds falter.

In Vivo Antibacterial Efficacy: A Worm's Tale of Survival

For the antibacterial pyrazole-aniline derivatives, a common and effective in vivo model is the Caenorhabditis elegans infection model. These small nematodes can be infected with human pathogens like MRSA, and the efficacy of a drug is measured by the survival rate of the infected worms.

In a study of 4-[4-(anilinomethyl)-3-phenylpyrazol-1-yl]benzoic acid derivatives, lead compounds were shown to rescue C. elegans from MRSA infection, demonstrating their bioavailability and efficacy in a living organism[1]. This provides crucial evidence that the potent in vitro activity translates to a protective effect in a whole-animal system.

In Vivo Toxicity Assessment: Ensuring a Safe Passage

Before a compound can be considered for further development, its safety profile must be established. In vivo toxicity studies in rodent models, such as mice, are a standard component of preclinical evaluation. These studies assess for any adverse effects on vital organs and overall health.

For the highly potent antibacterial 4-4-(anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives, in vivo mouse model studies showed no harmful effects at doses up to 50 mg/kg[2]. This was determined by monitoring blood plasma for organ toxicity markers and performing TUNEL assays on liver and kidney tissues to check for apoptosis[2]. The low in vivo toxicity is a highly encouraging finding, suggesting a favorable therapeutic window for these compounds.

Experimental Methodologies: The How-To of Efficacy Testing

To ensure scientific rigor and reproducibility, the experimental protocols for both in vitro and in vivo assays must be meticulously detailed.

In Vitro Antibacterial Susceptibility Testing (MIC Determination)

Protocol:

  • Bacterial Strains: Utilize a panel of clinically relevant Gram-positive bacteria, including methicillin-sensitive S. aureus (MSSA) and methicillin-resistant S. aureus (MRSA), and Enterococcus faecalis.

  • Culture Conditions: Grow bacteria in Mueller-Hinton broth (MHB) to mid-logarithmic phase.

  • Compound Preparation: Prepare serial dilutions of the test compounds in dimethyl sulfoxide (DMSO) and then dilute in MHB.

  • Assay Setup: In a 96-well microtiter plate, add 50 μL of bacterial suspension (approximately 5 x 10^5 CFU/mL) to 50 μL of the diluted compound solutions.

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

Protocol:

  • Cell Lines: Use human cancer cell lines such as MCF-7 (breast adenocarcinoma) and B16-F10 (murine melanoma).

  • Cell Culture: Maintain cells in an appropriate medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

  • Assay Procedure:

    • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

    • Treat the cells with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

    • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

    • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO).

  • Data Analysis: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value is calculated from the dose-response curve.

In Vivo C. elegans Infection Model

Protocol:

  • Worm and Bacterial Culture: Grow C. elegans on nematode growth medium (NGM) plates seeded with E. coli OP50. Prepare a lawn of the pathogenic bacteria (e.g., MRSA) on brain heart infusion (BHI) agar plates.

  • Infection: Synchronize worms to the L4 stage and transfer them to the MRSA lawn to initiate infection.

  • Drug Treatment: After a set period of infection, transfer the worms to BHI plates containing the test compound and a food source (e.g., heat-killed E. coli).

  • Survival Assay: Monitor worm survival daily. A worm is considered dead if it does not respond to a gentle touch with a platinum wire.

  • Data Analysis: Plot survival curves and analyze for statistically significant differences between treated and untreated groups.

Visualizing the Path Forward: Workflows and Pathways

To better understand the logical flow of preclinical evaluation, the following diagrams illustrate the key processes.

experimental_workflow cluster_invitro In Vitro Evaluation cluster_invivo In Vivo Evaluation synthesis Compound Synthesis (4-(3-methyl-1H-pyrazol-1-yl)aniline derivatives) mic MIC Determination (Antibacterial) synthesis->mic ic50 IC50 Assay (Anticancer) synthesis->ic50 moa Mechanism of Action Studies mic->moa ic50->moa lead_selection Lead Compound Selection moa->lead_selection Promising Candidates toxicity Toxicity Studies (e.g., Mouse Model) lead_selection->toxicity efficacy Efficacy Studies (e.g., C. elegans Model) lead_selection->efficacy

Caption: A streamlined workflow for the preclinical evaluation of novel compounds.

Conclusion: A Promising Scaffold with a Bright Future

The derivatives of 4-(3-methyl-1H-pyrazol-1-yl)aniline represent a versatile and promising class of compounds with demonstrated potential in both antibacterial and anticancer applications. The journey from in vitro discovery to in vivo validation is a critical and challenging one, but the data gathered so far for this chemical family is encouraging. The potent in vitro activity, coupled with favorable in vivo efficacy and toxicity profiles for lead candidates, underscores the therapeutic potential of this scaffold. Future research should focus on optimizing the ADME properties of these compounds and further elucidating their mechanisms of action to pave the way for their potential clinical development.

References

  • Development and Antibacterial Properties of 4-[4-(Anilinomethyl)-3-phenylpyrazol-1-yl]benzoic Acid Derivatives as Fatty Acid Biosynthesis Inhibitors. (URL not available in search results)
  • 4-4-(Anilinomethyl)-3-[4-(trifluoromethyl)phenyl]-1H-pyrazol-1-ylbenzoic acid derivatives as potent anti-gram-positive bacterial agents. [Link]

  • Synthesis, biological evaluation, and molecular docking studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline derivatives as novel anticancer agents. [Link]

  • Synthesis, Biological Evaluation, and Molecular Docking Studies of N-((1,3-diphenyl-1H-pyrazol-4-yl)methyl)aniline Derivatives as Novel Anticancer Agents. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Cost-Effective Synthesis of Pyrazole Anilines

For researchers, scientists, and professionals in drug development, the efficient synthesis of pyrazole anilines is a critical consideration. These moieties are prevalent scaffolds in a wide array of pharmacologically ac...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the efficient synthesis of pyrazole anilines is a critical consideration. These moieties are prevalent scaffolds in a wide array of pharmacologically active compounds, making their cost-effective production a key factor in the economic viability of a drug candidate. This guide provides an in-depth, objective comparison of the leading synthetic methodologies for pyrazole anilines, supported by experimental data and field-proven insights to inform your synthetic strategy.

Introduction: The Strategic Importance of Pyrazole Anilines

Pyrazole anilines are a privileged structural motif in medicinal chemistry, forming the core of numerous drugs targeting a range of therapeutic areas. Their prevalence is due to their ability to engage in various biological interactions, acting as potent enzyme inhibitors, receptor antagonists, and more. Consequently, the development of scalable, cost-effective, and sustainable synthetic routes to these valuable compounds is of paramount importance. This guide will dissect and compare the following key synthetic strategies:

  • The Classical Approach: Knorr/Paal-Knorr Synthesis

  • The Modern Workhorse: Buchwald-Hartwig Amination

  • The Economical Alternative: Copper-Catalyzed C-N Coupling

  • The Efficiency-Driven Method: Multicomponent Reactions

We will evaluate each method based on precursor cost, yield, reaction time, catalyst cost and loading, solvent and energy consumption, and downstream processing considerations, providing a holistic view of their cost-effectiveness.

The Classical Approach: Knorr and Paal-Knorr Synthesis

The Knorr pyrazole synthesis, a venerable method dating back to the 19th century, involves the condensation of a 1,3-dicarbonyl compound with a hydrazine.[1][2] For the synthesis of N-aryl pyrazoles (pyrazole anilines), an arylhydrazine is utilized. The related Paal-Knorr synthesis condenses a 1,4-dicarbonyl compound with a primary amine, in this case, an aniline.[3]

Causality Behind Experimental Choices

The primary drivers for employing the Knorr synthesis are the low cost and ready availability of the starting materials: 1,3-dicarbonyls like acetylacetone and ethyl acetoacetate, and arylhydrazines.[4][5][6][7][8] The reaction is typically acid-catalyzed and proceeds through a hydrazone intermediate, followed by intramolecular cyclization and dehydration to form the aromatic pyrazole ring.[9] The choice of solvent is often a simple alcohol, such as ethanol or propanol, which are relatively inexpensive and environmentally benign.

Experimental Protocol: Knorr Synthesis of 1-Phenyl-3,5-dimethylpyrazole

Objective: To synthesize 1-phenyl-3,5-dimethylpyrazole from phenylhydrazine and acetylacetone.

Materials:

  • Phenylhydrazine

  • Acetylacetone (2,4-pentanedione)

  • Glacial Acetic Acid

  • Ethanol

  • Water

  • Ice

Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve phenylhydrazine (1.0 equivalent) in ethanol.

  • Slowly add acetylacetone (1.0 equivalent) to the solution. Note: The reaction can be exothermic.

  • Add a catalytic amount of glacial acetic acid (e.g., 3-5 drops).

  • Heat the reaction mixture to reflux and maintain for 1-2 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into a beaker of ice-water to precipitate the product.

  • Collect the solid product by vacuum filtration and wash with cold water.

  • Recrystallize the crude product from ethanol/water to obtain pure 1-phenyl-3,5-dimethylpyrazole.

Cost-Effectiveness Analysis

The Knorr synthesis is often the most cost-effective method on a laboratory scale due to the low price of the bulk starting materials. However, its cost-effectiveness at an industrial scale can be impacted by factors such as the potential for regioisomer formation with unsymmetrical dicarbonyls, which may necessitate costly purification, and the handling of potentially hazardous hydrazines.[10][11]

The Modern Workhorse: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized the formation of C-N bonds, providing a highly versatile and efficient method for the synthesis of aryl amines, including pyrazole anilines.[12] This palladium-catalyzed cross-coupling reaction joins an amine (in this case, a pyrazole) with an aryl halide or triflate.[13]

Causality Behind Experimental Choices

The choice of the Buchwald-Hartwig amination is driven by its broad substrate scope and high functional group tolerance, allowing for the synthesis of complex pyrazole anilines that may not be accessible through classical methods. The key components of this reaction are a palladium precatalyst, a phosphine ligand, and a base. The ligand plays a crucial role in the catalytic cycle, influencing the rate of oxidative addition and reductive elimination.[14] Bulky, electron-rich phosphine ligands, such as those from the Buchwald group, are often employed to enhance catalyst activity.[15][16][17]

Experimental Protocol: Buchwald-Hartwig Amination for Pyrazole Aniline Synthesis

Objective: To synthesize a generic N-arylpyrazole from a pyrazole and an aryl bromide.

Materials:

  • Pyrazole

  • Aryl bromide

  • Palladium(II) acetate (Pd(OAc)₂) or a pre-formed palladium catalyst

  • A suitable phosphine ligand (e.g., XPhos, SPhos)

  • Sodium tert-butoxide (NaOtBu)

  • Anhydrous toluene or dioxane

  • Nitrogen or Argon atmosphere

Procedure:

  • To an oven-dried Schlenk flask under an inert atmosphere, add the pyrazole (1.2 equivalents), aryl bromide (1.0 equivalent), sodium tert-butoxide (1.4 equivalents), palladium catalyst (e.g., 2 mol%), and phosphine ligand (e.g., 4 mol%).

  • Add anhydrous solvent (e.g., toluene).

  • Degas the reaction mixture by bubbling with an inert gas for 10-15 minutes.

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.[2][9][18][19]

Cost-Effectiveness Analysis

The primary cost driver for the Buchwald-Hartwig amination is the palladium catalyst and the phosphine ligand.[6][20] While highly efficient, palladium is a precious metal, and the ligands can be expensive, especially for large-scale synthesis.[15][17] However, the high yields, broad applicability, and often cleaner reaction profiles can offset these costs by reducing the need for extensive purification and minimizing waste. Catalyst loading can often be reduced to the ppm level in optimized industrial processes, significantly improving the cost-effectiveness.[21]

The Economical Alternative: Copper-Catalyzed C-N Coupling

Copper-catalyzed C-N coupling reactions, such as the Ullmann condensation, represent a more economical alternative to palladium-catalyzed methods. These reactions typically involve the coupling of an amine with an aryl halide in the presence of a copper catalyst.

Causality Behind Experimental Choices

The main advantage of copper catalysis is the significantly lower cost of copper compared to palladium.[22][23][24][25][26] Copper(I) iodide (CuI) is a commonly used catalyst.[23][24][25][26] These reactions often require higher temperatures and the use of a ligand, such as a diamine or an amino acid, to facilitate the coupling. The choice of base and solvent is also critical for achieving good yields.

Experimental Protocol: Copper-Catalyzed N-Arylation of Pyrazole

Objective: To synthesize an N-arylpyrazole from a pyrazole and an aryl iodide.

Materials:

  • Pyrazole

  • Aryl iodide

  • Copper(I) iodide (CuI)

  • A suitable ligand (e.g., N,N'-dimethylethylenediamine)

  • Potassium carbonate (K₂CO₃) or another suitable base

  • Anhydrous N,N-dimethylformamide (DMF) or other high-boiling solvent

  • Nitrogen or Argon atmosphere

Procedure:

  • To an oven-dried Schlenk flask under an inert atmosphere, add the pyrazole (1.2 equivalents), aryl iodide (1.0 equivalent), copper(I) iodide (5-10 mol%), ligand (10-20 mol%), and potassium carbonate (2.0 equivalents).

  • Add the anhydrous solvent (e.g., DMF).

  • Degas the reaction mixture.

  • Heat the reaction mixture to a high temperature (typically 120-150 °C) and stir for 24-48 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and add water.

  • Extract the product with an organic solvent.

  • Wash the organic layer, dry, and concentrate.

  • Purify the crude product by column chromatography.

Cost-Effectiveness Analysis

The lower cost of the copper catalyst is a significant advantage.[22][26] However, copper-catalyzed reactions often require higher catalyst loadings, higher temperatures, and longer reaction times compared to their palladium-catalyzed counterparts. These factors can increase energy costs and may limit the compatibility with sensitive functional groups. The need for a ligand also adds to the overall cost. Despite these drawbacks, for simple pyrazole anilines where the starting materials are robust, copper catalysis can be a highly cost-effective option, particularly at scale.

The Efficiency-Driven Method: Multicomponent Reactions (MCRs)

Multicomponent reactions (MCRs) are one-pot processes where three or more reactants combine to form a product that contains substantial portions of all the starting materials.[3][15][16][24][27] This approach is inherently efficient and aligns with the principles of green chemistry.[8][19][28][29][30]

Causality Behind Experimental Choices

The primary motivation for using MCRs is the potential for significant time and cost savings by reducing the number of synthetic steps, purification operations, and solvent usage.[15][16] For pyrazole aniline synthesis, an MCR could involve, for example, the reaction of an aniline, a 1,3-dicarbonyl compound, and an in-situ generated aminating agent.[4][5] The choice of catalyst and reaction conditions is crucial for controlling the selectivity and achieving high yields in these complex transformations.

Experimental Protocol: A Generic Three-Component Synthesis of a Pyrazole Aniline

Objective: To synthesize a substituted pyrazole aniline from an aniline, a 1,3-dicarbonyl compound, and an aminating reagent in a one-pot reaction.

Materials:

  • Aniline

  • 1,3-Dicarbonyl compound

  • O-(4-Nitrobenzoyl)hydroxylamine or another suitable aminating reagent

  • Anhydrous N,N-dimethylformamide (DMF)

  • Nitrogen or Argon atmosphere

Procedure:

  • To an oven-dried flask under an inert atmosphere, add the aniline (1.0 equivalent), 1,3-dicarbonyl compound (1.1 equivalents), and the aminating reagent (1.5 equivalents).[4][5]

  • Add anhydrous DMF.

  • Heat the reaction mixture to 85 °C for 1.5 hours.[4][5]

  • Monitor the reaction progress by TLC.

  • Upon completion, cool the reaction and pour it into an aqueous sodium hydroxide solution.

  • Extract the product with an organic solvent like dichloromethane.

  • Wash the organic layer, dry, and concentrate.

  • Purify the crude product by column chromatography.

Cost-Effectiveness Analysis

MCRs can be highly cost-effective due to their high atom economy and step economy. By combining multiple transformations into a single operation, they reduce solvent waste, energy consumption, and labor costs. However, the development of a robust and high-yielding MCR can be challenging, and the cost of specialized starting materials or catalysts may be a factor. For large-scale production of a specific pyrazole aniline, a well-optimized MCR can be the most economically and environmentally favorable route.

Comparative Analysis and Data Summary

To facilitate a direct comparison of these methods, the following table summarizes key performance and cost-related metrics. The cost estimates are based on typical laboratory-scale pricing for reagents and may vary significantly with bulk purchasing and process optimization.

MetricKnorr/Paal-Knorr SynthesisBuchwald-Hartwig AminationCopper-Catalyzed C-N CouplingMulticomponent Reactions
Precursor Cost LowModerate to HighLow to ModerateVariable (can be low)
Typical Yield 70-95%80-98%60-90%60-90%
Reaction Time 1-4 hours12-24 hours24-48 hours1-6 hours
Catalyst Cost Low (acid catalyst)High (Palladium)Low (Copper)Variable
Catalyst Loading Catalytic0.1-5 mol%5-20 mol%Variable
Solvent/Energy Cost Low to ModerateModerateHighLow to Moderate
Purification RecrystallizationColumn ChromatographyColumn ChromatographyColumn Chromatography
Scalability GoodExcellent (with optimization)GoodModerate to Good
Green Chemistry ModerateGood (high atom economy)Moderate (high temperatures)Excellent (high atom economy)

Visualization of Synthetic Workflows

Knorr Pyrazole Synthesis Workflow

Knorr_Workflow A 1,3-Dicarbonyl + Arylhydrazine B Reaction Setup (Solvent, Acid Catalyst) A->B C Reflux B->C D Precipitation (Addition to Water) C->D E Filtration D->E F Recrystallization E->F G Pure Pyrazole Aniline F->G

Caption: Workflow for the Knorr synthesis of pyrazole anilines.

Buchwald-Hartwig Amination Workflow

Buchwald_Hartwig_Workflow A Pyrazole + Aryl Halide + Base + Catalyst/Ligand B Reaction Setup (Anhydrous Solvent, Inert Atm.) A->B C Heating B->C D Aqueous Workup & Extraction C->D E Drying & Concentration D->E F Column Chromatography E->F G Pure Pyrazole Aniline F->G

Caption: Workflow for the Buchwald-Hartwig synthesis of pyrazole anilines.

Conclusion and Future Outlook

The choice of the most cost-effective synthetic method for pyrazole anilines is a multifactorial decision that depends on the specific target molecule, the scale of production, and the available resources.

  • For simple, robust pyrazole anilines, the Knorr synthesis often provides the most economical route, especially when starting material costs are the primary concern.

  • The Buchwald-Hartwig amination is the method of choice for complex molecules with sensitive functional groups, where its high efficiency and broad scope can justify the higher catalyst cost.

  • Copper-catalyzed C-N coupling offers a cost-effective compromise, particularly for large-scale production where the lower catalyst price becomes a significant advantage, provided the higher energy input and potentially longer reaction times are acceptable.

  • Multicomponent reactions represent the future of efficient and sustainable chemical synthesis. For any given pyrazole aniline target that will be produced at scale, the investment in developing a robust MCR is likely to yield the most cost-effective and environmentally friendly process in the long run.

As the field of chemical synthesis continues to evolve, there is a growing emphasis on the development of greener and more sustainable methods.[28] This includes the use of more earth-abundant metal catalysts, solvent-free reaction conditions, and flow chemistry processes.[7] For the synthesis of pyrazole anilines, we can expect to see further advancements in these areas, leading to even more cost-effective and environmentally benign manufacturing processes.

References

  • Green Synthetic Strategies for Pyrazole Deriv
  • (PDF) Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review.
  • Application Notes and Protocols for Knorr Pyrazole Synthesis. Benchchem.
  • "detailed experimental protocol for Knorr pyrazole synthesis". Benchchem.
  • Knorr Pyrazole Synthesis. Chem Help Asap.
  • New "green" approaches to the synthesis of pyrazole deriv
  • A multistep continuous flow synthesis machine for the preparation of pyrazoles via a metal-free amine-redox process. NIH.
  • Full article: Green synthesis of pyrazole systems under solvent-free conditions. Taylor & Francis Online.
  • Knorr Pyrazole Synthesis.
  • Knorr Pyrazole Synthesis. Merck Index.
  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Arom
  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines | The Journal of Organic Chemistry - ACS Publications.
  • Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods.
  • A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in W
  • Recent Advances in the Synthesis of Pyrazole Deriv
  • Palladium Catalysts [Cross-coupling Reaction using Transition Metal C
  • Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Deriv
  • Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs).
  • Synthesis of a Pyrazole-Based Microporous Organic Polymer for High-Performance CO2 Capture and Alkyne Carboxylation | Request PDF.
  • ChemScene: Building blocks | Bioactive small molecules. ChemScene.
  • Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents. PMC - NIH.
  • Catalyst-free synthesis of pyrazole-aniline linked coumarin derivatives and their antimicrobial evaluation.
  • Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents | ACS Omega.
  • Efficient and greener method synthesis of pyrano [2, 3-c] pyrazole derivatives catalyzed by Fe3O4@L-Cys-SH as reusable catalyst | Iranian Journal of Catalysis.
  • Greener and facile aqueous synthesis of pyrazoles using Amberlyst-70 as a recyclable catalyst.
  • Catalyst-free synthesis of pyrazole-aniline linked coumarin derivatives and their antimicrobial evaluation | Semantic Scholar. Semantic Scholar.
  • Development of flow processes for the syntheses of N-aryl pyrazoles and diethyl cyclopropane-cis-1,2-dicarboxylate | Request PDF.
  • A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Deriv
  • Copper C
  • Optimization of the conditions for the synthesis of aniline.
  • Synthesis and Pharmacological Activities of Pyrazole Deriv
  • One-Pot Synthesis of N-Arylpyrazoles from Arylhalides. Organic Chemistry Portal.
  • aniline production - Rest-of-World. Ecoinvent.
  • Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals.
  • ChemInform Abstract: The Complementary Competitors: Palladium and Copper in C-N Cross-Coupling Reactions | Request PDF.
  • MULTI-COMPONENT REACTIONS FOR THE SYNTHESIS OF PYRAZOLO [1,5-a]QUINOLINE DERIVATIVES TOGETHER WITH THEIR CYTOTOXIC EVALU
  • 1,3-Dicarbonyl Compounds. TCI Chemicals.
  • Feasibility Study of Aniline Production. Calaméo.
  • The Buchwald–Hartwig Amination After 25 Years. University of Groningen.
  • US7642391B1 - Palladium-catalyzed coupling of aryl halides with alkynes.
  • Hierarchical phosphorus-enriched organic polymer supports for immobilized palladium catalysts: enabling green and efficient Buchwald–Hartwig amin
  • Palladium-catalyzed Buchwald-Hartwig amination.
  • HYDRAZINE price,buy HYDRAZINE. ChemicalBook.
  • Palladium-Catalyzed Amination of Aryl Chlorides and Bromides with Ammonium Salts | Organic Letters.
  • Fully Aqueous and Air-Compatible Cross-Coupling of Primary Alkyl Halides with Aryl Boronic Species: A Possible and Facile Method. NIH.
  • FeO(OH)@C‐Catalyzed Selective Hydrazine Substitution of p‐Nitro‐Aryl Fluorides and their Application for the Synthesis of Phthalazinones. NIH.
  • Employing Arylboronic Acids in Nickel-Catalyzed Enantioselective Suzuki-Type Cross-Couplings: Access to Chiral α-Aryl Phosphonates and α-Aryl Esters | Organic Letters.
  • Arkema announces a price increase for its product range of Hydrazine Hydrate and deriv
  • Hydrazine hydrate, 100% (Hydrazine, 64%) 100 g | Buy Online | Thermo Scientific Chemicals.
  • The Market Price of Hydrazine Hydr

Sources

Validation

A Spectroscopic Journey: Characterizing 4-(3-methyl-1H-pyrazol-1-yl)aniline Through the Lens of its Precursors

Introduction In the landscape of modern medicinal chemistry, nitrogen-containing heterocycles are foundational scaffolds for the design of novel therapeutic agents. Among these, the pyrazole core is particularly prominen...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the landscape of modern medicinal chemistry, nitrogen-containing heterocycles are foundational scaffolds for the design of novel therapeutic agents. Among these, the pyrazole core is particularly prominent, valued for its metabolic stability and versatile biological activities. The compound 4-(3-methyl-1H-pyrazol-1-yl)aniline serves as a critical building block and key intermediate in the synthesis of numerous pharmaceuticals, including kinase inhibitors for oncology and anti-inflammatory drugs.

The unambiguous structural confirmation of such intermediates is paramount to ensuring the integrity of the final active pharmaceutical ingredient. Spectroscopic analysis provides the definitive proof of structure, purity, and chemical transformation. This guide offers an in-depth comparative analysis of the spectroscopic characteristics of 4-(3-methyl-1H-pyrazol-1-yl)aniline against its logical synthetic precursors. By understanding the spectral evolution from starting material to product, researchers can gain a deeper confidence in their synthetic outcomes and troubleshoot unexpected results with greater efficiency.

This document will dissect the Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and Mass Spectrometry (MS) data, explaining the causal relationships between molecular structure and spectral output.

The Synthetic Blueprint: From Precursors to Product

A common and efficient method for the synthesis of N-arylpyrazoles is the cyclocondensation reaction between a substituted hydrazine and a 1,3-dicarbonyl compound or its synthetic equivalent. For our target molecule, this involves the reaction of a phenylhydrazine derivative with a three-carbon component that yields the 3-methylpyrazole ring.

The logical synthetic workflow, beginning with precursor selection and culminating in product characterization, is a self-validating process. Each spectroscopic technique provides a unique piece of the puzzle, and together, they form a coherent and definitive structural proof.

G cluster_synthesis Synthetic Transformation cluster_product Final Product cluster_analysis Spectroscopic Verification Precursor1 Phenylhydrazine (Aniline Moiety Precursor) Reaction Cyclocondensation or N-Arylation Precursor1->Reaction Precursor2 3-methyl-1H-pyrazole (Pyrazole Moiety) Product 4-(3-methyl-1H-pyrazol-1-yl)aniline Reaction->Product NMR NMR ('H & ¹³C) Product->NMR FTIR FTIR Product->FTIR MS Mass Spectrometry Product->MS

Caption: Conceptual workflow for synthesis and spectroscopic characterization.

Comparative Spectroscopic Analysis

The transformation from the precursors to 4-(3-methyl-1H-pyrazol-1-yl)aniline is accompanied by distinct and predictable changes in their respective spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity of atoms in a molecule. The comparison of the ¹H and ¹³C NMR spectra of the product and precursors reveals the successful formation of the N-aryl bond and the specific substitution pattern.

¹H NMR Analysis:

The ¹H NMR spectrum of 4-(3-methyl-1H-pyrazol-1-yl)aniline in CDCl₃ shows characteristic signals for each part of the molecule.

  • Aniline Moiety: The protons on the aniline ring typically appear as a pair of doublets (an AA'BB' system). The protons ortho to the amino group are shielded and appear upfield, while the protons ortho to the pyrazole nitrogen are deshielded. The presence of the free amino group (-NH₂) is confirmed by a broad singlet around 3.6-4.1 ppm, which is exchangeable with D₂O.

  • Pyrazole Moiety: The 3-methyl group gives rise to a sharp singlet around 2.3 ppm. The two protons on the pyrazole ring (H4 and H5) appear as distinct doublets. H5 is typically downfield of H4 due to its proximity to the neighboring nitrogen and the phenyl ring.

Comparison:

  • vs. Phenylhydrazine: The spectrum of phenylhydrazine shows complex multiplets for the aromatic protons and broad signals for the -NH and -NH₂ protons. Upon forming the pyrazole, the hydrazine signals disappear, and the aromatic signals resolve into the clearer AA'BB' pattern of a 1,4-disubstituted benzene ring.

  • vs. 3-methyl-1H-pyrazole: In its free form, 3-methyl-1H-pyrazole exists as a mixture of tautomers, which can complicate its spectrum. However, the key signals are the methyl singlet (~2.3 ppm) and two aromatic pyrazole protons (~6.0 and 7.4 ppm). Upon N-arylation, the pyrazole N-H signal vanishes, and the chemical shifts of the pyrazole ring protons (H4, H5) shift downfield due to the electronic influence of the attached phenyl ring.

¹³C NMR Analysis:

The proton-decoupled ¹³C NMR spectrum provides a count of unique carbon environments and information about their electronic state.

  • Aniline Moiety: Six distinct signals are expected for the aniline ring carbons. The carbon attached to the amino group (C-NH₂) is highly shielded (~145 ppm), while the carbon attached to the pyrazole nitrogen (C-N) is deshielded (~133 ppm).

  • Pyrazole Moiety: Three signals correspond to the pyrazole ring carbons. C3 (bearing the methyl group) and C5 are downfield (~149 and ~140 ppm, respectively), while C4 is significantly upfield (~107 ppm). The methyl carbon appears around 14 ppm.

Comparison:

  • vs. Aniline: The carbon signals of the aniline ring in the product are shifted compared to pure aniline. The C1 carbon (attached to the pyrazole) is shifted downfield from its position in aniline (~146 ppm), indicating the replacement of a hydrogen with a more electron-withdrawing pyrazole group.

  • vs. 3-methyl-1H-pyrazole: The pyrazole carbon signals in the product are shifted relative to the free pyrazole. The attachment of the phenyl group at N1 significantly influences the electronic distribution, causing shifts in the C3, C4, and C5 signals.[1]

Compound ¹H NMR Key Signals (δ, ppm, CDCl₃) ¹³C NMR Key Signals (δ, ppm, CDCl₃)
Aniline (Reference)~7.2 (t, 2H, meta-H), ~6.8 (t, 1H, para-H), ~6.7 (d, 2H, ortho-H), ~3.7 (br s, 2H, NH₂)[2]~146.1 (C-N), ~129.3 (meta-C), ~118.5 (para-C), ~115.1 (ortho-C)[2]
3-methyl-1H-pyrazole ~7.4 (d, 1H, H5), ~6.0 (d, 1H, H4), ~2.3 (s, 3H, CH₃), ~11.0 (br s, 1H, NH)[3][4]~148 (C3), ~139 (C5), ~106 (C4), ~13 (CH₃)[1][4]
4-(3-methyl-1H-pyrazol-1-yl)aniline ~7.6 (d, 1H, pyrazole H5), ~7.4 (d, 2H, Ar-H ortho to pyrazole), ~6.7 (d, 2H, Ar-H ortho to NH₂), ~6.3 (d, 1H, pyrazole H4), ~3.8 (br s, 2H, NH₂), ~2.3 (s, 3H, CH₃)~149 (C3), ~145 (C-NH₂), ~140 (C5), ~133 (C-N), ~122 (Ar-CH), ~116 (Ar-CH), ~107 (C4), ~14 (CH₃)
Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.

  • 4-(3-methyl-1H-pyrazol-1-yl)aniline: The spectrum will be dominated by several key features:

    • N-H Stretching: Two sharp-to-medium bands in the 3350-3450 cm⁻¹ region, corresponding to the asymmetric and symmetric stretching of the primary amine (-NH₂) group.[5]

    • Aromatic C-H Stretching: Signals just above 3000 cm⁻¹.

    • Aliphatic C-H Stretching: Signals just below 3000 cm⁻¹ from the methyl group.

    • C=C and C=N Stretching: Aromatic ring and pyrazole ring stretching vibrations appear in the 1500-1630 cm⁻¹ region. A strong band around 1620 cm⁻¹ is characteristic of the aniline ring scissoring and C=C stretching.[5]

    • N-H Bending: A medium-to-strong band around 1600-1630 cm⁻¹.

    • C-N Stretching: A band in the 1250-1350 cm⁻¹ region.

Comparison:

  • vs. Phenylhydrazine: Phenylhydrazine shows characteristic N-H stretching bands for both the -NH and -NH₂ groups.[6] Upon reaction, the specific hydrazine bands are lost.

  • vs. 3-methyl-1H-pyrazole: The free pyrazole shows a broad N-H stretching band centered around 3100-3200 cm⁻¹ due to hydrogen bonding. This band is conspicuously absent in the final product's spectrum, providing strong evidence for substitution at the N1 position.

Compound Key FTIR Absorptions (cm⁻¹)
Aniline (Reference)3433 & 3356 (Asymmetric & Symmetric N-H stretch), 3050 (Aromatic C-H stretch), 1621 (N-H bend), 1603 & 1499 (Aromatic C=C stretch)[7]
Phenylhydrazine (Proxy)~3330 (N-H stretch), ~3050 (Aromatic C-H stretch), ~1600 (Aromatic C=C stretch)[6][8]
3-methyl-1H-pyrazole ~3150 (Broad, H-bonded N-H stretch), ~2950 (Aliphatic C-H stretch), ~1580 (C=N stretch)[4]
4-(3-methyl-1H-pyrazol-1-yl)aniline ~3450 & ~3350 (Asymmetric & Symmetric N-H stretch), ~3080 (Aromatic C-H stretch), ~2960 (Aliphatic C-H stretch), ~1625 (Aromatic C=C stretch & N-H bend), ~1520 (C=N/C=C stretch)
Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of a compound and offers structural clues based on its fragmentation pattern.

  • 4-(3-methyl-1H-pyrazol-1-yl)aniline: The electron ionization (EI) mass spectrum will show a prominent molecular ion (M⁺˙) peak at m/z = 173, corresponding to its molecular weight (C₁₀H₁₁N₃).[9] Electrospray ionization (ESI) would show a strong [M+H]⁺ peak at m/z = 174.[9]

  • Fragmentation: Key fragmentation pathways would involve the cleavage of the pyrazole ring or the bond between the two aromatic rings.

Comparison:

  • vs. Phenylhydrazine & 3-methyl-1H-pyrazole: The molecular weight of the product (173.21 g/mol ) does not correspond to a simple sum of the precursors (phenylhydrazine: 108.14 g/mol ; 3-methyl-1H-pyrazole: 82.10 g/mol ). The synthesis via cyclocondensation of (4-aminophenyl)hydrazine (MW: 123.16 g/mol ) and a suitable 3-carbon unit would involve the loss of water molecules. The molecular ion peak at m/z 173 provides definitive proof that a new, single entity has been formed with the expected molecular formula. The mass spectrum of 3-methyl-1H-pyrazole shows a molecular ion at m/z = 82.[10]

G cluster_start Initial Analysis cluster_primary Primary Confirmation cluster_detailed Detailed Structural Elucidation cluster_final Final Confirmation Start Synthesized Sample MS Mass Spectrometry (Confirm MW = 173.21) Start->MS FTIR FTIR Spectroscopy (Confirm Functional Groups: -NH₂, Pyrazole Ring Absence of Precursor Groups) MS->FTIR NMR_1H ¹H NMR (Confirm Proton Environment & Connectivity) FTIR->NMR_1H NMR_13C ¹³C NMR (Confirm Carbon Skeleton & Unique Carbons) NMR_1H->NMR_13C Confirm Structure Confirmed: 4-(3-methyl-1H-pyrazol-1-yl)aniline NMR_13C->Confirm

Caption: Logical workflow for the spectroscopic characterization of a target molecule.

Experimental Protocols

The following are generalized, standardized methodologies for acquiring the spectroscopic data discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Objective: To determine the molecular structure and connectivity.

  • Methodology:

    • Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

    • Instrumentation: Utilize a high-resolution NMR spectrometer operating at a minimum frequency of 400 MHz for ¹H and 100 MHz for ¹³C.

    • ¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. Typical parameters include a 30° pulse angle, a spectral width of 16 ppm, a relaxation delay of 2 seconds, and 16-32 scans for adequate signal-to-noise.

    • ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). Typical parameters include a spectral width of 240 ppm, a relaxation delay of 2 seconds, and a sufficient number of scans (1024 or more) to achieve good signal-to-noise.

    • Data Processing: Process the raw data (FID) with Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts to the residual solvent peak (CDCl₃: δ 7.26 for ¹H, δ 77.16 for ¹³C).

Fourier-Transform Infrared (FTIR) Spectroscopy
  • Objective: To identify the functional groups present.

  • Methodology:

    • Sample Preparation (ATR): Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory. Ensure good contact using the pressure clamp.

    • Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

    • Data Acquisition: Record a background spectrum of the clean, empty ATR crystal. Then, record the sample spectrum, typically over the range of 4000 to 400 cm⁻¹. Co-add 16-32 scans to improve the signal-to-noise ratio. The background is automatically subtracted.

    • Data Analysis: Identify the characteristic absorption bands (in cm⁻¹) and correlate them to the functional groups in the molecule.

Mass Spectrometry (MS)
  • Objective: To determine the molecular weight and fragmentation pattern.

  • Methodology:

    • Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable volatile solvent like methanol or acetonitrile.

    • Instrumentation: Use a mass spectrometer with an appropriate ionization source (e.g., ESI for molecular weight confirmation or EI via GC-MS for fragmentation analysis).

    • Data Acquisition (ESI): Infuse the sample solution directly into the ESI source. Acquire the spectrum in positive ion mode over a mass range of m/z 50-500.

    • Data Analysis: Identify the molecular ion peak ([M+H]⁺ for ESI or M⁺˙ for EI) to confirm the molecular weight. Analyze major fragment ions to corroborate the proposed structure.

Conclusion

The spectroscopic comparison of 4-(3-methyl-1H-pyrazol-1-yl)aniline with its precursors provides a clear and definitive narrative of chemical transformation. The disappearance of precursor-specific signals, such as the pyrazole N-H in FTIR and the hydrazine protons in ¹H NMR, coupled with the appearance of new signals corresponding to the fully assembled product, offers unambiguous evidence of successful synthesis. By methodically analyzing the data from NMR, FTIR, and MS, researchers can confidently verify the structure and purity of this vital chemical intermediate, ensuring the quality and reliability of their downstream drug development efforts.

References

  • Wikipedia. (n.d.). Aniline (data page). Retrieved from [Link]

  • SpectraBase. (n.d.). Aniline. John Wiley & Sons, Inc. Retrieved from [Link]

  • The Royal Society of Chemistry. (2016). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]

  • SpectraBase. (n.d.). 3-methyl-4-nitro-1H-pyrazole. John Wiley & Sons, Inc. Retrieved from [Link]

  • PubChem. (n.d.). Phenylhydrazine. National Center for Biotechnology Information. Retrieved from [Link]

  • ResearchGate. (n.d.). Summary of FT-IR Spectra Data of the Synthesized Phenylhydrazone. Retrieved from [Link]

  • SpectraBase. (n.d.). 3-Methyl-4-phenyl-1H-pyrazole. John Wiley & Sons, Inc. Retrieved from [Link]

  • PubChem. (n.d.). 3-Methylpyrazole. National Center for Biotechnology Information. Retrieved from [Link]

  • The Royal Society of Chemistry. (2017). Supporting Information for: A copper-catalyzed aerobic oxidative C-H/N-H annulation for the synthesis of pyrazoles. Retrieved from [Link]

  • PubChem. (n.d.). 3-methyl-1-phenyl-1H-pyrazole. National Center for Biotechnology Information. Retrieved from [Link]

  • NIST. (n.d.). Phenylhydrazine hydrochloride. NIST Chemistry WebBook. Retrieved from [Link]

  • Lopez, C., Claramunt, R. M., Trofimenko, S., & Elguero, J. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(5), 678-687. Retrieved from [Link]

  • The Royal Society of Chemistry. (2016). Supplementary Information. Retrieved from [Link]

  • New Journal of Chemistry. (n.d.). Supporting Information. The Royal Society of Chemistry. Retrieved from [Link]

  • NIST. (n.d.). 1H-Pyrazole, 3-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

  • NIST. (n.d.). 1H-Pyrazole, 3-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

  • Garrison, B. B., et al. (2024). 4-(tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Molbank, 2024(2), M1873. Retrieved from [Link]

  • SpectraBase. (n.d.). 1H-pyrazole, 5-(ethoxymethyl)-3-methyl-. John Wiley & Sons, Inc. Retrieved from [Link]

  • Tellebia, M., et al. (2013). FT-IR spectroscopic analyses of 3-Methyl-5-Pyrazolone (MP). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 111, 37-41. Retrieved from [Link]

  • The Royal Society of Chemistry. (2017). Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes - Supporting Information. Retrieved from [Link]

  • NIST. (n.d.). 1H-Pyrazole, 3-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

  • DePaul University. (n.d.). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Research Portal. Retrieved from [Link]

  • PubChemLite. (n.d.). 4-(3-methyl-1h-pyrazol-1-yl)aniline. Université du Luxembourg. Retrieved from [Link]

  • ResearchGate. (2024). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Retrieved from [Link]

  • ResearchGate. (n.d.). The FTIR spectra of gaseous products of 1H-pyrazole-3,5-dicarboxylic.... Retrieved from [Link]

  • BMC Chemistry. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Retrieved from [Link]

  • The Royal Society of Chemistry. (2018). H-Bonding and Charging Mediated Aggregation and Emission for Fluorescence Turn-on Detection of Hydrazine Hydrate. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectra of Pure components: aniline (a), N-methylaniline (b),.... Retrieved from [Link]

  • PubChem. (n.d.). 4-Hydrazinylaniline. National Center for Biotechnology Information. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Handling

A Senior Application Scientist's Guide to Handling 4-(3-methyl-1H-pyrazol-1-yl)aniline

As researchers dedicated to advancing drug development, our work with novel chemical entities demands the highest standards of safety and precision. This guide provides essential, field-proven safety and handling protoco...

Author: BenchChem Technical Support Team. Date: January 2026

As researchers dedicated to advancing drug development, our work with novel chemical entities demands the highest standards of safety and precision. This guide provides essential, field-proven safety and handling protocols for 4-(3-methyl-1H-pyrazol-1-yl)aniline. The procedures outlined here are grounded in a deep understanding of the risks associated with aromatic amines and pyrazole derivatives, ensuring the protection of both the researcher and the integrity of the experiment.

Hazard Assessment: Understanding the 'Why' Behind the Precautions
  • Aniline and its derivatives are known for their systemic toxicity. They can be absorbed through the skin and may cause methemoglobinemia, a condition where the blood's ability to carry oxygen is impaired.[1][2] Aniline itself is classified as toxic if swallowed, in contact with skin, or if inhaled, and is a suspected carcinogen.[2]

  • Analogs like 4-(1-Methyl-1H-pyrazol-3-yl)aniline are documented to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3] They are also classified as harmful if swallowed or in contact with skin.[3]

Given this profile, we must treat 4-(3-methyl-1H-pyrazol-1-yl)aniline as a hazardous substance with the potential for skin and eye irritation, respiratory tract irritation, and possible systemic toxicity upon absorption. All handling procedures must be designed to rigorously prevent skin contact, eye exposure, and inhalation.

Personal Protective Equipment (PPE): Your Primary Line of Defense

The selection of PPE is not a matter of simple compliance but a critical, risk-based decision. The following table outlines the minimum required PPE for handling 4-(3-methyl-1H-pyrazol-1-yl)aniline in solid (powder) form.

PPE ComponentSpecificationRationale
Hand Protection Double-gloving with Butyl or Viton outer gloves and a thin inner glove.Aromatic amines readily penetrate standard nitrile gloves.[1][4] Double-gloving provides an additional barrier and allows for safe removal of the contaminated outer glove. Butyl and Viton offer superior resistance to aniline and related compounds.[1]
Eye/Face Protection Chemical safety goggles and a full-face shield.Protects against airborne powder particles and potential splashes during solution preparation. A face shield offers a broader barrier for the entire face.
Body Protection A buttoned, long-sleeved lab coat and an impermeable apron.Prevents contamination of personal clothing. An apron provides an additional layer of protection against spills.
Respiratory Protection A fit-tested N95 respirator or higher.Required when handling the powder outside of a certified chemical fume hood to prevent inhalation of fine particles.

Experimental Workflow: PPE Selection

The choice of PPE is dictated by the specific task. This diagram illustrates the decision-making process for ensuring adequate protection.

PPE_Selection PPE Selection Workflow for Handling 4-(3-methyl-1H-pyrazol-1-yl)aniline start Start: Task Assessment task_powder Handling Solid/Powder? start->task_powder task_solution Working with Solution? start->task_solution location Location of Work task_powder->location Yes ppe_solution Required PPE: - Double Gloves (Butyl/Viton) - Safety Goggles - Lab Coat task_solution->ppe_solution Yes fume_hood Inside Fume Hood? location->fume_hood open_bench On Open Bench? location->open_bench ppe_level_b Required PPE: - Double Gloves (Butyl/Viton) - Safety Goggles - Lab Coat fume_hood->ppe_level_b ppe_level_c Required PPE: - Double Gloves (Butyl/Viton) - Safety Goggles - Face Shield - Lab Coat + Apron - N95 Respirator open_bench->ppe_level_c end Proceed with Task ppe_level_c->end ppe_level_b->end ppe_solution->end Disposal_Workflow Waste Disposal Decision Tree start Waste Generated waste_type What is the waste type? start->waste_type solid_waste Solid Waste (Gloves, Wipes, Plasticware) waste_type->solid_waste Solid liquid_waste Liquid Waste (Solvents, Aqueous Solutions) waste_type->liquid_waste Liquid sharps_waste Sharps Waste (Needles, Scalpels) waste_type->sharps_waste Sharp solid_container Place in Labeled Hazardous Solid Waste Bin solid_waste->solid_container liquid_container Collect in Labeled Hazardous Liquid Waste Bottle liquid_waste->liquid_container sharps_container Place in Labeled Hazardous Sharps Container sharps_waste->sharps_container

Caption: A workflow for the correct segregation of different types of hazardous waste.

In case of a spill or for routine cleaning of the designated work area:

  • Alert Personnel: Notify others in the lab of the spill.

  • Don Appropriate PPE: Ensure you are wearing the full protective equipment as described above.

  • Containment: For powders, gently cover with a damp paper towel to avoid generating dust. For liquids, cover with an inert absorbent material like vermiculite or sand. [1]4. Cleaning: Specialized decontamination solutions for aromatic amines are available and recommended. [5][6]In their absence, a solution of soap and water can be used, followed by a rinse with 70% ethanol. Work from the outside of the spill inward.

  • Disposal: All cleanup materials must be disposed of as hazardous solid waste.

  • Final Wipe: After decontamination, wipe the area again with a clean, wet cloth to remove any residue.

By adhering to these rigorous, scientifically-grounded protocols, you build a culture of safety that protects you, your colleagues, and the valuable research you conduct.

References

  • International Biophysics Corporation. (2023, December 14). Guide to Nitrile Gloves Chemical Resistance | Glove Compatibility Chart. Retrieved from [Link]

  • SKC Ltd. (n.d.). TEST KIT Instructions Aromatic Amines. Retrieved from [Link]

  • Washington State University. (n.d.). Aniline. Retrieved from [Link]

  • University of Pennsylvania EHRS. (n.d.). Nitrile Glove Chemical-Compatibility Reference. Retrieved from [Link]

  • Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: aniline. Retrieved from [Link]

  • Rutgers University. (n.d.). Aniline. Retrieved from [Link]

  • CP Lab Safety. (n.d.). Glove Compatibility. Retrieved from [Link]

  • University of Colorado Colorado Springs. (n.d.). Glove Selection Page 1 of 20. Retrieved from [Link]

  • Sires, I., & Brillas, E. (2020). Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. PMC. Retrieved from [Link]

  • Kimberly-Clark. (n.d.). Kimberly Clark Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

  • SKC Inc. (n.d.). DECONtamination Solution, Aromatic Amines, 1 gal. Retrieved from [Link]

  • Janoszka, B., Blaszczyk, U., Warzecha, L., & Bodzek, D. (2001). Clean-up procedures for the analysis of heterocyclic aromatic amines (aminoazaarenes) from heat-treated meat samples. Journal of Chromatography A, 938(1-2), 155-65. Retrieved from [Link]

  • Chambers, D. M., et al. (2018). New Automated Method for the Analysis of Aromatic Amines in Human Urine by GC–MS/MS. Journal of Analytical Toxicology, 42(6), 367-375. Retrieved from [Link]

  • Doyle, M. P., & Bosch, R. J. (1986). US4577046A - Deamination of aromatic amines. Google Patents.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET: 4-(1-Methyl-1H-pyrazol-3-yl)aniline. Retrieved from [Link]

  • Castrol. (2025, March 4). SAFETY DATA SHEET. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-(3-methyl-1H-pyrazol-1-yl)aniline
Reactant of Route 2
Reactant of Route 2
4-(3-methyl-1H-pyrazol-1-yl)aniline
© Copyright 2026 BenchChem. All Rights Reserved.